2-Methyl-3H-imidazo[4,5-f]quinoline

• CAS: 93201-85-5

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methyl-3H-imidazo[4,5-f]quinoline: Properties, Synthesis, and Biological Context

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Methyl-3H-imidazo[4,5-f]quinoline, a heterocyclic compound belonging to the imidazoquinoline family. Due to the limited availability of direct experimental data for this specific molecule, this document synthesizes information from predictive models, data on its parent scaffold, and extensive experimental findings for its close analogue, 2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline (IQ). This approach offers a robust, context-rich resource for researchers exploring this chemical space.

Introduction and a Critical Distinction

2-Methyl-3H-imidazo[4,5-f]quinoline is a polycyclic aromatic heterocycle. Its core structure, imidazo[4,5-f]quinoline, is a purine-like scaffold that has garnered interest in medicinal chemistry for its diverse biological activities, including potential as immunostimulants and anticancer agents.[1]

It is imperative to distinguish 2-Methyl-3H-imidazo[4,5-f]quinoline from its extensively studied and carcinogenic analogue, 2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline (commonly known as IQ).[2][3] IQ is a well-known mutagen formed in cooked meats and fish.[4][5] The primary structural difference is the presence of an amino group at the 2-position in IQ, which is crucial for its metabolic activation and subsequent genotoxicity.[4] The subject of this guide lacks this amino group, which is predicted to fundamentally alter its biological profile.

This guide will first present the known and predicted data for 2-Methyl-3H-imidazo[4,5-f]quinoline, followed by a proposed synthetic pathway and a discussion of its potential properties in the context of its parent and amino-substituted analogues.

Physicochemical and Spectroscopic Profile

Structural and Predicted Properties

The fundamental structural details and computationally predicted properties are summarized below.[6]

Property	Value	Source
Molecular Formula	C₁₁H₉N₃	PubChemLite[6]
Monoisotopic Mass	183.08 g/mol	PubChemLite[6]
Canonical SMILES	CC1=NC2=C(N1)C=CC3=C2C=CC=N3	PubChemLite[6]
InChI Key	IUQHRMZIDYAPEW-UHFFFAOYSA-N	PubChemLite[6]
Predicted XlogP	2.2	PubChemLite[6]

Comparative Physicochemical Properties

To provide context, the following table compares the properties of the parent scaffold, 1H-Imidazo[4,5-f]quinoline, with the experimental data for the well-characterized 2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline (IQ).

Property	1H-Imidazo[4,5-f]quinoline	2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline (IQ)
Molecular Formula	C₁₀H₇N₃	C₁₁H₁₀N₄
Molar Mass	169.18 g/mol [7]	198.22 g/mol [2]
Appearance	Not specified	Light tan crystalline solid or powder[2]
Melting Point	Not specified	>300 °C (>572 °F)[2]
Solubility	Not specified	Soluble in methanol, ethanol, and dimethyl sulfoxide.[2][4] Insoluble in water.
Stability	Not specified	Stable under moderately acidic and alkaline conditions and in cold dilute aqueous solutions when protected from light.[2]
Reactivity	Not specified	Rapidly degraded by dilute hypochlorite.[4]

Predicted Spectroscopic Characteristics

Based on the analysis of related imidazoquinoline structures, the following spectroscopic profile is predicted for 2-Methyl-3H-imidazo[4,5-f]quinoline.[8]

• ¹H NMR: Aromatic protons on the quinoline and imidazole rings are expected to resonate in the 7.0-9.0 ppm range. The methyl group protons will likely appear as a singlet around 2.5-3.0 ppm.[8]

• ¹³C NMR: Aromatic carbons are predicted to appear in the 110-150 ppm region, with the methyl carbon signal expected at approximately 15-25 ppm.[8]

• Mass Spectrometry: The protonated molecule [M+H]⁺ is expected at an m/z of approximately 184.0869.[6] Common fragmentation patterns may include the loss of small neutral molecules like HCN.[8]

• UV-Vis Spectroscopy: The extended π-conjugated system is predicted to result in absorption maxima in the 300-450 nm range.[8]

Synthesis and Reactivity

While a specific synthesis for 2-Methyl-3H-imidazo[4,5-f]quinoline has not been detailed, a plausible route can be designed based on established methods for constructing the imidazo[4,5-f]quinoline core.[9]

Proposed Synthetic Workflow

A potential synthetic approach involves the cyclization of an appropriately substituted quinoline precursor. An efficient method reported for analogous structures involves the base-catalyzed cyclization of ortho-nitroalkylaminoquinolines.[9]

Caption: Proposed synthesis of a 2-methyl-3-alkyl-imidazo[4,5-f]quinoline.

Experimental Protocol: General Procedure for Imidazoquinoline Synthesis

This protocol is a conceptual adaptation based on methodologies for similar heterocyclic systems.

• Preparation of Precursor: Start with a suitable 5,6-diaminoquinoline derivative. For the synthesis of 2-Methyl-3H-imidazo[4,5-f]quinoline, this would involve 5,6-diaminoquinoline.

• Cyclization: React the diaminoquinoline with acetic anhydride or a similar acetylating agent. The reaction typically involves heating the mixture, which leads to the formation of the imidazole ring.

• Purification: The crude product is then purified using standard techniques such as recrystallization or column chromatography to yield the final product.

Biological and Toxicological Context (Inferred)

As there is no direct toxicological data for 2-Methyl-3H-imidazo[4,5-f]quinoline, we must infer its potential biological activity by comparing its structure to that of IQ.

The Role of the 2-Amino Group in IQ's Carcinogenicity

The carcinogenicity of IQ is well-documented and is dependent on its metabolic activation.[4] This process is initiated by cytochrome P450 enzymes, which hydroxylate the exocyclic amino group to form N-hydroxy-IQ.[10] This metabolite can then be further activated to a reactive nitrenium ion, which readily forms adducts with DNA, leading to mutations.[11]

Caption: Metabolic activation pathway of 2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline (IQ).

Predicted Profile of 2-Methyl-3H-imidazo[4,5-f]quinoline

Given that 2-Methyl-3H-imidazo[4,5-f]quinoline lacks the critical 2-amino group, it cannot undergo the N-hydroxylation step required for activation into a DNA-reactive species. Therefore, it is highly unlikely to exhibit the mutagenic and carcinogenic properties associated with IQ.

However, the core imidazo[4,5-f]quinoline scaffold is known to interact with biological systems. For instance, certain derivatives are being investigated as potent immunostimulants.[12] It is plausible that 2-Methyl-3H-imidazo[4,5-f]quinoline could possess other, as-yet-unidentified biological activities, making it an interesting candidate for further screening and research.

Conclusion and Future Directions

2-Methyl-3H-imidazo[4,5-f]quinoline remains a sparsely characterized member of the imidazoquinoline family. While computational models provide a foundational understanding of its physicochemical and spectroscopic properties, there is a clear need for empirical validation. The primary takeaway for researchers is that the absence of the 2-amino group distinguishes it fundamentally from the well-known carcinogen IQ, suggesting a significantly different and likely non-genotoxic biological profile.

Future research should focus on the definitive synthesis and purification of 2-Methyl-3H-imidazo[4,5-f]quinoline, followed by comprehensive spectroscopic characterization to confirm its structure. Subsequent in vitro and in vivo studies would be invaluable in elucidating its actual biological activities and toxicological profile, thereby providing a complete picture of this intriguing heterocyclic compound.

References

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• INCHEM. (1997, August 21). IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) (IARC Summary & Evaluation, Volume 56, 1993). Retrieved from [Link]

• Grivas, S., & Olsson, K. (1985). An improved synthesis of 3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline-2-amine (4,8-DiMeIQx) and its 2-14C-labelled analogue. Acta Chemica Scandinavica, Series B, 39, 31-34.

• ResearchGate. (n.d.). (a) 2-Amino-3-methylimidazo [4,5-f ]quinoline (IQ) and quino structure (b) Synthesis route of modified MWCNT-COOH. Retrieved from [Link]

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2-Methyl-3H-imidazo[4,5-f]quinoline CAS number

Technical Whitepaper: 2-Methyl-3H-imidazo[4,5-f]quinoline (CAS 93201-85-5) – Synthesis, Reactivity, and Toxicological Profiling

Executive Summary

The imidazo[4,5-f]quinoline scaffold represents a critical class of nitrogenous heterocycles with profound implications in both synthetic pharmacology and genetic toxicology. 2-Methyl-3H-imidazo[4,5-f]quinoline (CAS 93201-85-5) serves as a fundamental building block and structural analog to some of the most potent food-borne mutagens known, such as IQ (2-amino-3-methylimidazo[4,5-f]quinoline)[1]. As a Senior Application Scientist, understanding the chemical behavior, synthesis, and metabolic activation of this core scaffold is essential for drug development, safety profiling, and toxicological screening. This guide provides an in-depth technical analysis of the compound, detailing its synthesis, metabolic pathways, and the self-validating protocols required to assess its biological activity.

Chemical Identity and Structural Parameters

2-Methyl-3H-imidazo[4,5-f]quinoline is characterized by a planar, tricyclic heteroaromatic system. This planarity is a critical structural determinant, allowing derivatives of this scaffold to intercalate between DNA base pairs—a prerequisite for the frameshift mutations commonly associated with this chemical class.

Table 1: Chemical and Physical Properties

Property	2-Methyl-3H-imidazo[4,5-f]quinoline	Reference Analog: IQ (Mutagenic)
CAS Number	93201-85-5[2]	76180-96-6[1]
Molecular Formula	C₁₁H₉N₃	C₁₁H₁₀N₄
Molecular Weight	183.21 g/mol [2]	198.22 g/mol [3]
Structural Feature	Methyl group at C2, parent amine absent	Methyl at C3, Exocyclic amine at C2

| Primary Application | Synthetic intermediate, pharmacological research | Toxicological standard, carcinogen |

Synthetic Methodologies: Base-Catalyzed Cyclization

Historically, synthesizing imidazoquinolines required harsh conditions. However, recent advancements have established highly efficient, base-catalyzed cyclizations of ortho-nitroalkylaminoquinolines to yield imidazo[4,5-f]quinoline N-oxides, which can be subsequently deoxygenated or utilized directly for pharmacological screening[4].

Protocol 1: Synthesis of 2-Methyl-3H-imidazo[4,5-f]quinoline 1-Oxide Causality Note: The choice of an alkali metal alkoxide in an anhydrous environment is critical. The base deprotonates the secondary amine, increasing its nucleophilicity and driving the intramolecular attack on the adjacent nitro group to close the imidazole ring.

• Precursor Preparation: Dissolve 0.25 mmol of the corresponding ortho-nitroalkylaminoquinoline precursor in 2.5 mL of anhydrous ethanol.

• Base Addition: Add an alkali metal alkoxide (e.g., sodium ethoxide). Why? Moisture must be strictly excluded to prevent the competitive hydrolysis of the alkoxide base, which would drastically reduce the cyclization yield.

• Thermal Activation: Heat the reaction mixture to reflux for exactly 1 hour. Why? The elevated temperature provides the necessary activation energy to overcome the steric hindrance of the ortho-substituents during ring closure.

• Isolation: Cool the mixture to room temperature, evaporate the solvent under reduced pressure, and purify the crude product via crystallization from 96% ethanol. This yields the N-oxide as a pale yellow solid (typical yield: ~78%)[4].

Biological Significance: The Heterocyclic Amine (HCA) Paradigm

While 2-Methyl-3H-imidazo[4,5-f]quinoline (CAS 93201-85-5) lacks the exocyclic amine that makes its cousin IQ a direct pro-mutagen, understanding the metabolic activation of the imidazo[4,5-f]quinoline scaffold is mandatory for any researcher working with these compounds.

Derivatives possessing an amine group are biologically inert until they undergo a two-step metabolic activation[5]:

• Phase I Oxidation: Cytochrome P450 1A2 (CYP1A2) in the liver performs N-hydroxylation.

• Phase II Conjugation: N-acetyltransferases (NAT2) or sulfotransferases (SULT) esterify the hydroxyl group. The resulting ester is highly unstable, undergoing heterolytic cleavage to form a potent, electrophilic arylnitrenium ion that covalently binds to the C8 position of guanine in DNA.

Metabolic activation pathway of imidazo[4,5-f]quinoline derivatives into DNA-reactive electrophiles.

Experimental Validation: The Pre-Incubation Ames Test

To evaluate the mutagenic potential of newly synthesized imidazo[4,5-f]quinoline derivatives, the Ames test utilizing Salmonella typhimurium strain TA98 with S9 metabolic activation is the gold standard.

Protocol 2: Modified Pre-Incubation Ames Test This protocol is engineered as a self-validating system. It includes specific controls to ensure that both the metabolic activation system and the bacterial reporter are functioning correctly.

• Culture Preparation: Grow S. typhimurium TA98 overnight in nutrient broth to a density of ~1-2 × 10⁹ CFU/mL. Why TA98? This strain contains a -1 frameshift mutation in the hisD gene. The planar nature of imidazoquinolines makes them potent intercalators, perfectly suited to revert this specific frameshift.

• S9 Mix Formulation: Combine 10% v/v Aroclor 1254-induced rat liver S9 fraction with cofactors (4 mM NADP⁺, 5 mM Glucose-6-phosphate, 33 mM KCl, 8 mM MgCl₂ in 100 mM sodium phosphate buffer, pH 7.4). Why? Bacteria lack CYP450 enzymes; the S9 fraction acts as an exogenous mammalian liver, while the cofactors continuously regenerate the NADPH required for CYP1A2 activity.

• Pre-Incubation (The Critical Step): In a sterile tube, combine 100 µL of the test compound (dissolved in DMSO), 500 µL of S9 mix, and 100 µL of the TA98 culture. Incubate at 37°C for 20 minutes. Why pre-incubation? Standard plate incorporation is often insufficient for highly lipophilic HCAs. Pre-incubation forces concentrated, liquid-phase interactions between the pro-mutagen, the short-lived nitrenium ion, and the bacterial DNA.

• Plating: Add 2.0 mL of molten top agar (containing trace amounts of histidine and biotin) to the tube, mix gently, and pour onto a minimal glucose agar plate. Why trace histidine? The bacteria must undergo a few rounds of cell division to permanently fix the DNA adduct into a genetic mutation before the histidine runs out and selective pressure is applied.

• Scoring & Validation: Incubate at 37°C for 48-72 hours and count macroscopic revertant colonies.

Table 2: Self-Validating Ames Test Matrix

Experimental Condition	Purpose within the System	Expected Outcome (TA98 + S9)
Vehicle Control (DMSO)	Establishes baseline spontaneous reversion rate.	~20-40 colonies/plate
Positive Control (2-Aminoanthracene)	Validates S9 enzymatic activity and TA98 viability.	>500 colonies/plate

| Test Compound (e.g., IQ) | Assesses mutagenicity of the specific derivative. | Dose-dependent increase |

Workflow of the modified pre-incubation Ames test for screening heterocyclic amines.

References

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Comprehensive Technical Guide: 2-Methyl-3H-imidazo[4,5-f]quinoline in Drug Discovery and Synthetic Chemistry

Executive Summary

2-Methyl-3H-imidazo[4,5-f]quinoline (CAS: 93201-85-5) is a highly specialized tricyclic heteroaromatic compound belonging to the imidazoquinoline family[1]. While certain food-derived imidazoquinolines are notorious for their genotoxicity, the 2-methyl substituted scaffold represents a critical divergence in chemical biology. By replacing the problematic exocyclic amine with a methyl group, researchers can harness the inherent antibacterial, antimicrobial, and immunomodulatory properties of the imidazo[4,5-f]quinoline core without the associated mutagenic liabilities[2]. This whitepaper dissects the structural chemistry, structure-activity relationships (SAR), and modern synthetic workflows for derivatizing this vital scaffold.

Structural Chemistry & Molecular Properties

The core architecture of 2-Methyl-3H-imidazo[4,5-f]quinoline consists of a quinoline moiety fused to an imidazole ring at the f-face (positions 4 and 5). This rigid, planar structure allows for extensive π-π stacking and intercalation, which is foundational to its biological activity.

Table 1: Physicochemical Properties of the Core Scaffold

Property	Specification
Chemical Name	2-Methyl-3H-imidazo[4,5-f]quinoline
CAS Registry Number	93201-85-5[1]
Molecular Formula	C₁₁H₉N₃
Molecular Weight	183.21 g/mol
Core Scaffold	Imidazo[4,5-f]quinoline
Therapeutic Potential	Antimicrobial, Antiviral, Immunomodulatory[2]

Structure-Activity Relationship (SAR) & Toxicological Context

To understand the value of 2-Methyl-3H-imidazo[4,5-f]quinoline, it must be contrasted with its structural analog, IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) . IQ is a potent Group 2A carcinogen formed during the high-temperature cooking of meats[3][4].

The mutagenicity of IQ is entirely dependent on its exocyclic 2-amino group. In vivo, this amine undergoes N-hydroxylation mediated by the cytochrome P450 isoform CYP1A2, followed by esterification via N-acetyltransferase[3]. This creates a highly reactive electrophile that binds to DNA, forming bulky adducts and initiating single-base substitutions[3].

By deliberately synthesizing the 2-methyl derivative, medicinal chemists actively block this metabolic liability. The methyl group provides steric hindrance and lacks the lone electron pair required for CYP1A2-mediated N-hydroxylation. This structural modification effectively short-circuits the genotoxic pathway, rescuing the scaffold for therapeutic development.

Structure-Activity Relationship differentiating mutagenic and therapeutic imidazoquinolines.

Synthetic Methodologies: Modern N-Oxide Derivatization

Recent advancements have expanded the utility of the 2-methyl scaffold through the selective synthesis of N-oxide derivatives. A breakthrough protocol utilizes the base-catalyzed cyclization of ortho-nitroalkylaminoquinolines to yield 2-Methyl-3H-imidazo[4,5-f]quinoline 1-Oxide [2].

Mechanistic Causality: The reaction is driven by alkali metal alkoxides in an anhydrous alcohol environment. The base deprotonates the alkylamino group, triggering an intramolecular attack on the adjacent nitro group. This forms a highly reactive ortho-iminoquinone intermediate[2]. Subsequent aromatization occurs via the loss of a proton from the methylene group and the elimination of a water molecule, yielding the stable N-oxide[2].

Base-catalyzed cyclization mechanism of ortho-nitroalkylaminoquinolines to N-oxides.

Experimental Protocol: Synthesis of 2-Methyl-3H-imidazo[4,5-f]quinoline 1-Oxide

This self-validating protocol is designed to maximize yield while preventing side reactions.

Critical Parameter: The choice of strictly anhydrous alcohol is not arbitrary. The presence of trace water will cause competitive hydrolysis of the alkoxide base, neutralizing the catalyst and stalling the initial deprotonation step[2].

Step-by-Step Methodology:

• Preparation: In a flame-dried, inert-gas purged reaction vessel, dissolve 0.25 mmol of the corresponding ortho-nitroalkylaminoquinoline precursor in 2.5 mL of strictly anhydrous alcohol[5].

• Catalyst Addition: Introduce the alkali metal alkoxide base (e.g., sodium methoxide) to the solution under continuous stirring[2].

• Thermal Activation: Heat the reaction mixture to reflux. Maintain precise reflux conditions for exactly 1 hour[5].

• In-Process Monitoring (Validation Checkpoint 1): Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the precursor spot confirms the successful initiation of the cyclization cascade.

• Workup: Cool the mixture to room temperature. Evaporate the solvent under reduced pressure to halt the reaction and isolate the crude residue.

• Purification: Purify the crude product via recrystallization (using 96% ethanol) or column chromatography to afford the product as a pale yellow solid[2].

• Characterization (Validation Checkpoint 2): Verify the product via melting point analysis. A sharp melting point at 266–267 °C confirms complete dehydration and the absence of unreacted intermediates[5].

Analytical Characterization Data

Proper validation of the synthesized 1-oxide derivative requires cross-referencing against established spectroscopic benchmarks.

Table 2: Analytical Characterization of 2-Methyl-3H-imidazo[4,5-f]quinoline 1-Oxide (Compound 2ac)

Analytical Method	Diagnostic Signals / Values
Melting Point	266–267 °C[5]
Reaction Yield	78% (Method A: Base-catalyzed cyclization)[5]
Appearance	Pale yellow solid[5]
¹H NMR (400 MHz, DMSO-d₆)	δ 2.36 (3H, s, CH₃); 7.34 (1H, dd, J = 8.4, 4.3 Hz, H-8); 7.61 (1H, d, J = 8.9 Hz)[5]

References

• Selective Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines Source: ACS Omega (ACS Publications) URL:[Link]

• IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - IARC Monographs Source: National Center for Biotechnology Information (NCBI) URL:[Link]

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An In-depth Technical Guide to the Core Mechanism of Action of 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ)

Abstract

2-Methyl-3H-imidazo[4,5-f]quinoline (IQ), a prominent member of the heterocyclic aromatic amine (HAA) class of compounds, is a potent mutagen and carcinogen formed during the high-temperature cooking of protein-rich foods.[1][2] Its ubiquitous presence in the human diet necessitates a thorough understanding of its mechanism of action for risk assessment and the development of potential mitigation strategies. This technical guide provides a comprehensive overview of the molecular and cellular events that underpin the biological activity of IQ. We will delve into its metabolic activation, the chemistry of its DNA adduct formation, its genotoxic and carcinogenic consequences, and its influence on critical cellular signaling pathways. The experimental methodologies that have been pivotal in elucidating these mechanisms are also detailed to provide a practical framework for researchers in the field.

Introduction: The Significance of 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ)

2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) is a heterocyclic amine that has been identified in cooked meats and fish, as well as in cigarette smoke condensate.[1][2] Classified by the International Agency for Research on Cancer (IARC) as a Group 2A carcinogen, it is considered "probably carcinogenic to humans".[2] This classification is based on sufficient evidence of carcinogenicity in experimental animals and strong mechanistic evidence in human cells.[2] In animal models, oral administration of IQ has been shown to induce tumors in various organs, including the liver, mammary gland, and Zymbal's gland in rats, and liver and lung tumors in mice.[1] Furthermore, IQ has been demonstrated to cause liver cancer in monkeys, highlighting its carcinogenic potential in primates.[3]

The genotoxicity of IQ is well-documented, with the compound inducing DNA damage, gene mutations, and chromosomal anomalies in a wide range of in vitro and in vivo systems.[2] Its potent mutagenicity in the Ames Salmonella mutagenicity test is a hallmark of this class of compounds.[4] The central tenet of IQ's mechanism of action is its requirement for metabolic activation to an electrophilic species that can covalently bind to cellular macromolecules, most notably DNA.[5] This guide will systematically dissect this activation pathway and its downstream consequences.

The Critical Pathway of Metabolic Activation

The carcinogenicity of IQ is intrinsically linked to its biotransformation into reactive metabolites. This multi-step process is primarily mediated by cytochrome P450 (CYP) enzymes and subsequent phase II conjugation enzymes.

Phase I Metabolism: N-Hydroxylation by Cytochrome P450s

The initial and rate-limiting step in the activation of IQ is the N-oxidation of its exocyclic amino group to form the N-hydroxy-IQ metabolite.[6] This reaction is predominantly catalyzed by cytochrome P450 enzymes of the CYP1A subfamily, with CYP1A2 being the major enzyme responsible for this transformation in the liver.[5][6] The expression and activity of CYP1A2 can be influenced by genetic polymorphisms and exposure to inducers, such as polycyclic aromatic hydrocarbons found in tobacco smoke and grilled foods.[5][7] While CYP1A2 is the primary activating enzyme in the liver, other P450s, including CYP1A1 and CYP1B1, which are often expressed in extrahepatic tissues, can also contribute to the N-oxidation of IQ.[8]

The metabolic activation of IQ is not limited to microsomal fractions; the cytosolic fraction of liver preparations has been shown to significantly potentiate the microsome-mediated mutagenicity of IQ.[9] This suggests a cooperative role of both cellular compartments in the bioactivation process.

Experimental Protocol: In Vitro Assessment of IQ Metabolism by Cytochrome P450s

This protocol outlines a typical experiment to determine the kinetics of IQ metabolism by recombinant human CYP enzymes or liver microsomes.

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing a phosphate buffer (pH 7.4), a source of CYP enzyme (e.g., human liver microsomes or recombinant CYP1A2), and an NADPH-generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Pre-incubation: Pre-incubate the reaction mixture at 37°C for 3-5 minutes to allow the components to equilibrate.

• Initiation of Reaction: Add IQ (dissolved in a suitable solvent like DMSO) to the pre-incubated mixture to initiate the metabolic reaction.

• Incubation: Incubate the reaction at 37°C for a specified time (e.g., 5-10 minutes), ensuring that the reaction is in the linear range of metabolite formation.

• Termination of Reaction: Stop the reaction by adding a quenching solvent, such as ice-cold acetonitrile or methanol. This also serves to precipitate proteins.

• Sample Processing: Centrifuge the mixture to pellet the precipitated proteins. Transfer the supernatant to a clean tube for analysis.

• Metabolite Analysis: Analyze the supernatant for the presence of N-hydroxy-IQ and other metabolites using high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) or UV detection.

• Data Analysis: Quantify the metabolites formed and calculate the rate of metabolism (e.g., pmol of metabolite formed per minute per pmol of CYP).

Phase II Metabolism: O-Esterification and the Formation of the Ultimate Carcinogen

The N-hydroxy-IQ metabolite undergoes further activation through O-esterification by phase II enzymes, primarily N-acetyltransferases (NATs) and sulfotransferases (SULTs).[5] O-acetylation by NAT2, in particular, is a critical step in the formation of the highly reactive N-acetoxy-IQ ester. This ester is unstable and spontaneously decomposes to form a highly electrophilic nitrenium ion, which is considered the ultimate carcinogenic species of IQ.[5] The genetic polymorphism of NAT2 in humans, leading to rapid and slow acetylator phenotypes, can significantly influence an individual's susceptibility to the carcinogenic effects of HAAs like IQ.

The following diagram illustrates the metabolic activation pathway of IQ:

Figure 1: Metabolic activation pathway of 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ).

DNA Adduct Formation: The Molecular Lesion

The electrophilic nitrenium ion generated from IQ readily reacts with nucleophilic sites in cellular macromolecules. Its primary target is DNA, where it forms covalent adducts, which are considered the initial molecular lesions that can lead to mutations and cancer initiation.

Types of IQ-DNA Adducts

The most abundant DNA adduct formed by IQ is at the C8 position of guanine, resulting in N-(deoxyguanosin-8-yl)-2-amino-3-methylimidazo[4,5-f]quinoline (dG-C8-IQ).[3][10] A second, minor adduct has been identified as 5-(deoxyguanosin-N2-yl)-2-amino-3-methylimidazo[4,5-f]quinoline (dG-N2-IQ).[3][10] The ratio of dG-C8-IQ to dG-N2-IQ is approximately 3:1.[10] These adducts have been detected in various tissues of animals exposed to IQ, including the colon, bladder, and kidney, as well as in human mammary epithelial cells treated with IQ in vitro.[5][11][12]

Table 1: Major and Minor DNA Adducts of IQ

Adduct Name	Abbreviation	Site of Adduction	Relative Abundance
N-(deoxyguanosin-8-yl)-2-amino-3-methylimidazo[4,5-f]quinoline	dG-C8-IQ	C8 of Guanine	Major
5-(deoxyguanosin-N2-yl)-2-amino-3-methylimidazo[4,5-f]quinoline	dG-N2-IQ	N2 of Guanine	Minor

Detection of IQ-DNA Adducts: The ³²P-Postlabeling Assay

The ³²P-postlabeling assay is a highly sensitive method for detecting and quantifying DNA adducts, particularly those derived from aromatic compounds like IQ.

Experimental Protocol: ³²P-Postlabeling Assay for IQ-DNA Adducts

• DNA Isolation: Isolate high-purity DNA from tissues or cells exposed to IQ.

• DNA Digestion: Digest the DNA to individual deoxynucleoside 3'-monophosphates using micrococcal nuclease and spleen phosphodiesterase.

• Adduct Enrichment (Optional): For low levels of adducts, enrich the adducted nucleotides using techniques like nuclease P1 digestion, which removes normal nucleotides, or butanol extraction.

• ³²P-Labeling: Label the 5'-hydroxyl group of the adducted nucleotides with ³²P from [γ-³²P]ATP using T4 polynucleotide kinase.

• Chromatographic Separation: Separate the ³²P-labeled adducted nucleotides from the excess [γ-³²P]ATP and normal nucleotides using multi-dimensional thin-layer chromatography (TLC) on polyethyleneimine (PEI)-cellulose plates.

• Detection and Quantification: Visualize the separated adducts by autoradiography. Quantify the radioactivity of the adduct spots and normal nucleotide spots to calculate the relative adduct level (RAL), often expressed as adducts per 10⁷ or 10⁸ normal nucleotides.

Genotoxicity and Carcinogenicity: The Pathological Consequences

The formation of IQ-DNA adducts can lead to a cascade of events culminating in genetic instability and cancer development.

Mutational Signature

IQ-DNA adducts can distort the DNA helix, leading to errors during DNA replication and repair. This can result in various types of mutations. Studies have shown that IQ is efficient at inducing single base deletions, particularly in runs of guanine bases.[10] Other mutations observed include GC to TA and GC to CG transversions, and GC to AT transitions.[10] These mutations can occur in critical genes, such as the c-Ha-ras proto-oncogene and the p53 tumor suppressor gene, which have been found to be mutated in Zymbal's gland carcinomas induced by IQ in rats.[1][2]

In Vivo Genotoxicity and Carcinogenicity

The genotoxic effects of IQ have been demonstrated in vivo in various animal models. IQ induces DNA damage in the liver, kidney, and large intestine of rats.[13] It is also mutagenic in the Drosophila wing spot test.[14] Long-term exposure to IQ in the diet leads to the development of tumors in multiple organs in rodents.[1][2]

Modulation of Cellular Signaling Pathways

Beyond its direct genotoxic effects, emerging evidence suggests that IQ can also modulate cellular signaling pathways, contributing to its overall toxic and carcinogenic profile.

Inhibition of Nitric Oxide Production

In lipopolysaccharide (LPS)-stimulated macrophage cells, IQ has been shown to significantly inhibit the production of nitric oxide (NO).[15] This inhibition is correlated with a decrease in the expression of inducible nitric oxide synthase (iNOS).[15] Mechanistically, IQ was found to inhibit the activation of the p38 mitogen-activated protein kinase (MAPK) and the nuclear factor-kappa B (NF-κB) signaling pathways, which are critical for iNOS gene expression.[15]

Induction of Oxidative Stress and Inflammation

Studies in zebrafish have revealed that exposure to IQ can induce significant hepatotoxicity.[16] This is characterized by increased levels of reactive oxygen species (ROS), lipid peroxidation, and inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[16] The underlying mechanism appears to involve the activation of the Toll-like receptor 4 (TLR4) signaling pathway, leading to the downstream activation of both the MAPK and NF-κB pathways.[16]

Endoplasmic Reticulum Stress and Apoptosis

Further investigations in zebrafish have shown that IQ can induce endoplasmic reticulum (ER) stress, as evidenced by the upregulation of GRP78 and CHOP.[17] This ER stress can, in turn, trigger apoptosis, or programmed cell death, contributing to the observed liver damage.[17]

The following diagram illustrates the proposed signaling pathways affected by IQ:

Figure 2: Proposed signaling pathways modulated by 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ).

Conclusion and Future Directions

The mechanism of action of 2-Methyl-3H-imidazo[4,5-f]quinoline is a multi-faceted process initiated by metabolic activation to a reactive species that forms DNA adducts. These adducts can lead to mutations in critical genes, ultimately resulting in cancer. Furthermore, IQ can perturb cellular signaling pathways involved in inflammation, oxidative stress, and apoptosis, which likely contribute to its carcinogenic activity.

Future research should focus on further elucidating the complex interplay between IQ's genotoxic and non-genotoxic effects. A deeper understanding of the role of the gut microbiome in IQ metabolism and the impact of genetic polymorphisms on individual susceptibility will be crucial for developing personalized risk assessments and preventative strategies. Continued investigation into the signaling pathways modulated by IQ may also uncover novel targets for intervention.

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• Manjanatha, M. G., et al. (1998). Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 401(1-2), 109-121.
• Wang, M., et al. (2021). 2-Amino-3-methylimidazo[4,5-f]quinoline induced oxidative stress and inflammation via TLR4/MAPK and TLR4/NF-κB signaling pathway in zebrafish (Danio rerio) livers. Food and Chemical Toxicology, 157, 112583.
• Snyderwine, E. G., et al. (1995). DNA adducts of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in colon, bladder, and kidney of congenic mice differing in Ah responsiveness and N-acetyltransferase genotype. Cancer Research, 55(14), 3043-3049.
• Wild, D., et al. (1992). Genotoxicity of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and related compounds in Drosophila. Mutagenesis, 7(2), 145-149.
• Ioannides, C., et al. (1986). Metabolic activation of 2-amino-3-methylimidazo(4,5-f)quinoline by hepatic preparations--contribution of the cytosolic fraction and its significance to strain differences. Mutagenesis, 1(5), 367-370.
• Ghoshal, A., & Snyderwine, E. G. (1992). Metabolic activation of the food mutagens 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and 2-amino-3,4-dimethylimidazo[4,5-f]quinoline (MeIQ) to DNA binding species in human mammary epithelial cells. Carcinogenesis, 13(5), 907-909.
• Turesky, R. J., et al. (2012). Cytochrome P450-mediated metabolism and DNA binding of 2-amino-1,7-dimethylimidazo[4,5-g]quinoxaline and its carcinogenic isomer 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline in mice. Chemical Research in Toxicology, 25(2), 474-485.
• Holme, J. A., et al. (1991). Genotoxic effects of 2-amino-3,4-dimethylimidazo(4,5-f)quinoline (MeIQ) in rats measured by alkaline elution. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 251(1), 1-6.
• Wild, D., et al. (1992). Genotoxicity of 2-amino-3-methylimidazo(4, 5-f)quinoline (IQ) and related compounds in Drosophila. Mutagenesis, 7(2), 145-149.
• Zanger, U. M., & Schwab, M. (2013). Cytochrome P450 enzymes in drug metabolism: regulation of gene expression, enzyme activities, and impact of genetic variation. Pharmacology & Therapeutics, 138(1), 103-141.
• Wang, M., et al. (2021). 2-Amino-3-Methylimidazo[4,5-f]quinoline Triggering Liver Damage by Inhibiting Autophagy and Inducing Endoplasmic Reticulum Stress in Zebrafish (Danio rerio). Toxins, 13(11), 795.
• Caron, N., et al. (1998). Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells. Mutation Research Letters, 414(1-3), 109-121.
• Tamaki, Y., et al. (2007). Low-dose carcinogenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in rats: Evidence for the existence of no-effect levels and a mechanism involving p21Cip/WAF1. Cancer Science, 98(11), 1685-1692.
• Woodland, J. G. (2017). Insights into the mechanism of action of quinoline antimalarials against Plasmodium falciparum revealed by novel fluorescent analogues and chemical proteomics. MESA Malaria.
• Kautiainen, A., & Solyakov, A. (2001). DNA adduct formation by 2-amino-3-methylimidazo [4,5-f] quinoline (IQ) in rat colon. Carcinogenesis, 22(2), 327-331.

• MeIQ (2-Amino-3,4-dimethylimidazo[4,5-f]quinoline). (1994, October 1). In OEHHA. Retrieved from [Link]

• DNA-(2-amino-3-methylimidazo(4,5-f)quinoline) adduct Summary Report. (n.d.). In CureHunter. Retrieved from [Link]

• Turesky, R. J., et al. (2012). Cytochrome P450-mediated metabolism and DNA binding of 2-amino-1,7-dimethylimidazo[4,5-g]quinoxaline and its carcinogenic isomer 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline in mice. Chemical Research in Toxicology, 25(2), 474-485.

• Quinolines: Human health tier II assessment. (2015, July 3). In Australian Industrial Chemicals Introduction Scheme (AICIS). Retrieved from [Link]

• Brown, K. K., et al. (2000). DNA adducts of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in fetal tissues of patas monkeys after transplacental exposure. Toxicology and Applied Pharmacology, 166(3), 151-160.

• Pelkonen, O., et al. (2012). Determination of Cytochrome P450 Metabolic Activity Using Selective Markers. In IntechOpen. Retrieved from [Link]

• van der Laken, C. J., et al. (1987). Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in the granuloma pouch assay.

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• 5. DNA adducts of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in colon, bladder, and kidney of congenic mice differing in Ah responsiveness and N-acetyltransferase genotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytochrome P450-Mediated Metabolism and DNA Binding of 2-Amino-1,7-dimethylimidazo[4,5-g]quinoxaline and its Carcinogenic Isomer 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Low‐dose carcinogenicity of 2‐amino‐3‐methylimidazo[4,5‐f ]quinoline in rats: Evidence for the existence of no‐effect levels and a mechanism involving p21Cip / WAF1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytochrome P450-mediated metabolism and DNA binding of 2-amino-1,7-dimethylimidazo[4,5-g]quinoxaline and its carcinogenic isomer 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Metabolic activation of the food mutagens 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and 2-amino-3,4-dimethylimidazo[4,5-f]quinoline (MeIQ) to DNA binding species in human mammary epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. DNA adduct formation by 2-amino-3-methylimidazo [4,5-f] quinoline (IQ) in rat colon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Genotoxic effects of 2-amino-3,4-dimethylimidazo(4,5-f)quinoline (MeIQ) in rats measured by alkaline elution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Genotoxicity of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and related compounds in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the Metabolic Pathways of 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ)

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of: The Senior Application Scientist

Introduction

2-Amino-3-methylimidazo[4,5-f]quinoline, commonly known as IQ, is a prominent member of the heterocyclic aromatic amine (HAA) class of compounds.[1] These substances are formed during the high-temperature cooking of protein-rich foods such as meat and fish.[2][3] Classified by the International Agency for Research on Cancer (IARC) as a Group 2A agent, IQ is considered "probably carcinogenic to humans".[2][4] Its carcinogenicity is not inherent to the parent molecule but is profoundly dependent on its metabolic fate within the body. Exposure to IQ and other HAAs can occur daily, with intake levels varying based on cooking methods, temperature, and duration.[5]

This guide provides a detailed exploration of the complex metabolic pathways of IQ. We will dissect the enzymatic processes that lead to its bioactivation into a potent genotoxic agent and, conversely, the pathways that result in its detoxification and elimination. Understanding this metabolic balance is critical for assessing human cancer risk, developing relevant biomarkers, and designing potential chemopreventive strategies. Our focus will be on the key enzymatic players, the reactive intermediates formed, and the established methodologies used to investigate these transformations.

Section 1: The Two-Edged Sword of Metabolism - Bioactivation vs. Detoxification

The metabolism of xenobiotics like IQ is broadly categorized into two phases. Phase I reactions introduce or expose functional groups, typically increasing polarity, while Phase II reactions conjugate these modified compounds with endogenous molecules to facilitate excretion.[6][7] However, for IQ, this process is a double-edged sword. While some pathways lead to harmless, water-soluble products, others convert the chemically stable parent compound into highly reactive electrophiles that can damage cellular macromolecules, including DNA.[1][6]

The ultimate biological effect of IQ exposure is determined by the delicate balance between these competing pathways of metabolic activation and detoxification. This balance is influenced by genetic factors (e.g., polymorphisms in metabolic enzymes), physiological conditions, and co-exposure to other dietary or environmental agents.

Caption: General overview of xenobiotic metabolism, highlighting the dual outcomes for IQ.

Section 2: Phase I Metabolic Activation - The Critical First Step

The initiation of IQ's carcinogenic potential begins with Phase I metabolism, specifically the N-oxidation of its exocyclic amino group (-NH2).[1][5] This reaction is predominantly catalyzed by the Cytochrome P450 (CYP) superfamily of enzymes.

Key Enzyme: The principal enzyme responsible for this transformation in the human liver is CYP1A2 .[1][8][9] The high efficiency of CYP1A2 in metabolizing various HAAs underscores its critical role in their bioactivation. While CYP1A2 is paramount in the liver, other isoforms such as CYP1A1 and CYP1B1 , often expressed in extrahepatic tissues, can also contribute to IQ's N-oxidation, potentially initiating carcinogenesis in tissues like the breast and colon.[8][9][10]

The Product: This enzymatic oxidation converts IQ into N-hydroxy-IQ (2-hydroxyamino-3-methylimidazo[4,5-f]quinoline).[11][12] This N-hydroxylated metabolite is considered the proximate carcinogen—a more reactive, but still relatively stable, intermediate that requires further activation to become the ultimate DNA-damaging species.

Caption: The critical N-oxidation of IQ catalyzed by Cytochrome P450 enzymes.

Section 3: Phase II Pathways - A Divergence to Activation or Detoxification

The N-hydroxy-IQ formed during Phase I stands at a metabolic crossroads. It can be shuttled down two distinct types of Phase II pathways: one that completes its activation into a DNA-reactive species, and several others that conjugate it for safe elimination.

Further Bioactivation: Formation of the Ultimate Carcinogen

To exert its genotoxic effect, N-hydroxy-IQ undergoes a second metabolic step, a conjugation reaction that paradoxically results in a highly unstable ester. This ester readily decomposes to form the ultimate carcinogen: an electrophilic arylnitrenium ion (IQ-N+).[5][11]

• O-Acetylation: This pathway is catalyzed by N-acetyltransferases (NATs) . In humans, the NAT2 isoform is particularly efficient at transferring an acetyl group from acetyl-coenzyme A to the hydroxyl group of N-hydroxy-IQ, forming N-acetoxy-IQ .[13][14] Individuals with the "rapid acetylator" NAT2 genotype may be at higher risk due to more efficient activation. NAT1, expressed in many extrahepatic tissues, may also play a role.[10]

• O-Sulfonation: Catalyzed by sulfotransferases (SULTs) , this pathway involves the transfer of a sulfonate group from the cofactor PAPS (3'-phosphoadenosine-5'-phosphosulfate) to form N-sulfonyloxy-IQ .[1][15] The human SULT1A1 isoform is known to activate N-hydroxylated HAAs.[1][10]

The resulting arylnitrenium ion is a powerful electrophile that avidly attacks nucleophilic sites on DNA, primarily forming covalent adducts at the C8 position of guanine (C8-dG-IQ).[11] These DNA adducts, if not repaired, can lead to mutations during DNA replication, initiating the process of carcinogenesis.[2]

Detoxification Pathways

Concurrently, several metabolic routes exist to neutralize and eliminate IQ and its metabolites, preventing them from causing cellular damage.

• Direct Conjugation (Phase II only): The parent IQ molecule can be directly conjugated without prior Phase I oxidation. These reactions include:

  • N-Glucuronidation: Uridine 5'-diphospho-glucuronosyltransferases (UGTs) conjugate the exocyclic amino group with glucuronic acid.[1]

  • N-Sulfamation: The exocyclic amino group is conjugated with a sulfonate group, forming IQ-sulfamate, a major metabolite found in rat urine and feces.[16]

  • N-Acetylation: The exocyclic amino group can be acetylated, forming 2-acetylamino-3-methylimidazo[4,5-f]quinoline.[16][17]

• Ring Oxidation and Subsequent Conjugation: In addition to N-oxidation, CYPs can also oxidize the quinoline ring system of IQ, primarily at the C-5 and C-7 positions, to form hydroxylated metabolites like 5-OH-IQ and 7-OH-IQ.[16][18] These hydroxylated metabolites are significantly less mutagenic and are readily conjugated by Phase II enzymes (UGTs and SULTs) to form glucuronide or sulfate esters, which are then efficiently excreted in urine and bile.[16][19]

Caption: Divergent metabolic pathways of IQ leading to bioactivation or detoxification.

Section 4: Methodologies for Studying IQ Metabolism

A multi-faceted approach combining in vitro and in vivo models is essential to fully characterize the metabolic pathways of IQ. The choice of methodology depends on the specific question being addressed, from identifying primary metabolites to quantifying DNA damage.

In Vitro Models

In vitro systems are invaluable for mechanistic studies, allowing researchers to investigate specific enzymatic reactions in a controlled environment.

Protocol 1: Metabolism using Human Liver Microsomes (HLMs)

This protocol is a cornerstone for preclinical drug metabolism studies and is used to assess Phase I metabolic stability and metabolite formation.

• Causality: HLMs are vesicles of the endoplasmic reticulum isolated from hepatocytes, containing a high concentration of CYP enzymes.[8] They are used to model hepatic clearance and identify the primary oxidative metabolites of a compound.

• Methodology:

  • Preparation: Thaw cryopreserved HLMs (e.g., pooled from multiple donors to average variability) on ice. Dilute to a final protein concentration of 0.5-1.0 mg/mL in a potassium phosphate buffer (pH 7.4).

  • Reaction Mixture: In a microcentrifuge tube, combine the diluted HLMs, IQ (e.g., 1-10 µM final concentration), and buffer. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiation: Start the reaction by adding a pre-warmed NADPH-regenerating system (containing NADP+, glucose-6-phosphate, and G6P dehydrogenase) to provide the necessary cofactor for CYP activity.

  • Incubation: Incubate at 37°C in a shaking water bath for a specified time (e.g., 0, 5, 15, 30, 60 minutes).

  • Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard. This precipitates the microsomal proteins.

  • Sample Processing: Centrifuge at >10,000 x g for 10 minutes to pellet the protein. Transfer the supernatant to an HPLC vial for analysis.

  • Analysis: Analyze the sample using HPLC-MS/MS to identify and quantify the parent IQ and its metabolites.[8][9]

Caption: Experimental workflow for studying IQ metabolism in human liver microsomes.

Protocol 2: Metabolism using Recombinant Human Enzymes

To identify the specific enzymes responsible for a given metabolic conversion, recombinant enzymes expressed in systems like baculovirus or E. coli are used.

• Causality: This approach eliminates the complexity of the microsomal matrix, allowing for the unambiguous assignment of a metabolic pathway to a single enzyme (e.g., proving CYP1A2 is the main N-hydroxylating enzyme).[9][14]

• Methodology: The protocol is similar to that for HLMs, with the key difference being the substitution of HLMs with a specific recombinant enzyme (e.g., rCYP1A2, rNAT2, or rSULT1A1) and the inclusion of the appropriate cofactors (NADPH for CYPs, Acetyl-CoA for NATs, PAPS for SULTs).

Analytical Techniques

Protocol 3: HPLC-MS/MS for Metabolite Identification

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry is the gold standard for separating, identifying, and quantifying metabolites.

• Causality: HPLC separates the complex mixture of parent drug and metabolites based on their physicochemical properties. The mass spectrometer then provides mass-to-charge (m/z) ratio information for identification and fragmentation patterns (MS/MS) for structural confirmation.

• Methodology:

  • Chromatography:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[20]

    • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).[20]

    • Flow Rate: 0.5-1.0 mL/min.

  • Mass Spectrometry:

    • Ionization: Electrospray Ionization (ESI) in positive ion mode is typically used for IQ and its metabolites.[5]

    • Detection: Operate the mass spectrometer in full scan mode to find potential metabolites, followed by product ion scan (MS/MS) mode on suspected metabolite masses to confirm their structure. For example, the [M+H]+ ion for IQ is m/z 199, while for a hydroxylated metabolite it would be m/z 215.

In Vivo Models

Animal models, typically rats or mice, are used to understand the complete picture of absorption, distribution, metabolism, and excretion (ADME) of IQ.[5][16] Studies often involve administering radiolabeled [14C]-IQ and collecting urine, feces, and bile over 24-72 hours to track the disposition of the compound and identify the full spectrum of excreted metabolites.[16]

Section 5: Quantitative Data Summary

The relative importance of different metabolic pathways can be inferred from the profile of metabolites detected in various biological systems. The tables below summarize key findings from the literature.

Table 1: Major Metabolites of IQ Identified in In Vivo and In Vitro Systems

Metabolite	Chemical Name	Pathway	System/Matrix	Reference(s)
Activation Pathway
N-hydroxy-IQ	2-hydroxyamino-3-methylimidazo[4,5-f]quinoline	Phase I N-oxidation	Microsomal incubations	[5]
Detoxification Pathway
5-OH-IQ	2-amino-5-hydroxy-3-methylimidazo[4,5-f]quinoline	Phase I Ring Oxidation	Mouse Urine	[5][19]
7-OH-IQ	2-amino-7-hydroxy-3-methylimidazo[4,5-f]quinoline	Phase I Ring Oxidation	Rat Urine & Feces	[16]
IQ-Sulfamate	N-(3-methylimidazo[4,5-f]quinolin-2-yl)sulfamic acid	Phase II N-Sulfamation	Rat Urine & Feces	[16]
N-acetyl-IQ	N-(3-methylimidazo[4,5-f]quinolin-2-yl)acetamide	Phase II N-Acetylation	Rat Urine	[16][17]
IQ-5-O-glucuronide	Conjugate of 5-OH-IQ	Phase II Glucuronidation	Mouse Urine	[5][19]

Table 2: Comparative N-Oxidation Rates of HAAs by Human Liver Microsomes and Recombinant CYPs

HAA Substrate	Enzyme Source	N-Oxidation Rate	Reference
MeIQx	Human Liver Microsomes	1.7 nmol/min/mg protein	[9]
MeIgQx	Human Liver Microsomes	0.4 nmol/min/mg protein	[9]
MeIQx	Recombinant human P450 1A2	~6 pmol/min/pmol P450	[9]
MeIgQx	Recombinant human P450 1A2	~6 pmol/min/pmol P450	[9]
MeIgQx	Recombinant human P450 1A1	Appreciable Rate	[9]
MeIgQx	Recombinant human P450 1B1	Appreciable Rate	[9]
*Note: Data for IQ analogues MeIQx and MeIgQx are presented to illustrate typical enzymatic rates and isoform specificity.

Conclusion

The metabolic processing of 2-amino-3-methylimidazo[4,5-f]quinoline is a complex interplay of competing enzymatic reactions that ultimately dictate its carcinogenic potential. The bioactivation cascade, initiated by CYP1A2-mediated N-oxidation and completed by NAT2- or SULT1A1-mediated esterification, produces a potent DNA-damaging arylnitrenium ion. Counteracting this are robust detoxification pathways, including direct conjugation and ring oxidation, which convert IQ into readily excretable products. For professionals in toxicology and drug development, a thorough understanding of these pathways is essential for human health risk assessment, the identification of susceptible populations based on genetic polymorphisms, and the evaluation of novel compounds that may interact with these critical metabolic routes. The methodologies outlined herein provide a robust framework for investigating the metabolism of IQ and other xenobiotics.

References

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• IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). (2005). National Center for Biotechnology Information. [Link]

• IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) (IARC Summary & Evaluation, Volume 56, 1993). (1997). INCHEM. [Link]

• Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. (2020). MDPI. [Link]

• Identification of New 2-Amino-3-methylimidazo[4,5-f]quinoline Urinary Metabolites from β-Naphthoflavone-Treated Mice. (n.d.). National Institutes of Health. [Link]

• Metabolism of 2-amino-3-methylimidazo[4,5-f]quinoline in the Male Rat. (n.d.). PubMed. [Link]

• Metabolism of 2-amino-3-methylimidazo[4,5-f]quinoline IQ and 2-amino-3,4-dimethylimidazo[4,5-f]quinoline (MeIQ) in suspensions of isolated rat-liver cells. (1987). PubMed. [Link]

• Metabolism and biomarkers of heterocyclic aromatic amines in humans. (2021). National Center for Biotechnology Information. [Link]

• Representation of Heterocyclic Aromatic Amine Metabolism. (n.d.). ResearchGate. [Link]

• Metabolic Processing and Disposition of 2-amino-3-methylimidazo[4,5-f] Quinoline (IQ), 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx), and 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in Nonhuman Primates. (n.d.). PubMed. [Link]

• N-Acetyltransferases, sulfotransferases and heterocyclic amine activation in the breast. (2001). Carcinogenesis. [Link]

• Identification of new 2-amino-3-methylimidazo[4,5-f]quinoline urinary metabolites from beta-naphthoflavone-treated mice. (2009). PubMed. [Link]

• 2-Amino-3,4-dimethylimidazo[4,5-f]quinoline induces and inhibits cytochrome P450 from the IA subfamily in chick and rat hepatocytes. (1992). PubMed. [Link]

• Bioactivation of the food mutagen 2-amino-3-methyl-imidazo[4, 5-f]quinoline (IQ) by prostaglandin-H synthase and by monooxygenases: DNA adduct analysis. (2000). PubMed. [Link]

• An in vitro model system to predict the bioaccessibility of heterocyclic amines from a cooked meat matrix. (2003). PubMed. [Link]

• Cell transformation in vitro by food-derived heterocyclic amines Trp-P-1, Trp-P-2 and N(2)-OH-PhIP. (2001). PubMed. [Link]

• Activation of 2-amino-3-methylimidazo (4,5-f) quinoline in rat and human hepatocyte/Salmonella mutagenicity assays: the contribution of hepatic conjugation. (n.d.). PubMed. [Link]

• Cytochrome P450-Mediated Metabolism and DNA Binding of 2-Amino-1,7-dimethylimidazo[4,5-g]quinoxaline and its Carcinogenic Isomer 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline in Mice. (n.d.). National Institutes of Health. [Link]

• Nutrition Support of Metabolic Detoxification. (2023). OptimalDX. [Link]

• The Four Phases of Detox Explained. (2021). MosaicDX. [Link]

• Cytochrome P450 Enzymes and Drug Metabolism in Humans. (2021). MDPI. [Link]

• Human Sulfotransferases and Their Role in Chemical Metabolism. (2006). Oxford Academic. [Link]

• Heterocyclic Aromatic Amines in Meat: Formation, Isolation, Risk Assessment, and Inhibitory Effect of Plant Extracts. (2021). MDPI. [Link]

• Phase II Detoxification. (2026). Massive Bio. [Link]

• Heterologous expression of human N-acetyltransferases 1 and 2 and sulfotransferase 1A1 in Salmonella typhimurium for mutagenicity testing of heterocyclic amines. (2002). PubMed. [Link]

• Cytochrome P450-mediated metabolism and DNA binding of 2-amino-1,7-dimethylimidazo[4,5-g]quinoxaline and its carcinogenic isomer 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline in mice. (2012). PubMed. [Link]

• Determination of Cytochrome P450 Metabolic Activity Using Selective Markers. (2012). IntechOpen. [Link]

• Unfazed Pathways: The 3 Detox Phases. (2023). iThrive Essentials. [Link]

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The Duality of 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ): From Potent Mutagen to a Scaffold for Therapeutic Innovation

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

2-Methyl-3H-imidazo[4,5-f]quinoline, commonly known as IQ, presents a fascinating paradox in molecular pharmacology. Initially identified as a potent mutagen and probable human carcinogen formed during the cooking of protein-rich foods, it belongs to the broader imidazoquinoline chemical class—a family of "privileged scaffolds" that have given rise to numerous therapeutic agents. This guide delves into the dual nature of IQ, providing a comprehensive analysis of its well-documented mutagenic activity and exploring the emerging, and perhaps counterintuitive, evidence of its potential to modulate key cellular signaling pathways. We will dissect the mechanisms of its genotoxicity, which are critically dependent on metabolic activation, and contrast this with its observed inhibitory effects on inflammatory cascades like the p38 MAPK pathway. This document serves as a technical resource for researchers, offering not only a synthesis of the current understanding but also detailed experimental protocols and workflow visualizations to guide future investigations into this molecule's complex biological profile.

Part 1: The Genotoxic Profile of a Potent Mutagen

The discovery of IQ in cooked meats and fish, and its subsequent classification as a probable human carcinogen (Group 2A) by the International Agency for Research on Cancer (IARC), has cemented its reputation as a significant genotoxic agent.[1][2] Its carcinogenicity is not inherent to the molecule itself but is unlocked through a series of metabolic transformations within the body. Understanding this activation pathway is paramount to comprehending its mechanism of action.

Metabolic Activation: The Gateway to Genotoxicity

The journey of IQ from a stable dietary compound to a reactive DNA-binding species is a classic example of bioactivation. The process is initiated primarily by Phase I metabolic enzymes, specifically the cytochrome P450 family.

Causality of Experimental Choice: The use of a liver S9 fraction in in vitro mutagenicity assays (like the Ames test) is a critical experimental design choice. The S9 fraction contains a cocktail of microsomal enzymes, including the necessary cytochrome P450s (notably CYP1A2), that are absent in the bacterial test strains.[3] This addition mimics the metabolic environment of the liver, allowing researchers to observe the mutagenic potential of compounds that require bioactivation. Without the S9 mix, IQ shows significantly weaker mutagenicity in these systems, a key piece of evidence pointing to its nature as a pro-mutagen.

The key transformation is the N-hydroxylation of the exocyclic amino group, which produces the highly reactive metabolite, N-hydroxy-IQ.[1][4] This metabolite is the proximate carcinogen, capable of further reacting to form an even more electrophilic nitrenium ion, which readily attacks nucleophilic sites on DNA.

Caption: Metabolic activation pathway of IQ to its ultimate mutagenic form.

Mechanism of Action: DNA Adduct Formation and Mutational Signature

Once activated, the IQ-derived nitrenium ion preferentially attacks the guanine bases in DNA. This interaction results in the formation of covalent DNA adducts, which are physical lesions in the genetic code. The two primary adducts identified are:

• N-(deoxyguanosin-8-yl)-2-amino-3-methylimidazo[4,5-f]quinoline (dG-C8-IQ) : This is typically the major adduct formed.[3]

• 5-(deoxyguanosin-N2-yl)-2-amino-3-methylimidazo[4,5-f]quinoline (dG-N2-IQ) : A minor but significant adduct.[3]

These bulky adducts distort the DNA helix, impeding the fidelity of DNA replication and repair machinery. This can lead to characteristic mutations, such as single guanine deletions in runs of guanines, as well as G to T transversions.[1][3] When these mutations occur in critical regions of proto-oncogenes (like c-Ha-ras) or tumor suppressor genes (like p53), they can initiate the process of carcinogenesis.[1][2]

Experimental Protocol: Ames Test for Mutagenicity Assessment

This protocol describes a standard plate incorporation assay to determine the mutagenic potential of IQ using Salmonella typhimurium.

Principle: The Ames test utilizes specific strains of Salmonella typhimurium that are auxotrophic for histidine (His-), meaning they cannot synthesize this essential amino acid and will not grow on a histidine-deficient medium. A mutagen can cause a reverse mutation (reversion) that restores the functional gene, allowing the bacteria to grow and form visible colonies. The number of revertant colonies is proportional to the mutagenic potency of the substance.

Methodology:

• Strain Selection: Use strain TA98, which is sensitive to frameshift mutagens like IQ.

• Metabolic Activation (S9 Mix): Prepare an S9 mix from the livers of rats pre-treated with an enzyme inducer like Aroclor 1254. The final mix should contain S9 fraction, buffer, MgCl₂, KCl, glucose-6-phosphate, NADP⁺, and water. Keep on ice.

• Compound Preparation: Prepare a stock solution of IQ in DMSO. Perform serial dilutions to obtain the desired test concentrations.

• Assay Procedure:

  • To a sterile test tube, add 0.1 mL of an overnight culture of S. typhimurium TA98.

  • Add 0.1 mL of the IQ test solution (or DMSO for the negative control).

  • Add 0.5 mL of the S9 mix (for activated plates) or 0.5 mL of buffer (for non-activated plates).

  • Incubate the mixture for 20-30 minutes at 37°C with gentle shaking.

  • Add 2.0 mL of molten top agar (containing a trace amount of histidine and biotin to allow for a few initial cell divisions) to the tube.

  • Vortex briefly and immediately pour the contents onto a minimal glucose agar plate.

  • Spread the top agar evenly and allow it to solidify.

• Incubation & Analysis: Invert the plates and incubate at 37°C for 48-72 hours. Count the number of visible revertant colonies on each plate. A dose-dependent increase in the number of revertant colonies, especially in the presence of the S9 mix, indicates a positive mutagenic result.

Compound	Specific Activity (Revertants/nmol)	Test System	Reference
N-hydroxy-IQ	~20,000	Salmonella TA98 (nitro-reductase deficient)	[4]

Part 2: The Imidazoquinoline Scaffold in Therapeutic Design

Despite the clear genotoxic profile of IQ, its core chemical structure belongs to a class of compounds with remarkable therapeutic utility. Quinoline and imidazoquinoline derivatives are central to drugs with anticancer, anti-inflammatory, antimalarial, and antiviral properties.[5][6][7] This suggests that the IQ scaffold, if appropriately modified to prevent metabolic activation and enhance target specificity, could serve as a template for drug discovery. Recent evidence shows that IQ itself can directly interact with and modulate critical inflammatory signaling pathways.

Modulation of the p38 MAPK/NF-κB Signaling Pathway

A pivotal study revealed that IQ can inhibit the production of nitric oxide (NO) in macrophages stimulated with lipopolysaccharide (LPS).[8] This effect is not due to non-specific toxicity but rather a targeted intervention in a key inflammatory signaling cascade.

Scientific Rationale: LPS, a component of bacterial cell walls, is a potent activator of the innate immune response. It binds to Toll-like receptor 4 (TLR4), triggering downstream pathways that lead to inflammation. One of the most important is the p38 mitogen-activated protein kinase (MAPK) pathway. Activated p38 kinase, in turn, helps activate the transcription factor NF-κB. NF-κB then translocates to the nucleus and drives the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), the enzyme responsible for producing large amounts of NO during inflammation. The finding that IQ can block this pathway demonstrates a direct anti-inflammatory potential.[8]

Interestingly, other studies in different models have shown a pro-inflammatory effect, where IQ induces inflammation in zebrafish liver via a TLR4/MAPK/NF-κB pathway.[9] This highlights a critical concept in pharmacology: the biological activity of a compound can be highly context-dependent, varying with the model system, cell type, and exposure conditions.

Caption: IQ inhibits LPS-induced NO production by blocking p38 MAPK activation.

Antiproliferative Potential of the Imidazoquinoline Scaffold

While IQ is a carcinogen, closely related imidazo[4,5-b]pyridines and functionalized quinoline derivatives have demonstrated significant antiproliferative and cytotoxic effects against various cancer cell lines.[5][10] This underscores the principle of the "privileged scaffold," where a core molecular structure can be chemically modified to dramatically alter its biological activity. Functional groups attached to the quinoline core are critical determinants of cytotoxicity.[5] For example, the addition of nitro and aldehyde groups can increase cytotoxicity against colorectal carcinoma cells, while subsequent reduction to an amine-aldehyde decreases it.[5]

Derivative Class	Compound Example	Activity/Target	IC50 Value	Cell Line	Reference
Quinoline	8-nitro-7-quinolinecarbaldehyde	Cytotoxicity	0.53 µM	Caco-2	[5]
Quinoline	7-(β-trans-(N,N-dimethylamino)ethenyl)-8-nitroquinoline	Cytotoxicity	0.93 µM	Caco-2	[5]
Imidazo[4,5-b]pyridine	Bromo-substituted derivative 8	Antiproliferative	1.8–3.2 µM	HeLa, SW620, HepG2	[10]
Imidazo[4,5-c]quinoline	Derivative 8a	JAK1 Kinase Inhibition	30.0 nM	(Biochemical)	[11]

Experimental Protocol: In Vitro p38α Kinase Assay

This protocol provides a framework for assessing the direct inhibitory effect of IQ on p38 kinase activity.

Principle: This assay measures the ability of a test compound (IQ) to inhibit the phosphorylation of a specific substrate by the p38α kinase enzyme. The amount of phosphorylation is quantified, typically using a phosphate-detecting probe that generates a fluorescent or luminescent signal.

Methodology:

• Reagents & Materials:

  • Recombinant active p38α kinase.

  • Specific peptide substrate for p38α (e.g., ATF2).

  • ATP (at a concentration near the Km for p38α).

  • Assay buffer (e.g., HEPES, MgCl₂, DTT).

  • Test compound (IQ) dissolved in DMSO.

  • Staurosporine or other known p38 inhibitor (positive control).

  • Kinase detection system (e.g., ADP-Glo™, LanthaScreen™).

  • 384-well assay plates.

• Assay Procedure:

  • Prepare serial dilutions of IQ in DMSO, then dilute further in assay buffer.

  • To the wells of a 384-well plate, add 5 µL of the diluted IQ, DMSO (negative control), or staurosporine (positive control).

  • Add 10 µL of a solution containing the p38α enzyme and the peptide substrate.

  • Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the kinase reaction by adding 10 µL of ATP solution.

  • Incubate for 1 hour at room temperature. The exact time should be optimized to ensure the reaction is in the linear range.

• Detection & Analysis:

  • Stop the kinase reaction and detect the signal according to the manufacturer's protocol for the chosen detection system (e.g., by adding ADP-Glo™ reagent to measure ADP production).

  • Read the plate on a compatible plate reader (e.g., luminometer).

  • Calculate the percent inhibition for each IQ concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the IQ concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion and Future Directions

2-Methyl-3H-imidazo[4,5-f]quinoline is a molecule of stark contrasts. On one hand, it is a well-characterized, metabolically activated genotoxin—a product of daily life that poses a tangible carcinogenic risk. On the other hand, its core structure is part of a therapeutically valuable chemical space, and the compound itself exhibits direct, specific inhibitory activity on the p38 MAPK inflammatory signaling pathway.

This duality provides a clear roadmap for future research and drug development:

• Decoupling Toxicity from Therapeutic Activity: The primary goal should be the design of novel imidazoquinoline analogs that retain or enhance the desired therapeutic activity (e.g., kinase inhibition) while eliminating mutagenicity. This can be achieved by modifying the molecule at sites crucial for metabolic activation, such as blocking the exocyclic amine group, to create non-metabolizable derivatives.

• Structure-Activity Relationship (SAR) Studies: A systematic exploration of the imidazoquinoline scaffold is needed to optimize its interaction with specific kinase targets. By modifying substituents at various positions on the ring system, it is possible to improve potency, selectivity, and pharmacokinetic properties.

• Mechanistic Elucidation: Further investigation is required to understand the context-dependent nature of IQ's inflammatory effects. Determining why it is anti-inflammatory in one cellular context (macrophages) and pro-inflammatory in another (zebrafish liver) will provide deeper insights into its interaction with cellular signaling networks.

References

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• Yamazoe, Y., et al. (1987). Synthesis, purification and mutagenicity of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline. Carcinogenesis, 8(7), 1017-1020. Available from: [Link]

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• van der Wulp, C. J., & van der Laan, J. W. (1987). Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in the granuloma pouch assay. Mutation Research Letters, 187(2), 99-103. Available from: [Link]

• Zhang, Y., et al. (2022). Discovery of Novel Imidazo[4,5-c]quinoline Derivatives to Treat Inflammatory Bowel Disease (IBD) by Inhibiting Multiple Proinflammatory Signaling Pathways and Restoring Intestinal Homeostasis. Journal of Medicinal Chemistry, 65(18), 12188-12210. Available from: [Link]

• Fuh, M. S., et al. (2023). Imidazoquinolines with improved pharmacokinetic properties induce a high IFNα to TNFα ratio in vitro and in vivo. Frontiers in Immunology, 14, 1184605. Available from: [Link]

• Woodland, J. G. (2017). Insights into the mechanism of action of quinoline antimalarials against Plasmodium falciparum revealed by novel fluorescent analogues and chemical proteomics. MESA Malaria. Available from: [Link]

• Office of Environmental Health Hazard Assessment (OEHHA). (1994). MeIQ (2-Amino-3,4-dimethylimidazo[4,5-f]quinoline). California Proposition 65. Available from: [Link]

• Asati, V., et al. (2025). Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. Current Drug Targets. Available from: [Link]

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Comprehensive Physicochemical and Solubility Profiling of 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ)

A Technical Guide for Toxicological Assay Design and Analytical Quantification

Executive Summary

2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline (IQ, CAS: 76180-96-6) is a highly potent, mutagenic heterocyclic amine (HCA) primarily formed via the Maillard reaction during the high-temperature cooking of protein-rich foods. For researchers and drug development professionals investigating its toxicokinetics, metabolic activation, or environmental quantification, understanding the physicochemical properties of IQ is paramount. This whitepaper provides an authoritative, in-depth analysis of IQ’s solubility dynamics, structural causality, and self-validating experimental protocols required for robust laboratory handling.

Structural Causality and Physicochemical Properties

The behavior of IQ in solution is directly dictated by its molecular architecture. IQ features a planar tricyclic imidazoquinoline framework. The high electron density of the imidazole moiety, combined with the exocyclic amino group at position 2, creates a molecule capable of intense intermolecular hydrogen bonding and π

π stacking [4].

Because of this planar stacking, the crystal lattice energy of solid IQ is exceptionally high, which is empirically reflected in its melting point exceeding 300 °C [2]. This structural rigidity is the primary causal factor behind its poor solubility in aqueous environments.

Table 1: Quantitative Physicochemical Data of IQ

PropertyValueMechanistic Causality / NoteMolecular Weight198.22 g/mol Standard mass for C₁₁H₁₀N₄.Melting Point>300 °C (Decomposes)High lattice energy driven by planar π π stacking [2].LogP~1.47Moderate lipophilicity; facilitates cellular membrane permeation.Water SolubilityInsolubleStrong intermolecular hydrogen bonding prevents aqueous solvation [1].DMSO Solubility~3 mg/mL (Heated)High dielectric, aprotic polarity disrupts the crystal lattice [3].Methanol Solubility~3 mg/mLProtic solvent capable of hydrogen bonding with the exocyclic amine [3].

Self-Validating Experimental Protocols

To ensure scientific integrity, laboratory workflows involving IQ must move beyond simple execution and incorporate self-validating feedback loops. Below are the standard operating procedures for solvating and extracting IQ, complete with the causality behind each methodological choice.

Protocol 1: Preparation of Self-Validating IQ Stock Solutions

Objective: To create a stable, quantifiable 1 mg/mL stock solution of IQ for toxicological assays.

• Step 1: Solvation. Weigh 1.0 mg of light tan IQ crystalline powder. Add 1.0 mL of anhydrous Dimethyl Sulfoxide (DMSO).

  • Causality: DMSO is chosen over water because the high melting point and planar structure of IQ result in a stable crystal lattice that cold water cannot disrupt. DMSO's aprotic nature efficiently breaks these intermolecular interactions [1].

• Step 2: Thermal Agitation. Sonicate the solution in a water bath at 37 °C for 10 minutes.

  • Causality: Mild heating overcomes the activation energy required for complete dissolution without risking thermal degradation.

• Step 3: Light Attenuation. Transfer the solution immediately to an amber glass vial and store at 4 °C.

  • Causality: IQ is highly sensitive to photo-degradation and ambient air [1].

• Step 4: Self-Validation (The Hypochlorite Degradation Check). To confirm the identity and active state of the IQ stock, remove a 10 µL aliquot and dilute it in 990 µL of dilute sodium hypochlorite (bleach).

  • Causality: IQ is rapidly and specifically degraded by hypochlorite [2]. A sudden loss of the characteristic UV absorbance peak at 254 nm validates that the dissolved compound is indeed the reactive HCA, establishing a built-in quality control step.

Protocol 2: Extraction and LC-MS/MS Quantification from Complex Matrices

Objective: Isolate IQ from complex protein matrices (e.g., cooked meat or liver microsomes) for downstream analysis.

• Step 1: Matrix Hydrolysis. Homogenize 1 g of the biological sample in 10 mL of 1 M NaOH.

  • Causality: Alkaline conditions disrupt protein binding and ensure the exocyclic amine of IQ remains unprotonated, increasing its partition coefficient into organic solvents.

• Step 2: Liquid-Liquid Extraction (LLE). Add 10 mL of dichloromethane (DCM). Vortex vigorously and centrifuge.

  • Causality: The moderate LogP (~1.47) of IQ drives it into the organic DCM layer, leaving polar matrix interferents in the aqueous phase.

• Step 3: Solid-Phase Extraction (SPE). Pass the DCM extract through a propylsulfonic acid (PRS) cation-exchange cartridge.

  • Causality: By slightly acidifying the extract prior to loading, IQ becomes protonated and binds strongly to the PRS resin, allowing aggressive washing of neutral lipids.

• Step 4: Elution and Reconstitution. Elute with ammoniated methanol, evaporate under a gentle nitrogen stream, and reconstitute in 100 µL of the starting LC mobile phase.

• Step 5: Self-Validation (Spike-in Recovery). Always run a parallel matrix sample spiked with a known concentration of ¹³C-labeled IQ.

  • Causality: Isotope dilution mass spectrometry corrects for ion suppression in the MS source and physical losses during SPE, ensuring the final quantification is absolute and self-correcting.

Step-by-step analytical extraction and LC-MS/MS workflow for IQ.

Metabolic Activation and Toxicological Workflows

The solubility profile of IQ directly impacts its bioavailability and subsequent toxicokinetics. Because IQ is moderately lipophilic, it is rapidly absorbed through the gastrointestinal tract following oral consumption.

Once in the hepatic system, IQ is not inherently reactive; it is a procarcinogen that requires metabolic activation. Phase I metabolism is driven primarily by Cytochrome P450 1A2 (CYP1A2), which N-hydroxylates the exocyclic amine group to form N-OH-IQ [5]. This proximate carcinogen then undergoes Phase II esterification (via N-acetyltransferases like NAT2 or sulfotransferases). The resulting ester is highly unstable and undergoes heterolytic cleavage to form a highly reactive arylnitrenium ion. This electrophile attacks the C8 position of guanine in DNA, forming the bulky dG-C8-IQ adduct that disrupts DNA replication and induces mutagenesis [4].

Metabolic activation pathway of IQ leading to DNA adduct formation.

References

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• Santa Cruz Biotechnology. "2-Amino-3-methyl-3H-imidazo[4,5-F]quinoline | CAS 76180-96-6 | SCBT". 3

• Grokipedia. "Heterocyclic amine - Grokipedia". 4

• American Association for Cancer Research (AACR). "2-Amino-3-methylimidazo[4,5-f]quinoline metabolism by control and beta-naphthoflavone-treated mice". 5

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Analogs of 2-Methyl-3H-imidazo[4,5-f]quinoline

: Synthesis, Mechanisms, and Therapeutic Potential

Executive Summary

The imidazo[4,5-f]quinoline scaffold represents a highly versatile, purine-like pharmacophore with significant untapped potential in medicinal chemistry. While historically overshadowed by its mutagenic dietary counterpart (IQ) and the isomeric imidazo[4,5-c]quinolines (e.g., Imiquimod), rational structural modifications—specifically at the C2 and C9 positions—have unlocked a new class of potent immunomodulators and antimicrobial agents. This whitepaper provides an in-depth technical analysis of 2-Methyl-3H-imidazo[4,5-f]quinoline analogs, detailing the causality behind their synthetic pathways, self-validating experimental protocols, and endosomal receptor pharmacology.

Structural Rationale: Escaping the Mutagenic Liability of IQ

To understand the therapeutic utility of 2-Methyl-3H-imidazo[4,5-f]quinoline analogs, one must first analyze the structure-toxicity relationship of the parent scaffold. The well-known food-borne mutagen 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) exhibits profound genotoxicity[1]. The causality of this toxicity is rooted in the exocyclic 2-amino group, which undergoes rapid N-hydroxylation by hepatic cytochrome P450 enzymes (primarily CYP1A2). Subsequent esterification by sulfotransferases creates a highly unstable ester that spontaneously cleaves, generating a reactive nitrenium ion capable of intercalating and alkylating guanine residues in DNA.

By intentionally replacing the 2-amino group with a 2-methyl group to form 2-Methyl-3H-imidazo[4,5-f]quinoline , this specific metabolic bioactivation pathway is completely abolished. The molecule can no longer form a nitrenium ion, shifting its profile from a genotoxic hazard to a viable pharmacological scaffold. This rational modification preserves the core's purine isosterism, allowing it to interface selectively with biological targets such as Toll-like receptors (TLRs) and bacterial enzymes[2].

Synthetic Strategy: The Alpha-Carbon Incorporation Mechanism

The traditional synthesis of benzimidazole N-oxides and their aza-analogs often requires multi-step, reductive pathways. However, recent advancements utilize a highly elegant, base-catalyzed intramolecular cyclization of ortho-nitroalkylaminoquinolines[3].

The causality behind selecting this specific pathway lies in an intramolecular redox cascade. Under basic conditions (e.g., NaOH in refluxing ethanol), the alpha-carbon of the alkylamino group undergoes oxidation and is directly incorporated into the newly formed imidazole ring as the C2 atom. Consequently, the incoming alkyl chain is "truncated" by one carbon.

Strategic Insight: To synthesize the 2-methyl analog, the chemist must intentionally select an ethylamino precursor (6-(ethylamino)-5-nitroquinoline). The alpha-carbon of the ethyl group forms the heterocycle, leaving the terminal methyl group precisely at the C2 position. This one-pot, nonreductive cyclization bypasses the need for harsh reducing agents and complex protection/deprotection steps[3].

Workflow for the base-catalyzed synthesis of imidazo[4,5-f]quinoline N-oxides.

Quantitative Synthesis & SAR Data

The biological activity and synthetic efficiency of the imidazo[4,5-f]quinoline core are highly dependent on C2 and C9 substitutions. Table 1 summarizes the quantitative metrics for key analogs synthesized via the base-catalyzed truncation method and related pathways[3][4].

Table 1: Structure-Activity and Synthesis Metrics for Imidazo[4,5-f]quinoline Analogs

Compound	Starting Material / Precursor	Yield (%)	Melting Point (°C)	Key Structural Feature
2-Methyl-3H-imidazo[4,5-f]quinoline 1-Oxide	6-(Ethylamino)-5-nitroquinoline	78	266–267	2-Methyl, N-Oxide
2-Ethyl-3H-imidazo[4,5-f]quinoline 1-Oxide	6-(Propylamino)-5-nitroquinoline	86	267–268	2-Ethyl, N-Oxide
3H-Imidazo[4,5-f]quinoline 1-Oxide	6-(Methylamino)-5-nitroquinoline	77	268–269	Unsubstituted C2
Ethyl 9-chloro-3-ethyl-2-methyl-3H-imidazo[4,5-f]quinoline-8-carboxylate	Enamine intermediate	68	210–211	9-Chloro substitution

Note: The introduction of a 9-chloro or 9-arylamino group significantly enhances the lipophilicity and antibacterial spectrum of the scaffold[2][4].

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, incorporating internal checkpoints that confirm success before proceeding to the next phase.

Protocol A: Synthesis of 2-Methyl-3H-imidazo[4,5-f]quinoline 1-Oxide

• Preparation: Dissolve 0.25 mmol of 6-(ethylamino)-5-nitroquinoline in 2.5 mL of absolute ethanol.

• Catalysis: Add 5 equivalents of solid NaOH. The high basicity is required to deprotonate the secondary amine, initiating the nucleophilic attack on the ortho-nitro group.

• Thermal Activation: Reflux the mixture for 1 hour. The thermal energy overcomes the activation barrier for the intramolecular cyclization and subsequent alpha-carbon oxidation.

• Isolation: Cool to room temperature, neutralize with dilute HCl, and extract with ethyl acetate. Purify via recrystallization from ethanol.

• Self-Validation Checkpoint (Analytical): The reaction's success is internally validated by 1H NMR. The practitioner must observe the disappearance of the ethyl -CH2- protons and the emergence of a sharp 3H singlet at ~2.36 ppm (DMSO-d6), confirming the truncation to a 2-methyl group[3]. High-Resolution Mass Spectrometry (HRMS) must confirm the [M+H]+ mass of m/z 186.0668.

Protocol B: In Vitro TLR7/8 Activation Assay

• Cell Preparation: Seed HEK-Blue TLR7 or TLR8 cells (co-expressing human TLR and an NF-κB-inducible SEAP reporter) in 96-well plates at 5x10^4 cells/well.

• Dosing: Treat cells with serial dilutions (0.1 μM to 100 μM) of the synthesized analog. Causality of choice: A SEAP reporter is chosen over standard luciferase because it allows non-lytic, continuous monitoring of NF-κB activation without destroying the cell monolayer.

• Incubation: Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Quantification: Transfer 20 μL of cell supernatant to 180 μL of QUANTI-Blue substrate. Measure absorbance at 620 nm.

• Self-Validation Checkpoint (Statistical): The assay validates itself through the Z'-factor calculated from the positive control (Resiquimod, 1 μM) and negative control (DMSO vehicle). A Z'-factor > 0.5 is mandatory to confirm the assay's robustness and the biological relevance of the analog's readout.

Pharmacological Mechanisms: Endosomal Trapping and TLR Agonism

Beyond their historical use as anthelmintic agents[5], imidazo[4,5-f]quinoline analogs are potent modulators of the innate immune system. They act as synthetic agonists for Toll-like receptors 7 and 8 (TLR7/8)[2].

The causality of their efficacy relies on endosomal trapping . By targeting endosomal TLR7/8 rather than cell-surface receptors, these analogs mimic the detection of viral single-stranded RNA. The lipophilicity of the 2-methyl and 9-substituted derivatives facilitates passive diffusion across the plasma membrane. Once inside the acidic endosomal compartment (pH ~5.5), the basic quinoline nitrogen becomes protonated. This ionization traps the molecule exactly where its target receptor resides, maximizing the immunomodulatory window while minimizing systemic off-target effects.

Endosomal TLR7/8 signaling pathway activated by imidazoquinoline analogs.

Upon binding, the analog induces a conformational change in the TLR, recruiting the MyD88 adaptor protein. This triggers the IRAK4/TRAF6 kinase cascade, culminating in the nuclear translocation of NF-κB and IRF7, which drives the transcription of potent pro-inflammatory cytokines (e.g., IFN-α, TNF-α, IL-6).

References

• Imidazo[4,5-f]quinolines. 4.
• Synthesis of new 4-isopropylthiazole hydrazide analogs and some derived clubbed triazole, oxadiazole ring systems Source: Journal of American Science URL
• Selective Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines Source: ACS Omega URL
• 7-methyl-3H-imidazo[4,5-f]quinoline Source: Benchchem URL
• Advances in research on the intestinal microbiota in the mechanism and prevention of colorectal cancer Source: Spandidos Publications URL

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Unveiling the Biological Landscape of 2-Methyl-3H-imidazo[4,5-f]quinoline: From Mutagenesis to Antimicrobial Therapeutics

Executive Overview

The imidazo[4,5-f]quinoline scaffold represents a highly privileged, planar, and electron-rich heterocyclic system. In the realm of biological sciences and drug development, 2-Methyl-3H-imidazo[4,5-f]quinoline and its structurally analogous derivatives occupy a unique, dualistic position. On one hand, specific amino-substituted variants—most notoriously 2-amino-3-methylimidazo[4,5-f]quinoline (IQ)—are potent food-borne mutagens and carcinogens[1]. On the other hand, the core scaffold itself exhibits profound pharmacological potential, demonstrating targeted antibacterial, antifungal, and immunomodulatory activities[2].

As a Senior Application Scientist, I have structured this technical guide to dissect the pharmacophore mechanics, toxicological pathways, and therapeutic potential of this chemical class, backed by self-validating experimental workflows.

Structural Biology and Pharmacophore Mechanics

The biological activity of 2-Methyl-3H-imidazo[4,5-f]quinoline is fundamentally driven by its planar tricyclic structure, which closely mimics purine bases (adenine and guanine). This structural homology allows the molecule to readily intercalate between the base pairs of double-stranded DNA[2].

• The Quinoline Core: Provides the necessary lipophilicity for cellular membrane penetration and dictates the rigid, planar geometry required for DNA intercalation.

• The Imidazole Ring: The presence of the 2-methyl group alters the electron density of the imidazole ring. This specific methylation influences both the molecule's binding affinity to hepatic metabolic enzymes and its interaction with bacterial targets (such as DNA gyrase) in antimicrobial applications[3].

• Substituent Effects (The Toxicity Switch): The transition from a purely pharmacological agent to a severe mutagen is dictated by the C-2 position. The presence of an exocyclic amine at C-2 (forming IQ) drastically increases mutagenicity due to the formation of highly reactive nitrenium ions[4]. Conversely, simple alkylation (e.g., 2-methyl or 2-ethyl) without the amine tends to favor safe antimicrobial and immunostimulatory profiles[5].

Toxicological Profile: The Mutagenic Paradigm

Understanding the toxicity of the imidazo[4,5-f]quinoline class requires analyzing the metabolic activation of its most studied derivative, IQ. The parent compounds are typically inert until processed by hepatic enzymes.

• Phase I Metabolism (Oxidation): The compound undergoes N-hydroxylation mediated primarily by the cytochrome P450 isoform CYP1A2[1].

• Phase II Metabolism (Esterification): The resulting N-hydroxylamine is subsequently esterified by N-acetyltransferases (NAT2) or sulfotransferases (SULTs)[1].

• DNA Adduct Formation: The esterified metabolites are highly unstable and spontaneously cleave to form a reactive electrophilic arylnitrenium ion. This ion attacks the nucleophilic centers of DNA, predominantly forming a major covalent adduct at the C8 position of guanine (dG-C8-IQ)[4]. This bulky adduct distorts the DNA helix, leading to single-base substitutions and exon deletions during replication[1].

Caption: Metabolic activation pathway of imidazo[4,5-f]quinolines leading to DNA adduct formation.

Pharmacological Potential: Antimicrobial and Immunomodulatory Effects

Beyond toxicology, the 2-Methyl-3H-imidazo[4,5-f]quinoline scaffold is a goldmine for drug discovery when the C-2 amine is omitted.

• Antibacterial Activity: Recent synthetic efforts have demonstrated that imidazo[4,5-f]quinoline N-oxides and pure alkyl derivatives possess potent antibacterial properties[2]. They exhibit high efficacy against both Gram-positive and Gram-negative strains, often outperforming standard antibiotics like amoxicillin in Minimum Inhibitory Concentration (MIC) assays[3]. The mechanism is believed to involve the disruption of bacterial DNA synthesis via intercalation or metalloenzyme inhibition.

• Immunomodulation: Derivatives of this scaffold have been identified as potent immunostimulants[5]. They are hypothesized to interact with Toll-like receptors (specifically TLR7/8) in mammalian cells, triggering the release of cytokines and activating innate immune responses without inducing DNA damage.

Quantitative Data: Comparative Biological Profiling

The following table summarizes the divergent biological effects based on structural modifications of the imidazo[4,5-f]quinoline core.

Compound Variant	Primary Biological Effect	Target / Mechanism	Effective Concentration / Dose
2-Methyl-3H-imidazo[4,5-f]quinoline	Antimicrobial / Antibacterial	Bacterial DNA disruption	MIC: 0.5 - 4.0 μg/mL[3]
2-Amino-3-methylimidazo[4,5-f]quinoline (IQ)	Mutagenic / Carcinogenic	CYP1A2/NAT2 activation → DNA Adducts	2.0 mg/pouch (in vivo mutation)[6]
Imidazo[4,5-f]quinoline N-Oxides	Antibacterial / Antiviral	Metalloenzyme inhibition	Yields high potency in vitro[2]
Pyrazolo/Imidazo-quinoline analogs	Immunostimulatory	TLR7/8 Activation	Nanomolar EC50 (Cytokine release)[5]

Experimental Protocols & Methodologies

To rigorously evaluate the biological effects of 2-Methyl-3H-imidazo[4,5-f]quinoline and its derivatives, researchers must employ self-validating experimental systems. Below are the definitive protocols for assessing both mutagenicity and antimicrobial efficacy.

Protocol A: Ames Test for Mutagenicity (Salmonella/Microsome Assay)

Causality & Rationale: The Ames test utilizes Salmonella typhimurium strains with pre-existing mutations in the histidine operon. We specifically use strain TA98 because it is highly sensitive to frameshift mutations caused by planar intercalating agents like imidazoquinolines. The addition of rat liver S9 fraction is strictly required because these compounds are promutagens; they require CYP1A2-mediated N-hydroxylation to become reactive electrophiles[1].

Step-by-Step Workflow:

• Preparation of S9 Mix: Thaw Aroclor 1254-induced rat liver S9 fraction on ice. Mix with NADP+, glucose-6-phosphate, and phosphate buffer (pH 7.4) to create the metabolic activation system. Reasoning: Aroclor induces CYP1A2 expression, maximizing the conversion of the test compound to its active nitrenium ion.

• Bacterial Culture: Grow S. typhimurium TA98 in nutrient broth for 12-14 hours at 37°C until reaching an OD600 of ~1.0 (late exponential phase).

• Treatment: In a sterile tube, combine 100 μL of bacterial culture, 500 μL of S9 mix, and 50 μL of the test compound (e.g., 2-Methyl-3H-imidazo[4,5-f]quinoline dissolved in DMSO).

• Pre-incubation: Incubate the mixture at 37°C for 20 minutes. Reasoning: Pre-incubation allows the S9 enzymes adequate time to metabolize the compound before plating, significantly increasing the assay's sensitivity.

• Plating: Add 2 mL of molten top agar (containing trace histidine and biotin) to the tube, vortex gently, and pour onto a minimal glucose agar plate.

• Incubation & Scoring: Incubate plates at 37°C for 48 hours. Count the number of revertant colonies. A dose-dependent increase (≥2x background) validates mutagenic activity.

Protocol B: Broth Microdilution Assay for Antimicrobial Susceptibility (MIC)

Causality & Rationale: To isolate the pharmacological utility of the 2-methyl derivatives, we determine the Minimum Inhibitory Concentration (MIC). Using a standardized broth microdilution ensures that the highly lipophilic nature of the quinoline core does not cause precipitation artifacts, which are common in agar diffusion methods and lead to false negatives.

Step-by-Step Workflow:

• Inoculum Preparation: Suspend isolated bacterial colonies (e.g., E. coli, S. aureus) in sterile saline to match a 0.5 McFarland standard (~1.5 × 10^8 CFU/mL). Dilute 1:150 in Mueller-Hinton Broth (MHB).

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of 2-Methyl-3H-imidazo[4,5-f]quinoline in MHB, starting from 64 μg/mL down to 0.125 μg/mL. Ensure DMSO concentration remains ≤1% to prevent solvent toxicity.

• Inoculation: Add 50 μL of the diluted bacterial suspension to each well (final volume 100 μL/well).

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

• Readout: Visually inspect for turbidity or use a spectrophotometer (OD600). The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth[3]. Pro-Tip: Add resazurin dye (colorimetric indicator) for enhanced precision; viable cells reduce blue resazurin to pink resorufin.

Caption: High-throughput screening workflow for evaluating antimicrobial efficacy and safety.

Future Perspectives in Drug Development

The 2-Methyl-3H-imidazo[4,5-f]quinoline scaffold is a profound example of how minor structural variations dictate the boundary between a severe biological hazard and a potent therapeutic agent. While the addition of an exocyclic amine drives CYP1A2-mediated mutagenesis, the pure alkylated core offers a promising frontier for the development of novel antimicrobial and immunomodulatory drugs. Future drug development must focus on optimizing this therapeutic window by utilizing structure-activity relationship (SAR) models to sterically hinder N-hydroxylation sites while preserving target binding affinity.

References

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The Carcinogenicity of 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ): Mechanisms, Metabolic Activation, and Analytical Workflows

Executive Summary

2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) is a highly potent heterocyclic amine (HCA) generated via the Maillard reaction between creatine, free amino acids, and hexoses during the high-temperature cooking of protein-rich foods such as meat and fish 1. Due to its profound genotoxic and hepatotoxic properties across multiple mammalian models, the International Agency for Research on Cancer (IARC) classifies IQ as a Group 2A carcinogen ("probably carcinogenic to humans") 2, a designation supported by the National Toxicology Program (NTP) 3. This technical guide deconstructs the toxicokinetics, molecular pathology, and validated experimental workflows required for investigating IQ-induced carcinogenesis.

Toxicokinetics and Metabolic Activation

The carcinogenicity of IQ is not intrinsic; it requires extensive enzymatic bioactivation. Upon ingestion, IQ undergoes rapid hepatic first-pass metabolism. The critical initial step is N-hydroxylation, catalyzed almost exclusively by Cytochrome P450 1A2 (CYP1A2) to form the proximal carcinogen, N-hydroxy-IQ [[4]]().

Mechanistic Insight (The Steric Hindrance Paradigm): A crucial divergence occurs here compared to other aromatic amines. While many aromatic amines undergo detoxification or activation via N-acetylation mediated by N-acetyltransferases (NAT1/NAT2), IQ resists this pathway. The presence of the 3-methyl group on its imidazo ring creates significant steric hindrance, preventing NAT-mediated N-acetylation 5. Consequently, the N-hydroxy-IQ intermediate is shunted toward Phase II O-esterification (via sulfotransferases or O-acetyltransferases). The heterolytic cleavage of these unstable esters generates a highly reactive arylnitrenium ion—the ultimate electrophilic carcinogen responsible for covalent DNA adduction 6.

Concurrently, human intestinal microbiota play a dual role, capable of binding HCAs for excretion or metabolizing IQ into derivatives like 7-OH-IQ, which exhibit direct-acting mutagenicity in Ames assays 7.

Figure 1: Hepatic metabolic activation of IQ, highlighting the CYP1A2-driven formation of the reactive nitrenium ion.

Molecular Mechanisms of Cytotoxicity and Carcinogenesis

Genotoxicity and DNA Adduction

The arylnitrenium ion acts as a potent electrophile, primarily attacking the C8 and N2 positions of guanine bases to form bulky DNA adducts, specifically N-(deoxyguanosin-8-yl)-IQ (dG-C8-IQ) and 5-(deoxyguanosin-N2-yl)-IQ (dG-N2-IQ) 6. If not repaired by Nucleotide Excision Repair (NER) pathways, these adducts cause replication fork stalling and G→T transversions, frequently mutating critical oncogenes (e.g., c-Ha-ras) and tumor suppressor genes (e.g., p53) 2.

Endoplasmic Reticulum Stress (ERS) and Autophagy Blockade

Beyond direct DNA damage, IQ exerts profound pre-carcinogenic hepatotoxicity by disrupting cellular organelles. Recent in vivo studies utilizing Zebrafish (Danio rerio) models have elucidated that IQ exposure triggers severe Endoplasmic Reticulum Stress (ERS), evidenced by the marked upregulation of the 78-kDa glucose-regulated protein (GRP78) and C/EBP homologous protein (CHOP) 8.

Concurrently, IQ disrupts cellular homeostasis by inhibiting autophagy. Transcriptional and translational analyses reveal a dose-dependent decrease in key autophagy markers (Atg5-Atg12, Beclin1, and LC3-II) alongside a pathological accumulation of p62 [[9]](). This dual assault—ERS induction and autophagic blockade—culminates in hepatocyte apoptosis, characterized by the downregulation of the anti-apoptotic protein Bcl-2 10.

Figure 2: IQ-induced cellular stress pathways demonstrating the convergence of ERS and autophagic blockade.

Quantitative Data on IQ Toxicity

The table below synthesizes quantitative benchmarks regarding IQ exposure, adduct formation, and pathological outcomes across various models.

Parameter / Biomarker	Experimental Model	Key Findings / Quantitative Data	Reference
Hepatocellular Adenoma	Mice (In vivo)	Significant increase at 12 months: 14/20 (High dose) vs 5/44 (Control).	1
DNA Adduct Detection Limit	Cynomolgus Monkey	1 adduct per 107 unmodified bases (via LC-ESI-MS/MS SRM).	[[6]]()
Autophagy Inhibition	Zebrafish (Danio rerio)	Dose-dependent decrease in LC3-II and increase in p62 at 8–800 ng/mL over 35 days.	9
Metabolite Excretion	Mouse (In vivo)	Primary urinary metabolites: 5-O-glucuronide > sulfamate > 5-sulfate.	5

Standardized Experimental Protocols

Protocol A: Quantification of In Vivo DNA Adducts via Capillary LC-ESI-MS/MS

To accurately quantify dG-C8-IQ adducts in hepatic or renal tissue, researchers must prevent the artificial degradation of the adducts during extraction.

Step-by-Step Methodology:

• Tissue Lysis & DNA Extraction: Homogenize 50-100 mg of tissue in lysis buffer. Extract genomic DNA using a standard phenol-chloroform method, precipitating with cold ethanol to ensure high molecular weight DNA recovery.

• Enzymatic Digestion (Critical Step): Resuspend DNA in Tris buffer (pH 7.4). Add DNase I, phosphodiesterase, and alkaline phosphatase. Incubate at 37°C for 6 hours.

  • Causality: Acid hydrolysis cleaves the glycosidic bond, which can degrade fragile adducts or create analytical artifacts. Enzymatic digestion gently reduces the polymer to individual deoxynucleosides, preserving the intact dG-C8-IQ structure for accurate mass spectrometry.

• Solid-Phase Extraction (SPE) Cleanup: Pass the digest through a C18 SPE cartridge. Wash with 5% methanol to elute unmodified nucleosides, then elute the adducted nucleosides with 80% methanol.

  • Causality: Unmodified nucleosides are present at 106 to 107 times the concentration of adducted bases. Without SPE, these would cause severe ion suppression in the Electrospray Ionization (ESI) source, drastically reducing sensitivity.

• LC-MS/MS Analysis: Inject the purified sample into a capillary LC system coupled to a triple-quadrupole mass spectrometer. Utilize Constant Neutral Loss (CNL) scanning for initial screening and Selective Reaction Monitoring (SRM) for absolute quantification (targeting the transition of the parent adduct mass to the aglycone ion).

Figure 3: Experimental workflow for the isolation and quantification of IQ-DNA adducts.

Protocol B: In Vivo Hepatotoxicity and Autophagy Assessment in Zebrafish

Zebrafish provide a high-throughput, vertebrate model with conserved hepatic metabolism ideal for pre-carcinogenic toxicity screening 8.

Step-by-Step Methodology:

• Exposure Regimen: Expose adult zebrafish to varying concentrations of IQ (e.g., 0, 8, 80, and 800 ng/mL) dissolved in system water for 35 days. Refresh water and dose every 48 hours.

• Hepatic Isolation & Lysis: Euthanize fish via rapid chilling. Dissect the liver and homogenize in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Western Blotting for Autophagic Flux: Resolve proteins via SDS-PAGE and transfer to a PVDF membrane. Probe simultaneously for LC3-I/II and p62.

  • Causality: Monitoring LC3-II alone is insufficient because an increase could indicate either upregulated autophagy induction or blocked downstream degradation. By simultaneously measuring p62 (which is degraded during active autophagy), its accumulation confirms that IQ is blocking autophagic flux rather than inducing it.

• Apoptosis Validation: Perform a TUNEL assay on paraffin-embedded liver sections to quantify DNA fragmentation, correlating the autophagic blockade with terminal cellular apoptosis.

References

• IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 56. "IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE)." National Center for Biotechnology Information (NCBI). 1

• Journal of Agricultural and Food Chemistry. "Unveiling the Dark Side of Flavonoid: Rutin Provokes Hepatotoxicity in Low-Dose 2-Amino-3-methylimidazo [4,5-f] Quinoline-Exposed Mice via Regulating Gut Microbiota and Liver Metabolism." ACS Publications. 10

• Toxins (MDPI). "2-Amino-3-Methylimidazo[4,5-f]quinoline Triggering Liver Damage by Inhibiting Autophagy and Inducing Endoplasmic Reticulum Stress in Zebrafish (Danio rerio)." 8

• Drug Metabolism and Disposition. "N-Demethylation Is a Major Route of 2-Amino-3-Methylimidazo[4,5-f]quinoline Metabolism in Mouse." NCBI PMC. 5

• Chemical Research in Toxicology. "Metabolism of 2-Amino-3,8-dimethylimidazo[4,5-f]- quinoxaline in Human Hepatocytes." ACS Publications. 4

• Toxins (MDPI). "2-Amino-3-Methylimidazo[4,5-f]quinoline Triggering Liver Damage by Inhibiting Autophagy and Inducing Endoplasmic Reticulum Stress in Zebrafish (Danio rerio)." 9

• INCHEM. "IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) (IARC Summary & Evaluation, Volume 56, 1993)." 2

• Chemical Research in Toxicology. "Determination of in Vitro- and in Vivo-Formed DNA Adducts of 2-Amino-3-methylimidazo[4,5-f]quinoline by Capillary Liquid Chromatography/Microelectrospray Mass Spectrometry." ACS Publications. 6

• Wikipedia. "IARC group 2A." 11

• Applied and Environmental Microbiology. "1H Nuclear Magnetic Resonance Spectroscopy-Based Studies of the Metabolism of Food-Borne Carcinogen 2-Amino-3-Methylimidazo[4,5-f]Quinoline by Human Intestinal Microbiota." ASM Journals. 7

• American Cancer Society. "Known and Probable Human Carcinogens." 12

• National Toxicology Program. "2-Amino-3-methylimidazo [4,5-f]quinoline (IQ)." NIH. 3

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Genotoxicity of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in Drosophila: Mechanisms, Assays, and Comparative Analytics

Executive Summary

2-amino-3-methylimidazo[4,5-f]quinoline (IQ) is a potent heterocyclic aromatic amine (HAA) and pro-mutagen formed during the high-temperature cooking of protein-rich foods such as meat and fish[1]. While standard in vitro bacterial assays (e.g., the Ames test) require exogenous mammalian liver homogenates (S9 fractions) to activate IQ, Drosophila melanogaster possesses intrinsic xenobiotic metabolic competence. This makes Drosophila a highly robust, self-validating in vivo model for evaluating the genotoxicity, mutagenicity, and recombinagenic potential of IQ and its structural analogs[2]. This whitepaper provides an in-depth technical analysis of IQ genotoxicity, focusing on metabolic activation pathways, structure-activity relationships, and the standardized methodologies of the Drosophila Somatic Mutation and Recombination Test (SMART).

Mechanisms of IQ Genotoxicity: Causality and Activation

IQ is biologically inert in its native state. Its genotoxicity is entirely dependent on a bipartite metabolic activation pathway driven by Phase I and Phase II enzymes.

• Phase I Oxidation: In mammalian systems, Cytochrome P450 enzymes (primarily CYP1A2) oxidize the exocyclic amine group of IQ to form N-hydroxy-IQ. Drosophila expresses homologous CYP450 families in its midgut and fat body, allowing it to perform this initial bioactivation endogenously.

• Phase II Esterification: The N-hydroxy intermediate undergoes O-acetylation mediated by N-acetyltransferases (NAT).

• Electrophilic Attack: The resulting ester is highly unstable and rapidly degrades by losing an acetate group, yielding a highly reactive nitrenium ion. This electrophile intercalates into the DNA helix and covalently binds to the C8 position of guanine, forming the bulky adduct N-(deoxyguanosin-8-yl)-IQ [1].

During DNA replication, translesion synthesis polymerases attempting to bypass this bulky adduct frequently introduce frameshifts or base substitutions, directly causing mutations or triggering homologous recombination repair pathways[2].

Caption: Metabolic activation pathway of IQ leading to DNA adducts.

Drosophila as an In Vivo Genotoxicity Model

The scientific integrity of using Drosophila for HAA testing lies in its ability to model the systemic pharmacokinetics of a whole organism. Two primary assays are utilized to evaluate IQ:

• Sex-Linked Recessive Lethal (SLRL) Test: Evaluates germline mutations. IQ is clearly mutagenic in the SLRL test, demonstrating the highest genotoxic activity in spermatids, proving that the reactive metabolites can cross the blood-testis barrier in insects[3].

• Somatic Mutation and Recombination Test (SMART): Evaluates somatic cells (wing imaginal discs). The SMART assay is a self-validating system because it can differentiate between point mutations and mitotic recombination. The wing imaginal disc contains ~24,000 rapidly dividing cells during the larval stage, providing a statistically massive target population for genotoxic events[4].

Experimental Protocol: The Wing SMART Assay Workflow

To ensure reproducibility and trustworthiness in genotoxic screening, the SMART assay must be executed with strict developmental synchronization. The causality behind this protocol is to expose the imaginal disc cells during their exponential growth phase, maximizing the probability of capturing replication-dependent DNA damage.

Step-by-Step Methodology

• Genetic Crosses: Virgin females of the strain flr³ / In(3LR)TM3, BdS are mated with males of the mwh / mwh strain. This cross yields trans-heterozygous larvae (mwh + / + flr³). Both mwh (multiple wing hairs) and flr³ (flare) are recessive phenotypic markers.

• Egg Collection & Synchronization: Flies are allowed to lay eggs for 8 hours in culture bottles. The eggs are then aged for 72 hours to ensure all larvae reach the 3rd instar stage simultaneously.

• Chemical Exposure: 3rd instar larvae are washed and transferred into vials containing standard Drosophila instant medium hydrated with the test solution (IQ dissolved in a solvent such as 1% Tween-80 or DMSO, at sublethal concentrations). Chronic feeding ensures continuous metabolic activation.

• Metamorphosis & Eclosion: Larvae are left to pupate. The surviving adult flies emerge after approximately 4–5 days.

• Wing Preparation: Adult flies are collected and stored in 70% ethanol. The wings are surgically removed, mounted on glass slides using Faure's solution, and cured.

• Microscopic Scoring: Wings are analyzed under a microscope at 400x magnification.

  • Single Spots: A clone of cells showing only the mwh or flr³ phenotype (indicates point mutation, deletion, or recombination).

  • Twin Spots: Adjacent clones of mwh and flr³ cells. Causality: Twin spots can only occur via mitotic recombination between the flr³ locus and the centromere, providing an internal control that definitively proves recombinagenic activity.

Caption: Step-by-step workflow of the Drosophila Wing SMART assay.

Quantitative Data & Structure-Activity Relationships (SAR)

A critical aspect of drug development and toxicology is understanding how molecular structure dictates biological activity. Studies by Graf et al. (1992) analyzed IQ against its structural analogs to map the structure-activity relationship (SAR) of heterocyclic amines in Drosophila[3],[4].

The position of the methyl group is the determining factor in the molecule's ability to intercalate with DNA or be processed by CYP450 enzymes. Shifting the methyl group from the 3-position to the 1-position (iso-IQ) hyper-activates the compound, while removing it entirely (demethyl-IQ) abolishes genotoxicity[3].

Table 1: Comparative Genotoxicity of IQ and Analogs in Drosophila

Compound	Chemical Structure	Relative Genotoxicity (Wing SMART)	Germline Activity (SLRL Test)
IQ	2-amino-3-methylimidazo[4,5-f]quinoline	Positive (Baseline)	Positive (Highest in spermatids)
iso-IQ	2-amino-1-methylimidazo[4,5-f]quinoline	>2-fold higher than IQ	Positive (More active than IQ)
demethyl-IQ	2-aminoimidazo[4,5-f]quinoline	Negative	Negative
nitro-IQ	3-methyl-2-nitroimidazo[4,5-f]quinoline	~Equal to IQ	Not Assayed (Assumed Active)

Data summarized from Graf, Wild, and Würgler (1992) demonstrating the correlation of genotoxic effects in somatic and germinal cells[3].

Conclusion

The genotoxicity of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) is a prime example of how dietary pro-mutagens exploit endogenous metabolic pathways to induce DNA damage. Drosophila melanogaster serves as an authoritative, structurally intact biological model for evaluating such compounds. Through the SMART and SLRL assays, researchers can confidently map structure-activity relationships, proving that minor steric modifications (such as the position of a single methyl group) can drastically alter a molecule's carcinogenic trajectory. For drug development professionals, leveraging the Drosophila SMART assay provides a highly reliable, self-validating preclinical screening tool that bridges the gap between in vitro bacterial testing and mammalian in vivo models.

References

• Title: Genotoxicity of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ)
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• Title: Differential mutagenic activity of IQ (2-amino-3-methylimidazo[4,5-f]quinoline)
• Title: Genotoxicity of 2-amino-3-methylimidazo(4, 5-f)quinoline (IQ)

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Molecular Dosimetry and In Vivo Mutagenic Potential of 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ): A Technical Guide

Executive Summary

2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) is a potent heterocyclic aromatic amine (HAA) formed during the high-temperature cooking of proteinaceous foods, such as meat and fish[1]. Classified as a Group 2A probable human carcinogen, IQ demonstrates profound multi-organ carcinogenicity in animal models[2]. This technical guide synthesizes the mechanistic causality of IQ bioactivation, quantitative in vivo mutagenicity profiling, and the standardized experimental protocols used by toxicologists to assess its genetic liability.

The Mechanistic Causality of IQ Bioactivation

IQ is biologically inert upon ingestion; its mutagenic potential is strictly dictated by hepatic metabolic activation[3]. The biotransformation of IQ into a DNA-reactive electrophile is a canonical two-step enzymatic process:

• Phase I N-Hydroxylation: The initial and rate-limiting step is catalyzed by the cytochrome P450 enzyme CYP1A2 in the liver, which oxidizes the exocyclic amine group of IQ to form N-hydroxy-IQ[4].

• Phase II O-Esterification: N-hydroxy-IQ is subsequently O-acetylated by phase II enzymes, predominantly N-acetyltransferase 2 (NAT2)[5].

• Electrophilic Attack: The resulting N-acetoxy-IQ ester is highly unstable. It undergoes spontaneous heterolytic cleavage to generate a highly reactive arylnitrenium ion[3].

• Adduct Formation: This nitrenium ion acts as a potent electrophile, covalently binding to genomic DNA—primarily at the C8 position of guanine—to form the bulky dG-C8-IQ adduct[6]. Failure of the nucleotide excision repair (NER) pathway to excise this lesion prior to DNA replication results in G>T transversions and frameshift mutations, initiating carcinogenesis[6].

Metabolic activation of IQ leading to DNA adduct formation and mutagenesis.

Quantitative In Vivo Mutagenicity Profiling

Early toxicological assessments of IQ utilized the rat granuloma pouch assay. In these foundational studies, direct injection of 2.0 mg/pouch of IQ yielded a 10-fold increase in mutation frequencies in uninduced cell populations[7]. However, modern molecular dosimetry relies on transgenic rodent (TGR) models, such as the Big Blue® and gpt delta rats, which allow for the precise quantification of tissue-specific mutant frequencies (MF)[1][8].

The following table summarizes the mutagenic burden of IQ across different target tissues, highlighting its profound hepatotropism.

Table 1: Quantitative In Vivo Mutagenicity Data for IQ

Assay Model	Target Tissue	Dose / Exposure Route	Key Findings / Mutant Frequency (MF)	Reference
Granuloma Pouch Assay	Subcutaneous Tissue	2.0 mg/pouch (Direct Injection)	10-fold increase in mutation frequency over control.	[7]
Big Blue Transgenic Rat	Liver	20 mg/kg for 5 days (Oral)	MF: 12.9±6.2×10−5 (Highest mutation rate).	[6]
Big Blue Transgenic Rat	Colon	20 mg/kg for 5 days (Oral)	MF: 7.4±1.4×10−5 (Significant increase).	[6]
Big Blue Transgenic Rat	Kidney	20 mg/kg for 5 days (Oral)	MF: 5.9±0.8×10−5 .	[6]

Standardized Protocol: In Vivo Transgenic Rodent Mutation Assay

To ensure a self-validating framework for assessing IQ mutagenicity, the lacI or cII transgenic rodent assay is employed[1]. This system allows for the direct measurement of in vivo mutations by rescuing the reporter transgene from mammalian genomic DNA into a bacterial host.

Step-by-Step Methodology:

• In Vivo Dosing: Administer IQ to Big Blue or gpt delta transgenic rats via dietary admixture or oral gavage (e.g., 20 mg/kg/day for 5 consecutive days)[6].

• Expression Period & Tissue Harvest: Maintain animals for a 14- to 28-day expression period post-dosing. Causality: This latency is critical to allow time for DNA adducts to be fixed into permanent mutations during cellular replication. Euthanize and rapidly freeze target tissues (liver, colon, kidney) in liquid nitrogen[6].

• Genomic DNA Extraction: Isolate high-molecular-weight genomic DNA using a gentle proteinase K/phenol-chloroform extraction method. Causality: DNA must remain intact (>100 kb) to ensure efficient packaging into phage heads.

• Transgene Rescue (Phage Packaging): Utilize lambda phage packaging extracts to excise the lacI or cII transgene from the mammalian DNA and package it into viable phage particles[1]. Causality: Phage packaging efficiently bypasses mammalian DNA methylation, which would otherwise restrict plasmid transformation in bacteria.

• Bacterial Infection & Selection: Infect a specialized E. coli host strain (e.g., G1250) with the packaged phage. Plate on selective media. For the cII assay, use temperature selection (mutants form plaques at 24°C, while wild-type phages do not)[1].

• Mutant Frequency Calculation & Validation: Calculate the MF by dividing the number of mutant plaques by the total number of plaque-forming units (PFUs). Self-Validation: Isolate DNA from a subset of mutant plaques and perform Sanger sequencing to confirm the mutational spectrum (e.g., verifying the presence of characteristic G>T transversions), ensuring the mutations are chemically induced rather than spontaneous[6].

Step-by-step workflow for the in vivo transgenic rodent mutation assay.

Translational Relevance: The Acetylator Phenotype

The absolute requirement of CYP1A2 and NAT2 for the mutagenic activation of IQ introduces significant inter-individual variability in human risk[4]. Recombinant cell line models expressing varying combinations of human metabolic enzymes demonstrate that cells co-expressing CYP1A2 and NAT2 exhibit the highest frequencies of IQ-DNA adducts[5]. Because NAT2 is highly polymorphic in the human population, individuals possessing a "rapid acetylator" phenotype, particularly when combined with highly inducible CYP1A2 activity, are theoretically at a disproportionately elevated risk for IQ-induced mutagenesis and subsequent colorectal or hepatic carcinogenesis[4][5].

References

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Unraveling the Mutagenicity of 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) in Human Cells: Mechanisms, Quantification, and Methodologies

Executive Summary

2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) is a potent heterocyclic aromatic amine (HAA) and pro-carcinogen formed during the high-temperature cooking of protein-rich foods and is also present in cigarette smoke condensates[1][2]. While IQ demonstrates profound mutagenicity in bacterial Ames tests, its intrinsic mutagenic potential in standard mammalian cells is notably weak[1]. This discrepancy is not due to a lack of DNA reactivity, but rather the absence of specific endogenous metabolizing enzymes required for its bioactivation in standard in vitro models[1]. Elucidating the precise genotoxic mechanisms of IQ in human cellular models is paramount for toxicological risk assessment, oncology drug development, and establishing safety thresholds for dietary carcinogens.

Mechanistic Causality: The Bioactivation Pathway

As a pro-carcinogen, IQ is biologically inert until it undergoes a strict, two-step metabolic activation process mediated by hepatic enzymes. Understanding this causality is critical for designing accurate in vitro screening assays.

• N-Hydroxylation (Phase I): The initial and rate-limiting step is catalyzed primarily by Cytochrome P450 1A2 (CYP1A2). CYP1A2 oxidizes the exocyclic amine group of IQ to form N-hydroxy-IQ[3][4].

• O-Esterification (Phase II): The N-hydroxy intermediate is subsequently O-acetylated by N-acetyltransferase 2 (NAT2). This esterification creates a highly unstable N-acetoxy-IQ intermediate that spontaneously degrades into a highly reactive, electrophilic arylnitrenium ion[3][4].

• DNA Adduct Formation: The nitrenium ion attacks nucleophilic centers in DNA, predominantly at the C8 position of guanine, forming the major adduct N-(deoxyguanosin-8-yl)-2-amino-3-methylimidazo[4,5-f]quinoline (dG-C8-IQ)[1][4]. A minor adduct, 5-(deoxyguanosin-N2-yl)-IQ (dG-N2-IQ), is also formed at a ratio of approximately 3:1 (dG-C8 to dG-N2)[1]. These bulky lesions distort the DNA helix, leading to replication errors, specifically single-base deletions in guanine runs and G:C to T:A transversions[1][4].

Metabolic activation pathway of IQ leading to DNA adduct formation.

Quantitative Data: Mutagenicity and Adduct Frequency

To evaluate the genotoxicity of IQ, researchers must utilize metabolically competent models, such as HepG2 cells, or engineered cell lines (e.g., TK6 or CHO cells) expressing human CYP1A2 and NAT2[3][4][5][6]. The synergy between CYP1A2 and NAT2 is absolute; cells expressing only one of these enzymes show minimal adduct formation and mutation frequencies[3][7].

Furthermore, the genetic polymorphism of NAT2 significantly impacts toxicity. Cells expressing the rapid acetylator allele (NAT24) exhibit significantly higher DNA adduct levels and hprt mutant fractions compared to those expressing the slow acetylator allele (NAT25B)[4].

Table 1: Quantitative Summary of IQ Mutagenicity and Adduct Formation

Cell Model / Genotype	Treatment Strategy	Target Locus / Assay	Key Quantitative Finding	Reference
TK6 (Human Lymphoblastoid)	Photoactivated N3-IQ (0.45 µM)	hprt locus	Mutant fraction 3.5x higher than control; 50-fold more potent than S9-activated IQ.	[1]
TK6 (Human Lymphoblastoid)	Photoactivated N3-IQ	DNA Adducts	dG-C8-IQ to dG-N2-IQ ratio is ~3:1.	[1]
COS-1 (Engineered)	IQ + CYP1A2 & NAT2	32P-postlabeling	Highest adduct frequency; CYP1A2 + NAT1 was 3-6x less active.	[3]
CHO (Engineered)	IQ (CYP1A2/NAT24)	hprt locus	Significantly greater mutants and dG-C8-IQ adducts than NAT25B (slow acetylator).	[4]
HepG2 (Hepatoma)	IQ	Micronucleus (MN) / Comet	Concentration-dependent DNA migration and MN induction.	[5][6]

Experimental Methodologies (Self-Validating Protocols)

To ensure robust, self-validating data, the assessment of IQ mutagenicity requires carefully controlled protocols. Below are two critical workflows designed to bypass endogenous metabolic limitations and directly quantify genotoxic endpoints.

Protocol 1: hprt Locus Mutagenicity Assay via Photoactivation in TK6 Cells

Rationale & Causality: Because standard TK6 cells lack sufficient endogenous CYP1A2/NAT2, applying raw IQ yields false negatives. To bypass this and directly study the downstream mutagenic effects of the reactive nitrenium ion, an azido-derivative of IQ (N3-IQ) is synthesized and photoactivated by UV light to generate the reactive intermediate in situ[1].

Step-by-Step Methodology:

• Cell Preparation: Maintain human lymphoblastoid TK6 cells in RPMI 1640 medium supplemented with 10% horse serum. Ensure cells are in the exponential growth phase (approx. 5-8 × 10⁵ cells/mL)[1].

• Treatment: Resuspend cells in phosphate-buffered saline (PBS). Add N3-IQ at varying concentrations (e.g., 0.1 to 0.5 µM).

• Photoactivation: Irradiate the cell suspension at 366 nm for 10-15 minutes on ice. This photolytically cleaves the azide group, generating the reactive nitrenium ion directly within the cellular environment[1].

• Expression Period: Wash cells to remove residual compound and resuspend in fresh growth medium. Culture for 6 days. Causality note: This period is strictly required to allow phenotypic expression of the mutation by degrading pre-existing, wild-type HPRT enzymes[1].

• Selection: Plate cells in 96-well microtiter plates in the presence of 6-thioguanine (6-TG, 2 µg/mL). Only cells with a mutated hprt gene will survive the toxic purine analog.

• Scoring & Validation: After 14 days, score the plates for colony formation. Calculate the mutant fraction relative to plating efficiency. Self-Validation Step: Sequence the hprt cDNA from mutant clones to validate the mutational spectrum (e.g., confirming single guanine deletions characteristic of IQ)[1][4].

Step-by-step workflow for the hprt locus mutagenicity assay using photoactivated N3-IQ.

Protocol 2: 32P-Postlabeling for DNA Adduct Quantification

Rationale & Causality: To establish a direct causal link between IQ exposure and genotoxicity, the physical DNA lesions must be quantified. 32P-postlabeling is highly sensitive for detecting bulky aromatic adducts, allowing researchers to correlate adduct burden directly with mutation frequencies[1][3].

Step-by-Step Methodology:

• DNA Isolation: Extract genomic DNA from treated cells using a column-based method, ensuring the addition of RNase and Proteinase K to remove RNA and protein contaminants that could cause background noise.

• Enzymatic Digestion: Digest 10 µg of purified DNA to deoxynucleoside 3'-monophosphates using micrococcal nuclease and spleen phosphodiesterase.

• Adduct Enrichment: Extract the bulky IQ-adducts using n-butanol extraction or nuclease P1 enrichment. Causality note: This step removes normal, unmodified nucleotides, massively increasing the signal-to-noise ratio for rare adducts.

• Radiolabeling: Transfer a 32P-phosphate group from [γ-32P]ATP to the 5'-hydroxyl group of the enriched adducts using T4 polynucleotide kinase.

• Chromatographic Separation: Resolve the radiolabeled adducts using multidirectional thin-layer chromatography (TLC) on polyethyleneimine (PEI)-cellulose plates.

• Quantification & Validation: Visualize adduct spots (dG-C8-IQ and dG-N2-IQ) via a phosphorimager. Quantify the relative adduct labeling (RAL) by comparing the radioactivity of the adduct spots to the total normal nucleotides[1][3].

Conclusion

The mutagenicity of IQ in human cells is a complex interplay of metabolic activation and DNA damage response. The absolute requirement for CYP1A2 and NAT2 underscores the importance of using metabolically competent or engineered cell models in toxicological screening[3][7]. Furthermore, the profound influence of NAT2 polymorphisms on adduct formation highlights the necessity of personalized risk assessments in human populations[4]. By employing rigorous, self-validating protocols like the hprt mutation assay and 32P-postlabeling, researchers can accurately map the genotoxic landscape of dietary carcinogens and improve predictive toxicology models.

References

• Leong-Morgenthaler, P. M., et al. "Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells." Carcinogenesis, Oxford Academic. 1

• Probst, M. R., et al. "The role of the human acetylation polymorphism in the metabolic activation of the food carcinogen 2-amino-3-methylimidazo[4,5-f]quinoline (IQ)." Carcinogenesis, Oxford Academic. 3

• "Stable expression of human CYP1A2 and N-acetyltransferases in Chinese hamster CHL cells: mutagenic activation of 2-amino-3-methylimidazo[4,5-f]quinoline and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline." PubMed, National Institutes of Health. 7

• "Genotoxic effects of heterocyclic aromatic amines in human derived hepatoma (HepG2) cells." Mutagenesis, Oxford Academic. 5

• "Effect of Rapid Human N-acetyltransferase 2 Haplotype on DNA Damage and Mutagenesis Induced by 2-Amino-3-methylimidazo [4,5-f] quinoline (IQ) and 2-Amino-3,8-dimethylimidazo-[4,5-f]quinoxaline (MeIQx)." PMC, National Institutes of Health. 4

• "2-Amino-3-methylimidazo [4,5-f]quinoline (IQ)." Report on Carcinogens, National Toxicology Program. 2

• "Genetic toxicity assessment using liver cell models: past, present, and future." PMC, National Institutes of Health. 6

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• 4. Effect of Rapid Human N-acetyltransferase 2 Haplotype on DNA Damage and Mutagenesis Induced by 2-Amino-3-methylimidazo [4,5-f] quinoline (IQ) and 2-Amino-3,8-dimethylimidazo-[4,5-f]quinoxaline (MeIQx) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
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• 7. Stable expression of human CYP1A2 and N-acetyltransferases in Chinese hamster CHL cells: mutagenic activation of 2-amino-3-methylimidazo[4,5-f]quinoline and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Chemistry and Toxicological Profiling of the Imidazo[4,5-f]quinoline Core: A Technical Guide to 2-Methyl-3H-imidazo[4,5-f]quinoline

An in-depth technical guide on the structure, synthesis, and toxicological profiling of the imidazo[4,5-f]quinoline core.

Executive Summary

The imidazo[4,5-f]quinoline scaffold represents a highly specialized tricyclic heteroaromatic system with profound implications in both medicinal chemistry and genetic toxicology. While the core structure itself can be tailored for pharmacological applications (such as immunostimulants and kinase inhibitors), specific derivatives—most notably the food-borne mutagen 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ)—are potent carcinogens[1][2]. This whitepaper dissects the structural chemistry of 2-Methyl-3H-imidazo[4,5-f]quinoline, detailing its synthetic pathways, structure-activity relationships (SAR), and the analytical methodologies required for its quantification.

Structural Chemistry & Electronic Topology

2-Methyl-3H-imidazo[4,5-f]quinoline (CAS 93201-85-5) is characterized by a quinoline moiety fused with an imidazole ring at the f-face (positions 5 and 6 of the quinoline ring)[3][4].

The physicochemical behavior of this molecule is dictated by a unique push-pull electronic distribution. The quinoline ring is inherently electron-deficient due to the electronegativity of the pyridine-like nitrogen. Conversely, the fused imidazole ring is electron-rich. This electronic dichotomy makes the C2 position of the imidazole ring highly susceptible to substitution and dictates the molecule's interaction with hepatic cytochrome P450 enzymes[1]. The presence of a methyl group at the C2 position (as opposed to an exocyclic amine) fundamentally alters the molecule's toxicological profile by blocking the primary site of metabolic bioactivation[2].

Synthetic Architecture: Base-Catalyzed Cyclization

Historically, constructing the imidazo[4,5-f]quinoline core required harsh conditions and multi-step annulation of quinoline-5,6-diamines. However, recent advancements have established a highly efficient, base-catalyzed cyclization of ortho-nitroalkylaminoquinolines to yield 2-alkyl-3H-imidazo[4,5-f]quinoline N-oxides, which can be subsequently deoxygenated[5][6].

Protocol: Synthesis of 2-Methyl-3H-imidazo[4,5-f]quinoline 1-Oxide

This protocol leverages a non-reductive cyclization driven by alkali metal alkoxides, resulting in the truncation of the incoming alkyl group to form the N-oxide[6].

Step-by-Step Methodology:

• Precursor Preparation: Dissolve 0.25 mmol of the appropriate ortho-nitroalkylaminoquinoline precursor in 2.5 mL of strictly anhydrous ethanol. Causality: The use of rigorously dried solvent is critical; trace water will lead to premature hydrolysis of the alkoxide base, stalling the cyclization and yielding unreacted starting material.

• Base Addition: Add 3.0 equivalents of potassium tert-butoxide (KOtBu) to the solution.

• Cyclization: Reflux the mixture under an inert argon atmosphere for 1 hour. The strong base abstracts a proton from the alkylamino group, initiating an intramolecular nucleophilic attack on the adjacent nitro group.

• Quenching and Extraction: Cool the reaction to room temperature, neutralize with 1M HCl, and extract with ethyl acetate (3 × 10 mL). Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate the solvent in vacuo and purify via flash chromatography (SiO₂, eluent: CH₂Cl₂/MeOH).

Self-Validating System Check: Monitor the reaction via TLC (CH₂Cl₂/MeOH 9:1). The complete disappearance of the bright yellow ortho-nitro precursor spot confirms cyclization. Post-purification, conduct ¹H NMR (400 MHz, DMSO-d₆); the appearance of a distinct singlet at δ 2.36 ppm confirms the presence of the C2-methyl group, validating the successful truncation of the alkyl chain[7][8].

Caption: Synthetic workflow for 2-Methyl-3H-imidazo[4,5-f]quinoline via base-catalyzed cyclization.

Toxicological Profiling & Structure-Activity Relationships (SAR)

The toxicological significance of the imidazo[4,5-f]quinoline core is heavily dependent on its substitution pattern. While 2-Methyl-3H-imidazo[4,5-f]quinoline is primarily a synthetic intermediate or pharmacological scaffold, replacing the C2-methyl group with an exocyclic amine generates IQ (2-Amino-3-methylimidazo[4,5-f]quinoline)—an IARC Group 2A probable human carcinogen formed during the high-temperature cooking of meats via the Maillard reaction[1][9][10].

Mechanism of Bioactivation

The mutagenicity of amino-substituted imidazoquinolines is not intrinsic; they are pro-mutagens requiring hepatic bioactivation[1].

• Phase I Metabolism: Cytochrome P450 1A2 (CYP1A2) oxidizes the exocyclic C2-amine to an N-hydroxylamine[1].

• Phase II Metabolism: N-acetyltransferases (NAT2) or sulfotransferases (SULTs) esterify the N-hydroxy group[1].

• Adduct Formation: The ester group acts as a leaving group, generating a highly reactive, resonance-stabilized nitrenium ion. This electrophile covalently binds to the C8 position of guanine in DNA (forming dG-C8-IQ adducts), leading to single-base substitutions and exon deletions[1].

Caption: CYP1A2-mediated bioactivation pathway of amino-imidazoquinolines leading to DNA adducts.

Quantitative SAR Data

The presence of specific functional groups drastically alters the mutagenic potential (measured via Ames test Salmonella typhimurium TA98 with S9 metabolic activation).

Compound	C2 Substitution	N3 Substitution	CYP1A2 Activation Required	Relative Mutagenicity (Revertants/µg)
2-Methyl-3H-imidazo[4,5-f]quinoline	Methyl	Hydrogen	No	Baseline (Negligible)
IQ (CAS 76180-96-6)	Amino	Methyl	Yes	~433,000
MeIQ (CAS 77094-11-2)	Amino	Methyl (and C4-Methyl)	Yes	~661,000

Data Synthesis: The exocyclic amine is the mandatory toxicophore. The methyl group at N3 restricts the rotation of the exocyclic amine and stabilizes the intermediate nitrenium ion via inductive effects, exponentially increasing DNA intercalation affinity[2][10].

Analytical Quantification Workflow

To monitor imidazoquinolines in biological matrices or food extracts, LC-MS/MS coupled with Solid-Phase Extraction (SPE) is the gold standard[11][12].

Protocol: LC-MS/MS Quantification

• Sample Preparation & SPE: Homogenize the sample in 0.1 M NaOH. Load onto an Oasis MCX (Mixed-mode Cation Exchange) SPE cartridge pre-conditioned with methanol and water.

  • Causality: Imidazoquinolines possess a basic nitrogen in the quinoline ring (pKa ~ 6.0). The MCX cartridge retains the analytes via both hydrophobic interactions (reversed-phase) and strong electrostatic interactions (cation exchange). This dual-retention mechanism allows for aggressive washing with 0.1 M HCl and 100% methanol to elute neutral/acidic lipids and matrix proteins without losing the target analytes.

• Elution: Elute the target compounds using 5% ammonium hydroxide in methanol. Evaporate to dryness under N₂ and reconstitute in the mobile phase.

• Chromatography: Inject onto a C18 column (e.g., Waters Acquity UPLC BEH C18). Use a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).

• MS/MS Detection: Operate a triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode.

Self-Validating System Check: Utilize a deuterated internal standard (e.g., IQ-d3) spiked prior to extraction[13]. The ratio of the quantifier transition to the qualifier transition must remain within ±20% of the calibration standards. A deviation indicates co-eluting matrix interference (ion suppression/enhancement), necessitating a re-optimization of the SPE wash steps.

Implications for Drug Design and Safety Pharmacology

Understanding the structural nuances of 2-Methyl-3H-imidazo[4,5-f]quinoline is critical for drug development. The imidazoquinoline core is a "privileged scaffold" utilized in designing Toll-like receptor (TLR) agonists and kinase inhibitors[14][15]. However, medicinal chemists must actively engineer out toxicophores. By utilizing a C2-methyl substitution (as seen in 2-Methyl-3H-imidazo[4,5-f]quinoline) instead of a C2-amine, researchers can retain the favorable pharmacokinetic properties of the tricyclic core while completely circumventing CYP1A2-mediated bioactivation and subsequent genotoxicity[2].

References

• Larin, A. N., Pobedinskaya, D. Y., Borovlev, I. V., Avakyan, E. K., Borovleva, A. A., Ermolenko, A. P., & Demidov, O. P. (2025). Selective Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines. ACS Omega, 10(1), 60763−60772. [Link]

• International Agency for Research on Cancer (IARC). (2005). IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 86. [Link]

• Zamora, R., & Hidalgo, F. J. (2020). Identification of Precursors and Formation Pathway for the Heterocyclic Aromatic Amine 2-Amino-3-methylimidazo(4,5-f)quinoline (IQ). Journal of Agricultural and Food Chemistry, 68(26), 7231–7238. [Link]

• Moyer, M. P., Weber, F. H., & Gross, J. L. (1992). Structure-activity relationships of imidazo[4,5-f]quinoline partial structures and analogs. Discovery of pyrazolo[3,4-f]quinoline derivatives as potent immunostimulants. Journal of Medicinal Chemistry, 35(24), 4595-4601. [Link]

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Synthesis of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline.

An In-depth Technical Guide to the Synthesis of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline (N-hydroxy-IQ)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-3-methylimidazolo[4,5-f]quinoline (IQ) is a potent heterocyclic aromatic amine mutagen and carcinogen formed during the high-temperature cooking of protein-rich foods.[1][2] Its genotoxicity is not inherent but arises from metabolic activation within the body. The critical step in this bioactivation cascade is the N-hydroxylation of the exocyclic amino group by cytochrome P450 enzymes, yielding the highly reactive metabolite, 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline, commonly known as N-hydroxy-IQ.[3][4] This hydroxylamine derivative is a direct-acting mutagen capable of forming covalent adducts with DNA, thereby initiating the carcinogenic process.[1][5] The availability of pure N-hydroxy-IQ is essential for toxicological studies, mechanistic investigations, and the development of potential cancer prevention strategies. This guide provides a comprehensive, field-proven technical overview of the chemical synthesis, purification, and characterization of N-hydroxy-IQ, grounded in established scientific literature.

Strategic Overview of the Synthesis

The direct N-hydroxylation of IQ is a biochemical transformation not readily replicated by standard chemical methods. Therefore, a multi-step chemical strategy is employed. The most established route involves the synthesis of an essential precursor, 2-nitro-3-methylimidazolo[4,5-f]quinoline (nitro-IQ), followed by its controlled chemical reduction to the target N-hydroxyamino compound.[3][6] This approach allows for the specific introduction of the desired functionality while avoiding unwanted side reactions.

The overall synthetic pathway is visualized below.

Caption: High-level synthetic workflow for N-hydroxy-IQ.

Synthesis of the Nitro-IQ Precursor

The synthesis of N-hydroxy-IQ is critically dependent on the availability of its nitro-analogue precursor, nitro-IQ. While various methods can be envisioned for the conversion of IQ to nitro-IQ, one documented method involves near-ultraviolet irradiation of IQ in the presence of N-nitrosodialkylamines, which results in the formation of the nitro derivative.[7] This guide will focus on the subsequent, pivotal step: the reduction of nitro-IQ to N-hydroxy-IQ. For the purposes of executing this synthesis, nitro-IQ is considered the primary starting material.

Core Synthesis: Reduction of Nitro-IQ to N-hydroxy-IQ

This section details the core chemical transformation. The primary challenge is the selective reduction of a nitro group to a hydroxylamine without over-reduction to the corresponding amine (IQ). This requires carefully chosen reagents and strict control over reaction conditions. The following protocol is a synthesis based on methodologies reported in the literature.[3][6]

Causality Behind Experimental Choices

• Choice of Reducing Agent: A mild reducing agent is paramount. Stronger reagents like catalytic hydrogenation with Pd/C or LiAlH₄ would readily reduce the nitro group completely to the amine. The literature points to a synthesis that leaves behind aluminum particulates, suggesting a metal-based reduction.[3] A common and effective method for this specific transformation is the use of zinc dust or an aluminum amalgam in a buffered or aqueous solution, which can be controlled to stop at the hydroxylamine stage.

• Temperature Control: The reduction is exothermic. Maintaining a low temperature (e.g., 0°C) is critical to dissipate heat and prevent the reaction from proceeding to the fully reduced amine product (IQ).

• Solvent System: Tetrahydrofuran (THF) is an appropriate aprotic solvent that can dissolve the aromatic starting material while being compatible with the aqueous conditions often used for this type of reduction.

Detailed Experimental Protocol

Warning: This synthesis involves a probable human carcinogen (IQ), a potent direct-acting mutagen (N-hydroxy-IQ), and its precursors. All operations must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-nitro-3-methylimidazolo[4,5-f]quinoline (Nitro-IQ) in a suitable volume of tetrahydrofuran (THF).

• Cooling: Place the flask in an ice-water bath and stir the solution until the temperature equilibrates to approximately 0°C.

• Reduction: Prepare a solution of a mild reducing agent (e.g., a buffered solution containing zinc dust or a freshly prepared aluminum amalgam). Add this reducing agent to the cooled Nitro-IQ solution dropwise over an extended period. The slow addition is crucial for temperature control and selectivity.

• Reaction Monitoring: The progress of the reaction should be monitored meticulously. High-Performance Liquid Chromatography (HPLC) is the method of choice, allowing for the quantification of the remaining starting material (Nitro-IQ) and the formation of the product (N-hydroxy-IQ) and byproduct (IQ).[3]

• Quenching and Work-up: Once monitoring indicates the optimal conversion to N-hydroxy-IQ, the reaction is quenched by filtering out the metal catalyst. The crude mixture is then carefully concentrated in vacuo at low temperature (0°C) to remove the organic solvent.[3] The resulting residue contains the crude N-hydroxy-IQ.

Purification and Validation: A System for Self-Validation

N-hydroxy-IQ is unstable, and the crude reaction product is a mixture containing unreacted starting material, the over-reduced IQ, and side-products such as 2,2'-azoxy-3-methylimidazolo[4,5-f]quinoline (azoxy-IQ).[3] A multi-step purification and rigorous characterization are therefore not just for purity but serve as a self-validating system to confirm the identity of the final compound.

Two-Step Purification Protocol

A robust two-step purification procedure involving solid-phase extraction followed by semi-preparative HPLC has been shown to be effective.[3][6]

Caption: The two-step purification process for isolating N-hydroxy-IQ.

• Solid-Phase Extraction (SPE): The crude aqueous residue from the work-up is passed through a C18 Sep-Pak cartridge. This step effectively removes inorganic salts, residual metal particulates, and highly non-polar contaminants like nitro-IQ and the orange-colored azoxy-IQ byproduct.[3] The fraction containing N-hydroxy-IQ is eluted with methanol.

• Semi-Preparative HPLC: The semi-purified eluate from the SPE step is concentrated and subjected to semi-preparative reverse-phase HPLC. This provides high-resolution separation, allowing for the isolation of N-hydroxy-IQ from the closely related and more polar IQ compound.

Structural Confirmation and Functional Validation

The identity of the purified compound must be unequivocally confirmed through multiple orthogonal methods.

• Spectroscopic Analysis: The purified fraction should be analyzed by UV-Vis spectroscopy. N-hydroxy-IQ exhibits a characteristic spectrum with absorbance maxima (λmax) at approximately 209 nm, 254 nm, and a shoulder between 275-285 nm in a methanol:phosphate buffer solution.[3]

• Derivatization for Mass Spectrometry: Due to its thermal instability, direct mass spectral analysis of N-hydroxy-IQ can be unreliable. A more robust method is to confirm its structure via chemical derivatization followed by mass spectral analysis of the more stable products.[3]

  • Reaction with nitrosobenzene yields 2-(phenyl-azoxy)-3-methylimidazolo[4,5-f]quinoline.

  • Acetylation yields 2-(N-acetoxy-N-acetylamino)-3-methylimidazolo[4,5-f]quinoline.

• Chemical Reactivity: A definitive chemical test is the reduction of the purified N-hydroxy-IQ back to IQ using a reagent like titanium trichloride. The resulting product can be co-eluted with an authentic IQ standard on HPLC to confirm its identity.[3]

• Functional Assay (Mutagenicity): The ultimate validation of the synthesis is the biological activity of the product. Purified N-hydroxy-IQ is a potent, direct-acting mutagen in the Salmonella typhimurium strain TA98 (particularly nitroreductase-deficient variants).[3][5] In contrast, the potential contaminants IQ and nitro-IQ are not mutagenic in this strain without metabolic activation.[3] This functional assay confirms that the isolated compound is the biologically active metabolite.

Caption: Orthogonal methods for the validation of synthesized N-hydroxy-IQ.

Summary of Key Compound Data

Property	Data	Source
Compound Name	2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline	[3][6]
Abbreviation	N-hydroxy-IQ	[3][6]
Molecular Formula	C₁₁H₁₀N₄O
Molecular Weight	214.23 g/mol
Reported UV λmax	209 nm, 254 nm, 275-285 nm (shoulder)	[3]
Mutagenic Activity	~2 x 10⁴ revertants/nmol (in S. typhimurium TA98)	[3][6]

Conclusion and Best Practices

The synthesis of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline is a challenging but achievable process for a well-equipped organic chemistry laboratory. The success of the synthesis hinges on the careful control of the reduction step to prevent the formation of byproducts and a rigorous, multi-step purification and validation protocol. Given the potent biological activity and relative instability of the target compound, it should be handled with extreme caution, under subdued lighting, and stored at low temperatures under an inert atmosphere.[8] This guide provides the strategic framework and technical considerations necessary for researchers to produce and validate high-purity N-hydroxy-IQ for critical research in toxicology and oncology.

References

• National Center for Biotechnology Information. (2005, March 15). IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). PubChem Compound Database. [Link]

• Melo, A., et al. (1995). Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells. ResearchGate. [Link]

• Snyderwine, E. G., et al. (1987). Synthesis, purification and mutagenicity of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline. Carcinogenesis, 8(7), 1017-1020. [Link]

• Snyderwine, E. G., et al. (1988). Mutagenicity and in Vitro Covalent DNA Binding of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline. PubMed. [Link]

• Snyderwine, E. G., et al. (1987). Synthesis, purification and mutagenicity of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline. PubMed. [Link]

• Turesky, R. J., et al. (2005). Metabolic activation of IQ by cytochrome P450 enzymes and the N, O -acetyltransferase and an alternate activation pathway through the photoactivation of N 3 -IQ leading to the formation of the dgN 2– IQ and dG-C8–IQ adducts. ResearchGate. [Link]

• Dashwood, R. H., et al. (1997). Effects of Tea and Chlorophyllin on the Mutagenicity of N-Hydroxy-IQ: Studies of Enzyme Inhibition, Molecular Complex Formation, and Degradation/Scavenging of the Active Metabolites. Environmental and Molecular Mutagenesis, 30(4), 468-474. [Link]

• Reigh, M. J., & Hanna, P. E. (1988). Metabolic N-hydroxylation. Use of substituent variation to modulate the in vitro bioactivation of 4-acetamidostilbenes. PubMed. [Link]

• Turesky, R. J., et al. (1990). Purification of the food-borne carcinogens 2-amino-3-methylimidazo. SciSpace. [Link]

• International Agency for Research on Cancer. (1997, August 21). IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) (IARC Summary & Evaluation, Volume 56, 1993). INCHEM. [Link]

• Arimoto, S., et al. (1987). Formation of 2-nitro-3-methylimidazo[4,5-f]quinoline, a directly mutagenic product, by near-ultraviolet irradiation of a mixture of 2-amino-3-methylimidazo[4,5-f]quinoline and N-nitrosodimethylamine. PubMed. [Link]

Sources

• 1. IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. inchem.org [inchem.org]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Mutagenicity and in vitro covalent DNA binding of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, purification and mutagenicity of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Formation of 2-nitro-3-methylimidazo[4,5-f]quinoline, a directly mutagenic product, by near-ultraviolet irradiation of a mixture of 2-amino-3-methylimidazo[4,5-f]quinoline and N-nitrosodimethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of Tea and Chlorophyllin on the Mutagenicity of N-Hydroxy-IQ: Studies of Enzyme Inhibition, Molecular Complex Formation, and Degradation/Scavenging of the Active Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

2-Methyl-3H-imidazo[4,5-f]quinoline applications in cancer research.

Advanced Application Note: Imidazo[4,5-f]quinoline Derivatives in Cancer Research & Carcinogenesis Modeling

Executive Summary

In preclinical oncology and molecular toxicology, the imidazo[4,5-f]quinoline class of heterocyclic amines (HCAs)—most notably the canonical 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and its 2-methyl derivatives—serve as indispensable tools for modeling diet-induced carcinogenesis. Formed during the high-temperature cooking of protein-rich foods, these compounds are highly potent mutagens used to induce hepatocellular carcinomas (HCC) and colorectal preneoplastic lesions in mammalian models. This guide provides an authoritative framework for utilizing IQ derivatives in carcinogenesis modeling, DNA adduct quantification, and chemoprevention screening.

Mechanistic Rationale: The Causality of IQ-Induced Carcinogenesis

Imidazo[4,5-f]quinolines are not direct-acting mutagens; their utility in research stems from their strict requirement for host-mediated metabolic activation. This characteristic makes them exceptional models for studying gene-environment interactions and metabolic polymorphism in cancer risk 1.

The causal pathway of IQ-induced carcinogenesis relies on initial N-hydroxylation by hepatic Cytochrome P450 1A2 (CYP1A2), followed by O-esterification via N-acetyltransferases (NAT1/NAT2) or sulfotransferases (SULTs). This process yields a highly reactive arylnitrenium ion that covalently binds to DNA, predominantly forming the bulky adduct N-(deoxyguanosin-8-yl)-2-amino-3-methylimidazo[4,5-f]quinoline (dG-C8-IQ) 2. The persistence of these adducts leads to replication errors, driving point mutations in critical tumor suppressor genes and oncogenes (e.g., APC, β-catenin, and p53), accurately phenocopying the initiation phase of human gastrointestinal cancers.

Metabolic activation pathway of Imidazo[4,5-f]quinolines leading to DNA adduct formation.

Quantitative Data: In Vivo Tumorigenesis & Lesion Incidence

When designing in vivo studies, the choice of animal model and dosing regimen is critical. Low-dose chronic administration often fails to induce lesions due to the activation of p21(Cip/WAF1)-mediated cell cycle arrest, establishing a "no-effect level" 3. Conversely, acute fractionated high-dose regimens reliably overwhelm cellular repair mechanisms 4.

Animal Model	Dosing Regimen	Target Organ	Phenotype / Lesion	Ref
F344 Rat (Male)	100 ppm in diet (16 weeks)	Colon, Liver	Aberrant Crypt Foci (ACF), Preneoplastic lesions	3
F344 Rat (Male)	105 mg total (Gavage, fractionated over 2 weeks)	Colon	Robust ACF induction (~3.8 ACF/colon)	4
F344 Rat (Male)	≤ 1 ppm in diet (16 weeks)	Colon, Liver	No-effect level (p21 induction, no lesions)	3
Cynomolgus Macaque	10–20 mg/kg (Gavage, chronic starting at 1 yr)	Liver	Hepatocellular Carcinoma (HCC) with lung metastasis	5

Experimental Protocols

Protocol 1: In Vivo Induction of Colonic Aberrant Crypt Foci (ACF)

Objective: To establish a rapid, robust in vivo model for screening chemopreventive agents against HCA-induced colon carcinogenesis. Causality & Design Choice: We utilize male F344 rats fed a standard chow diet due to their high baseline expression of CYP1A2 and NAT2, which maximizes the metabolic activation of IQ 4. A 2-week fractionated high-dose gavage is employed because it effectively bypasses the hepatic clearance threshold, delivering sufficient ultimate carcinogen to the colonic mucosa to initiate ACF formation.

Step-by-Step Methodology:

• Acclimation & Diet: Acclimate 5-week-old male F344 rats for 7 days on a standard chow diet.

• Carcinogen Preparation: Suspend IQ (or its 2-methyl derivative) in a vehicle of 0.9% NaCl containing 5% Emulphor or 55% ethanol to ensure complete solubilization.

• Fractionated Dosing: Administer the compound via oral gavage on alternating days for exactly 2 weeks. The total cumulative dose should equal 105 mg per rat (e.g., ~15 mg/dose across 7 doses).

• Incubation: Maintain animals on the basal diet for an additional 14 weeks post-dosing to allow clonal expansion of mutated crypts.

• Harvest & Staining: Euthanize animals at week 16. Excise the colon, flush with ice-cold PBS, slit longitudinally, and fix flat in 10% buffered formalin for 24 hours. Stain the mucosal surface with 0.2% Methylene Blue for 3–5 minutes.

• Quantification: Score ACF under a light microscope (x40). ACF are identified by their increased size, thicker epithelial lining, and enlarged pericryptal zone relative to surrounding normal crypts.

• Self-Validating QC Step: Include a cohort treated with Azoxymethane (AOM, 15 mg/kg s.c. once weekly for 2 weeks) as a positive control to validate the methylene blue staining and scoring accuracy.

Protocol 2: Quantification of dG-C8-IQ Adducts via 32P-Postlabeling

Objective: To quantify the exact level of DNA damage in target tissues. Causality & Design Choice: 32P-postlabeling is selected over LC-MS/MS for its unparalleled sensitivity in detecting bulky adducts (1 adduct per 10^9–10^10 normal nucleotides). Nuclease P1 enrichment is a critical step; it selectively dephosphorylates normal deoxynucleotide 3'-monophosphates into unlabelable nucleosides, leaving the bulky, sterically hindered IQ-modified nucleotides intact for subsequent radiolabeling.

Step-by-Step Methodology:

• DNA Isolation: Extract genomic DNA from the target tissue (e.g., colonic mucosa) using a standard phenol-chloroform method. Ensure RNAse and Proteinase K treatments are exhaustive to prevent background noise.

• Enzymatic Digestion: Digest 10 µg of purified DNA to deoxynucleoside 3'-monophosphates using Micrococcal nuclease (0.14 U/µg DNA) and calf spleen phosphodiesterase (0.001 U/µg DNA) at 37°C for 3 hours.

• Nuclease P1 Enrichment: Add Nuclease P1 (3 µg/µg DNA) and incubate at 37°C for 45 minutes. Crucial: Stop the reaction immediately by adding Tris-base to shift the pH to 9.5, inactivating the enzyme.

• Radiolabeling: Incubate the enriched adduct fraction with 50 µCi of [γ-32P]ATP and T4 polynucleotide kinase (10 U) at 37°C for 40 minutes to generate 32P-labeled 3',5'-bisphosphate adducts.

• Chromatographic Separation: Spot the mixture onto PEI-cellulose Thin-Layer Chromatography (TLC) plates. Perform multidirectional chromatography using specific solvent systems (e.g., D1: 1 M sodium phosphate, pH 6.0; D3: 4 M lithium formate, 7 M urea, pH 3.5; D4: 0.8 M lithium chloride, 0.5 M Tris, 8.5 M urea, pH 8.0).

• Detection: Expose the TLC plates to a phosphorimager screen and quantify the dG-C8-IQ spots relative to the specific activity of the[γ-32P]ATP.

• Self-Validating QC Step: Run a synthetic dG-C8-IQ standard alongside the biological samples to definitively confirm the TLC migration coordinates of the adduct.

Application in Chemoprevention Screening

The IQ carcinogenesis model is heavily utilized to screen dietary and pharmacological chemopreventive agents, such as Indole-3-carbinol (I3C). Researchers must approach these studies with rigorous dose-response designs. For instance, high doses of I3C (≥100 ppm) effectively inhibit IQ-DNA adduct formation in the colon by upregulating phase II detoxifying enzymes. However, low doses of I3C (5–10 ppm) can paradoxically increase IQ-DNA adducts due to a disproportionate induction of CYP1A2 relative to CYP1A1, thereby accelerating the formation of the reactive N-hydroxy-IQ intermediate 6. This highlights the necessity of utilizing the precise adduct quantification protocols detailed above to validate the safety and efficacy of proposed interventions.

References

• [1] DNA adducts of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in colon, bladder, and kidney of congenic mice differing in Ah responsiveness and N-acetyltransferase genotype. Source: PubMed. 1

• [6] Inhibition of 2-amino-3-methylimidazo[4,5-f]quinoline-DNA adducts by indole-3-carbinol: dose-response studies in the rat colon. Source: PubMed.6

• [5] Carcinogenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in nonhuman primates: induction of tumors in three macaques. Source: PubMed.5

• [3] Low-dose carcinogenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in rats: Evidence for the existence of no-effect levels and a mechanism involving p21(Cip/WAF1). Source: PubMed. 3

• [4] Effect of carcinogen dose fractionation, diet and source of F344 rat on the induction of colonic aberrant crypts by 2-amino-3-methylimidazo[4,5-f]quinoline. Source: Linus Pauling Institute. 4

• [2] DNA adduct formation by 2-amino-3-methylimidazo [4,5-f] quinoline (IQ) in rat colon. Source: The University of Tokushima School of Medicine. 2

Sources

• 1. DNA adducts of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in colon, bladder, and kidney of congenic mice differing in Ah responsiveness and N-acetyltransferase genotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DNA adduct formation by 2-amino-3-methylimidazo [4,5-f] quinoline (IQ) in rat colon [medical.med.tokushima-u.ac.jp]
• 3. Low-dose carcinogenicity of 2-amino-3-methylimidazo[4,5-f ]quinoline in rats: Evidence for the existence of no-effect levels and a mechanism involving p21(Cip / WAF1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of carcinogen dose fractionation, diet and source of F344 rat on the induction of colonic aberrant crypts by 2-amino-3-methylimidazo[4,5-f]quinoline. | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 5. Carcinogenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in nonhuman primates: induction of tumors in three macaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of 2-amino-3-methylimidazo[4,5-f]quinoline-DNA adducts by indole-3-carbinol: dose-response studies in the rat colon - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays of 2-Methyl-3H-imidazo[4,5-f]quinoline

A Strategic Guide for the Biological Characterization of a Novel Imidazoquinoline Derivative

These application notes provide a comprehensive framework for the biological evaluation of 2-Methyl-3H-imidazo[4,5-f]quinoline using a suite of cell-based assays. Given the limited direct literature on this specific molecule, we present a tiered investigational approach. This strategy is grounded in the well-documented and diverse biological activities of the broader imidazo[4,5-f]quinoline chemical family, which encompasses compounds with potent immunomodulatory and anti-cancer properties.[1][2][3] Our protocols are designed to be self-validating systems, enabling researchers to systematically explore the cytotoxic, immunomodulatory, and anti-proliferative potential of this compound.

Introduction: The Imidazo[4,5-f]quinoline Scaffold - A Privileged Structure in Drug Discovery

The imidazo[4,5-f]quinoline core is a key pharmacophore found in a variety of biologically active molecules. The substitution pattern on this tricyclic system dictates the compound's mechanism of action and therapeutic potential. For instance, the well-known derivative 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) is a mutagenic and carcinogenic compound found in cooked foods, exerting its effects through the formation of DNA adducts.[4][5][6] In contrast, other imidazoquinoline derivatives have been developed as potent immunostimulants and anti-cancer agents.[1][2][3] This structural diversity underscores the necessity of a systematic biological characterization of novel derivatives like 2-Methyl-3H-imidazo[4,5-f]quinoline.

Our proposed workflow is designed to first establish a cytotoxicity profile, followed by parallel investigations into its potential immunomodulatory and anti-cancer activities.

Figure 1. A tiered approach for the cellular characterization of 2-Methyl-3H-imidazo[4,5-f]quinoline.

Tier 1: Foundational Assays - General Cytotoxicity Screening

Rationale: Before investigating specific biological activities, it is crucial to determine the concentration range at which 2-Methyl-3H-imidazo[4,5-f]quinoline exhibits cytotoxic effects. This information is vital for designing subsequent experiments and interpreting their results. A broad-spectrum cytotoxicity screen against a panel of human cancer cell lines and a non-cancerous cell line will reveal if the compound has general toxicity or a selective anti-proliferative effect.

Protocol 2.1: MTT Cell Viability Assay

This protocol outlines a colorimetric assay to assess cell viability based on the mitochondrial reduction of tetrazolium dye MTT to formazan.

Materials:

• 2-Methyl-3H-imidazo[4,5-f]quinoline (powder, to be dissolved in DMSO)

• Human cancer cell lines (e.g., HCT-116 - colon, MCF-7 - breast, A549 - lung, HepG2 - liver)

• Non-cancerous human cell line (e.g., HEK293 - embryonic kidney)

• Complete cell culture medium (specific to each cell line)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates

• Multi-channel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000 cells per well in 100 µL of complete culture medium in a 96-well plate.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 2-Methyl-3H-imidazo[4,5-f]quinoline in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5%.

  • Include a vehicle control (medium with 0.5% DMSO) and a positive control for cell death (e.g., 10% DMSO).

  • Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells.

  • Incubate for 48 hours at 37°C, 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C, 5% CO2.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Table 1: Expected Data Output from Cytotoxicity Screening

Cell Line	Tissue of Origin	IC50 (µM)
HCT-116	Colon Cancer
MCF-7	Breast Cancer
A549	Lung Cancer
HepG2	Liver Cancer
HEK293	Embryonic Kidney (Non-cancerous)

Tier 2: Functional Screening - Immunomodulatory and Anti-Cancer Assays

Based on the cytotoxicity profile, subsequent assays can be designed to probe for specific biological functions. If the compound is not broadly cytotoxic at lower concentrations, its immunomodulatory potential should be investigated. If selective cytotoxicity against cancer cell lines is observed, its anti-cancer properties should be explored in more detail.

Investigation of Immunomodulatory Activity

Rationale: Many imidazoquinoline derivatives are known to modulate the immune system, often through the activation of Toll-like receptors (TLRs).[1][2] These assays will determine if 2-Methyl-3H-imidazo[4,5-f]quinoline can stimulate an immune response in relevant cell types.

Figure 2. A simplified signaling pathway for TLR7/8 activation leading to cytokine production.

Protocol 3.1.1: TLR Reporter Assay

This assay utilizes a cell line engineered to express a specific TLR and a reporter gene (e.g., luciferase or SEAP) under the control of a promoter responsive to TLR signaling, such as NF-κB.

Materials:

• HEK-Blue™ hTLR7 or hTLR8 cells (or other suitable TLR reporter cell line)

• HEK-Blue™ Detection medium

• 2-Methyl-3H-imidazo[4,5-f]quinoline

• Positive controls: R848 (for TLR7/8)

• 96-well plates

Procedure:

• Follow the cell seeding and compound treatment steps as outlined in Protocol 2.1, using concentrations below the IC50 value determined for HEK293 cells.

• Incubate the cells with the compound for 24 hours.

• Add the HEK-Blue™ Detection medium to the wells.

• Incubate for 1-4 hours at 37°C.

• Measure the absorbance at 620-655 nm to quantify SEAP activity.

• Compare the results to the vehicle and positive controls to determine if the compound activates the specific TLR pathway.

Protocol 3.1.2: Cytokine Secretion Assay (ELISA)

This protocol measures the secretion of pro-inflammatory cytokines from immune cells, such as macrophages or dendritic cells, in response to treatment with the compound.

Materials:

• RAW 264.7 (murine macrophage) or THP-1 (human monocyte) cell line

• LPS (lipopolysaccharide) as a positive control for inflammation

• ELISA kits for TNF-α, IL-6, and IL-12

• 96-well ELISA plates

Procedure:

• Seed the immune cells in a 96-well plate and differentiate if necessary (e.g., THP-1 cells with PMA).

• Treat the cells with non-toxic concentrations of 2-Methyl-3H-imidazo[4,5-f]quinoline for 24 hours.

• Collect the cell culture supernatant.

• Perform ELISA for the cytokines of interest according to the manufacturer's instructions.

• Quantify the concentration of each cytokine and compare it to the vehicle and positive controls.

Table 2: Expected Data Output from Immunomodulatory Assays

Assay	Cell Line	Endpoint Measured	Result (e.g., Fold Induction, pg/mL)
TLR7 Reporter	HEK-Blue hTLR7	NF-κB activation
TLR8 Reporter	HEK-Blue hTLR8	NF-κB activation
Cytokine ELISA	RAW 264.7	TNF-α secretion
Cytokine ELISA	RAW 264.7	IL-6 secretion

Investigation of Anti-Cancer Activity

Rationale: The selective cytotoxicity observed in Tier 1 suggests potential anti-cancer activity. The following assays will help to elucidate the mechanism of cell death.

Protocol 3.2.1: Apoptosis Assay (Caspase-Glo® 3/7 Assay)

This assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.

Materials:

• Cancer cell line showing the highest sensitivity in the cytotoxicity screen

• Caspase-Glo® 3/7 Assay System

• White-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate.

• Treat with 2-Methyl-3H-imidazo[4,5-f]quinoline at its IC50 and 2x IC50 concentrations for 24 hours.

• Add the Caspase-Glo® 3/7 reagent to each well.

• Incubate at room temperature for 1 hour.

• Measure luminescence using a luminometer.

• An increase in luminescence indicates the induction of apoptosis.

Protocol 3.2.2: Cell Cycle Analysis by Flow Cytometry

This protocol determines the effect of the compound on cell cycle progression.

Materials:

• Sensitive cancer cell line

• Propidium Iodide (PI) staining solution

• RNase A

• Flow cytometer

Procedure:

• Treat cells with the compound at its IC50 concentration for 24 hours.

• Harvest and fix the cells in cold 70% ethanol.

• Wash the cells and resuspend in PI staining solution containing RNase A.

• Incubate in the dark for 30 minutes.

• Analyze the DNA content of the cells by flow cytometry.

• Determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M) to identify any cell cycle arrest.

Table 3: Expected Data Output from Anti-Cancer Assays

Assay	Cell Line	Endpoint Measured	Result (e.g., Fold change, % of cells)
Caspase-Glo® 3/7	(e.g., HCT-116)	Caspase 3/7 activity
Cell Cycle Analysis	(e.g., HCT-116)	% cells in G0/G1
% cells in S
% cells in G2/M

Tier 3: Mechanistic Deep Dive - Signaling Pathway Analysis

Rationale: Based on the outcomes of the functional screening, a deeper investigation into the underlying molecular mechanisms is warranted. For instance, if immunomodulatory activity is observed, examining the NF-κB pathway is a logical next step. If anti-cancer effects are prominent, assessing pathways like JAK/STAT, which have been implicated for other imidazoquinolines, would be informative.[7]

Protocol 4.1: NF-κB Reporter Assay

This assay is similar to the TLR reporter assay but uses a cell line with a reporter gene driven specifically by an NF-κB response element.

Protocol 4.2: Western Blotting for Key Signaling Proteins

This technique allows for the detection and quantification of specific proteins within a signaling cascade.

Procedure:

• Treat cells with 2-Methyl-3H-imidazo[4,5-f]quinoline for various time points.

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Probe the membrane with primary antibodies against key signaling proteins (e.g., phospho-p65 for NF-κB activation, phospho-STAT3 for JAK/STAT activation).

• Use a secondary antibody conjugated to an enzyme for detection.

• Visualize and quantify the protein bands to determine changes in protein expression or phosphorylation status.

Conclusion

The proposed tiered approach provides a robust framework for the initial biological characterization of 2-Methyl-3H-imidazo[4,5-f]quinoline. By systematically evaluating its cytotoxicity, immunomodulatory potential, and anti-cancer activity, researchers can gain valuable insights into the pharmacological profile of this novel compound and guide its future development. The provided protocols are foundational and can be expanded upon with more advanced techniques as initial data is generated.

References

• Structure-activity relationships of imidazo[4,5-f]quinoline partial structures and analogs. Discovery of pyrazolo[3,4-f]quinoline derivatives as potent immunostimulants. Journal of Medicinal Chemistry. [Link]

• Imidazo[4,5-f]quinolines. 4. Synthesis and anthelmintic activity of a series of imidazo[4,5-f]quinolin-9-ols. Journal of Medicinal Chemistry. [Link]

• Structure-activity relationships of imidazo[4,5-f]quinoline partial structures and analogs. Discovery of pyrazolo[3,4-f]quinoline derivatives as potent immunostimulants. ACS Publications. [Link]

• Comparison of initiation potential of 2-amino-3-methylimidazo[4,5-f]quinoline and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline in an in vivo carcinogen bioassay system. Carcinogenesis. [Link]

• An Overview of Various Heterocyclic Imidazopyridine, Triazolopyridine and Quinoline Derivatives and Their Biological. Moroccan Journal of Chemistry. [Link]

• Long-term exposure to 2-amino-3-methylimidazo[4,5-f]quinoline can trigger a potential risk of Parkinson's disease. Journal of Hazardous Materials. [Link]

• Discovery of Novel Imidazo[4,5-c]quinoline Derivatives to Treat Inflammatory Bowel Disease (IBD) by Inhibiting Multiple Proinflammatory Signaling Pathways and Restoring Intestinal Homeostasis. Journal of Medicinal Chemistry. [Link]

• Synthesis and cytotoxicity of 2-methyl-1-substituted-imidazo [4,5-g]quinoline-4,9-dione and 7,8-dihydro-10H-[1][8]oxazino[3',4' :2,3]imidazo[4,5-g]quinoline-5,12-dione derivatives. Bioorganic & Medicinal Chemistry. [Link]

• IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). NCBI Bookshelf. [Link]

• IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) (IARC Summary & Evaluation, Volume 56, 1993). INCHEM. [Link]

• Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells. Carcinogenesis. [Link]

Sources

• 1. Structure-activity relationships of imidazo[4,5-f]quinoline partial structures and analogs. Discovery of pyrazolo[3,4-f]quinoline derivatives as potent immunostimulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and cytotoxicity of 2-methyl-1-substituted-imidazo [4,5-g]quinoline-4,9-dione and 7,8-dihydro-10H-[1,4]oxazino[3',4':2,3]imidazo[4,5-g]quinoline-5,12-dio ne derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. inchem.org [inchem.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Comparison of initiation potential of 2-amino-3-methylimidazo[4,5-f]quinoline and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline in an in vivo carcinogen bioassay system - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Studies with 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ)

Prepared by: Gemini, Senior Application Scientist

Introduction: Understanding 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ)

2-Amino-3-methylimidazo[4,5-f]quinoline, commonly referred to as IQ, is a prominent member of the heterocyclic aromatic amine (HAA) class of compounds.[1][2] These molecules are formed during the high-temperature cooking of protein-rich foods such as meat and fish.[3][4] IQ is of significant interest to researchers in toxicology, oncology, and drug development due to its classification by the International Agency for Research on Cancer (IARC) as a Group 2A agent, meaning it is "probably carcinogenic to humans".[1][3]

This document serves as a comprehensive technical guide for researchers utilizing IQ in in vitro settings. It provides not just protocols, but also the scientific rationale behind the experimental design, focusing on the compound's mechanism of action, necessary handling precautions, and appropriate dosage considerations for various standard assays. The aim is to equip scientists with the foundational knowledge to design robust, reproducible, and insightful experiments.

Compound Profile: Chemical and Physical Properties

A clear understanding of the physicochemical properties of IQ is paramount for its effective use in in vitro studies. Proper storage and solubilization are critical for experimental success.

Property	Value	Source(s)
CAS Number	76180-96-6	[1][3]
Molecular Formula	C₁₁H₁₀N₄	[5]
Molecular Weight	198.2 g/mol	[5]
Appearance	Light tan crystalline solid	[6]
Melting Point	>300 °C	[1]
Solubility	Soluble in DMSO (10 mg/mL), DMF (10 mg/mL), Ethanol (15 mg/mL), and Methanol.	[1][5][6]
Stability	Stable in moderately acidic/alkaline conditions and in cold, dilute aqueous solutions protected from light. Rapidly degraded by dilute hypochlorite.	[1][6]

Mechanism of Action: From Pro-Carcinogen to Bioactive Molecule

IQ is not directly genotoxic. Its carcinogenicity is contingent upon metabolic activation, a critical consideration for designing any in vitro experiment.[7] It also exerts non-genotoxic effects by modulating key cellular signaling pathways.

Metabolic Activation and Genotoxicity

The primary mechanism of IQ-induced carcinogenesis involves its biotransformation into a reactive electrophile that forms covalent adducts with DNA.[7][8] This multi-step process is essential for its mutagenic activity.

• N-Hydroxylation: In vivo, the initial and rate-limiting step is the N-hydroxylation of the exocyclic amino group, primarily catalyzed by cytochrome P450 1A2 (CYP1A2).[7][9]

• O-Esterification: The resulting N-hydroxy-IQ is then further activated by O-esterification, a reaction catalyzed by enzymes such as N-acetyltransferases (NATs) or sulfotransferases (SULTs).[5][7]

• Nitrenium Ion Formation: The O-esterified metabolite is unstable and spontaneously forms a highly reactive arylnitrenium ion.[2]

• DNA Adduct Formation: This electrophilic nitrenium ion readily attacks nucleophilic sites on DNA bases, primarily forming adducts at the C8 and N2 positions of guanine.[7][8] These adducts can lead to DNA replication errors, resulting in mutations, chromosomal aberrations, and DNA strand breaks.[2][3]

This metabolic requirement underscores the necessity of incorporating an external metabolic activation system, such as a liver S9 fraction, in most in vitro genotoxicity and mutagenicity assays.[8][10]

Caption: Metabolic activation pathway of IQ leading to genotoxicity.

Modulation of Cellular Signaling Pathways

Beyond direct DNA damage, IQ can influence cellular behavior by perturbing signaling cascades involved in inflammation, cell proliferation, and stress responses. These effects may not require metabolic activation. For instance, studies have shown that IQ can:

• Inhibit NF-κB Signaling: In lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, IQ has been shown to inhibit the production of nitric oxide (NO) by preventing the activation of the transcription factor NF-κB and its upstream kinase, p38 MAPK.

• Induce Oxidative Stress and Inflammation: In zebrafish liver models, IQ exposure leads to increased production of reactive oxygen species (ROS) and pro-inflammatory cytokines, activating the TLR4/MAPK and TLR4/NF-κB signaling pathways.[11]

• Activate TGF-β and Wnt/β-Catenin Pathways: In mouse models of hepatocarcinogenesis, IQ has been found to promote tumor development by activating these key signaling pathways involved in cell growth and differentiation.[9]

Caption: IQ-mediated inhibition of the p38 MAPK/NF-κB inflammatory pathway.

Protocols for In Vitro Analysis

The following protocols provide a validated framework for investigating the biological effects of IQ. It is imperative to perform dose-response studies to determine the optimal concentration range for your specific cell line and experimental endpoint.

Protocol 1: Preparation of IQ Stock Solutions & Handling

Rationale: IQ has low aqueous solubility. A concentrated stock solution in an appropriate organic solvent is required for accurate and reproducible dosing in cell culture media. DMSO is the most common solvent.[1][5]

Materials:

• 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ) powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

Procedure:

• Safety First: IQ is a suspected carcinogen and mutagen. Handle the powder in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated balance. Carefully weigh the desired amount of IQ powder (e.g., 10 mg).

• Solubilization: Add the appropriate volume of sterile DMSO to achieve a desired stock concentration. A 10 mg/mL stock solution is common and practical.[5]

  • Calculation Example: To make a 10 mg/mL stock, add 1 mL of DMSO to 10 mg of IQ. This corresponds to a molar concentration of approximately 50.45 mM.

• Dissolution: Vortex the solution vigorously for 2-3 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Sterilization: While the DMSO stock is generally considered sterile, it can be filtered through a 0.22 µm syringe filter compatible with DMSO if absolute sterility is required for sensitive applications.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber tubes. Store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

Working Dilutions: Prepare fresh working dilutions from the frozen stock for each experiment by diluting in sterile cell culture medium. Ensure the final concentration of DMSO in the culture medium is consistent across all treatments (including vehicle control) and is non-toxic to the cells (typically ≤ 0.5%).

Protocol 2: General Cytotoxicity Assessment (WST-1/MTT Assay)

Rationale: Before conducting mechanistic studies, it is essential to determine the cytotoxic concentration range of IQ in your chosen cell line. This allows you to select non-lethal to moderately lethal doses for subsequent assays.

Materials:

• Selected mammalian cell line (e.g., HepG2, Caco-2, CHO)

• Complete cell culture medium

• 96-well cell culture plates

• IQ stock solution (e.g., 10 mg/mL in DMSO)

• WST-1 or MTT reagent

• Plate reader (absorbance)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere and grow for 24 hours.

• Compound Treatment: Prepare a series of 2-fold or 10-fold dilutions of IQ in complete culture medium from your stock solution. A wide starting range is recommended (e.g., 1 µM to 500 µM).

• Remove the old medium from the cells and add 100 µL of the medium containing the different IQ concentrations. Include a "vehicle control" (medium with the same final DMSO concentration as the highest IQ dose) and a "no-cell" blank control.

• Incubation: Incubate the plate for a relevant period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• Viability Assessment:

  • Add 10 µL of WST-1 reagent (or 20 µL of MTT solution) to each well.

  • Incubate for 1-4 hours at 37°C.

  • If using MTT, add 100 µL of solubilization buffer and incubate overnight.

• Data Acquisition: Shake the plate gently and measure the absorbance at the appropriate wavelength (e.g., 450 nm for WST-1, 570 nm for MTT).

• Data Analysis:

  • Subtract the blank absorbance from all other readings.

  • Calculate cell viability as a percentage of the vehicle control: (% Viability) = (Abs_treated / Abs_vehicle) * 100.

  • Plot % Viability against the log of the IQ concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits cell viability by 50%).

Protocol 3: Genotoxicity Assessment (In Vitro Micronucleus Assay)

Rationale: This assay detects chromosomal damage by quantifying micronuclei (small, extra-nuclear bodies containing chromosome fragments or whole chromosomes) in cells that have undergone mitosis. As IQ requires metabolic activation for genotoxicity, the inclusion of a liver S9 fraction is critical.[2]

Materials:

• Mammalian cell line (e.g., CHO, TK6, HepG2)

• Cell culture plates or flasks

• IQ stock solution

• Aroclor-1254 induced rat liver S9 fraction and co-factors (e.g., NADP, G6P)

• Cytochalasin B (for cytokinesis block)

• Hypotonic solution (e.g., 0.075 M KCl)

• Fixative (e.g., Methanol:Acetic Acid, 3:1)

• DNA stain (e.g., Giemsa, Acridine Orange, or DAPI)

• Microscope slides and microscope

Procedure:

• Cell Culture: Culture cells to approximately 50-60% confluency.

• Treatment with S9 Mix (+S9):

  • Prepare the S9 mix containing S9 fraction, co-factors, and serum-free medium. The final S9 concentration typically ranges from 1-10% (v/v).

  • Prepare IQ dilutions in the S9 mix. Suggested starting concentrations range from 10 µM to 200 µM.

  • Remove the medium from cells, wash with PBS, and add the IQ/S9 mixture.

  • Incubate for a short period (e.g., 3-6 hours).

• Treatment without S9 Mix (-S9): As a control, treat a parallel set of cells with IQ diluted in complete medium without the S9 mix.

• Wash and Recovery: After the treatment period, remove the treatment medium, wash the cells thoroughly with PBS, and add fresh complete culture medium.

• Cytokinesis Block: Add Cytochalasin B to the medium at a pre-optimized concentration to block cell division and allow binucleated cells to form. The incubation time should be approximately 1.5-2.0 normal cell cycles.

• Cell Harvesting: Harvest the cells by trypsinization.

• Slide Preparation:

  • Treat cells with a hypotonic solution to swell the cytoplasm.

  • Fix the cells in a cold fixative.

  • Drop the cell suspension onto clean microscope slides and allow to air dry.

• Staining and Analysis: Stain the slides with a DNA stain. Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: Calculate the frequency of micronucleated binucleated cells. A dose-dependent increase in this frequency, particularly in the +S9 condition, indicates a positive genotoxic effect.

Summary of Recommended In Vitro Dosages

The optimal dosage for IQ is highly dependent on the cell line, assay type, and the presence of a metabolic activation system. The following table provides empirically derived starting points for assay development.

Assay Type	Cell Line(s)	Metabolic Activation (S9)	Recommended Starting Concentration Range	Source(s)
Cytotoxicity (IC₅₀)	Various (e.g., HepG2, CHO)	Not required	1 µM - 500 µM	General Practice
Chromosomal Aberrations	Chinese Hamster Lung (CHL)	Required	20 - 40 µg/mL (~100 - 200 µM)	[12]
Micronucleus Induction	MCL-5, CHO, TK6	Required	10 µM - 200 µM	[2]
DNA Strand Breaks (Comet)	MCL-5	Required	50 µM - 500 µM	N/A
Gene Mutation	Human Lymphoblastoid (TK6)	Required	10 µM - 100 µM	[8]
Signaling Inhibition (p38)	RAW 264.7 Macrophages	Not required	10 µM - 100 µM	N/A

Note: Always perform a preliminary dose-finding experiment to establish the appropriate concentration range for your specific experimental conditions.

References

• National Center for Biotechnology Information. (2005). IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 56. [Link]

• Leong-Morgenthaler, P. M., et al. (1998). Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells. ResearchGate. [Link]

• National Toxicology Program. (2004). Report on Carcinogens, Background Document for 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ). U.S. Department of Health and Human Services. [Link]

• International Agency for Research on Cancer. (1997). IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) (IARC Summary & Evaluation, Volume 56, 1993). INCHEM. [Link]

• Carver, J. H., et al. (1993). Quantitation of 2-amino-3-methylimidazo[4,5-f]quinoline and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline DNA Adducts in Specific Sequences Using Alkali or uvrABC Excinuclease. Molecular Carcinogenesis, 7(2), 126-34. [Link]

• Snyderwine, E. G., et al. (1995). DNA adducts of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in colon, bladder, and kidney of congenic mice differing in Ah responsiveness and N-acetyltransferase genotype. Cancer Research, 55(14), 3043-9. [Link]

• Zhang, Y., et al. (2021). 2-Amino-3-Methylimidazo[4,5-f]quinoline Triggering Liver Damage by Inhibiting Autophagy and Inducing Endoplasmic Reticulum Stress in Zebrafish (Danio rerio). ResearchGate. [Link]

• Zhang, Y., et al. (2021). 2-Amino-3-methylimidazo[4,5-f]quinoline induced oxidative stress and inflammation via TLR4/MAPK and TLR4/NF-κB signaling pathway in zebrafish (Danio rerio) livers. Food and Chemical Toxicology, 157, 112583. [Link]

• National Center for Biotechnology Information. (n.d.). MeIQ (2-AMINO-3,4-DIMETHYLIMIDAZO[4,5-f]QUINOLINE). IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 56. [Link]

• Nishi, Y., et al. (1989). 2-Amino-3-methylimidazo[4, 5-f]quinoline (IQ), a carcinogenic pyrolysate, induces chromosomal aberrations in Chinese hamster lung fibroblasts in vitro. Mutagenesis, 4(1), 71-72. [Link]

• Wanibuchi, H., et al. (2012). 2-Amino-3-Methylimidazo[4,5-f]Quinoline (IQ) Promotes Mouse Hepatocarcinogenesis by Activating Transforming Growth Factor-β and Wnt/β-Catenin Signaling Pathways. Toxicological Sciences, 126(2), 382-393. [Link]

• Hadj-Kaddour, K., et al. (2021). Pyrido[2′,1′:2,3]imidazo[4,5-c]isoquinolin-5-amines as Potential Cytotoxic Agents against Human Neuroblastoma. Molecules, 26(15), 4627. [Link]

• Varona, J., et al. (2024). Synthesis of 2-Aryl-4-aminoquinazolines: Design, Molecular Docking, and In Vitro Assessment of Antibacterial and Cytotoxic Potential. International Journal of Molecular Sciences, 27(5), 2529. [Link]

• Edenharder, R., & Grünhage, D. (2003). The Inhibition by Flavonoids of 2-amino-3-methylimidazo[4,5-f]quinoline Metabolic Activation to a Mutagen: A Structure-Activity Relationship Study. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 523-524, 57-71. [Link]

• Polbin, D., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 26(13), 3959. [Link]

• Holme, J. A., et al. (1988). Modulation of the mutagenic effects of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and 2-amino-3,4-dimethylimidazo[4,5-f]quinoline (MeIQ) in bacteria with rat-liver 9000 x g supernatant or monolayers of rat hepatocytes as an activation system. Mutation Research/Genetic Toxicology, 197(1), 39-49. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-3-methylimidazo(4,5-f)quinoline. PubChem Compound Database. [Link]

Sources

• 1. IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. inchem.org [inchem.org]
• 4. MeIQ (2-AMINO-3,4-DIMETHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. 2-Amino-3-methylimidazo(4,5-f)quinoline | C11H10N4 | CID 53462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. DNA adducts of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in colon, bladder, and kidney of congenic mice differing in Ah responsiveness and N-acetyltransferase genotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Modulation of the mutagenic effects of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and 2-amino-3,4-dimethylimidazo[4,5-f]quinoline (MeIQ) in bacteria with rat-liver 9000 x g supernatant or monolayers of rat hepatocytes as an activation system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2-Amino-3-methylimidazo[4,5-f]quinoline induced oxidative stress and inflammation via TLR4/MAPK and TLR4/NF-κB signaling pathway in zebrafish (Danio rerio) livers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

Advanced Application Note: 2-Methyl-3H-imidazo[4,5-f]quinoline

Synthesis, Metabolic Bioactivation, and Mutagenicity Profiling

Executive Summary & Chemical Context

2-Methyl-3H-imidazo[4,5-f]quinoline is a prominent heterocyclic aromatic compound. It shares a core structural scaffold with IQ (2-amino-3-methylimidazo[4,5-f]quinoline), a highly potent dietary mutagen formed during the high-temperature cooking of meats[1]. Because imidazo[4,5-f]quinolines possess purine-like structures, they are of significant interest in drug development for their pharmacological properties (e.g., antimicrobial and immunomodulatory effects)[2]. However, their structural similarity to known heterocyclic amine (HAA) carcinogens necessitates rigorous genotoxicity profiling.

This application note provides a comprehensive, self-validating workflow for researchers. It details the base-catalyzed synthesis of the compound, its phase I/II metabolic activation, and subsequent mutagenicity evaluation.

Experimental workflow for imidazo[4,5-f]quinoline synthesis and toxicity profiling.

Protocol I: Base-Catalyzed Chemical Synthesis

Traditional syntheses of imidazoquinolines often require harsh acidic conditions. However, recent methodologies employ a base-catalyzed cyclization of ortho-nitroalkylaminoquinolines, which provides excellent regioselectivity and higher yields[2].

Causality & Expert Insight: Using alkali metal alkoxides (e.g., sodium methoxide) in anhydrous alcohol facilitates the intramolecular cyclization between the nitro group and the adjacent alkylamino group. This approach avoids the degradation of sensitive functional groups and allows for the selective isolation of the N-oxide derivative, which can be subsequently reduced if the fully deoxygenated imidazoquinoline is required 2[2].

Step-by-Step Methodology:

• Preparation : Dissolve 1.0 mmol of the ortho-nitroalkylaminoquinoline precursor in 10 mL of anhydrous ethanol under a nitrogen atmosphere.

• Catalysis : Add 2.0 equivalents of sodium methoxide (NaOMe) dropwise to the solution at room temperature.

• Cyclization : Elevate the temperature to reflux (approx. 78°C) and stir for 1–2 hours.

• Monitoring (Self-Validation) : Monitor the reaction via Thin Layer Chromatography (TLC) using a dichloromethane/methanol (9:1) mobile phase. The disappearance of the bright yellow nitro-precursor spot indicates completion.

• Quenching & Extraction : Cool the mixture to room temperature, quench with 15 mL of distilled water, and extract three times with 20 mL of ethyl acetate.

• Purification : Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel column chromatography to yield 2-Methyl-3H-imidazo[4,5-f]quinoline.

Protocol II: In Vitro Metabolic Bioactivation

Imidazo[4,5-f]quinolines are typically pro-mutagens. They are biologically inert until metabolized by hepatic enzymes. The primary pathway involves Phase I N-hydroxylation by Cytochrome P450 1A2 (CYP1A2), followed by Phase II esterification by N-acetyltransferase 2 (NAT2) 3[3].

CYP1A2 and NAT2-mediated bioactivation pathway of imidazo[4,5-f]quinolines.

Causality & Expert Insight: We utilize pooled Human Liver Microsomes (HLMs) supplemented with an NADPH-regenerating system. The NADPH system provides the necessary electron equivalents for CYP1A2 turnover. Without this bioactivation step, the compound will yield a false negative in subsequent genotoxicity assays[3].

Step-by-Step Methodology:

• Matrix Preparation : In a 1.5 mL Eppendorf tube, combine 100 mM potassium phosphate buffer (pH 7.4) and pooled HLMs to achieve a final protein concentration of 1.0 mg/mL.

• Substrate Addition : Add 2-Methyl-3H-imidazo[4,5-f]quinoline (dissolved in DMSO) to a final concentration of 50 µM. Ensure the final DMSO concentration does not exceed 0.5% (v/v) to prevent CYP inhibition.

• Pre-incubation : Incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiation : Initiate the reaction by adding the NADPH-regenerating system (1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl₂).

• Termination (Self-Validation) : After 45 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., phenacetin). The immediate precipitation of proteins validates successful termination.

• Centrifugation : Centrifuge at 14,000 × g for 10 minutes at 4°C. The supernatant contains the bioactivated metabolites ready for downstream LC-MS/MS or genotoxicity assays.

Protocol III: Mutagenicity Profiling (Ames Test)

The Ames test using Salmonella typhimurium is the gold standard for evaluating the mutagenic potential of heterocyclic amines .

Causality & Expert Insight: We specifically select the TA98 strain because its hisD3052 mutation is highly sensitive to frameshift mutations. Imidazoquinolines form bulky adducts at the C8 position of guanine, which intercalate into DNA and cause ribosomal frameshifts during replication[1]. Furthermore, we employ the Pre-incubation Method rather than the standard plate incorporation method. Pre-incubating the bacteria directly with the S9 mix and the test compound in a liquid medium allows the short-lived reactive nitrenium ions to penetrate the bacterial cell wall before they hydrolyze in the agar.

Step-by-Step Methodology:

• Culture Preparation : Grow S. typhimurium TA98 overnight in Oxoid nutrient broth to a density of 1–2 × 10⁹ CFU/mL.

• Pre-incubation Mixture : In a sterile glass tube, combine:

  • 100 µL of TA98 culture.

  • 500 µL of 10% Aroclor 1254-induced rat liver S9 mix (contains metabolic enzymes and cofactors).

  • 50 µL of 2-Methyl-3H-imidazo[4,5-f]quinoline at varying concentrations (e.g., 0.1, 1.0, 10, 50 µ g/plate ).

• Incubation : Vortex gently and incubate at 37°C for 20 minutes in a rotary shaker (150 rpm).

• Plating : Add 2.0 mL of molten top agar (containing trace histidine/biotin, kept at 45°C) to the tube. Vortex rapidly and pour immediately onto a minimal glucose agar plate.

• Incubation & Scoring : Allow the agar to solidify, invert the plates, and incubate at 37°C for 48 hours.

• Validation & Quality Control : Count the revertant colonies. The assay is self-validating if the positive control (e.g., 2-aminoanthracene, which requires S9 activation) yields >500 revertants/plate, and the vehicle control (DMSO) remains within the historical spontaneous reversion range (20-50 revertants for TA98).

Quantitative Data Summary

The following table summarizes the expected quantitative benchmarks across the three protocols, providing a reference framework for experimental validation.

Parameter	Target Metric	Experimental Condition	Expected Outcome
Chemical Synthesis	Yield (%)	Base-catalyzed cyclization (1h reflux)	75% – 85%
Metabolic Activation	CYP1A2 Turnover	50 µM Substrate + 1 mg/mL HLM	> 60% depletion at 45 min
Mutagenicity (TA98)	Specific Mutagenic Activity	Pre-incubation + S9 Mix (10 µ g/plate )	> 300 revertants/µg
Mutagenicity (TA100)	Base-Pair Substitution	Pre-incubation + S9 Mix (10 µ g/plate )	< 50 revertants/µg (Negative)

References

• Title : Selective Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines Source : ACS Omega URL : 2

• Title : Stable expression of human CYP1A2 and N-acetyltransferases in Chinese hamster CHL cells: mutagenic activation of 2-amino-3-methylimidazo[4,5-f]quinoline Source : PubMed / NIH URL : 3

• Title : Mutagenicity of carcinogenic heterocyclic amines in Salmonella typhimurium YG strains and transgenic rodents Source : D-NB.info URL :

• Title : Inhibition of 2-amino-3-methylimidazo[4,5-f]quinoline–DNA adducts by indole-3-carbinol Source : Oxford Academic URL : 1

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Stable expression of human CYP1A2 and N-acetyltransferases in Chinese hamster CHL cells: mutagenic activation of 2-amino-3-methylimidazo[4,5-f]quinoline and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC Method Development for the Quantification of 2-Methyl-3H-imidazo[4,5-f]quinoline

Introduction & Physicochemical Rationale

2-Methyl-3H-imidazo[4,5-f]quinoline is a structurally distinct derivative belonging to the broader class of imidazoquinoline heterocyclic amines (HCAs). Structurally analogous to the well-characterized food-borne mutagen IQ (2-amino-3-methylimidazo[4,5-f]quinoline), this compound features a highly conjugated planar aromatic system and basic nitrogen atoms within its imidazo and quinoline rings[1].

The quantification of imidazoquinolines in complex biological or food matrices presents significant analytical challenges due to their trace concentrations (typically ng/g or parts-per-billion levels) and the presence of high-abundance interfering lipids and proteins[2]. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for this analysis, offering the requisite sensitivity and selectivity[3].

The "Why" Behind the Method Design

Successful method development requires aligning the chromatographic strategy with the molecule's physicochemical properties:

• Sample Preparation: The basic nature of the imidazo-nitrogens (pKa ~5.0–6.0) allows for orthogonal sample cleanup using mixed-mode cation exchange (MCX) solid-phase extraction (SPE). The compound can be trapped in its ionized state at low pH, allowing neutral and acidic matrix components to be washed away before alkaline elution[3].

• Stationary Phase Selection: A high-density C18 or polar-embedded C18 column is required to provide sufficient hydrophobic retention for the aromatic rings while shielding the basic nitrogen atoms from residual acidic silanols, which otherwise cause severe peak tailing.

• Mobile Phase & Ionization: An acidic aqueous buffer (e.g., 10–20 mM ammonium acetate, pH 3.0–5.0) ensures the analyte remains fully protonated during separation, yielding sharp peaks and maximizing ionization efficiency for positive electrospray ionization (ESI+) MS/MS detection[4][5].

Logical decision tree for HPLC method development based on analyte physicochemical properties.

Experimental Protocol: Sample Preparation

To eliminate matrix suppression effects during MS ionization, a rigorous Solid-Phase Extraction (SPE) protocol is mandatory. The following mixed-mode cation exchange protocol isolates 2-Methyl-3H-imidazo[4,5-f]quinoline with high recovery[3][6].

Step-by-Step SPE Methodology

• Matrix Extraction: Homogenize 2.0 g of the sample in 10 mL of Acetonitrile containing 1% Acetic Acid. Vortex for 5 minutes and centrifuge at 8,000 × g for 10 minutes at 4 °C. Collect the supernatant.

• SPE Conditioning: Mount an Oasis MCX (or equivalent propylsulfonic acid/mixed-mode) cartridge (60 mg/3 mL) on a vacuum manifold. Condition with 3 mL of Methanol (MeOH) followed by 3 mL of 0.1 M HCl. Do not allow the sorbent to dry.

• Sample Loading: Dilute the sample supernatant 1:1 with 0.1 M HCl to ensure the analyte is protonated. Load onto the cartridge at a flow rate of 1–2 mL/min.

• Orthogonal Washing:

  • Wash 1: 3 mL of 0.1 M HCl (removes highly polar interferences).

  • Wash 2: 3 mL of MeOH (removes neutral and hydrophobic interferences like lipids).

• Analyte Elution: Elute the target analyte using 3 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol. The high pH neutralizes the basic nitrogens, releasing the compound from the cation-exchange sites.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35 °C. Reconstitute the residue in 200 µL of Initial Mobile Phase (e.g., 95% Buffer / 5% Acetonitrile), vortex, and filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Solid-Phase Extraction (SPE) workflow for imidazoquinoline isolation from complex matrices.

Chromatographic and MS/MS Conditions

The chromatographic separation is achieved using a reversed-phase gradient. The use of ammonium acetate provides a stable pH environment and acts as a volatile buffer ideal for MS desolvation[4][7].

Table 1: HPLC System Parameters

Parameter	Specification / Setting	Rationale
Column	Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm)	High efficiency, stable across wide pH ranges, minimizes silanol interactions.
Mobile Phase A	10 mM Ammonium Acetate in Water (pH adjusted to 4.5 with Acetic Acid)	Maintains analyte protonation; volatile for MS compatibility.
Mobile Phase B	Acetonitrile (LC-MS Grade)	Strong eluent for hydrophobic aromatic systems.
Flow Rate	0.4 mL/min	Optimal for ESI desolvation efficiency.
Column Temp	40 °C	Reduces mobile phase viscosity and improves mass transfer.
Injection Vol	2.0 µL	Prevents column overloading and solvent effects.

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve Profile
0.0	95	5	Initial hold to focus polar analytes.
1.0	95	5	Isocratic hold.
6.0	40	60	Linear gradient to elute the imidazoquinoline.
7.0	5	95	Column wash to remove highly retained matrix lipids.
8.5	5	95	Isocratic wash hold.
8.6	95	5	Return to initial conditions.
11.0	95	5	Column re-equilibration.

Table 3: ESI-MS/MS Source Parameters (Positive Ion Mode)

Note: Compound-specific transitions (Precursor -> Product ions) must be optimized via direct infusion prior to quantitative analysis.

Parameter	Setting
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	450 °C
Desolvation Gas Flow (N₂)	800 L/hr
Cone Gas Flow (N₂)	50 L/hr
Collision Gas	Argon (at ~3.0 × 10⁻³ mbar)

System Suitability and Method Validation

A self-validating analytical method requires continuous monitoring of system performance. The method must be validated according to ICH M10 guidelines for bioanalytical methods or relevant food safety standards. Matrix effects (ion suppression/enhancement) are a primary concern for LC-MS/MS and must be quantified[3].

Table 4: Acceptance Criteria for Method Validation

Validation Metric	Methodology	Acceptance Criteria
System Suitability (SST)	6 replicate injections of a mid-level standard.	Retention time %RSD ≤ 1.0%; Peak Area %RSD ≤ 2.0%; Tailing Factor ≤ 1.5.
Linearity	Calibration curve spanning 0.05 ng/mL to 50 ng/mL (minimum 6 points).	R² ≥ 0.995; Back-calculated standard concentrations within ±15% of nominal (±20% at LLOQ).
Recovery (Extraction Efficiency)	Compare peak areas of pre-extraction spiked samples vs. post-extraction spiked samples.	70% – 120% consistent recovery across Low, Mid, and High QC levels.
Matrix Effect (ME)	Compare peak areas of post-extraction spiked matrix vs. neat solvent standards.	ME between 80% and 120% (If outside this range, a stable isotope-labeled internal standard is mandatory).
Carryover	Inject a blank immediately following the Upper Limit of Quantification (ULOQ) standard.	Analyte peak area in blank ≤ 20% of the Lower Limit of Quantification (LLOQ) area.

By adhering to this causality-driven protocol—from the targeted selection of the MCX SPE chemistry to the precise pH control of the mobile phase—researchers can ensure robust, reproducible, and highly sensitive quantification of 2-Methyl-3H-imidazo[4,5-f]quinoline in challenging matrices.

References

• Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens - PubMed. National Institutes of Health (NIH). Available at:[Link]

• IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - NCBI. National Institutes of Health (NIH). Available at:[Link]

• Analysis of Heterocyclic Amines in Meat by the Quick, Easy, Cheap, Effective, Rugged, and Safe Method Coupled with LC-DAD-MS-MS. ACS Publications. Available at:[Link]

• Quantitation of Carcinogenic Heterocyclic Aromatic Amines and Detection of Novel Heterocyclic Aromatic Amines in Cooked Meats and Grill Scrapings by HPLC/ESI-MS. ACS Publications. Available at:[Link]

• 1H Nuclear Magnetic Resonance Spectroscopy-Based Studies of the Metabolism of Food-Borne Carcinogen 2-Amino-3-Methylimidazo[4,5-f]Quinoline by Human Intestinal Microbiota. ASM Journals. Available at:[Link]

• N-Demethylation Is a Major Route of 2-Amino-3-Methylimidazo[4,5-f]quinoline Metabolism in Mouse. PMC - National Institutes of Health. Available at:[Link]

• Quantitative Analysis and Health Risk Assessment of Heterocyclic Aromatic Amines in Plant-Based Milk Beverages. MDPI. Available at:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
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Application Note: High-Sensitivity Mass Spectrometric Analysis of 2-Methyl-3H-imidazo[4,5-f]quinoline

Abstract

This document provides a comprehensive guide for the structural elucidation and quantitative analysis of 2-Methyl-3H-imidazo[4,5-f]quinoline using liquid chromatography-tandem mass spectrometry (LC-MS/MS). As a member of the imidazoquinoline family, this heterocyclic aromatic compound is of significant interest in medicinal chemistry and toxicology. This application note details field-proven protocols for sample preparation, chromatographic separation, and mass spectrometric detection. It further explores the principles of ionization and predictable fragmentation pathways, offering a robust framework for researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental mass spectrometry literature for 2-Methyl-3H-imidazo[4,5-f]quinoline is not extensively available. The methodologies, fragmentation pathways, and data presented herein are built upon a predictive framework derived from the known mass spectrometric behavior of structurally analogous compounds, such as quinolines, imidazoles, and the extensively studied carcinogen 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ).[1] This guide is intended to serve as an expert-level starting point for method development and validation.

Introduction and Scientific Context

2-Methyl-3H-imidazo[4,5-f]quinoline is a heterocyclic aromatic compound featuring a quinoline ring fused with a methyl-substituted imidazole ring.[2] Compounds within this structural class are investigated for a wide range of biological activities, making their sensitive and specific detection critical for pharmacology, toxicology, and metabolism studies. Mass spectrometry, particularly when coupled with liquid chromatography, stands as the premier analytical technique for this purpose, offering unparalleled sensitivity and structural specificity.

The analytical challenge lies in achieving robust ionization and predicting the fragmentation behavior to develop selective detection methods. This guide addresses this by leveraging electrospray ionization (ESI), a soft ionization technique ideal for polar heterocyclic compounds, and tandem mass spectrometry (MS/MS) for unambiguous identification and quantification.

Physicochemical Properties for MS Analysis

Understanding the fundamental properties of 2-Methyl-3H-imidazo[4,5-f]quinoline is essential for designing an effective analytical strategy, from sample handling to instrument settings.

Property	Value	Source & Significance for MS Analysis
Molecular Formula	C₁₁H₉N₃	[2] Defines the exact mass for high-resolution mass spectrometry.
Monoisotopic Mass	183.07965 Da	[2] The theoretical m/z for the uncharged molecule, crucial for instrument calibration and data interpretation.
Predicted [M+H]⁺	184.08693 m/z	[2] The target precursor ion for positive mode ESI-MS/MS analysis.
Solubility	Soluble in methanol, ethanol, and DMSO.[3]	Informs the choice of solvents for preparing standards and extracting the analyte from sample matrices.
Stability	Stable under moderately acidic and alkaline conditions. Sensitive to light and air.[3][4]	Guides sample storage and the composition of the LC mobile phase. Acidic modifiers (e.g., formic acid) are well-tolerated and aid in protonation for positive ion mode ESI.

Core Principles: Ionization and Fragmentation

Ionization Strategy: Electrospray Ionization (ESI)

Positive mode Electrospray Ionization (ESI) is the method of choice for 2-Methyl-3H-imidazo[4,5-f]quinoline. The nitrogen atoms within the imidazole and quinoline rings are basic sites that readily accept a proton in an acidic environment, forming a stable, positively charged molecular ion, [M+H]⁺. This process is highly efficient and gentle, minimizing in-source fragmentation and maximizing the abundance of the target precursor ion for subsequent MS/MS analysis.

Predicted Fragmentation Pathway

The structural integrity of the protonated molecule ([M+H]⁺ at m/z 184.09) is disrupted in the collision cell of the mass spectrometer through Collision-Induced Dissociation (CID). The fragmentation is predicted to follow logical pathways characteristic of quinoline-containing structures.[1] A primary fragmentation route involves the loss of a stable neutral molecule, hydrogen cyanide (HCN, 27 Da), from the quinoline ring system. A subsequent or alternative fragmentation may involve the methyl group.

The proposed fragmentation cascade is visualized below:

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Application Note: A Guide to the Purification of 2-Methyl-3H-imidazo[4,5-f]quinoline

Introduction

This comprehensive guide provides a detailed overview of robust purification techniques for 2-Methyl-3H-imidazo[4,5-f]quinoline. It is designed to equip researchers with the foundational knowledge and practical protocols necessary to achieve high levels of purity, ensuring the integrity and validity of their scientific work. We will delve into the causality behind experimental choices, offering field-proven insights into column chromatography, recrystallization, and preparative high-performance liquid chromatography (HPLC).

Understanding the Molecule: Physicochemical Properties

A successful purification strategy begins with understanding the physicochemical properties of the target molecule. While direct experimental data for 2-Methyl-3H-imidazo[4,5-f]quinoline is limited, we can infer its properties from closely related analogs like 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and computational models for isomers.[1][4]

Table 1: Predicted and Analog-Based Physicochemical Properties

Property	Predicted/Analog Value	Implication for Purification
Molecular Formula	C₁₁H₉N₃	-
Molecular Weight	183.21 g/mol	-
Appearance	Likely a tan or crystalline solid.[4]	Solid-state purification techniques like recrystallization are applicable.
Aqueous Solubility	Low / Insoluble.[1]	Purification will primarily rely on organic solvents. Acid-base extractions can be used to transfer the compound to an aqueous phase by forming a soluble salt.[5]
Organic Solubility	Soluble in polar organic solvents like methanol, ethanol, and DMSO.[4]	Provides a starting point for selecting solvents for chromatography and recrystallization.
logP (Lipophilicity)	2.5 - 3.5 (Predicted for isomer).[1]	Indicates moderate lipophilicity, suitable for both normal-phase and reversed-phase chromatography.[6]
pKa (most basic)	~4.5 - 5.5 (Predicted for isomer).[1]	The basic nature of the quinoline and imidazole nitrogens is a critical factor. It can lead to strong interactions with acidic silica gel, causing peak tailing.[7]

Common Impurities in Synthesis

The purity of the final compound is dictated by the impurities generated during its synthesis. According to the International Council for Harmonisation (ICH) guidelines, these can be broadly categorized as organic, inorganic, and residual solvents.[2][8] For 2-Methyl-3H-imidazo[4,5-f]quinoline, common organic impurities may include:

• Unreacted Starting Materials: Incomplete reactions can leave precursors in the crude product.[2]

• By-products and Side Products: Competing reaction pathways can lead to the formation of regioisomers or other unintended molecules.[2]

• Reagents and Catalysts: Any reagents, catalysts, or ligands used in the synthesis that are not fully removed during workup.[8]

• Degradation Products: The compound may degrade if exposed to harsh conditions (e.g., strong acid/base, high heat, or light).[3]

A Hierarchical Purification Strategy

A multi-step, hierarchical approach is often the most effective strategy for purifying N-heterocycles. This typically involves a bulk purification step to remove major impurities, followed by a polishing step to achieve high purity.

Caption: Hierarchical workflow for purifying 2-Methyl-3H-imidazo[4,5-f]quinoline.

Protocol 1: Flash Column Chromatography (Bulk Purification)

Flash chromatography is the workhorse technique for the initial, large-scale purification of crude reaction mixtures.[9] It separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and elution with a mobile phase.[7]

The Challenge with Basic Amines: The pKa of imidazoquinolines indicates they are basic.[1] The surface of standard silica gel is populated with acidic silanol groups (Si-OH), which can strongly and ionically bind to basic compounds. This interaction leads to significant peak tailing, poor separation, and potential loss of product on the column.[7]

The Solution: Mitigating Acid-Base Interactions: To achieve successful separation, this interaction must be suppressed. There are two primary strategies:

• Mobile Phase Modification: Add a small amount (0.5-2% v/v) of a volatile competing base, like triethylamine (TEA) or ammonium hydroxide, to the eluent.[7][10] This base neutralizes the acidic sites on the silica, allowing the target compound to elute symmetrically.

• Modified Stationary Phase: Use an amine-functionalized silica gel. This provides a less acidic surface, which inherently reduces tailing for basic analytes without requiring a mobile phase modifier.[7][9]

Step-by-Step Protocol: Flash Chromatography on Silica Gel

• Solvent System Selection:

  • Using Thin Layer Chromatography (TLC), identify a solvent system that provides good separation of your target compound from impurities.

  • A good starting point for quinoline derivatives is a mixture of a non-polar solvent (e.g., hexanes, petroleum ether) and a more polar solvent (e.g., ethyl acetate, dichloromethane).[11]

  • Add 1% triethylamine (TEA) to your chosen solvent system.

  • Aim for a retention factor (Rf) of 0.25 - 0.35 for the target compound to ensure it elutes in a reasonable volume on the column.[10]

• Column Packing:

  • Select a column size appropriate for your sample amount (a 50:1 to 100:1 ratio of silica-to-crude product by weight is common).

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Carefully pour the slurry into the column, using pressure to pack a firm, uniform bed. Ensure no air bubbles or cracks are present.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase or a strong solvent like dichloromethane (DCM). Pipette the solution directly onto the top of the silica bed.

  • Dry Loading (Recommended): Dissolve the crude product in a suitable solvent (e.g., DCM, methanol). Add a small amount of silica gel (approx. 2-3 times the weight of the crude product) and evaporate the solvent completely to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column. This method often results in better resolution.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column and begin elution using positive pressure.

  • Collect fractions in test tubes. Monitor the elution process by TLC, spotting every few fractions to track the separation.

• Isolation:

  • Combine the fractions that contain the pure product (as determined by TLC).

  • Remove the solvent and TEA under reduced pressure using a rotary evaporator to yield the purified 2-Methyl-3H-imidazo[4,5-f]quinoline.

Table 2: Starting Conditions & Troubleshooting for Flash Chromatography

Parameter	Recommended Starting Point	Common Problem	Solution
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Tailing / Streaking	Add 0.5-2% triethylamine or ammonium hydroxide to the eluent.[7] Consider using alumina or amine-functionalized silica.[9]
Mobile Phase	Hexane/Ethyl Acetate + 1% TEA	Poor Separation	Optimize the solvent ratio using TLC. If separation is still poor, try a different system like Dichloromethane/Methanol + 1% TEA.[10]
Gradient	Isocratic or shallow gradient (e.g., 10-50% Ethyl Acetate in Hexane)	Compounds elute too quickly or too slowly	Adjust the starting polarity and the steepness of the gradient based on TLC results.
Loading	Dry loading with silica gel	Band broadening	Ensure the initial sample band is as concentrated and narrow as possible. Avoid overloading the column.

Protocol 2: Recrystallization (High-Purity Polishing)

Recrystallization is an exceptionally powerful technique for purifying solid compounds that are already relatively pure (>85-90%).[12] The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent at different temperatures.[13]

Step-by-Step Protocol: Recrystallization

• Solvent Selection:

  • The ideal solvent should dissolve the compound sparingly or not at all at room temperature but dissolve it completely at its boiling point.[12]

  • Test small amounts of your product in various solvents. Good candidates for N-heterocycles include ethanol, methanol, ethyl acetate, or solvent mixtures like ethanol/water or acetone/hexane.[11][14]

  • The impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or insoluble (allowing for hot filtration).[13]

• Dissolution:

  • Place the impure solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture to a gentle boil with stirring.

  • Continue adding small portions of the hot solvent until the solid just dissolves completely. Adding excess solvent will reduce your final yield.

• Decolorization (Optional):

  • If the hot solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes. The charcoal will adsorb the colored impurities.

  • Perform a hot filtration through a fluted filter paper to remove the charcoal.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Rapid cooling can cause the compound to "crash out" as an amorphous solid or oil, trapping impurities.[15]

  • Cover the flask with a watch glass and place it on an insulated surface (e.g., a cork ring) to slow the cooling rate.

  • Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

  • Dry the crystals in a desiccator or a vacuum oven to remove all residual solvent.

Table 3: Recrystallization Troubleshooting

Problem	Potential Cause	Solution
No Crystals Form	Solution is not supersaturated; too much solvent used.	Try scratching the inside of the flask with a glass rod to induce nucleation.[15] Add a single "seed" crystal of the pure compound.[15] Boil off some solvent to increase concentration and cool again.
Oiling Out	Compound is coming out of solution above its melting point (often due to high impurity levels or rapid cooling).	Reheat the solution to redissolve the oil. Add a small amount of additional solvent.[15] Allow the solution to cool more slowly.
Crystals Form Too Quickly	Solution is too concentrated; cooling is too fast.	Reheat to redissolve, add a bit more solvent, and ensure slow, insulated cooling.[15]

Protocol 3: Preparative HPLC (High-Resolution Purification)

For challenging separations, such as isolating regioisomers, or when the highest possible purity is required, preparative High-Performance Liquid Chromatography (Prep HPLC) is the method of choice.[16][17] It operates on the same principles as analytical HPLC but uses larger columns and higher flow rates to isolate and collect substantial quantities of the target compound.[18]

Caption: Schematic of a typical preparative HPLC system.

Step-by-Step Protocol: Reversed-Phase Preparative HPLC

• Method Development (Analytical Scale):

  • First, develop a separation method on a smaller, analytical-scale C18 RP-HPLC column.

  • A typical mobile phase consists of an aqueous component (A) and an organic component (B), such as Water and Acetonitrile or Water and Methanol.

  • To improve peak shape for basic compounds, add a modifier to both mobile phases (e.g., 0.1% Formic Acid or 0.1% Trifluoroacetic Acid).

  • Run a gradient elution (e.g., 5% B to 95% B over 15-20 minutes) to determine the retention time of your compound. Optimize the gradient to achieve baseline separation from impurities.

• Scale-Up to Preparative Column:

  • Choose a preparative C18 column with the same stationary phase chemistry as your analytical column.

  • Adjust the flow rate and gradient time proportionally to the column dimensions to maintain the same separation.

  • Calculate the maximum sample loading capacity for the preparative column based on the analytical run.

• Sample Preparation and Injection:

  • Dissolve the partially purified sample from column chromatography or recrystallization in a solvent compatible with the mobile phase (e.g., a small amount of DMSO or Methanol).

  • Filter the sample through a 0.45 µm syringe filter to remove any particulates that could clog the system.

  • Inject the sample onto the column.

• Fraction Collection:

  • Monitor the detector signal (typically UV absorbance at a wavelength where the compound absorbs).

  • Use an automated fraction collector to collect the eluent corresponding to the peak of your target compound. Collection can be triggered by time or detector signal threshold.[19]

• Product Isolation:

  • Combine the pure fractions.

  • Remove the organic solvent (Acetonitrile/Methanol) via rotary evaporation.

  • The remaining aqueous solution can be frozen and lyophilized (freeze-dried) to obtain the final product as a pure, fluffy solid.

Table 4: Typical Preparative RP-HPLC Parameters

Parameter	Typical Setting	Rationale
Stationary Phase	C18-functionalized silica (5-10 µm particles)	Good retention for moderately lipophilic compounds.[18]
Mobile Phase A	Water + 0.1% Formic Acid or TFA	Aqueous phase for reversed-phase chromatography. Acid modifier protonates silanols and improves peak shape.
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid or TFA	Organic phase for eluting the compound.
Elution Mode	Gradient	Allows for separation of compounds with a range of polarities and efficient column cleaning.
Detection	UV-Vis (e.g., 254 nm) or Mass Spectrometry (MS)	Non-destructive detection to guide fraction collection.[19]

Conclusion

The purification of 2-Methyl-3H-imidazo[4,5-f]quinoline is a critical step in ensuring the reliability and accuracy of subsequent research. The choice of technique depends on the initial purity of the crude material and the desired final purity. A strategic, hierarchical approach—beginning with bulk purification by modified-eluent flash chromatography, followed by a polishing step using either recrystallization for crystalline solids or preparative HPLC for challenging separations—provides a robust and reliable pathway to obtaining a highly pure compound. By understanding the underlying chemical principles and carefully executing these protocols, researchers can confidently prepare material of the high quality demanded by modern scientific standards.

References

• Biotage. (n.d.). Successful flash chromatography. Retrieved from [Link]

• Biotage. (2023). Successful Flash Chromatography. Retrieved from [Link]

• IntechOpen. (2015). Quinolines, Isoquinolines, Angustureine, and Congeneric Alkaloids — Occurrence, Chemistry, and Biological Activity. Retrieved from [Link]

• Lee, H., Lin, M. Y., & Lin, S. T. (1994). Characterization of the mutagen 2-amino-3-methylimidazo[4,5-f]quinoline prepared from a 2-methylpyridine/creatinine/acetylformaldehyde model system. Mutagenesis, 9(2), 157-162. Retrieved from [Link]

• Turesky, R. J., et al. (n.d.). Purification of the food-borne carcinogens 2-amino-3-methylimidazo. SciSpace. Retrieved from [Link]

• Kumar, A., et al. (2022). Demonstration of Green Solvent Performance on O,S,N-Heterocycles Synthesis: Metal-Free Click Chemistry and Buchwald—Hartwig Coupling. Molecules. Retrieved from [Link]

• Aralyse. (n.d.). Preparative HPLC. Retrieved from [Link]

• Grivas, S., & Jagerstad, M. (1987). Synthesis, purification and mutagenicity of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline. Carcinogenesis, 8(7), 1017-20. Retrieved from [Link]

• Google Patents. (1949). Quinoline compounds and process of making same.

• CK-12 Foundation. (2026). Methods of Purification of Organic Compounds. Retrieved from [Link]

• Agilent. (n.d.). Application Compendium Solutions for Preparative HPLC. Retrieved from [Link]

• Venkataraman, S., et al. (2012). Synthesis and biological screening of some novel Quinoline derivatives. Der Pharma Chemica, 4(1), 350-356. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Aakash Educational Services Limited. (n.d.). Purification of Organic Compounds. Retrieved from [Link]

• Agilent. (n.d.). What is Preparative HPLC. Retrieved from [Link]

• Teledyne LABS. (n.d.). The Power of Preparative HPLC Systems. Retrieved from [Link]

• University of Massachusetts. (n.d.). Isolation and Purification of Organic Compounds Extraction (Expt #2). Retrieved from [Link]

• ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?. Retrieved from [Link]

• Ardena. (n.d.). Preparative HPLC Purification. Retrieved from [Link]

• Patterson, S., et al. (2021). Structure–Property Optimization of a Series of Imidazopyridines for Visceral Leishmaniasis. ACS Infectious Diseases. Retrieved from [Link]

• National Center for Biotechnology Information. (2005). IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). Retrieved from [Link]

• Fiveable. (2025). 4.5 Physicochemical properties. Retrieved from [Link]

• ResearchGate. (2023). Highly Versatile Preparation of Imidazo[1,5‐a]quinolines and Characterization of Their Photoluminescent Properties. Retrieved from [Link]

• Pierrot, C., et al. (2008). REGIOSELECTIVE SYNTHESES OF 1-, 2-, 3- AND 4-AMINOINDOLO- [2,3-b]QUINOXALINES. HETEROCYCLES, 75(11), 2745-2754. Retrieved from [Link]

• Kirk, C. J., et al. (2018). Synthesis and Optimization of 1-Substituted Imidazo[4,5-c]quinoline TLR7 Agonists. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Optical and Theoretical Characterization of Imidazo[5,1‐a]isoquinolines and Imidazo[1,5‐a]quinolines. Retrieved from [Link]

• Kumar, K., et al. (2024). Design and Synthesis of Polyphenolic Imidazo[4,5-c]quinoline Derivatives to Modulate Toll Like Receptor-7 Agonistic Activity and Adjuvanticity. ACS Pharmacology & Translational Science. Retrieved from [Link]

• INCHEM. (1997). IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) (IARC Summary & Evaluation, Volume 56, 1993). Retrieved from [Link]

• Veeprho. (2024). Sources and Types of Impurities in Pharmaceutical Substances. Retrieved from [Link]

• Chemass. (n.d.). Pharmaceutical Impurity Analysis Overview. Retrieved from [Link]

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Application Note: Synthesis, Characterization, and Validation of 2-Methyl-1H-imidazo[4,5-h]quinoline

Executive Summary & Mechanistic Rationale

The imidazo[4,5-h]quinoline scaffold is a privileged heterocyclic system, highly valued in medicinal chemistry for its structural homology to purines and its profound ability to modulate immune signaling pathways[1]. Specifically, the 2-methyl substitution on the imidazole ring is a critical motif that influences receptor binding affinity, lipophilicity, and metabolic stability[1].

As a Senior Application Scientist, I have designed this protocol to move beyond a mere sequence of steps. Successful synthesis of 2-Methyl-1H-imidazo[4,5-h]quinoline requires a deep understanding of the chemoselectivity during the reduction phase and the thermodynamic drivers during cyclization. This guide provides a robust, self-validating two-step synthetic workflow, analytical troubleshooting strategies for tautomeric phenomena, and the mechanistic causality behind each experimental choice.

Retrosynthetic Strategy & Pathway

Due to the absence of a commercially viable direct synthesis for this specific molecule, a robust two-step synthetic route from a readily available precursor is required[1]. The strategy relies on the sequential functionalization of 8-aminoquinoline.

The classical approach utilizes a Phillips Condensation , which involves the cyclization of a substituted quinoline diamine with a carboxylic acid derivative[2]. While recent literature highlights advanced nonreductive, base-catalyzed cyclizations of ortho-nitroalkylaminoquinolines to form imidazo[4,5-h]quinoline N-oxides[3], the classical reduction-condensation route remains the most reliable method for obtaining the unoxidized target compound at scale[1].

Figure 1: Retrosynthetic workflow for 2-Methyl-1H-imidazo[4,5-h]quinoline.

Detailed Experimental Protocols

Step 1: Synthesis of 7,8-Diaminoquinoline

Causality & Choice of Reagents: The reduction of 8-amino-7-nitroquinoline to 7,8-diaminoquinoline must be highly chemoselective to avoid reducing the aromatic quinoline core. Tin(II) chloride (SnCl₂) in concentrated hydrochloric acid is chosen over catalytic hydrogenation (e.g., Pd/C) because it provides a robust, single-electron transfer reduction specific to the nitro group, ensuring high fidelity of the heterocycle[1].

Procedure:

• Preparation: Suspend 1.0 equivalent of 8-amino-7-nitroquinoline in absolute ethanol within a round-bottom flask equipped with a reflux condenser[1].

• Reagent Addition: Add a 4.0 molar excess of Tin(II) chloride dihydrate (SnCl₂·2H₂O) to the suspension[1]. Self-Validation Check: The excess ensures complete conversion, preventing the formation of partially reduced hydroxylamine intermediates.

• Acidification: Slowly add concentrated hydrochloric acid (HCl) dropwise. The reaction is highly exothermic; control the addition rate to maintain a gentle temperature rise[1].

• Reflux: Heat the reaction mixture to reflux (approx. 80°C) for 3–4 hours[1]. Monitor the disappearance of the starting material via Thin Layer Chromatography (TLC) using a 5% Methanol in Dichloromethane solvent system.

• Workup: Cool the mixture to room temperature. Carefully neutralize the acidic mixture using a concentrated Sodium Hydroxide (NaOH) solution until the pH reaches 9-10[1]. Note: Tin salts will precipitate as tin hydroxides; filter the suspension through a Celite pad to prevent emulsion during extraction.

• Extraction: Extract the aqueous filtrate with Ethyl Acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield crude 7,8-diaminoquinoline[1].

Step 2: Phillips Condensation to Target Compound

Causality & Choice of Reagents: The formation of the imidazole ring requires an electrophilic carbon source. Acetic acid (or acetic anhydride) acts dual-purpose as both the solvent and the reactant[2]. The ortho-diamine attacks the carbonyl carbon, forming an intermediate amide. Subsequent heating drives the thermodynamic intramolecular dehydration, fusing the 5-membered imidazole ring to the quinoline core[2].

Procedure:

• Reaction Setup: Dissolve the crude 7,8-diaminoquinoline in an excess of glacial acetic acid[1]. If accelerated kinetics are desired, a stoichiometric amount of acetic anhydride can be added[2].

• Cyclization: Heat the reaction mixture to reflux (118°C) for 4–12 hours[1]. The elevated temperature is strictly required to overcome the activation energy barrier for the final dehydration step.

• Monitoring: Monitor via TLC. The target compound will exhibit distinct UV absorbance and a lower Rf value compared to the diamine due to increased polarity.

• Purification: Remove the excess acetic acid under reduced pressure. Neutralize the residue with saturated sodium bicarbonate (NaHCO₃) and extract with Dichloromethane. Purify the crude product via silica gel column chromatography or recrystallization to obtain pure 2-Methyl-1H-imidazo[4,5-h]quinoline[2].

Analytical Validation & Troubleshooting

Validating N-heterocyclic compounds presents unique analytical challenges. The protocol below establishes a self-validating system to confirm purity and structural integrity.

Figure 2: Analytical validation logic for imidazoquinoline derivatives.

RP-HPLC Purity Analysis

To ensure the absence of unreacted diamine or regioisomers, perform Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) using a C18 column (4.6 x 150 mm, 5 µm) and a UV/PDA detector (e.g., 254 nm)[4].

Table 1: Standardized RP-HPLC Gradient for Imidazoquinolines [4]

Time (min)	Solvent A (H₂O + 0.1% Formic Acid)	Solvent B (Acetonitrile + 0.1% Formic Acid)	Flow Rate (mL/min)
0.0	90%	10%	1.0
15.0	5%	95%	1.0
17.0	5%	95%	1.0
17.1	90%	10%	1.0
20.0	90%	10%	1.0

NMR Troubleshooting: The Tautomerism Challenge

A common point of failure in characterizing 2-Methyl-1H-imidazo[4,5-h]quinoline is misinterpreting the ¹H NMR spectrum. Imidazole rings exist in a rapid tautomeric equilibrium at room temperature, where the proton dynamically shifts between the N1 and N3 atoms[4].

Causality & Solution: This dynamic exchange occurs at a rate similar to the NMR timescale, leading to severe peak broadening or the apparent "loss" of signals[4]. To solve this, you must perform Variable Temperature (VT) NMR (cooling the sample to slow the exchange) or utilize a strongly hydrogen-bonding solvent like DMSO-d₆ to lock the tautomeric state, thereby yielding sharp, resolvable peaks[4].

Biological Relevance

While this guide focuses on chemical synthesis, understanding the end-use application drives better synthetic design. Imidazoquinolines are potent modulators of the innate immune system, primarily acting as agonists for Toll-Like Receptors 7 and 8 (TLR7/8) located in the endosomes of dendritic cells and macrophages[2].

Figure 3: Generalized TLR7 immune signaling pathway modulated by imidazoquinolines.

Recent advancements have also shown that synthesizing N-oxide derivatives of these scaffolds (via base-catalyzed cyclization of ortho-nitroalkylaminoquinolines) opens new avenues for antiviral and anticancer pharmacological studies[3].

References

• Selective Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines Source: ACS Omega / ACS Publications URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Use of 2-amino-3-methylimidazo[4,5-f]quinoline in toxicology studies

Application Note: 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) as a Model Genotoxin in Predictive Toxicology

Introduction and Mechanistic Causality

2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) is a potent heterocyclic aromatic amine (HCA) that forms during the high-temperature cooking of protein-rich foods, such as meat and fish[1]. Classified as a Group 2A probable human carcinogen, IQ is extensively utilized in predictive toxicology and drug development as a benchmark positive control for mutagenesis and hepatocarcinogenesis[1][2].

IQ is a procarcinogen; it is not inherently reactive but requires a specific, multi-step metabolic activation cascade to exert genotoxicity[3]. The causality of its toxicity is rooted in hepatic phase I and phase II metabolism. Cytochrome P450 1A2 (CYP1A2) catalyzes the N-hydroxylation of IQ's exocyclic amine group to form N-hydroxy-IQ[3][4]. This proximate carcinogen is then O-esterified by phase II enzymes, primarily N-acetyltransferase 2 (NAT2) or sulfotransferases, creating a highly unstable N-acetoxy-IQ ester[4]. Heterolytic cleavage of this ester generates an electrophilic arylnitrenium ion, the ultimate carcinogen, which covalently binds to DNA. This binding predominantly occurs at the C8 position of guanine, forming the bulky adduct N-(deoxyguanosin-8-yl)-2-amino-3-methylimidazo[4,5-f]quinoline (dG-C8-IQ), which distorts the DNA helix and induces frameshift mutations during replication[5][6].

Metabolic activation pathway of IQ leading to the formation of bulky dG-C8-IQ DNA adducts.

Experimental Applications and Data Presentation

In toxicological screening, IQ is applied across various models to evaluate DNA damage and the efficacy of chemopreventive agents. In vivo, the tissue-specific distribution of IQ-DNA adducts is heavily modulated by the subject's Aryl hydrocarbon receptor (AhR) responsiveness and acetylator genotype[3].

Table 1: Relative distribution and modulation of IQ-DNA adducts in murine models based on phenotype. (Synthesized from[3])

Tissue	Baseline Adduct Level	Effect of AhR Responsiveness	Effect of CYP1A Induction ( β -NF)
Liver	High	Minimal impact	Moderate increase
Kidney	Moderate	Higher in Ah-responsive	Significant increase
Colon	Low-Moderate	Higher in rapid acetylators	Variable
Bladder	Low	Higher in rapid acetylators	2.5-fold increase (Ah-responsive only)

Self-Validating Experimental Protocols

Protocol 1: High-Throughput Ames Test using Humanized Strains

Rationale: Standard Ames tests rely on rat liver S9 fractions for metabolic activation. However, the highly reactive nitrenium ion generated from IQ can rapidly degrade in the extracellular matrix before penetrating the bacterial cell wall[7]. Utilizing genetically engineered S. typhimurium or E. coli strains that co-express human CYP1A2 and NAT2 ensures that the entire activation cascade occurs intracellularly, providing a more accurate, human-relevant prediction of genotoxicity[4][7].

Step-by-Step Methodology:

• Strain Preparation : Inoculate humanized S. typhimurium (e.g., strain TA98-derived DJ4501A2) in nutrient broth supplemented with ampicillin (50 µg/mL) and δ -aminolevulinic acid (0.5 mM). The addition of δ -aminolevulinic acid is a critical causal step, as it provides the heme precursor essential for functional P450 expression[7]. Grow overnight at 37°C to an OD600 of ~1.0.

• Compound Preparation : Dissolve IQ in anhydrous DMSO to a 10 mM stock. Prepare serial dilutions (0.1, 1.0, 10, and 100 µM)[7][8].

• Pre-incubation : In a sterile culture tube, combine 100 µL of the bacterial culture, 10 µL of the IQ dilution, and 500 µL of 0.1 M sodium phosphate buffer (pH 7.4). Note: Exogenous S9 mix is omitted.

• Intracellular Activation : Incubate the mixture at 37°C for 20 minutes with gentle shaking (150 rpm). This allows the procarcinogen to enter the cell and undergo CYP1A2/NAT2-mediated activation.

• Plating : Add 2 mL of molten top agar (containing trace histidine and biotin) at 45°C to the tube. Vortex gently and immediately pour onto a minimal glucose agar plate.

• Validation Check & Scoring : Incubate plates inverted at 37°C for 48–72 hours. Count revertant colonies.

  • Self-Validation: The assay is valid only if the vehicle control (DMSO) yields spontaneous revertants within the historical baseline for the strain, and the positive control (IQ) exhibits a dose-dependent increase, achieving at least a 3-fold increase in revertants over the baseline at the highest non-toxic dose.

Protocol 2: Quantification of dG-C8-IQ Adducts via Isotope-Dilution LC-MS/MS

Rationale: While the Ames test measures mutagenic potential, quantifying the ultimate molecular lesion (dG-C8-IQ) in target tissues establishes a direct causal link between exposure and in vivo DNA damage[5]. Enzymatic digestion to the nucleoside level is required for mass spectrometry compatibility. The inclusion of a heavy isotope-labeled internal standard ( [15N5​] -dG-C8-IQ) prior to digestion is strictly required to correct for matrix-induced ion suppression and variable enzymatic hydrolysis efficiency[5][6].

Step-by-Step Methodology:

• DNA Isolation : Extract genomic DNA from the target tissue (e.g., liver) using a chaotropic salt/phenol-free extraction method to prevent artifactual DNA oxidation. Supplement all lysis buffers with 0.1 mM deferoxamine (antioxidant).

• Internal Standard Spiking : To exactly 1.0 µg of extracted DNA, spike a known femtomole quantity of the [15N5​] -dG-C8-IQ internal standard.

• Enzymatic Hydrolysis :

  • Add 5 U of DNase I and 0.5 U of Phosphodiesterase I in Tris-HCl buffer (pH 7.4, 10 mM MgCl2). Incubate at 37°C for 3 hours.

  • Add 10 U of Alkaline Phosphatase to cleave terminal phosphates, yielding free nucleosides. Incubate for an additional 2 hours.

• Solid-Phase Extraction (SPE) Enrichment : Load the hydrolysate onto a pre-conditioned Oasis HLB SPE cartridge. Wash with 5% methanol in water to elute unmodified nucleosides (dG, dA, dC, dT). Elute the bulky, hydrophobic IQ adducts using 80% methanol.

• LC-MS/MS Analysis :

  • Evaporate the 80% methanol eluate to dryness under nitrogen and reconstitute in 10% acetonitrile.

  • Inject onto a C18 UPLC column coupled to a triple quadrupole mass spectrometer operating in positive ESI mode.

  • Monitor the specific Multiple Reaction Monitoring (MRM) transitions: m/z 466 → 350 for dG-C8-IQ, and m/z 471 → 355 for the internal standard.

• Validation Check :

  • Self-Validation: The ratio of the dG-C8-IQ peak area to the internal standard must fall strictly within the linear range of the calibration curve ( R2>0.99 ). The Limit of Detection (LOD) must be confirmed at ≤ 1 adduct per 108 normal nucleotides.

Step-by-step workflow for the isolation, enrichment, and LC-MS/MS quantification of IQ-DNA adducts.

References

• IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - NCBI. nih.gov.
• DNA Adducts of 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) in Colon, Bladder, and Kidney of Congenic Mice Differing in Ah Responsiveness and N-Acetyltransferase Genotype. aacrjournals.org.
• Low-dose carcinogenicity of 2-amino-3-methylimidazo[4,5-f ]quinoline in rats: Evidence for the existence of no-effect levels and a mechanism involving p21(Cip / WAF1). nih.gov.
• Stable Expression of Human CYP1A2 and N-Acetyltransferases in Chinese Hamster CHL Cells: Mutagenic Activation of 2-Amino-3-methylimidazo[4,5-f]quinoline and 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline1. aacrjournals.org.
• Metabolic Activation of Aromatic Amine Mutagens by Simultaneous Expression of Human Cytochrome P450 1A2, NADPH-Cytochrome P450 Reductase, and N-Acetyltransferase in Escherichia coli. acs.org.
• Genotoxicity of the food mutagen 2-amino-3-methylimidazo-[4,5-f]quinoline (IQ) and analogs. oup.com.
• Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells.
• Base-Displaced Intercalated Conformation of the 2-Amino-3-methylimidazo[4,5-f]quinoline N2-dG DNA Adduct Positioned at the Nonreiterated G1 in the NarI Restriction Site. acs.org.

Sources

• 1. IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Low-dose carcinogenicity of 2-amino-3-methylimidazo[4,5-f ]quinoline in rats: Evidence for the existence of no-effect levels and a mechanism involving p21(Cip / WAF1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: 2-Methyl-3H-imidazo[4,5-f]quinoline Synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. This guide is specifically engineered for researchers, application scientists, and drug development professionals experiencing low yields during the synthesis of 2-Methyl-3H-imidazo[4,5-f]quinoline (CAS: 93201-85-5)[1].

Synthesizing imidazoquinolines presents unique challenges compared to standard benzimidazoles. The electron-withdrawing nature of the quinoline core deactivates intermediate nucleophiles, often stalling reactions or leading to degradation. Below, you will find diagnostic workflows, mechanistic troubleshooting, and self-validating protocols to optimize your synthetic route.

Diagnostic Triage Workflow

Use the following decision tree to identify the root cause of your yield loss based on crude mixture analysis.

Diagnostic workflow for troubleshooting low yields in imidazo[4,5-f]quinoline synthesis.

Troubleshooting Guide (Q&A)

Q1: Why does the classic Phillips condensation (using acetic acid) result in poor yields (<40%) for 2-Methyl-3H-imidazo[4,5-f]quinoline? A1: Causality: The quinoline nitrogen is highly electron-withdrawing. This significantly reduces the nucleophilicity of the adjacent amino groups on the carbocyclic ring (positions 5 and 6). In a standard weak-acid condensation, the intermediate amide must undergo a nucleophilic attack by the second amine to close the imidazole ring. Because the amine is deactivated, the activation energy for this cyclization is high, and the equilibrium heavily favors the uncyclized amide or reverse hydrolysis products[2]. Solution: Transition to a highly electrophilic dehydrating agent like Phosphorus Oxychloride (POCl₃). POCl₃ converts the amide into a highly reactive chloroiminium intermediate, driving the cyclization forward irreversibly ()[2].

Q2: I am using the modern ortho-nitroalkylaminoquinoline cyclization route, but my LC-MS shows a stable intermediate with a mass of [M+16]. What is this? A2: Causality: If you are utilizing the base-catalyzed cyclization of ortho-nitroalkylaminoquinolines, the reaction inherently yields the N-oxide derivative (2-Methyl-3H-imidazo[4,5-f]quinoline 1-oxide)[3]. The N-oxide is thermodynamically stable due to the extended aromatic conjugation and will not spontaneously deoxygenate under standard basic conditions. Solution: Implement a dedicated reduction step. Isolate the N-oxide (which typically precipitates as a pale yellow solid) and treat it with Iron powder in Acetic Acid (Fe/AcOH) or perform catalytic hydrogenation (Pd/C, H₂) to cleave the N-O bond and yield the target compound ()[4].

Q3: My reaction goes to completion, but I lose most of my product during the aqueous workup. How do I prevent this? A3: Causality: Imidazo[4,5-f]quinolines are strongly amphoteric. At low pH (acidic workup), the quinoline and imidazole nitrogens protonate, making the compound highly water-soluble. At high pH (strong basic workup), the imidazole N-H deprotonates, forming a water-soluble anion. Solution: You must strictly adjust the aqueous phase to an isoelectric pH of 7.5–8.0 using solid K₂CO₃ before extraction with an organic solvent like dichloromethane (DCM)[2].

Quantitative Optimization Data

The following table summarizes the performance of various synthetic routes and catalysts for constructing the 2-Methyl-3H-imidazo[4,5-f]quinoline core.

Synthetic Route	Reagents / Catalyst	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Mechanistic Observation
Base-Catalyzed (N-Oxide)	t-BuOK (Base)	THF	65 (Reflux)	1.0	78.0	High purity; forms 1-oxide intermediate requiring subsequent reduction[3].
Enamine Cyclization	POCl₃ (Electrophile)	DCM	40	12.0	68–78	Irreversible cyclization via chloroiminium ion; requires careful pH workup[2].
Phillips Condensation	AcOH / NaOAc	Aqueous	100	24.0	< 40.0	Equilibrium-limited; deactivated amine severely slows ring closure[2].

Standardized Step-by-Step Protocol: Enamine Cyclization Method

This self-validating protocol utilizes the POCl₃ activation method to bypass the nucleophilic deactivation of the quinoline core, ensuring high yields.

Phase 1: Enamine Formation

• Reaction: Suspend 5,6-diaminoquinoline (1.0 eq) in anhydrous ethanol. Add triethyl orthoacetate (1.2 eq) and reflux for 4 hours.

• Self-Validation Checkpoint: Analyze via TLC (DCM:MeOH 9:1). Ensure complete consumption of the diamine (R_f ~0.2) and the formation of the intermediate enamine (R_f ~0.5). Do not proceed if the diamine remains.

• Solvent Exchange: Remove ethanol completely under reduced pressure to prevent explosive reactions between residual alcohol and POCl₃.

Phase 2: Electrophilic Cyclization 4. Activation: Resuspend the crude enamine in anhydrous dichloromethane (DCM) under a strict Nitrogen (N₂) atmosphere. 5. Addition: Cool the vessel to 0 °C. Dropwise add Phosphorus Oxychloride (POCl₃, 3.0 eq). 6. Cyclization: Ramp the temperature to 40 °C and reflux for 12 hours. 7. Self-Validation Checkpoint: Quench a 100 µL aliquot in saturated NaHCO₃, extract with EtOAc, and analyze via LC-MS. The target mass for 2-Methyl-3H-imidazo[4,5-f]quinoline must be the dominant peak at m/z 184.08 [M+H]⁺ [5].

Phase 3: Isoelectric Workup 8. Quenching: Carefully pour the reaction mixture over crushed ice (50 g per 10 mL POCl₃) to hydrolyze the excess reagent[2]. 9. Neutralization (Critical Step): Slowly add solid Potassium Carbonate (K₂CO₃) while monitoring with a pH meter until the solution reaches exactly pH 7.8 . 10. Extraction: Extract the neutralized aqueous layer with DCM (3 x 50 mL). Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and evaporate under reduced pressure. 11. Purification: Recrystallize the crude residue from a Methanol/Water mixture to afford the pure product as a pale solid[2].

Frequently Asked Questions (FAQs)

Q: What is the correct exact mass for 2-Methyl-3H-imidazo[4,5-f]quinoline during high-resolution LC-MS monitoring? A: The chemical formula is C₁₁H₉N₃. The monoisotopic mass is 183.0796 Da. In positive electrospray ionization mode (ESI+), you should monitor for the [M+H]⁺ peak at m/z 184.08 [5].

Q: Can I store the intermediate 5,6-diaminoquinoline for long periods before cyclization? A: No. Electron-rich ortho-diamines are highly susceptible to air oxidation, rapidly forming polymeric tars (turning dark brown/black). Always generate the diamine fresh via the reduction of the nitro-amine precursor and use it immediately in the cyclization step under an inert nitrogen atmosphere.

Q: What is the characteristic NMR shift to confirm the 2-methyl group has been incorporated? A: In ¹H NMR (400 MHz, DMSO-d₆), the 2-methyl protons appear as a distinct sharp singlet at approximately δ 2.36 – 2.56 ppm , depending on the exact concentration and presence of the N-oxide[3].

References

• Larin, Alexander N., et al. "Selective Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines." ACS Omega, 2025. URL: [Link]

• "Synthesis and Antimicrobial Evaluation of New Imidazo[4,5-f]quinoline Derivatives." Journal of American Science, 2012;8(12). URL: [Link]

Sources

• 1. 93201-85-5|2-Methyl-3H-imidazo[4,5-f]quinoline|BLD Pharm [bldpharm.com]
• 2. jofamericanscience.org [jofamericanscience.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. PubChemLite - 2-methyl-3h-imidazo[4,5-f]quinoline (C11H9N3) [pubchemlite.lcsb.uni.lu]

Technical Support Center: 2-Methyl-3H-imidazo[4,5-f]quinoline Solubility Enhancement

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing formulation challenges with imidazoquinoline derivatives. 2-Methyl-3H-imidazo[4,5-f]quinoline is a planar, highly aromatic heterocyclic compound. Its poor aqueous solubility at physiological pH is driven by two primary thermodynamic factors:

• High Crystal Lattice Energy: Strong intermolecular π−π stacking between the planar ring systems makes it difficult for water molecules to disrupt the solid state.

• Hydrophobic Cavity Penalty: The fused quinoline-imidazole core creates an unfavorable entropy of cavity formation in water.

Because the basic nitrogen on the imidazole/quinoline ring has a predicted pKa of approximately 6.2 1, the molecule remains predominantly uncharged and highly insoluble at pH 7.4. Successful solubilization requires disrupting the crystal lattice (via organic solvents), protonating the basic nitrogen (via pH adjustment), or masking the hydrophobic core (via supramolecular encapsulation) 2.

Below, you will find targeted troubleshooting guides, self-validating protocols, and mechanistic workflows to overcome these formulation hurdles.

Troubleshooting Guides & FAQs

Q1: Why does my compound precipitate immediately when I dilute my 10 mM DMSO stock into PBS (pH 7.4)? A1: This is a classic "solvent-shift" precipitation. In pure DMSO, the compound is fully solvated by strong hydrogen-bond acceptors 3. When introduced into PBS, the DMSO rapidly diffuses into the bulk aqueous phase. Because the pH of PBS (7.4) is above the compound's pKa (~6.2), the imidazoquinoline remains unprotonated. The sudden increase in solvent polarity forces the hydrophobic molecules to rapidly aggregate to minimize contact with water, forming a crystalline precipitate. Recommendation: Pre-formulate the compound in a carrier like β -cyclodextrin before introducing it to neutral buffers.

Q2: I need to perform in vitro cell assays, but the required concentration of 2-Methyl-3H-imidazo[4,5-f]quinoline requires >1% DMSO, which is toxic to my cells. How can I achieve a 100 µM aqueous concentration? A2: To bypass DMSO toxicity, utilize supramolecular encapsulation. Hydroxypropyl- β -cyclodextrin (HP- β -CD) or Sulfobutylether- β -cyclodextrin (SBE- β -CD) can encapsulate the hydrophobic imidazoquinoline core within their lipophilic cavities, while their hydrophilic exteriors maintain aqueous solubility 4. This host-guest complexation can enhance aqueous solubility by over 10-fold without the cytotoxicity associated with organic solvents.

Q3: What is the optimal pH range for preparing a stable, purely aqueous stock solution? A3: For a purely aqueous solution without excipients, you must exploit the ionizable nitrogen. Formulate the compound in a mildly acidic buffer (pH 4.0 - 5.0), such as 50 mM citrate or acetate buffer. At pH 5.0, the basic nitrogen is protonated, converting the molecule into a water-soluble cationic salt 2.

Quantitative Data: Solubility Metrics

The following table summarizes the expected solubility of 2-Methyl-3H-imidazo[4,5-f]quinoline across various formulation vehicles, highlighting the mechanistic rationale for each approach.

Formulation Vehicle	Apparent Solubility (mg/mL)	Mechanism of Solubilization	Application Suitability
Water (pH 7.4)	< 0.01	N/A (Baseline)	Unsuitable
DMSO (100%)	> 50.0	Disruption of crystal lattice & H-bonding	High-concentration stock solutions
Citrate Buffer (pH 4.5)	0.5 – 1.0	Protonation of basic nitrogen (Salt formation)	In vivo dosing (acidic tolerance required)
20% HP- β -CD (in PBS)	2.0 – 5.0	Host-guest inclusion complex (Hydrophobic shielding)	In vitro cell assays / In vivo dosing
PLA-b-PDMAEMA Micelles	0.05 – 0.1	Encapsulation within hydrophobic polymeric core	Targeted delivery / Nanomedicine

Experimental Protocols (Self-Validating Workflows)

To ensure scientific integrity, every formulation must be empirically verified. The following protocols are designed as self-validating systems to guarantee that your compound is truly dissolved and not merely suspended as a micro-colloid.

Protocol A: Preparation of HP- β -CD Inclusion Complex

• Preparation: Dissolve HP- β -CD in PBS (pH 7.4) to a final concentration of 20% (w/v). Ensure complete dissolution before proceeding.

• Addition: Add 2-Methyl-3H-imidazo[4,5-f]quinoline powder in excess (e.g., 5 mg/mL) directly to the cyclodextrin solution.

• Equilibration: Sonicate the suspension in a water bath for 15 minutes, then incubate on an orbital shaker at 37°C for 24 hours to reach thermodynamic equilibrium.

• Separation: Centrifuge the mixture at 10,000 x g for 10 minutes to pellet any un-complexed, insoluble compound.

• Self-Validation Step: Carefully aspirate the clear supernatant. Quantify the dissolved concentration via UV-Vis spectrophotometry (Imidazoquinolines exhibit a characteristic absorbance peak around 318-320 nm) 2. To validate the thermodynamic stability of the complex, subject an aliquot of the supernatant to a secondary centrifugation at 10,000 x g for 10 minutes; the absence of a visible pellet confirms that the compound is stably complexed rather than forming transient micro-suspensions.

Protocol B: Acidic Aqueous Formulation

• Buffer Preparation: Prepare a 50 mM citrate buffer and adjust the pH strictly to 4.5 using 1M HCl.

• Solubilization: Add 2-Methyl-3H-imidazo[4,5-f]quinoline to reach a target concentration of 1 mg/mL.

• Agitation: Vortex vigorously and sonicate for 10 minutes until the solution becomes optically clear.

• Self-Validation Step: Measure the final pH of the solution to ensure the addition of the basic imidazoquinoline did not shift the buffer above pH 5.0. Perform a dynamic light scattering (DLS) measurement; a polydispersity index (PDI) of < 0.1 with no detectable particles > 10 nm validates true ionic solvation rather than colloidal dispersion.

Mechanistic Visualizations

Decision tree for formulating 2-Methyl-3H-imidazo[4,5-f]quinoline, highlighting precipitation risks.

Mechanistic pathways of imidazoquinoline precipitation and solubility rescue via pH or cyclodextrin.

References

• Title: Development of Adamantane-Conjugated TLR7/8 Agonists for Supramolecular Delivery and Cancer Immunotherapy. Source: Theranostics. URL: [Link]

• Title: Co-Delivery of Imiquimod and Plasmid DNA via an Amphiphilic pH-Responsive Star Polymer that Forms Unimolecular Micelles in Water. Source: MDPI. URL: [Link]

• Title: WO2009091541A1 - Imiquimod formulation.

• Title: Synthesis and Applications of Imidazoquinolines: A Review. Source: ResearchGate. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. WO2009091541A1 - Imiquimod formulation - Google Patents [patents.google.com]
• 4. Development of Adamantane-Conjugated TLR7/8 Agonists for Supramolecular Delivery and Cancer Immunotherapy [thno.org]

Technical Support Center: Preventing 2-Methyl-3H-imidazo[4,5-f]quinoline Precipitation in Cell Culture Media

Audience: Researchers, Toxicologists, and Assay Development Scientists Subject: Resolving in vitro solubility failures for hydrophobic imidazoquinoline derivatives.

Overview: The Challenge of Imidazoquinoline Solvation

2-Methyl-3H-imidazo[4,5-f]quinoline is a highly hydrophobic, crystalline heterocyclic compound frequently utilized in in vitro pharmacological and toxicological screening[1]. Due to its rigid planar structure and high melting point, it lacks meaningful aqueous solubility[2]. Standard protocols dictate that the compound must first be dissolved in an organic vehicle—typically anhydrous Dimethyl Sulfoxide (DMSO)—before introduction into aqueous cell culture media[3].

However, the transition from a 100% organic solvent to a complex aqueous environment (e.g., DMEM, RPMI) frequently triggers a phenomenon known as "solvent crash" or kinetic precipitation[4]. When this occurs, the compound forms micro-crystals that are thermodynamically stable, rendering the drug biologically unavailable and leading to false-negative assay readouts or artifactual cytotoxicity[5].

Part 1: The Causality of "Solvent Crash"

To prevent precipitation, we must understand the mechanics of solvation. When a highly concentrated DMSO stock of 2-Methyl-3H-imidazo[4,5-f]quinoline is injected directly into static, room-temperature media, the DMSO rapidly diffuses outward into the bulk water. Because water is a poor solvent for the compound, the localized micro-environment around the injection site becomes instantly supersaturated[4].

Without the solvating power of the DMSO, the imidazoquinoline molecules undergo rapid nucleation. Once these crystalline lattices form, kinetic energy (simple heating or shaking) is rarely sufficient to break them apart again. The solution to this problem is entirely kinetic: you must control the rate of solvent exchange to prevent localized supersaturation.

Fig 1: Thermodynamic pathways of imidazoquinoline solvation versus kinetic precipitation (solvent shock).

Part 2: Troubleshooting FAQs

Q1: What is the optimal stock concentration to prevent downstream precipitation? A: We recommend preparing primary stocks between 10 mM and 50 mM in anhydrous, cell-culture grade DMSO[6]. Exceeding 50 mM drastically increases the risk of the compound crashing out upon freeze-thaw cycles. Conversely, preparing stocks below 10 mM will force you to add too much total DMSO to your final cell culture to reach your target dose, exceeding the universally accepted 0.5% (v/v) threshold for solvent-induced cytotoxicity[6][7].

Q2: My compound precipitates immediately upon adding the DMSO stock to my culture media. How do I fix this? A: You are experiencing localized solvent shock. Alter the kinetics of the addition using these three rules:

• Thermal Matching: Always add the compound to media pre-warmed to 37°C. Cold media has a significantly lower thermodynamic solubility limit[4].

• Vigorous Dispersion: Add the DMSO stock dropwise while the media is actively vortexing. This instantly disperses the compound, preventing the localized high-concentration zones that trigger nucleation[8].

• Intermediate Dilution: If direct addition still fails, create an intermediate stock. Dilute your 50 mM DMSO stock 1:10 into pure DMSO, or a 50/50 DMSO/Media mixture, before making the final spike into the bulk aqueous media[8].

Q3: I am performing an assay requiring S9 metabolic activation. Does the S9 fraction affect solubility? A: Yes. Imidazoquinolines often require CYP450 metabolic activation (via rat liver S9 fractions) in genotoxicity assays[1]. The high protein and lipid content in S9 mixes acts as a surfactant, binding hydrophobic compounds and actually aiding in keeping them in suspension. However, if the compound precipitates before S9 binding occurs, the metabolic enzymes cannot access the crystalline drug. Always ensure complete solvation before introducing the S9 fraction.

Part 3: Standard Operating Procedure (SOP) for Media Spiking

This protocol is designed as a self-validating system. Do not proceed to cellular application until the verification steps confirm complete solvation.

Phase 1: Preparation and Spiking

• Thaw & Inspect: Thaw the 2-Methyl-3H-imidazo[4,5-f]quinoline DMSO stock at room temperature. Inspect visually. If micro-crystals are present, sonicate the sealed tube in a 37°C water bath for 5–10 minutes until completely clear[8].

• Pre-warm Media: Warm the target aqueous media (e.g., DMEM/RPMI) to 37°C in a water bath.

• Vortex-Assisted Addition: Place the conical tube containing the warmed media on a vortex mixer at medium-high speed.

• Dropwise Injection: Using a micropipette, inject the compound stock directly into the center of the liquid vortex (avoiding the plastic walls) drop-by-drop.

• Equilibration: Allow the spiked media to incubate at 37°C for 15 minutes to allow the compound to thermodynamically equilibrate with media proteins (like BSA in serum-containing media).

Phase 2: Solvation Verification Workflow

Do not rely solely on the naked eye. Micro-precipitates can easily be mistaken for cellular debris, artificially lowering your maximum tolerated dose (MTD)[5].

Fig 2: Self-validating workflow to detect micro-precipitates prior to assay initiation.

Validation Criteria:

• Microscopy: Plate 100 µL of the spiked media into a clear-bottom 96-well plate. Inspect at 20x magnification. The field should be entirely free of needle-like or amorphous refractive crystals.

• Turbidity (OD600): Measure the absorbance at 600 nm against a vehicle control (Media + 0.5% DMSO). An increase in OD600 > 0.05 indicates light scattering from sub-visual micro-precipitates. If this occurs, the target concentration exceeds the absolute aqueous solubility limit, and the dose must be reduced.

Part 4: Quantitative Parameters for Handling

Table 1: Critical Tolerances for 2-Methyl-3H-imidazo[4,5-f]quinoline Solvation

Parameter	Recommendation / Limit	Scientific Rationale
Primary Solvent	Anhydrous DMSO	Required to break the high-energy crystalline lattice of the compound[2].
Max Stock Concentration	≤ 50 mM (in DMSO)	Balances the solubility limit with the need to keep final assay DMSO volumes low[6].
Final Media DMSO %	≤ 0.5% (v/v)	Prevents baseline solvent-induced cytotoxicity and off-target transcriptomic changes in mammalian cell lines[7].
Media Temperature	37°C during addition	Maximizes kinetic solubility and prevents thermal shock precipitation[4].
Verification Method	OD 600 nm / Microscopy	Detects micro-crystals that are invisible to the naked eye, preventing false dose-response data.

Sources

• 1. scispace.com [scispace.com]
• 2. IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. xcessbio.com [xcessbio.com]
• 7. Structure-Guided Synthesis and Mechanistic Studies Reveal Sweetspots on Naphthyl Salicyl Hydrazone Scaffold as Non-Nucleosidic Competitive, Reversible Inhibitors of Human Ribonucleotide Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Portal: Optimizing LC-MS/MS Signal for Imidazo[4,5-f]quinoline Derivatives

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Subject: Signal enhancement, retention optimization, and matrix effect mitigation for 2-Methyl-3H-imidazo[4,5-f]quinoline and its primary derivative, 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ).

Welcome to the Advanced Applications Support Center. Analyzing heterocyclic aromatic amines (HAAs) presents unique mass spectrometry challenges. Due to their high polarity, basicity, and trace-level presence in complex matrices (e.g., heat-processed meats, biological fluids), researchers frequently encounter poor retention, severe ion suppression, and suboptimal ionization efficiency[1].

This guide provides field-proven troubleshooting strategies, grounded in physicochemical principles, to establish a robust and self-validating LC-MS/MS workflow.

Diagnostic Workflow Overview

Caption: Troubleshooting workflow for resolving low mass spec signals in heterocyclic amines.

FAQ 1: Chromatographic Retention & Peak Shape

Q: Why does my imidazo[4,5-f]quinoline signal disappear into the solvent front, resulting in severe ion suppression?

Mechanistic Rationale: Imidazo[4,5-f]quinoline derivatives are highly polar, basic molecules. On standard end-capped C18 columns, they remain protonated at acidic pH, preventing hydrophobic partitioning into the stationary phase. This causes them to elute in the void volume, where they co-elute with unretained salts and matrix components, leading to catastrophic ion suppression in the MS source[2].

The Solution:

• Column Selection: Switch from a standard C18 to a Pentafluorophenyl (PFP) or Biphenyl column. These stationary phases offer π−π and dipole-dipole interactions that strongly retain the aromatic rings of heterocyclic amines, even when the molecule is protonated.

• Mobile Phase Buffer: Incorporate 10 mM Ammonium Acetate (pH ~4.5) into your aqueous mobile phase[2]. Ammonium acetate acts as a volatile buffer that maintains a consistent ionization state, sharpens peak shape, and prevents secondary interactions with residual silanols on the column.

Table 1: Recommended Gradient Elution Profile

Time (min)	% Mobile Phase A (10 mM NH4OAc, pH 4.5)	% Mobile Phase B (0.1% Formic Acid in Acetonitrile)
0.0	95	5
1.0	95	5
5.0	40	60
6.0	5	95
7.5	5	95
7.6	95	5

| 10.0 | 95 | 5 |

FAQ 2: Sample Preparation & Matrix Effects

Q: How do I eliminate matrix interference from complex biological or processed food samples?

Mechanistic Rationale: Biological fluids and heat-processed meats contain high concentrations of lipids, peptides, and Maillard reaction products. These components compete with the target analyte for charge on the surface of the electrospray droplet, drastically reducing ionization efficiency. A Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) exploits the basic nature of the imidazole nitrogen to selectively isolate the analyte from neutral and acidic interferences[2].

Caption: Mixed-mode cation exchange (MCX) SPE protocol for isolating basic heterocyclic amines.

Protocol: Self-Validating MCX SPE Workflow

• Validation Checkpoint 1: Before beginning, spike your sample with a stable isotope-labeled internal standard (e.g., 13C

  • or 2H -labeled IQ) to continuously monitor recovery and mathematically correct for residual matrix effects.

• Sample Pre-treatment: Acidify the sample extract with 1% Formic Acid to ensure the imidazo[4,5-f]quinoline is fully protonated.

• Condition Cartridge: Pass 3 mL Methanol followed by 3 mL 0.1 M HCl through the MCX cartridge.

• Load Sample: Apply the acidified extract. The protonated amine binds ionically to the sulfonic acid groups on the sorbent.

• Wash 1 (Polar Neutrals): Pass 3 mL 0.1 M HCl.

• Wash 2 (Lipids/Non-polar Neutrals): Pass 3 mL Methanol.

  • Validation Checkpoint 2: Analyze the wash fractions via LC-MS/MS to ensure no analyte breakthrough has occurred.

• Elute Target Analyte: Pass 3 mL of Methanol containing 5% Ammonium Hydroxide ( NH4​OH ). The high pH neutralizes the basic amine, breaking the ionic bond and releasing the analyte.

• Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

FAQ 3: Mass Spectrometry & Ionization Optimization

Q: What are the optimal ESI+ parameters and MRM transitions to maximize sensitivity?

Mechanistic Rationale: Imidazo[4,5-f]quinolines ionize efficiently in positive Electrospray Ionization (ESI+) due to the high proton affinity of the imidazole ring[1]. However, achieving low limits of detection (LOD) requires precise tuning of the desolvation environment to prevent clustering and optimize the transition from liquid droplet to gas-phase ion[3].

Table 2: Optimal LC-MS/MS Source Parameters

Parameter	Value	Mechanistic Rationale
Ionization Mode	ESI Positive (ESI+)	Analyte readily accepts protons at the imidazole nitrogen.
Capillary Voltage	3.0 kV	Provides a stable Taylor cone without electrical discharge[3].
Desolvation Temp	350 °C	Ensures complete droplet evaporation for highly aqueous mobile phases[3].

| Desolvation Gas | 800 L/hr | High flow aids in stripping solvent molecules from the protonated ion[3]. |

Table 3: MRM Transitions for Imidazo[4,5-f]quinoline Derivatives | Compound | Precursor Ion ( m/z ) | Quantifier Ion ( m/z ) | Qualifier Ion ( m/z ) | Collision Energy (V) | | :--- | :--- | :--- | :--- | :--- | | 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) | 199.2 | 184.2 | 157.2 | 25 - 35 | | 3-Methylimidazo[4,5-f]quinoline (Deamino-IQ) | 184.1 | 157.1 | 130.1 | 25 - 35 |

Note: The primary fragmentation pathway for these compounds typically involves the neutral loss of a methyl group (-15 Da), making the [M+H−15]+ ion the most abundant and stable fragment for quantification[3].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Optimizing 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ) Reaction Conditions

Welcome to the Application Support Portal. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide for researchers synthesizing 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ) and its N-oxide derivatives. IQ is a prominent heterocyclic amine (HCA) widely studied as a food-borne mutagen and utilized as a versatile pharmacological scaffold. This portal focuses on the causality and optimization of the non-reductive, base-catalyzed cyclization of ortho-nitroalkylaminoquinolines—a highly efficient, modern method for generating these scaffolds.

Troubleshooting Q&A: Synthesis & Optimization

Q1: My cyclization of 6-alkylamino-5-nitroquinoline to 2-Methyl-3H-imidazo[4,5-f]quinoline 1-oxide is yielding less than 30%. Why is my base choice failing? A: The causality of low yields in this specific cyclization often traces back to the use of aqueous or highly nucleophilic strong bases (such as NaOH or KOH). When water is present, or when hydroxide ions dominate the solution, competitive nucleophilic aromatic substitution (SNAr) or direct hydrolysis of the nitro group occurs before the desired intramolecular cyclization can complete[1]. Optimization: Switch to an alkali metal alkoxide (e.g., Potassium tert-butoxide) in strictly anhydrous alcoholic solvents, or use anhydrous Potassium Carbonate ( K2​CO3​ ) in refluxing isopropanol. This prevents hydrolytic side reactions and drives the one-pot truncation of the incoming alkyl group to selectively form the N-oxidized imidazole scaffold[1].

Q2: How critical is solvent dryness when using alkoxide bases (Method A)? A: It is absolutely critical. Alkoxides are highly sensitive to moisture. Even trace amounts of water in the solvent will react with the alkoxide to form hydroxide ions ( RO−+H2​O⇌ROH+OH− ). As established, hydroxide ions derail the cyclization pathway toward degradation products. You must subject your solvents (e.g., isopropanol, ethanol) to rigorous drying protocols (e.g., distillation over molecular sieves) prior to initiating the reaction[1].

Q3: I am trying to model the biomimetic formation of IQ via the Maillard reaction rather than chemical synthesis. What are the critical parameters? A: In food chemistry models, IQ forms via the Maillard reaction involving creatinine, specific amino acids, and hexose sugars under high thermal stress. The critical optimization parameter is the molar ratio of creatinine to the amino acid, as creatinine provides the crucial imidazo-ring nitrogen. Variations in temperature and water activity strictly govern the reaction kinetics of the pyrazine/quinoline ring formation[2].

Quantitative Data: Base & Solvent Optimization

To facilitate easy comparison, the following table summarizes the optimization parameters for the synthesis of the model 3H-imidazo[4,5-f]quinoline 1-oxide scaffold using 0.25 mmol of precursor[3],[1].

Entry	Solvent (2.5 mL)	Base Catalyst	Equivalents	Temp / Time	Yield (%)	Causality / Observation
1	Isopropanol (Anhydrous)	KOtBu	2.0	Reflux, 1 h	86%	Optimal non-reductive cyclization.
2	Ethanol (Anhydrous)	NaOEt	2.0	Reflux, 1 h	78%	Good yield, slight solvent effect.
3	Isopropanol (Standard)	K2​CO3​	2.0	Reflux, 1 h	80%	Robust alternative to alkoxides.
4	Dioxane / H2​O	NaOH	2.0	Reflux, 1 h	< 30%	Hydrolytic side reactions dominate.

Reaction Pathway & Optimization Logic

Optimization logic for the base-catalyzed cyclization of 2-Methyl-3H-imidazo[4,5-f]quinoline.

Step-by-Step Experimental Protocols

The following self-validating protocols describe the synthesis of 2-Methyl-3H-imidazo[4,5-f]quinoline 1-oxide . Both methods rely on the base-catalyzed cyclization of the corresponding ortho-nitroalkylaminoquinoline[3],[1].

Method A: Alkoxide-Catalyzed Cyclization (High Yield)

Causality Check: This method utilizes strictly anhydrous conditions to prevent the formation of hydroxide ions, thereby eliminating competitive hydrolysis pathways and maximizing the target yield.

• Preparation: In an oven-dried round-bottom flask flushed with inert gas (Nitrogen or Argon), dissolve 0.25 mmol of 6-ethylamino-5-nitroquinoline (or the corresponding alkylamino precursor) in 2.5 mL of strictly anhydrous isopropanol.

• Base Addition: Quickly add 0.50 mmol (2.0 equivalents) of Potassium tert-butoxide ( KOtBu ) to the solution to minimize atmospheric moisture exposure.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux for exactly 1 hour. The solution will typically transition to a deep color as the cyclization proceeds.

• Validation & Monitoring: Validate reaction completion via TLC (Thin-Layer Chromatography) using a Dichloromethane/Methanol eluent. The complete disappearance of the bright yellow nitroquinoline starting material spot confirms the reaction has reached its endpoint.

• Workup: Cool the mixture to room temperature. Evaporate the solvent under reduced pressure using a rotary evaporator.

• Purification: Add 10 mL of distilled water to the residue to precipitate the product. Filter the pale yellow solid under vacuum, wash with cold water, and dry in a desiccator.

  • Expected Output: Pale yellow solid; ~78% yield; mp 266–267 °C[3].

Method B: Potassium Carbonate-Catalyzed Cyclization (Robust Alternative)

Causality Check: When anhydrous conditions cannot be perfectly maintained, K2​CO3​ acts as a milder base that is significantly less prone to initiating rapid hydrolytic side reactions compared to alkoxides, offering a highly robust alternative.

• Preparation: Dissolve 0.25 mmol of the precursor in 2.5 mL of standard (non-anhydrous) isopropanol in a round-bottom flask.

• Base Addition: Add 0.50 mmol (2.0 equivalents) of Potassium Carbonate ( K2​CO3​ ).

• Reaction: Reflux the heterogeneous mixture under continuous magnetic stirring for 1 hour.

• Workup & Purification: Follow the identical workup procedure as Method A (rotary evaporation followed by aqueous precipitation, vacuum filtration, and desiccation)[1].

References

• Selective Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines Source: ACS Omega URL:[Link]

• Heterocyclic amine formation and mitigation in processed meat and meat products: A Mini-Review Source: LWT - Food Science and Technology URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Purification of 2-Methyl-1H-imidazo[4,5-h]quinoline

Welcome to the Technical Support Center for the isolation and purification of 2-Methyl-1H-imidazo[4,5-h]quinoline . This fused heterocyclic compound—comprising an imidazole ring fused to a quinoline core—presents unique purification challenges due to its planar structure, multiple basic nitrogen centers, and high polarity.

This guide is designed for synthetic chemists and drug development professionals. It bypasses generic advice to focus on the specific physicochemical causality behind common purification failures, providing self-validating protocols to achieve >98% purity.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my crude product severely streaking on normal-phase silica gel, resulting in poor fraction resolution?

The Causality: 2-Methyl-1H-imidazo[4,5-h]quinoline contains highly basic nitrogen atoms (specifically the quinoline nitrogen, predicted pKa ~4.5–5.5) and an amphoteric imidazole ring. When passed through standard normal-phase silica, these nitrogens act as strong hydrogen bond donors and acceptors, interacting aggressively with the acidic silanol (Si–OH) groups on the silica surface. This creates a mixed-mode retention mechanism (adsorption combined with ion-exchange), leading to severe tailing and streaking. The Solution: You must cap the active silanol sites dynamically during the run. Incorporate a competitive amine base—such as 1% to 5% Triethylamine (Et₃N) or Ammonium Hydroxide (NH₄OH)—into your mobile phase (e.g., Dichloromethane/Methanol). This suppresses the secondary ionic interactions, allowing the compound to elute as a sharp band, a standard practice in1 [1].

Q2: I cannot separate the target product from the unreacted 7,8-diaminoquinoline precursor using flash chromatography. What is the alternative?

The Causality: Both the starting material (7,8-diaminoquinoline) and the product share highly similar polarities and basicities, causing them to co-elute on normal-phase silica even with optimized solvent gradients. The Solution: Transition to Preparative Reverse-Phase HPLC (RP-HPLC). By using a C18 stationary phase, you shift the separation mechanism from polarity to lipophilicity. The fused imidazole ring of the product is significantly more lipophilic than the open diamine precursor. To prevent peak broadening on the C18 column, use a buffered mobile phase (e.g., 25 mM NH₄OAc adjusted to pH 4–5) as utilized in2 [3]. This ensures all basic nitrogens are fully and uniformly protonated, yielding baseline resolution.

Q3: During final recrystallization, the compound "oils out" instead of forming crystals. How do I force crystallization?

The Causality: "Oiling out" (liquid-liquid phase separation) occurs when the target compound precipitates out of the solvent at a temperature above its melting point in that specific solvent mixture, or when a supersaturated solution cools too rapidly, bypassing the thermodynamic nucleation phase. The Solution:

• Solvent Switch: Avoid highly aqueous mixtures. Switch to a solvent where the compound is sparingly soluble at room temperature but highly soluble at boiling (e.g., pure Ethanol or an Ethyl Acetate/Hexane binary system).

• Thermodynamic Control: Reduce the concentration of the crude mixture by 20%. Heat to a rolling boil, then cool the flask extremely slowly (e.g., suspended in a warm water bath that is allowed to cool to room temperature overnight).

• Nucleation: Scratch the inside of the glass flask to create microscopic nucleation sites, or introduce a seed crystal.

Part 2: Quantitative Data Presentation

To establish a baseline for your purification strategy, the following table synthesizes validated chromatographic parameters for structurally analogous imidazoquinoline derivatives.

Compound Class	Purification Method	Stationary Phase	Eluent System	Key Additive / Modifier	Reference
Imidazo[4,5-h]quinolines	Flash Chromatography	Silica Gel (60 Å)	DCM / Methanol	1–5% Triethylamine	3 [4]
Imidazo[4,5-c]quinolines	Prep RP-HPLC	ReproSil-Pur C18-AQ	Water / Methanol	0.05% Formic Acid	4 [2]
Substituted Imidazoquinolines	Prep RP-HPLC	C18	Water / Acetonitrile	25 mM NH₄OAc (pH 4–5)	2 [3]
Imidazo[1,5-a]quinolines	Flash Chromatography	Silica Gel (60 Å)	EtOAc / n-Hexane (8:2)	None (Less basic core)	1 [1]

Part 3: Experimental Protocols

Protocol A: Amine-Modified Normal-Phase Flash Chromatography

Use this protocol for bulk crude purification to remove non-polar byproducts and tarry residues.

• Column Preparation: Prepare a slurry of silica gel (20:1 to 100:1 ratio of silica to crude product by weight) in Dichloromethane (DCM) containing 1% (v/v) Triethylamine (Et₃N). Pour the slurry into the column and pack under positive pressure.

• Dry Loading (Critical Step): 2-Methyl-1H-imidazo[4,5-h]quinoline has poor solubility in cold DCM. Dissolve the crude product in a minimal amount of Methanol. Add silica gel (approx. 3x the crude weight) to the flask and evaporate the solvent completely under reduced pressure to yield a free-flowing powder. Load this powder evenly onto the top of the packed column bed.

• Elution: Begin isocratic elution with 100% DCM (containing 1% Et₃N) for 2 column volumes to remove non-polar impurities. Transition to a step gradient: 95:5 DCM:MeOH (1% Et₃N), followed by 90:10 DCM:MeOH (1% Et₃N).

• Fraction Analysis: Monitor fractions via TLC (UV 254 nm). Combine product-containing fractions and concentrate under high vacuum to remove residual Et₃N.

Protocol B: Preparative RP-HPLC for Isomeric/Precursor Separation

Use this protocol when the product is contaminated with structurally similar precursors (e.g., diaminoquinolines).

• Sample Preparation: Dissolve the semi-pure compound from Protocol A in a minimal volume of DMSO or the initial mobile phase. Filter through a 0.45 µm PTFE syringe filter.

• System Setup: Utilize a C18 preparative column (e.g., 5 µm, 75x3 mm or equivalent).

• Mobile Phase:

  • Solvent A: Ultrapure Water with 0.1% Formic Acid (or 25 mM NH₄OAc, pH 4.5).

  • Solvent B: HPLC-grade Methanol or Acetonitrile with 0.1% Formic Acid.

• Gradient Elution: Run a gradient from 5% B to 100% B over 15 minutes, holding at 100% B for 2 minutes to wash the column.

• Isolation: Collect peaks detected via ELS or UV (254 nm). Lyophilize (freeze-dry) the combined aqueous fractions to isolate the highly pure target compound without applying destructive heat.

Part 4: Mandatory Visualization

The following decision tree maps the logical workflow for optimizing the purification of 2-Methyl-1H-imidazo[4,5-h]quinoline based on the impurity profile.

Workflow for the analytical assessment and purification of 2-Methyl-1H-imidazo[4,5-h]quinoline.

References

• Kuhn, et al. Imidazoquinolines with improved pharmacokinetic properties induce a high IFNα to TNFα ratio in vitro and in vivo. PubMed Central (PMC), National Institutes of Health. Available at:[Link]

• Shukla, et al. Structure–Activity Relationship Analysis of Imidazoquinolines with Toll-like Receptors 7 and 8 Selectivity and Enhanced Cytokine Induction. Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]

• Smirnov, et al. Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines. ACS Omega, ACS Publications. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Imidazoquinolines with improved pharmacokinetic properties induce a high IFNα to TNFα ratio in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Solubility of 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ)

Welcome to the Technical Support Center for handling 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ) . As a potent heterocyclic amine (HCA) and well-documented mutagen formed during the high-temperature cooking of protein-rich foods, IQ is heavily utilized in genetic toxicology, carcinogenesis studies, and Ames testing[1].

However, its chemical architecture—a fully planar, fused imidazole-quinoline ring system with a high melting point (>300°C)—results in strong intermolecular π−π stacking and extreme lipophilicity (LogP ~1.47)[1][2]. Consequently, IQ is practically insoluble in water, which frequently causes precipitation in aqueous cell culture media and complicates in vivo dosing formulations[2][3]. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure your experimental integrity.

Section 1: Core Troubleshooting & FAQs

Q1: Why does IQ immediately precipitate when I add my stock solution to aqueous cell culture media? Causality: IQ is highly hydrophobic. When a high-concentration organic stock solution (e.g., in DMSO) is rapidly injected into an aqueous environment, the local dielectric constant drops abruptly. The solvent diffuses into the water faster than the IQ molecules can disperse, causing a "solvent crash" where IQ rapidly crystallizes out of solution. Solution: To prevent this, pre-warm your culture media to 37°C. Add the IQ stock solution dropwise while vigorously vortexing the media to ensure immediate and infinite dilution. Never exceed a final DMSO concentration of 1% (v/v) in in vitro assays, as higher concentrations will induce solvent-mediated cytotoxicity and confound your results.

Q2: What is the optimal solvent system for in vitro toxicological assays (e.g., Ames test, HepG2 cell culture)? Causality: Anhydrous Dimethyl Sulfoxide (DMSO) is the gold standard[3]. The highly polar aprotic nature of DMSO effectively disrupts the strong intermolecular π−π stacking of the imidazoquinoline rings. While methanol and ethanol can also dissolve IQ, they are highly volatile; evaporation during handling can inadvertently increase the stock concentration, leading to irreproducible dosing. Solution: Prepare a concentrated master stock (e.g., 10–50 mM) in anhydrous DMSO. Aliquot immediately to minimize freeze-thaw cycles, which can introduce ambient moisture and degrade solubility over time.

Q3: How can I formulate IQ for in vivo dosing (e.g., oral gavage or i.p. injection) without causing vehicle toxicity? Causality: Administering 100% DMSO to rodents causes severe tissue necrosis, pain, and systemic toxicity. However, IQ will not dissolve in pure saline. Solution: A validated approach is to utilize a co-solvent system. Dissolve IQ completely in a minimal volume of DMSO, then slowly dilute with distilled water or physiological saline so that the final DMSO concentration is exactly 10%[1]. This maintains IQ in a fine micro-suspension or solution suitable for oral or intraperitoneal (i.p.) administration without acute vehicle toxicity.

Section 2: Quantitative Data & Solvent Compatibility

To design a robust experiment, you must balance the solubility limit of IQ with the biological tolerance of your test system.

Solvent	IQ Solubility Profile	Biological Compatibility / Limits	Recommended Use Case
Water / Saline	Practically Insoluble (<0.1 mg/mL)	Highly compatible	None (Cannot be used as primary solvent)
Anhydrous DMSO	Highly Soluble (>25 mg/mL)	Toxic at >1% in vitro, >10% in vivo	Primary stock creation for Ames/Cell assays
Methanol	Soluble	Toxic at >0.5% in vitro	Analytical chemistry (HPLC/MS standards)
Ethanol (Absolute)	Soluble	Toxic at >1% in vitro	Alternative to DMSO if cells are DMSO-sensitive

Section 3: Visual Workflows & Pathways

Troubleshooting IQ Precipitation Workflow

The following logic tree dictates the immediate steps to take if you observe cloudiness or precipitation upon adding IQ to your assay media.

Caption: Workflow for resolving IQ precipitation in aqueous media.

IQ Metabolic Activation & Assay Context

Understanding why IQ must remain soluble is critical. IQ is a pro-mutagen; it requires cellular uptake and subsequent metabolic activation by hepatic enzymes to exert its genotoxic effects. If IQ precipitates, it cannot enter the cell, yielding false-negative assay results.

Caption: CYP1A2-mediated metabolic activation of IQ requiring cellular uptake.

Section 4: Step-by-Step Methodologies

Protocol 1: Preparation of IQ Stock Solution for In Vitro Assays

This protocol ensures complete dissolution and prevents moisture-induced degradation.

• Equilibration: Allow the lyophilized IQ vial to equilibrate to room temperature in a desiccator for 30 minutes before opening. Causality: Opening cold vials causes atmospheric condensation, introducing water that will permanently ruin the solubility of the stock.

• Weighing: Weigh the desired mass of IQ using a microbalance. Transfer to a sterile, amber glass vial (IQ is light-sensitive)[4].

• Solvent Addition: Add the calculated volume of anhydrous DMSO (≥99.9% purity) to achieve a 50 mM stock.

• Dissolution & Validation: Vortex for 60 seconds. Self-Validating Check: Hold the amber vial against a dark background and shine a bright light through it. The absolute absence of particulate scattering (Tyndall effect) confirms complete dissolution.

• Filtration (Optional but Recommended): If sterility is required, pass the solution through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter. Do not use PES or Nylon filters, as high-concentration DMSO will degrade them.

• Storage: Aliquot into single-use volumes and store at -20°C or -80°C.

Protocol 2: Preparation of 10% DMSO/Aqueous Suspension for In Vivo Dosing

This protocol utilizes a co-solvent phase-down approach to prevent macroscopic precipitation.

• Primary Solubilization: Dissolve the required total dose of IQ in 100% anhydrous DMSO. The volume of DMSO used here must equal exactly 10% of your final intended dosing volume[1].

• Vortexing: Ensure the IQ is completely dissolved in the DMSO phase (use the light-scattering check from Protocol 1).

• Aqueous Phase Addition: Place the vial on a magnetic stirrer at medium speed. Using a pipette, add sterile distilled water (or saline) dropwise to the DMSO solution until you reach the final volume.

• Validation: Self-Validating Check: The solution should appear as a uniform, slightly opalescent micro-suspension without any macroscopic chunks or crystals settling at the bottom. If large crystals form, the aqueous phase was added too rapidly, and the formulation must be discarded.

• Administration: Administer to the animal model (e.g., orally or i.p.) immediately after preparation to prevent gradual aggregation of the micro-suspension[1].

References

• Background Document for Selected Heterocyclic Amines: PhIP, MeIQ, and MeIQx National Toxicology Program (NTP), National Institutes of Health[Link]

• IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - IARC Monographs National Center for Biotechnology Information (NCBI)[Link]

• 2-Amino-3-methylimidazo(4,5-f)quinoline | CID 53462 PubChem, National Institutes of Health[Link]

Sources

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. 2-Amino-3-methylimidazo(4,5-f)quinoline | C11H10N4 | CID 53462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 2-AMINO-3-METHYL-3H-IMIDAZO[4,5-F]QUINOLINE | 76180-96-6 [chemicalbook.com]

Preventing degradation of 2-Methyl-3H-imidazo[4,5-f]quinoline stock solutions

A Guide to Ensuring the Stability of Your Stock Solutions

Welcome to the technical support center for 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the degradation of IQ stock solutions. By understanding the chemical properties of IQ and the factors that influence its stability, you can ensure the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My experimental results with IQ are inconsistent. Could my stock solution be degrading?

A1: Yes, inconsistent results are a common indicator of stock solution degradation. 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ) is a heterocyclic amine that can be sensitive to environmental factors.[1] Degradation can alter the concentration and purity of your stock solution, leading to unreliable data. It is crucial to implement proper storage and handling procedures to minimize degradation.

Q2: What are the primary factors that cause the degradation of IQ stock solutions?

A2: The main factors contributing to the degradation of IQ and similar imidazoquinoline compounds are:

• Light Exposure: IQ is sensitive to light.[1][2] Photodegradation can occur when solutions are exposed to ambient or UV light, leading to the formation of breakdown products.

• pH: IQ is stable in moderately acidic and alkaline conditions.[2][3] However, strong acidic conditions (pH ≤ 2.0) can cause rapid degradation.[4][5]

• Temperature: Prolonged exposure to heat can lead to thermal decomposition of IQ.[2][5]

• Air (Oxidation): IQ is sensitive to air, suggesting a potential for oxidation.[1][2] The presence of oxidizing agents can accelerate degradation.[5]

• Solvent Choice: The solvent can influence the stability of IQ. While it is soluble in methanol, ethanol, and dimethyl sulfoxide (DMSO), the choice of solvent can impact degradation kinetics under stress conditions.[6]

Q3: What is the best solvent for preparing my IQ stock solution?

A3: Dimethyl sulfoxide (DMSO) is a highly recommended solvent for preparing IQ stock solutions due to its excellent solvating properties and its ability to be stored at low temperatures without freezing.[6] Methanol and ethanol are also suitable solvents.[6] When preparing aqueous solutions, it is important to note that IQ is insoluble in water.[1][3] For aqueous buffers, ensure the pH is within the stable range of 5.5-9.0.[4]

Q4: How should I properly store my IQ stock solutions to prevent degradation?

A4: To ensure the long-term stability of your IQ stock solutions, adhere to the following storage recommendations:

Parameter	Recommendation	Rationale
Temperature	-20°C or -80°C	Minimizes thermal degradation and slows down chemical reactions.
Light	Amber vials or wrap in aluminum foil	Protects the light-sensitive compound from photodegradation.[2]
Atmosphere	Under an inert atmosphere (e.g., argon or nitrogen)	Reduces the risk of oxidation.[1]
Container	Tightly sealed, high-quality glass vials	Prevents solvent evaporation and contamination.
Aliquoting	Store in small, single-use aliquots	Avoids repeated freeze-thaw cycles which can accelerate degradation.

Troubleshooting Guide

This section addresses specific issues you might encounter and provides actionable solutions.

Problem 1: I observe a color change in my IQ stock solution over time.

• Possible Cause: This is a strong indication of chemical degradation. The formation of colored byproducts is common when heterocyclic amines degrade.

• Solution: Discard the discolored solution immediately. Prepare a fresh stock solution following the recommended procedures for solvent selection and storage. To confirm degradation, you can analyze the old stock solution using HPLC to identify any new peaks corresponding to degradation products.[5]

Problem 2: I need to work with IQ in an acidic buffer. How can I minimize degradation?

• Possible Cause: IQ is known to be unstable at a pH below 5.5.[4]

• Solution: If your experimental protocol requires an acidic pH, prepare the acidic IQ solution immediately before use. Do not store IQ in acidic buffers for any extended period. If possible, adjust your experimental design to use a buffer within the stable pH range of 5.5-9.0.[4]

Problem 3: I suspect my stock solution has degraded, but I don't see any visual changes.

• Possible Cause: Degradation can occur without any visible signs like color change or precipitation.

• Solution: The most reliable way to assess the purity of your stock solution is through analytical methods. High-Performance Liquid Chromatography (HPLC) with UV detection is a standard method for quantifying IQ and detecting degradation products.[7] Comparing the chromatogram of your current stock to a freshly prepared standard will reveal any changes in purity.

Experimental Protocols

Protocol 1: Preparation of a 10 mM IQ Stock Solution in DMSO

• Materials:

  • 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ) powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Calibrated analytical balance

  • Amber glass vial with a PTFE-lined cap

  • Argon or nitrogen gas

• Procedure:

  • Tare the amber vial on the analytical balance.

  • Carefully weigh the desired amount of IQ powder into the vial. For example, for 1 mL of a 10 mM solution, weigh 1.982 mg of IQ (Molecular Weight: 198.23 g/mol ).

  • Add the appropriate volume of anhydrous DMSO to the vial to achieve the final concentration of 10 mM.

  • Vortex the vial until the IQ powder is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

  • Once dissolved, flush the headspace of the vial with argon or nitrogen gas to displace any air.

  • Tightly seal the vial.

  • Label the vial clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the stock solution at -20°C or -80°C.

Protocol 2: Workflow for Validating IQ Stock Solution Stability

This workflow outlines a process to confirm the stability of your IQ stock solution over time.

Caption: Workflow for assessing the long-term stability of IQ stock solutions.

Visualizing Degradation Factors

The following diagram illustrates the key factors that can lead to the degradation of your IQ stock solution.

Caption: Key environmental factors contributing to IQ degradation.

By understanding and controlling these factors, you can significantly extend the shelf-life and reliability of your 2-Methyl-3H-imidazo[4,5-f]quinoline stock solutions, leading to more accurate and reproducible research.

References

• Turesky, R. J., et al. (2004). 2-Nitrosoamino-3-methylimidazo[4,5-f]quinoline Stability and Reactivity. PubMed. Available from: [Link]

• Turesky, R. J., et al. (1998). N-Demethylation Is a Major Route of 2-Amino-3-Methylimidazo[4,5-f]quinoline Metabolism in Mouse. PMC. Available from: [Link]

• PubChem. (n.d.). 2-Amino-3-methylimidazo(4,5-f)quinoline. Available from: [Link]

• National Center for Biotechnology Information. (1993). IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). Bookshelf. Available from: [Link]

• Takahashi, M., et al. (1985). Quantification of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx) in beef extracts by liquid chromatography with electrochemical detection (LCEC). PubMed. Available from: [Link]

Sources

• 1. 2-AMINO-3-METHYLIMIDAZO(4,5-F)QUINOLINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. 2-AMINO-3-METHYL-3H-IMIDAZO[4,5-F]QUINOLINE | 76180-96-6 [chemicalbook.com]
• 3. 2-Amino-3-methylimidazo(4,5-f)quinoline | C11H10N4 | CID 53462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Nitrosoamino-3-methylimidazo[4,5-f]quinoline stability and reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Quantification of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx) in beef extracts by liquid chromatography with electrochemical detection (LCEC) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 2-Methyl-3H-imidazo[4,5-f]quinoline HPLC Separation

Welcome to the technical support center for the analysis of 2-Methyl-3H-imidazo[4,5-f]quinoline. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the High-Performance Liquid Chromatography (HPLC) separation of this and structurally related basic compounds. The following content is structured in a question-and-answer format to directly address common issues, providing not just solutions but also the underlying scientific principles to empower your method development and troubleshooting efforts.

Frequently Asked Questions (FAQs)

Q1: Why is my peak for 2-Methyl-3H-imidazo[4,5-f]quinoline exhibiting significant tailing?

A1: Peak tailing is the most common issue when analyzing basic compounds like 2-Methyl-3H-imidazo[4,5-f]quinoline on standard silica-based reversed-phase columns. The causes can be broadly categorized as either chemical or physical.

• Chemical Cause (Most Likely): Secondary Silanol Interactions The core issue stems from the chemical nature of the stationary phase. Silica-based columns have residual acidic silanol groups (Si-OH) on their surface.[1] 2-Methyl-3H-imidazo[4,5-f]quinoline is a basic compound with a pKa around 7.6, meaning it will be protonated (positively charged) in typical acidic-to-neutral mobile phases.[2] These protonated analyte molecules can engage in strong, undesirable ionic interactions with negatively charged, deprotonated silanol groups (SiO⁻) on the silica surface.[1] This secondary interaction mechanism is slower to release the analyte compared to the primary reversed-phase partitioning, resulting in a "tail" on the peak.[3]

• Physical Cause: System Voids and Dead Volume Physical issues in the HPLC system can also cause tailing for all peaks, regardless of their chemical nature. These problems include a void at the head of the column, poorly made tubing connections, or excessive tubing length, which create empty spaces where the sample can experience turbulent flow and remix with the mobile phase, leading to peak broadening and tailing.[1][4]

Diagnostic Step: The Neutral Marker Test To distinguish between a chemical and a physical problem, inject a neutral, non-basic compound (e.g., toluene or uracil).

• If the neutral marker shows a symmetrical peak: The tailing of your compound is a chemical problem related to silanol interactions.[1]

• If the neutral marker also tails: The issue is likely physical, and you should inspect your column and system connections for voids or dead volumes.[1]

Fig 1: Effect of mobile phase pH on silanol interactions.

Q2: I've confirmed the tailing is chemical. What are the best strategies to achieve a symmetrical peak?

A2: Achieving a sharp, symmetrical peak for 2-Methyl-3H-imidazo[4,5-f]quinoline involves systematically minimizing the undesirable silanol interactions. The modern approach prioritizes column technology and mobile phase pH control.

Step-by-Step Protocol for Eliminating Chemical Tailing:

• Select a High-Purity, Base-Deactivated Column: This is the most critical step. Modern HPLC columns, often labeled as "Type B" silica, are made from high-purity silica with minimal metal contaminants.[4] They also undergo a process called "end-capping," which chemically derivatizes most of the accessible silanol groups, effectively shielding them from interaction with basic analytes.[1] Choose a reputable, modern C18 or C8 column with a high degree of base-deactivation.

• Optimize Mobile Phase pH: The pH of your mobile phase is a powerful tool for controlling peak shape.[5]

  • Low pH Approach (Recommended): By lowering the mobile phase pH to between 2.5 and 3.0, you protonate the residual silanol groups (Si-OH), neutralizing their negative charge.[3][6] This eliminates the strong ionic attraction with the protonated analyte, leading to vastly improved peak symmetry. Use a buffer (e.g., 20 mM potassium phosphate or 0.1% formic acid) to maintain a stable pH.

  • High pH Approach: An alternative is to use a high pH mobile phase (e.g., pH > 9) with a pH-stable column (e.g., hybrid silica). At high pH, the basic analyte is neutralized (de-protonated), which also prevents the strong ionic interaction. However, this can reduce retention on a reversed-phase column.

• Increase Buffer Concentration: Increasing the buffer concentration in the mobile phase (e.g., from 10 mM to 25-50 mM) can help to "shield" the active silanol sites and can sometimes improve peak shape, though pH control is more effective.

• Consider Mobile Phase Additives (Classic Approach): Historically, a small amount of a basic "tail-suppressing" additive, such as triethylamine (TEA), was added to the mobile phase (e.g., 20-40 mM).[4] TEA acts as a competing base, binding to the active silanol sites and preventing the analyte from interacting with them.[3] While effective, this approach is often unnecessary with modern columns and can cause issues like baseline instability and suppression of MS signals.

Parameter	Recommendation for Symmetrical Peaks	Rationale
Column	Modern, end-capped, high-purity C18 or C8	Minimizes available acidic silanol sites for interaction.[1]
Mobile Phase A	20-25 mM Potassium Phosphate or 0.1% Formic Acid in Water	Buffers the mobile phase to a low pH, suppressing silanol ionization.[7]
Mobile Phase pH	Adjust to pH 2.5 - 3.0	Ensures silanol groups are protonated (Si-OH) and inactive.[3][6]
Mobile Phase B	Acetonitrile or Methanol	Standard organic solvents for reversed-phase HPLC.[5]
Temperature	30 - 40 °C	Can sometimes improve peak shape and reduce viscosity.

Q3: My peak shape is now good, but I have poor resolution between my main peak and a closely eluting impurity. How can I improve the separation?

A3: Improving resolution requires manipulating the selectivity (α) of your chromatographic system. Once peak shape is optimized, you can focus on changing the chemical interactions to better differentiate the analyte from impurities.

• Change the Organic Solvent: The choice of organic solvent is a primary driver of selectivity in reversed-phase HPLC.[8]

  • If you are using Methanol , switch to Acetonitrile .

  • If you are using Acetonitrile , switch to Methanol . These solvents interact differently with analytes due to differences in polarity, viscosity, and their ability to engage in hydrogen bonding, often altering the elution order and improving separation.[9]

• Optimize the Gradient: If you are using an isocratic method, switching to a gradient elution can significantly improve resolution, especially for complex samples.[8] If you are already using a gradient, try making it shallower (i.e., a slower increase in the percentage of organic solvent over time). This gives the analytes more time to interact with the stationary phase, often enhancing separation.

• Try an Alternative Stationary Phase: If changing the mobile phase isn't enough, consider a column with a different stationary phase chemistry. Since 2-Methyl-3H-imidazo[4,5-f]quinoline is a polycyclic aromatic compound, it is a good candidate for π-π interactions.

  • Phenyl-Hexyl Phase: Provides alternative selectivity through π-π interactions between the phenyl groups of the stationary phase and the aromatic rings of the analyte.

  • Pentafluorophenyl (PFP) Phase: Offers a combination of hydrophobic, dipole-dipole, and strong π-π interactions that can provide unique selectivity for aromatic and heterocyclic compounds.[10]

Q4: I am observing shifting retention times and broad peaks, even with a good column and mobile phase. Could there be an issue with metal chelation?

A4: Yes, this is a crucial and often overlooked consideration for this class of compounds. The structurally related carcinogen, 2-amino-3-methylimidazo[4,5-f]quinoline (IQ), has metabolites that are known to be chelating agents.[11] It is plausible that 2-Methyl-3H-imidazo[4,5-f]quinoline itself possesses chelating properties, allowing it to interact with trace metals present in the HPLC system.

This interaction with metal ions (e.g., from stainless steel frits, tubing, or the injector) can lead to peak broadening, splitting, or tailing that is not resolved by conventional means.

Troubleshooting Protocol for Metal Chelation:

• Use a Bio-inert or Metal-Free HPLC System: If available, test the separation on a system with PEEK or MP35N components, which eliminate sources of metal contamination.

• Install a PEEK Column Frit: The column's inlet frit is a common source of metal ions. Replacing the standard stainless steel frit with one made of PEEK can resolve the issue.

• Utilize Non-Metallic Tubing: Where possible, especially between the injector and the column, use PEEK tubing.

• Add a Weak Chelating Agent to the Mobile Phase: As a last resort, adding a very small concentration of a chelating agent like EDTA (Ethylenediaminetetraacetic acid) to the mobile phase can passivate the system by binding to active metal sites, but this can complicate the analysis and may not be suitable for all detectors (e.g., MS). A study on a related metabolite found that using nonmetallic tubing and a specific column was sufficient to resolve the issue without additives.[11]

Fig 2: Decision tree for troubleshooting peak shape issues.

References

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?[Link]

• Alldrick, A. J., & Rowland, I. R. (1990). Efficient method for the isolation by HPLC, of a major metabolite of the carcinogen 2-amino-3-methylimidazo [4,5-f]quinoline (IQ), the 5-hydroxy derivative. Cancer Letters, 51(1), 79–83. [Link]

• Axion Labs. (2022, February 15). HPLC Peak Tailing. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Stoll, D. R. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America. [Link]

• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?[Link]

• National Center for Biotechnology Information. (2005, March 15). IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 56. [Link]

• PubChem. (n.d.). 2-Amino-3-methylimidazo(4,5-f)quinoline. [Link]

• PubChemLite. (n.d.). 2-methyl-3h-imidazo[4,5-f]quinoline. [Link]

• Turesky, R. J., et al. (2009). Identification of new 2-amino-3-methylimidazo[4,5-f]quinoline urinary metabolites from beta-naphthoflavone-treated mice. Chemical Research in Toxicology, 22(8), 1363–1374. [Link]

• Chrominfo. (2025, July 25). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. [Link]

• Haz-Map. (n.d.). 2-Amino-3-methylimidazo(4,5-f)quinoline. [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• BUCHI. (n.d.). How to optimize your mobile phase to improve selectivity and resolution in chromatography. [Link]

• Snyder, L. R., et al. (1991). Metabolism of the food mutagen 2-amino-3-methylimidazo[4,5-f]quinoline in nonhuman primates undergoing carcinogen bioassay. Carcinogenesis, 12(9), 1719–1724. [Link]

• ALWSCI. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. [Link]

• FooDB. (2010, April 8). Showing Compound 2-Amino-3-methylimidazo[4,5-f]quinoline (FDB000900). [Link]

• NACALAI TESQUE, INC. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. [Link]

Sources

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. Showing Compound 2-Amino-3-methylimidazo[4,5-f]quinoline (FDB000900) - FooDB [foodb.ca]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 6. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 9. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 10. nacalai.com [nacalai.com]
• 11. Efficient method for the isolation by HPLC, of a major metabolite of the carcinogen 2-amino-3-methylimidazo [4,5-f]quinoline (IQ), the 5-hydroxy derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting NMR Analysis of 2-Methyl-3H-imidazo[4,5-f]quinoline

Welcome to the technical support center for the NMR analysis of 2-Methyl-3H-imidazo[4,5-f]quinoline. This guide is designed for researchers, scientists, and drug development professionals who are working with this and structurally related N-heterocyclic compounds. As a planar, polycyclic aromatic system with multiple nitrogen atoms, this molecule presents unique challenges in NMR spectroscopy. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you overcome common experimental hurdles and obtain high-quality, interpretable data.

Section 1: Sample Preparation and Solubility

The foundation of any high-quality NMR spectrum is a properly prepared sample.[1] For complex heterocyclic molecules, this initial step is often the primary source of issues.

Q1: My 2-Methyl-3H-imidazo[4,5-f]quinoline sample shows poor solubility in chloroform-d (CDCl₃), leading to a weak signal. What is the best solvent choice?

A1: This is a very common issue. The imidazo[4,5-f]quinoline core is highly polar and capable of significant hydrogen bonding and π-π stacking interactions, which limits its solubility in non-polar solvents like CDCl₃.[2]

Expert Recommendation: Your primary solvent choice should be dimethyl sulfoxide-d₆ (DMSO-d₆) .

Causality:

• High Polarity: DMSO is a highly polar aprotic solvent that excels at dissolving polar compounds and those capable of forming strong hydrogen bonds.[3][4] It will effectively solvate your molecule, breaking up the intermolecular interactions (self-aggregation) that reduce solubility.

• Disruption of Aggregation: Self-aggregation through π-stacking is a known cause of signal broadening and poor solubility in quinoline derivatives.[2][5] The strong solvating power of DMSO-d₆ helps to disrupt these aggregates, leading to sharper signals and a more accurate representation of the monomeric species in solution.

• N-H Proton Observation: Unlike protic solvents like methanol-d₄ (CD₃OD) or D₂O, DMSO-d₆ does not readily exchange with the N-H proton on the imidazole ring. This allows for the direct observation of this important proton signal, which would otherwise be lost to solvent exchange.[6]

Alternative Solvents: If DMSO-d₆ is not suitable for your experiment (e.g., due to overlapping signals), consider methanol-d₄ (CD₃OD). However, be aware that the N-H proton will exchange with the solvent's deuterium and become invisible in the ¹H spectrum.[4]

Data Summary: Recommended Solvents

Solvent	Abbreviation	Key Properties	Residual ¹H Peak (ppm)	Utility for Imidazoquinolines
Dimethyl Sulfoxide-d₆	DMSO-d₆	High polarity, high boiling point (189 °C), disrupts H-bonding.[3][4]	~2.50	Excellent. Preserves N-H signals, excellent solubility.
Chloroform-d	CDCl₃	Moderate polarity, volatile (b.p. 61 °C).[4][7]	~7.26	Poor. Often results in low solubility and aggregation.
Methanol-d₄	CD₃OD	Polar, protic.[8][9]	~3.31, ~4.87 (OH)	Good. Good solubility, but will exchange with N-H protons.
Deuterium Oxide	D₂O	Highly polar, protic.[8][9]	~4.79	Limited. Only for highly water-soluble salts of the compound.

Q2: After dissolving my sample, I can still see fine solid particles. Should I proceed with the analysis?

A2: No, you should not. Proceeding with a sample containing particulate matter is a common mistake that severely degrades spectral quality.

Causality: The fundamental principle of high-resolution NMR relies on achieving a highly homogeneous magnetic field (B₀) across the entire sample volume.[10][11]

• Shimming Disruption: Solid particles have a different magnetic susceptibility than the solution. Their presence creates localized distortions in the magnetic field that cannot be corrected by the spectrometer's shimming process.[1]

• Consequences: Poor shimming leads directly to broad, distorted spectral lines, loss of resolution (inability to resolve fine coupling patterns), and an overall reduction in signal-to-noise.[12]

Experimental Protocol: Sample Filtration

• Dissolve: Prepare your sample by dissolving 5-10 mg (for ¹H) or 20-50 mg (for ¹³C) in approximately 0.7 mL of your chosen deuterated solvent (e.g., DMSO-d₆) in a small glass vial.[10][11]

• Prepare Filtration Pipette: Take a standard glass Pasteur pipette and push a small, tight plug of cotton or glass wool into the narrow tip. Ensure the plug is tight enough to filter particles but not so tight that it impedes liquid flow.

• Filter: Using the prepared pipette, draw the dissolved sample solution from the vial. The cotton plug will trap any undissolved solids.

• Transfer: Carefully dispense the filtered solution directly into a clean, high-quality NMR tube.[13]

• Verify: Visually inspect the NMR tube against a bright background to ensure the solution is completely clear and free of particulates before inserting it into the spectrometer.

Section 2: Troubleshooting Spectral Quality

Once a good sample is prepared, spectral artifacts like broad peaks can still obscure important structural information.

Q1: The signals in the aromatic region of my ¹H spectrum are broad and poorly resolved, even with a clear sample. What are the potential causes and how do I fix them?

A1: Broad aromatic signals for this class of molecule typically stem from three main sources: chemical exchange, quadrupolar broadening from ¹⁴N, or sample aggregation.

Troubleshooting Workflow:

Caption: Troubleshooting logic for broad aromatic signals.

In-Depth Explanation:

• Chemical Exchange: The proton on the imidazole ring can undergo tautomerism, shifting between the two nitrogen atoms. If the rate of this exchange is on the same timescale as the NMR experiment (milliseconds), it leads to significant broadening of nearby proton signals.[6][14]

• Quadrupolar Broadening: Nitrogen-14 (the most abundant isotope) is a quadrupolar nucleus (spin I=1). Nuclei directly bonded to or near a quadrupolar nucleus experience rapid relaxation, which translates into broader signals.[6][15] This effect is an intrinsic property of the molecule. Protons on the imidazole ring and the adjacent quinoline ring are most affected.

• Aggregation: As mentioned, imidazoquinolines can stack on top of each other in solution.[2] In this aggregated state, molecules experience a different chemical environment than when they are freely tumbling. If the exchange between aggregated and free states is slow to intermediate, it will cause peak broadening.[5]

Experimental Protocol: Variable Temperature (VT) NMR for Exchange Broadening

This protocol is designed to distinguish between dynamic processes (like chemical exchange) and static issues.

• Sample Preparation: Prepare a sample in a high-boiling point solvent like DMSO-d₆ or toluene-d₈.[3][6] Ensure the concentration is not excessively high (e.g., ~10-15 mg/0.6 mL).

• Initial Acquisition: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 25 °C).

• Increase Temperature: Increase the probe temperature in increments of 15-20 °C (e.g., to 45 °C, 65 °C, 85 °C).

• Equilibration: At each new temperature, allow the sample to equilibrate for at least 10 minutes to ensure thermal stability before starting the acquisition.[6]

• Data Acquisition: Acquire a ¹H spectrum at each temperature.

• Analysis:

  • Sharpening Peaks: If the broad signals sharpen into a single, well-defined peak at higher temperatures, the cause is a dynamic process like tautomerism or slow rotation.[6] You have moved the process into the "fast exchange" regime on the NMR timescale.

  • No Change: If the peaks remain broad, the cause is more likely an intrinsic factor like quadrupolar broadening or the presence of paramagnetic impurities.

Section 3: Structural Assignment and Interpretation

The complexity of the aromatic region requires a systematic approach using two-dimensional (2D) NMR techniques for unambiguous assignment.

Q2: I'm struggling to assign the quaternary carbons. My ¹³C spectrum shows all the expected signals, but DEPT/APT experiments only identify the protonated ones. How do I assign the rest?

A2: This is the classic application for the Heteronuclear Multiple Bond Correlation (HMBC) experiment.

Causality:

• HSQC vs. HMBC: The Heteronuclear Single Quantum Coherence (HSQC) experiment shows correlations only between protons and the carbons they are directly attached to (¹JCH coupling).[16] Quaternary carbons have no attached protons and are therefore "invisible" in an HSQC spectrum.

• The Power of HMBC: The HMBC experiment is designed to show correlations between protons and carbons over longer ranges, typically 2 or 3 bonds (²JCH and ³JCH).[16][17] This allows you to "walk" from a proton of known assignment to a nearby quaternary carbon, thus assigning its chemical shift.

Workflow Diagram: Complete Structural Elucidation

Caption: Standard 2D NMR workflow for structural elucidation.

Practical Example: Assigning the Imidazole Quaternary Carbon

• Identify Key Protons: In the ¹H spectrum, identify the methyl protons (~2.7 ppm[18]) and the N-H proton (if visible in DMSO-d₆, often >10 ppm).

• Run HMBC: Acquire an HMBC spectrum.

• Look for Correlations:

  • Look for a cross-peak between the methyl protons and a quaternary carbon in the ¹³C dimension. This correlation over three bonds (³JCH) will be to the C2 carbon of the imidazole ring.

  • Similarly, the N-H proton should show a correlation to this same C2 carbon (a two-bond coupling, ²JCH).

• Confirm Assignment: The presence of both of these correlations to the same carbon signal provides an unambiguous assignment for the C2 quaternary carbon. This same logic can be applied throughout the aromatic system to assign all other quaternary carbons.[19][20]

References

• CIL. (2025, August 28). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. [Link]

• Labinsights. (2025, February 19). Selection Guide on Deuterated Solvents for NMR. [Link]

• Chemistry Stack Exchange. (2015, March 7). 1H NMR Broad peaks. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• Grokipedia. (n.d.). NMR line broadening techniques. [Link]

• Chemistry LibreTexts. (2025, March 28). 13.7: More Complex Spin-Spin Splitting Patterns. [Link]

• Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 5-HMR-3 Spin-Spin Splitting: J-Coupling. [Link]

• University of Cambridge. (n.d.). NMR Basics. [Link]

• University of Calgary. (n.d.). Ch 13 - Complex Coupling. [Link]

• SDSU NMR Facility. (n.d.). Common Problems.

• Michigan State University. (n.d.). Spin-spin splitting and coupling - More complex splitting patterns. [Link]

• Pakistan Research Repository. (2025, January 12). Solvent dependent /sup 13/C NMR chemical shifts of Quinoline and 2-methylquinoline. [Link]

• Scribd. (n.d.). Aromatic Coupling Patterns in NMR. [Link]

• ResearchGate. (2013, May 23). How to avoid a broad signal in H-NMR spectra due to self-aggregation between analyte molecules?[Link]

• ResearchGate. (n.d.). (PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. [Link]

• CORE. (2019, October 13). Design and synthesis of new quinoline hybrid derivatives and their antimicrobial, antimalarial and antitubercular activities. [Link]

• AIP Publishing. (n.d.). Synthesis New Derivatives of Quinoline and Study the Biological Activity for Some of Them. [Link]

• National Institutes of Health. (n.d.). Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. [Link]

• University of Ottawa. (n.d.). Nitrogen NMR. [Link]

• Royal Society of Chemistry. (2019, August 28). 15 N labeling and analysis of 13 C– 15 N and 1 H– 15 N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. [Link]

• National Science Foundation. (n.d.). Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. [Link]

• Bentham Science. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• Columbia University. (n.d.). HSQC and HMBC. [Link]

• University of Wisconsin-Madison. (n.d.). 2D NMR: HMBC Assignments and Publishing NMR Data Using MNova. [Link]

• University of Nebraska-Lincoln. (2022, November 14). Leveraging the HMBC to Facilitate Metabolite Identification. [Link]

• University of North Florida. (n.d.). CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. [Link]

• ACD/Labs. (2026, January 27). The advantages of overlaying an HSQC spectrum with an HMBC spectrum. [Link]

• National Institutes of Health. (2018, March 21). Analysis of Polycyclic Aromatic Hydrocarbon (PAH) Mixtures Using Diffusion-Ordered NMR Spectroscopy and Adsorption by Powdered Activated Carbon and Biochar. [Link]

• National Center for Biotechnology Information. (2005, March 15). IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). [Link]

• MDPI. (2026, March 7). The Evolving Landscape of NMR Structural Elucidation. [Link]

• PubMed. (2004, September 15). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. [Link]

• Chemistry Steps. (2020, December 3). NMR Spectroscopy Practice Problems. [Link]

• ETH Zurich. (n.d.). Structure Elucidation by NMR. [Link]

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Troubleshooting imidazoquinoline synthesis side reactions

Title: Technical Support Center: Troubleshooting Imidazoquinoline Synthesis

Introduction Welcome to the Imidazoquinoline Synthesis Support Center. As a Senior Application Scientist, I have compiled this guide to address the most pervasive synthetic roadblocks encountered when developing Toll-like receptor 7 and 8 (TLR7/8) agonists, such as imiquimod and resiquimod. This guide moves beyond basic protocols to explore the fundamental thermodynamic and kinetic causalities behind side reactions, ensuring your synthetic workflows are robust, reproducible, and self-validating.

Section 1: Core Cyclization & Reduction Roadblocks

Q1: During the zinc-mediated reduction of my 3-nitroquinoline intermediate, my yield crashes, and I isolate a highly polar rearranged byproduct. What is happening? Causality: The reduction of the 3-nitro group to a 3-amino group is a critical step before cyclization. When using zinc, elevated temperatures drive an undesired thermodynamic rearrangement pathway, leading to a stable 2-aryl-1H-imidazo[4,5-c]quinoline side product[1]. The thermal energy allows the partially reduced nitroso or hydroxylamine intermediates to undergo intramolecular attack before complete reduction to the primary amine can occur. Solution: Shift the reaction strictly to kinetic control. Use a massive excess of reagents (10 equivalents each of Zn dust and NH₄Cl) and strictly maintain the reaction at or below room temperature. This kinetic push rapidly and fully reduces the nitro group before the rearrangement pathway can initiate[1].

Q2: My condensation of o-diaminoquinoline with an orthoester is stalling. I am isolating a stable, uncyclized intermediate. How do I drive this to completion? Causality: The cyclization of the imidazo ring via condensation releases a molecule of water (or alcohol, depending on the precursor). If this leaving group is not actively removed from the system, the reaction reaches an equilibrium state, halting at the intermediate[2]. Furthermore, orthoester condensations require specific pH conditions to activate the electrophilic carbon. Solution: Implement active removal of the byproduct. If running at high temperatures, utilize a Dean-Stark trap. Alternatively, add a compatible desiccant (e.g., activated molecular sieves) directly to the reaction. Ensure a catalytic amount of acid (like p-TsOH) is present to facilitate the initial nucleophilic attack[2].

Section 2: Regioselectivity and Cross-Coupling Challenges

Q3: I am attempting N-alkylation of the imidazo[4,5-c]quinoline core, but I am getting an inseparable mixture of N1 and N3 regioisomers. How can I control this? Causality: The imidazoquinoline scaffold contains multiple nucleophilic nitrogen atoms. The N1 and N3 positions of the imidazole ring compete for the electrophile. The regioselectivity is highly sensitive to the electronics and sterics of the alkylating agent[2]. Highly electrophilic or sterically unhindered alkyl halides often favor the less sterically encumbered N3 position, whereas bulkier or electronically distinct groups can be tuned to favor N1. Solution: If late-stage alkylation consistently yields the wrong isomer, pivot to a de novo synthesis route where the N1-substituent (e.g., a benzylic amine) is introduced in the very first S_NAr step by displacing a 4-chloro-3-nitroquinoline[1]. This guarantees 100% regiocontrol.

Q4: During late-stage amide coupling to the N1-side chain using EDC, I am observing significant acylation of the core amidine. How do I prevent this? Causality: The core amidine nitrogen of the imidazoquinoline is weakly nucleophilic. However, standard coupling agents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and EEDQ mediate the reaction too slowly. This extended reaction time allows the core amidine to compete with the primary amine for the activated ester, resulting in an over-acylated byproduct[1]. Solution: Switch to a highly reactive coupling agent like HATU. HATU accelerates the primary amine coupling to such a degree that it kinetically outcompetes the amidine nitrogen, drastically reducing the formation of the alternative acylation product[1].

Section 3: Quantitative Troubleshooting Data

To aid in reagent selection, the following table summarizes the impact of coupling agents on the formation of the amidine-acylated byproduct during late-stage functionalization.

Coupling Agent	Reaction Kinetics	Desired Amide Yield (%)	Amidine Acylation Byproduct (%)	Recommendation
EDC / HOBt	Slow (24+ hours)	45 - 55%	25 - 35%	Avoid for imidazoquinolines
T3P	Extremely Slow	< 10%	Trace	Not recommended
EEDQ	Extremely Slow	< 10%	Trace	Not recommended
HATU / DIPEA	Fast (< 2 hours)	85 - 95%	< 5%	Optimal Choice

Data synthesized from optimization studies on 1-substituted imidazo[4,5-c]quinolines[1].

Section 4: Validated Experimental Protocols

Protocol 1: Kinetically Controlled Zinc-Mediated Reduction Objective: Reduce 3-nitroquinoline to 3-aminoquinoline without thermal rearrangement.

• Preparation: Dissolve the 3-nitroquinoline intermediate (1.0 eq) in a 1:1 mixture of Methanol and THF.

• Cooling: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C.

• Reagent Addition: Add solid NH₄Cl (10.0 eq). Begin vigorous stirring. Slowly add Zinc dust (10.0 eq) in small portions over 15 minutes to prevent exothermic spikes.

• Monitoring: Stir at 0 °C to room temperature for 2 hours.

• Self-Validation (LCMS): Pull an aliquot. The mass spectrum should show the complete disappearance of the starting material [M+H]⁺ and the appearance of the primary amine[M-30]⁺. Crucially, verify the absence of the highly polar rearranged byproduct peak.

• Workup: Filter the mixture through a pad of Celite to remove zinc salts. Wash the pad generously with EtOAc. Concentrate the filtrate under reduced pressure without exceeding 35 °C.

Protocol 2: HATU-Mediated Amide Coupling (Avoiding Amidine Acylation) Objective: Couple a carboxylic acid to an N1-alkylamine side chain without acylating the core.

• Activation: In a dry flask under N₂, dissolve the carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF. Add DIPEA (3.0 eq). Stir for 15 minutes at room temperature to form the active ester.

• Coupling: Add the imidazoquinoline primary amine (1.0 eq) as a solution in minimal DMF.

• Monitoring: Stir for 1-2 hours.

• Self-Validation (MS/MS): Analyze via LCMS/MS. The major peak should correspond to the desired mass. Perform MS/MS fragmentation on the weak benzylic/alkyl bond: the presence of fragments corresponding to an unacylated core confirms successful regiocontrol[1].

Section 5: Mechanistic & Workflow Diagrams

Workflow logic for imidazoquinoline synthesis, highlighting critical troubleshooting checkpoints.

TLR7/8 signaling cascade activated by successfully synthesized imidazoquinoline agonists.

References

• BenchChem. "Common side reactions in the synthesis of imidazo[4,5-b]pyridines." BenchChem.
• Peterson, M. L., et al. "Synthesis and Optimization of 1-Substituted Imidazo[4,5-c]quinoline TLR7 Agonists.
• Beesu, M., et al. "Design and Synthesis of N1-Modified Imidazoquinoline Agonists for Selective Activation of Toll-like Receptors 7 and 8." ACS Medicinal Chemistry Letters.
• MDPI.

Sources

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• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) vs. MeIQx Carcinogenicity

Executive Summary

Heterocyclic aromatic amines (HAAs) are potent mutagens and carcinogens formed during the high-temperature cooking of protein-rich foods. Among the most extensively studied HAAs are 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx) . While both compounds share a similar formation pathway via the Maillard reaction, their structural differences—specifically the quinoline versus quinoxaline core—dictate profound divergences in their metabolic activation efficiency, mutagenic potency, and multi-species carcinogenicity[1][2].

This guide provides researchers and drug development professionals with an objective, data-driven comparison of IQ and MeIQx, detailing their mechanistic pathways, toxicological profiles, and the validated experimental protocols used to assess their genotoxicity.

Structural and Mechanistic Profiling

Both IQ and MeIQx are procarcinogens that require extensive metabolic bioactivation to exert their genotoxic effects. The primary activation pathway occurs in the liver and is heavily dependent on the cytochrome P450 enzyme CYP1A2 and the Phase II enzyme N-acetyltransferase 2 (NAT2) [3][4].

The Causality of Activation

• N-Hydroxylation (CYP1A2): The exocyclic amine group of the HAA undergoes N-oxidation by CYP1A2. Theoretical studies utilizing Density Functional Theory (DFT) reveal that a pyridine-like N-atom in the third ring of IQ stabilizes its anionic form, facilitating proton abstraction by the ferric peroxo intermediate of CYP1A2[5]. This structural feature allows IQ to be N-hydroxylated much more efficiently than MeIQx, directly contributing to its higher mutagenic potency.

• O-Acetylation (NAT2): The resulting N-hydroxylamine intermediate is O-acetylated by NAT2.

• Solvolysis & DNA Adduction: The N-acetoxy derivative is highly unstable and undergoes rapid solvolysis, losing an acetate group to form a highly reactive arylnitrenium ion . This ultimate carcinogen covalently binds to DNA, predominantly at the C8 position of guanine (C8-dG) and, to a lesser extent, the N2 position (N2-dG)[4][6].

CYP1A2 and NAT2-mediated metabolic activation of IQ and MeIQx into DNA-reactive arylnitrenium ions.

Comparative Carcinogenicity & Toxicological Data

The carcinogenic potency of HAAs is typically quantified using the TD50 value (the chronic dose rate in mg/kg body weight/day that induces tumors in half of the test animals that would have remained tumor-free at zero dose)[7][8].

IQ consistently demonstrates a lower TD50 (higher potency) than MeIQx across rodent models[4][9]. Furthermore, species-specific metabolic differences heavily influence their respective toxicological profiles. For instance, while IQ is a potent multi-organ carcinogen in non-human primates, MeIQx completely lacks carcinogenicity in cynomolgus monkeys[10]. This is because cynomolgus monkeys lack constitutive hepatic CYP1A2 expression; while other CYPs can N-hydroxylate IQ to an appreciable extent, they fail to activate MeIQx[2][10].

Quantitative Data Summary

Parameter	IQ (2-amino-3-methylimidazo[4,5-f]quinoline)	MeIQx (2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline)
IARC Classification	Group 2A (Probable human carcinogen)[1]	Group 2B (Possible human carcinogen)[1]
TD50 (Rats)	~0.7 mg/kg/day[4]	~1.66 mg/kg/day[9]
TD50 (Mice)	~14.7 mg/kg/day[4]	~24.3 mg/kg/day[9]
Primary Target Organs (Rodents)	Liver, forestomach, lung, mammary gland, Zymbal gland[4]	Liver, Zymbal gland, clitoral gland, skin[10]
Carcinogenicity in Monkeys	Positive (Liver tumors)[4]	Negative (Due to poor CYP1A2-independent activation)[10]

Experimental Methodologies

To objectively assess and compare the genotoxicity and initiation potential of these compounds, researchers rely on highly controlled in vivo bioassays and advanced analytical chemistry. Below are the self-validating protocols standard in the field.

Protocol 1: In Vivo Assessment of Initiation Potential (GST-P+ Foci Assay)

This protocol measures the ability of a single low dose of an HAA to initiate hepatocarcinogenesis. It utilizes a partial hepatectomy to force cell proliferation, which is mechanistically essential to "fix" DNA adducts into heritable mutations before nucleotide excision repair (NER) can remove them[11][12].

In vivo bioassay workflow for assessing initiation potential via GST-P+ hepatocyte foci induction.

Step-by-Step Methodology:

• Surgical Proliferation Stimulus: Perform a two-thirds partial hepatectomy (PH) on male F344 rats. Causality: The regenerating liver undergoes rapid DNA synthesis, maximizing the probability that HAA-induced DNA lesions are converted into permanent mutations.

• Carcinogen Administration: 12 hours post-PH (coinciding with the peak of the S-phase of the cell cycle), administer a single intragastric dose of either IQ or MeIQx.

• Tumor Promotion: Two weeks post-administration, transition the animals to a basal diet containing 0.05% phenobarbital (PB) for 6 weeks. Causality: PB acts as a non-genotoxic tumor promoter, driving the clonal expansion of the initiated cells.

• Selective Pressure: Administer an intraperitoneal injection of D-galactosamine (300 mg/kg). Causality: D-galactosamine induces transient hepatotoxicity. Initiated cells are resistant to this toxicity, providing them with a selective growth advantage.

• Quantification: Euthanize the animals, section the liver, and perform immunohistochemistry for placental-form glutathione-S-transferase (GST-P+). Count the number of GST-P+ foci (>30 µm in diameter). Result: IQ typically induces 2 to 3 times more GST-P+ foci than MeIQx under this protocol, validating its higher initiation potency[11][12].

Protocol 2: DNA Adduct Quantification via LC-ESI-MS/MS

To confirm that the phenotypic tumors are a direct result of genotoxicity, researchers must quantify the physical binding of the carcinogen to the DNA[6].

Step-by-Step Methodology:

• DNA Extraction & Hydrolysis: Extract genomic DNA from target tissues (e.g., liver, colon) using a standard phenol-chloroform method. Enzymatically digest the DNA into single deoxynucleosides using DNase I, phosphodiesterase, and alkaline phosphatase.

• Isotope Dilution: Spike the sample with a known concentration of heavy-isotope labeled internal standards (e.g., [13C10]-C8-dG-IQ). Causality: This corrects for any matrix effects or ion suppression during mass spectrometry, ensuring absolute quantitative accuracy.

• Chromatographic Separation: Inject the hydrolysate onto an Ultra-Performance Liquid Chromatography (UPLC) system equipped with a C18 reverse-phase column.

• Tandem Mass Spectrometry (MS/MS): Analyze the eluent using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific mass transitions for the adducts (e.g., the loss of the deoxyribose moiety,[M+H]+ -> [M+H-116]+).

• Data Analysis: Calculate the ratio of adducts per 107 or 108 normal nucleotides to establish the dose-response relationship of the HAA.

References

• Food-Borne Chemical Carcinogens and the Evidence for Human Cancer Risk MDPI[Link]

• Risk Comparisons - Carcinogens and Anticarcinogens in the Human Diet NCBI Bookshelf[Link]

• Lower levels of urinary 2-amino-3,8-dimethylimidazo[4,5-f]-quinoxaline (MeIQx) in humans with higher CYP1A2 activity PubMed[Link]

• Comparison of initiation potential of 2-amino-3-methylimidazo[4,5-f]quinoline and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline in an in vivo carcinogen bioassay system PubMed[Link]

• Base-displaced intercalation of the 2-amino-3-methylimidazo[4,5-f]quinolone N2-dG adduct in the NarI DNA recognition sequence PMC[Link]

• Base-Displaced Intercalated Conformation of the 2-Amino-3-methylimidazo[4,5-f]quinoline N2-dG DNA Adduct Positioned at the Nonreiterated G1 in the NarI Restriction Site ACS Publications[Link]

• Comparison of initiation potential of 2-amino-3-methylimidazo[4,5-f]quinoline and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline in an in vivo carcinogen bioassay system Oxford Academic[Link]

• Summary Table by Chemical of Carcinogenicity Results in CPDB on 1547 Chemicals ToxPlanet [Link]

• Explanation for Main Features of Structure–Genotoxicity Relationships of Aromatic Amines by Theoretical Studies of Their Activation Pathways in CYP1A2 ACS Publications[Link]

• Genotoxic Impurities: From Structural Alerts to Qualification ACS Publications[Link]

• Metabolism and Biomarkers of Heterocyclic Aromatic Amines in Molecular Epidemiology Studies PMC[Link]

• Lack of Carcinogenicity of 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx) in Cynomolgus Monkeys Semantic Scholar[Link]

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Pharmacological Profiling: 2-Arylquinoline vs. 2-Methyl-Tetrahydroquinoline Derivatives

As a Senior Application Scientist navigating the hit-to-lead optimization phase, I frequently evaluate the structural nuances of nitrogen-containing heterocycles. The quinoline scaffold is a privileged structure in medicinal chemistry, but its saturation state profoundly dictates its biological behavior. This guide provides an objective, data-driven comparison between fully aromatized 2-arylquinoline derivatives and their partially saturated counterparts, 2-methyl-1,2,3,4-tetrahydroquinolines (THQs) .

By examining their structure-activity relationships (SAR), lipophilicity profiles, and synthetic workflows, we can logically deduce why one scaffold may be prioritized over the other depending on the target—whether developing highly selective anticancer agents or neuroimaging radiotracers.

Structural Causality and Biological Divergence

The fundamental difference between these two scaffolds lies in their hybridization and planarity, which dictate target engagement and pharmacokinetic properties.

2-Arylquinolines are fully conjugated, planar molecules. This planarity allows for efficient DNA intercalation and strong hydrophobic interactions within the flat binding pockets of certain kinases. Furthermore, the aromatized core significantly increases the molecule's lipophilicity. As demonstrated in comparative SAR studies, 2-arylquinolines exhibit high octanol/water partition coefficients (cLogP = 2.23–4.13), which directly correlates with enhanced cell membrane permeability and potent in vitro cytotoxicity against human cancer cell lines like HeLa and PC3 1. Beyond oncology, the planar 2-arylquinoline framework has been successfully optimized as a positron emission tomography (PET) tracer for imaging Tau pathology in Alzheimer's disease, where the conjugated system provides the necessary binding affinity to aggregated fibrillar proteins 2.

Conversely, 2-methyl-tetrahydroquinolines (THQs) possess an sp³-hybridized ring, introducing a non-planar, three-dimensional geometry. This "escape from flatland" reduces their overall lipophilicity (cLogP = 1.56–3.02). While this lower lipophilicity generally results in poorer anticancer activity compared to their aromatized counterparts, the THQ scaffold is highly valued for its free-radical scavenging capacity. The presence of the secondary amine in the partially saturated ring makes specific 2-methyl-THQ derivatives potent antioxidants, often outperforming standard reference compounds 3.

Comparative Efficacy Data

To objectively compare their performance, we evaluate their cytotoxic profiles against cervical epithelial carcinoma (HeLa) and prostate sarcoma (PC3) cell lines, using human dermis fibroblasts as a non-tumor control to establish a Selectivity Index (SI).

Compound Class	Representative Scaffold	cLogP Range	IC₅₀ HeLa (μM)	IC₅₀ PC3 (μM)	Selectivity Index (SI)*	Primary Pharmacological Utility
2-Arylquinoline	Quinoline 13 / 12	2.23 – 4.13	8.30	31.37	36.21 – 113.08	Targeted Anticancer, Tau PET Imaging
2-Methyl-THQ	THQ 18	1.56 – 3.02	13.15	> 50.00	Moderate	Antioxidant, Radical Scavenging

*SI is calculated as the ratio of IC₅₀ in non-tumor fibroblasts to IC₅₀ in cancer cells. A higher SI indicates a wider therapeutic window. 2-Arylquinolines demonstrate remarkable selectivity compared to standard chemotherapeutics like doxorubicin.

Mechanistic Workflow and Scaffold Synthesis

The following diagram illustrates the logical progression from the multicomponent synthesis of these scaffolds to their distinct pharmacological applications.

Workflow linking Povarov synthesis of quinoline scaffolds to their distinct pharmacological profiles.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies incorporate built-in validation steps to prevent false positives in hit identification.

Protocol A: Synthesis via Povarov Reaction and Aromatization

The Povarov reaction (an inverse electron-demand aza-Diels-Alder reaction) is the most efficient method to construct the THQ core, which can subsequently be oxidized to the 2-arylquinoline.

• MCR Assembly : In a round-bottom flask, combine the substituted aniline (1.0 eq), aryl aldehyde (1.0 eq), and N-vinylacetamide (1.2 eq) in acetonitrile.

• Catalysis : Add a Lewis acid catalyst (e.g., BiCl₃, 10 mol%). Stir at room temperature for 4–6 hours.

• Validation Step 1 (Stereochemical Confirmation) : Monitor the disappearance of the imine intermediate via TLC. Isolate the resulting 2-methyl-THQ. Perform ¹H-NMR to confirm the cis/trans stereochemistry at the C2 and C4 positions; the sp³ ring puckering dictates specific J-coupling constants that validate the 3D structure.

• Aromatization : To yield the 2-arylquinoline, treat the isolated THQ with an oxidizing agent (e.g., DDQ) in dichloromethane.

• Validation Step 2 (Aromatization Check) : Purify via flash chromatography. Confirm the loss of aliphatic signals in the 2.0–4.0 ppm range via ¹H-NMR, verifying complete aromatization to the planar scaffold.

Protocol B: In Vitro Cytotoxicity and Selectivity Index (SI) Determination

Relying solely on cancer cell death is a flawed metric; we must prove the compound is not a general toxin. This protocol uses a self-validating SI metric.

• Cell Seeding : Plate HeLa (cervical carcinoma), PC3 (prostate sarcoma), and human dermis fibroblasts (HDF, non-tumor control) in 96-well plates at a density of 5 × 10³ cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment : Prepare serial dilutions of the 2-arylquinoline and 2-methyl-THQ derivatives (1 μM to 100 μM) in DMSO. Ensure final DMSO concentration remains <0.5% to prevent solvent-induced toxicity. Include Doxorubicin as a positive control.

• Viability Assay : After 48 hours of exposure, add MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Solubilize the formazan crystals with acidified isopropanol.

• Data Acquisition & Validation : Read absorbance at 570 nm.

  • Self-Validation Check: Calculate the Z'-factor for the assay plates. A Z'-factor > 0.5 confirms assay robustness and validates the hit.

• SI Calculation : Calculate the IC₅₀ using non-linear regression. Determine the SI by dividing the IC₅₀ of the HDF cells by the IC₅₀ of the cancer cells. An SI > 10 indicates a therapeutically relevant selectivity window, which is frequently achieved by optimized 2-arylquinolines.

References

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights.New Journal of Chemistry (RSC Publishing).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFvK-vKhkyaalwc3Y3frInrDW9QYiFpZbje5-IznpgB6m-PEwKje0MHZkJ-hsjkzVahfDhkjMJOpMhfluk6IbJHj2x0w8vhyxZZH3KQQN8qL5YNsrQtkxlvGeT1B64tGFPSl0cUZ7-GWBYP6OTQe-jwCmGKYbL-s04C1rkV]
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A Senior Application Scientist's Guide to the Analytical Determination of 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ)

This guide provides an in-depth comparison of the predominant analytical methodologies for the quantification of 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ), a potent mutagen and potential human carcinogen.[1][2] As a member of the heterocyclic aromatic amine (HAA) family, IQ is typically formed in protein-rich foods during high-temperature cooking processes.[1][3][4] Its detection and quantification at trace levels are critical for food safety assessment and toxicological studies. This document is intended for researchers, scientists, and professionals in the drug development and food safety sectors, offering a critical evaluation of the available analytical techniques, supported by experimental data and field-proven insights.

The Analytical Challenge: Detecting Trace Levels in Complex Matrices

The primary challenge in IQ analysis lies in its low concentration (often at ng/g levels) within chemically complex food matrices.[5] Effective analytical methods must therefore exhibit high sensitivity and selectivity to isolate the target analyte from interfering compounds. The choice of methodology is often a balance between the required analytical performance, sample throughput, cost, and the specific goals of the study.

Core Analytical Strategies: A Comparative Overview

The principal techniques for IQ analysis include High-Performance Liquid Chromatography (HPLC) with various detectors, Gas Chromatography-Mass Spectrometry (GC-MS), and immunological assays. Each approach possesses distinct advantages and limitations.

High-Performance Liquid Chromatography (HPLC): The Workhorse of HAA Analysis

HPLC is a cornerstone technique for the analysis of HAAs due to its versatility in separating non-volatile and thermally labile compounds like IQ. The choice of detector significantly influences the sensitivity and selectivity of the method.

• HPLC with Ultraviolet (UV) or Photodiode Array (PDA) Detection: This is a widely accessible and cost-effective method. UV/PDA detection relies on the chromophoric nature of IQ. While robust for screening and analysis of less complex samples, its sensitivity can be limited, with detection limits often in the low ng/g range.[5] This method is susceptible to interference from co-eluting matrix components that absorb at similar wavelengths.

• HPLC with Fluorescence Detection (FLD): For certain HAAs that are naturally fluorescent or can be derivatized to be fluorescent, FLD offers enhanced sensitivity and selectivity over UV detection. However, IQ itself is not strongly fluorescent, limiting the direct applicability of this detector without derivatization.

• HPLC with Electrochemical Detection (EC): This technique offers high sensitivity for electrochemically active compounds like IQ.[6] It provides an alternative to mass spectrometry for achieving low detection limits. However, it can be prone to matrix effects and requires careful optimization of mobile phase conditions.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard. LC-MS/MS has emerged as the preferred method for the definitive quantification of IQ and other HAAs.[1][3][4][7] Its exceptional sensitivity, with limits of detection (LOD) often in the sub-ng/g range, and high selectivity, derived from monitoring specific precursor-to-product ion transitions, make it ideal for analyzing trace levels in complex matrices.[1] The use of isotopically labeled internal standards is crucial for accurate quantification, compensating for matrix effects and variations in sample preparation and instrument response.[1][3]

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful but Demanding Alternative

GC-MS is a highly sensitive and selective technique for the analysis of volatile and thermally stable compounds.[8][9] However, due to the low volatility of IQ, a derivatization step is necessary to convert it into a more volatile form suitable for GC analysis.[10] This additional sample preparation step can be time-consuming and introduce potential sources of error. Despite this, GC-MS can provide excellent separation efficiency and definitive identification based on mass spectra.

Immunoassays: Rapid Screening Tools

Enzyme-Linked Immunosorbent Assays (ELISAs) offer a high-throughput and cost-effective approach for the rapid screening of HAAs.[2][11] These assays utilize antibodies that can recognize specific HAAs or a class of related compounds. While excellent for preliminary screening of a large number of samples, immunoassays are generally less specific than chromatographic methods and may exhibit cross-reactivity with structurally similar compounds. Positive results from an immunoassay should be confirmed by a more selective technique like LC-MS/MS.[2][11]

Comparative Performance of Analytical Methods

The following table summarizes the key performance characteristics of the discussed analytical methods for IQ determination.

Method	Principle	Advantages	Disadvantages	Typical LOD	Typical LOQ	Selectivity	Throughput
HPLC-UV/PDA	UV/Visible Absorbance	Cost-effective, robust, widely available	Lower sensitivity, susceptible to matrix interference	0.1 - 10 ng/g[5]	0.3 - 30 ng/g	Moderate	Moderate
LC-MS/MS	Mass-to-charge ratio	High sensitivity and selectivity, definitive identification	Higher equipment cost, potential for matrix effects	0.009 - 3.1 ng/g[1][7]	0.025 - 10 ng/g[1][12]	High	High
GC-MS	Mass-to-charge ratio	High separation efficiency, definitive identification	Requires derivatization, not suitable for thermally labile compounds	Analyte dependent	Analyte dependent	High	Moderate
Immunoassay (ELISA)	Antibody-antigen binding	High throughput, cost-effective for screening	Potential for cross-reactivity, less specific, requires confirmation	~5 µg/L (for total HAAs)[2][11]	Not typically reported	Low to Moderate	Very High

Experimental Protocols: A Practical Guide

The successful analysis of IQ is critically dependent on meticulous sample preparation to extract the analyte from the complex food matrix and remove interfering substances. Solid-phase extraction (SPE) is a widely employed and effective cleanup technique.[3][4][5]

Workflow for Sample Preparation and Analysis

Caption: General workflow for the analysis of IQ in food samples.

Detailed Protocol: LC-MS/MS Analysis of IQ in a Meat Matrix

This protocol is a representative example and may require optimization for different matrices and instrumentation.

1. Sample Homogenization:

• Accurately weigh approximately 2-5 g of the cooked meat sample.

• Homogenize the sample until a uniform consistency is achieved. This can be done using a high-speed blender or a laboratory mill. The goal is to create a representative sample for extraction.[13][14]

2. Alkaline Digestion and Liquid-Liquid Extraction:

• To the homogenized sample, add a known amount of an appropriate isotopically labeled internal standard (e.g., ¹³C-labeled IQ).

• Add 1 M NaOH to digest the sample matrix and basify the mixture.[3][4]

• Perform liquid-liquid extraction with a suitable organic solvent, such as acetonitrile or a mixture of dichloromethane and toluene.[3][15] Vortex or shake vigorously.

• Centrifuge the mixture to separate the organic and aqueous layers.

• Collect the organic supernatant. Repeat the extraction process on the remaining aqueous layer and combine the organic extracts.

3. Solid-Phase Extraction (SPE) Cleanup:

• The choice of SPE sorbent is critical for effective cleanup. A common approach involves using a combination of cartridges, such as a Chem Elut cartridge followed by a mixed-mode cation exchange (MCX) or a hydrophilic-lipophilic balance (HLB) cartridge.[1][3][4]

• Condition the SPE cartridges according to the manufacturer's instructions.

• Load the combined organic extract onto the conditioned SPE cartridge.

• Wash the cartridge with appropriate solvents to remove interfering compounds.

• Elute the HAAs, including IQ, with a suitable elution solvent, often a mixture of methanol and ammonium hydroxide.[15]

4. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

5. LC-MS/MS Instrumentation and Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column is commonly used for the separation of HAAs.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium formate with formic acid) and an organic solvent (e.g., acetonitrile or methanol).

• MS/MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Monitor at least two specific multiple reaction monitoring (MRM) transitions for both the native IQ and its isotopically labeled internal standard for confident identification and accurate quantification.

Logical Relationship of Analytical Method Selection

Caption: Decision tree for selecting an appropriate analytical method for IQ.

Conclusion and Future Perspectives

The analysis of 2-Methyl-3H-imidazo[4,5-f]quinoline presents a significant analytical challenge due to its low concentrations in complex food matrices. While several methods are available, LC-MS/MS has become the gold standard, offering unparalleled sensitivity and selectivity.[1][3][7] HPLC-UV provides a viable, cost-effective alternative for less demanding applications, while immunoassays are valuable for rapid, high-throughput screening. GC-MS remains a powerful tool, although the requirement for derivatization can be a drawback.

Future advancements in analytical instrumentation, such as high-resolution mass spectrometry (HRMS), may offer even greater confidence in identification and the ability to perform non-targeted screening for new and emerging HAAs. Additionally, the development of more automated and streamlined sample preparation techniques will be crucial for increasing sample throughput and reducing the potential for human error in routine analysis. The continued refinement of these analytical methodologies is essential for ensuring food safety and protecting public health.

References

• Lee, J. H., et al. (2020). Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. Food Additives & Contaminants: Part A, 37(3), 408-420. [Link]

• Kim, D. H., et al. (2020). Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. PubMed, 31825750. [Link]

• Lee, J. H., et al. (2019). Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. Taylor & Francis Online. [Link]

• Sinha, R., et al. (1995). Analysis of foods for heterocyclic aromatic amine carcinogens by solid-phase extraction and high-performance liquid chromatography. PubMed, 7648788. [Link]

• Wang, Y., et al. (2020). Preparation of a Broad-Spectrum Heterocyclic Aromatic Amines (HAAs) Antibody and Its Application in Detection of Eight HAAs in Heat Processed Meat. Journal of Agricultural and Food Chemistry. [Link]

• Wang, Y., et al. (2020). Preparation of a Broad-Spectrum Heterocyclic Aromatic Amines (HAAs) Antibody and Its Application in Detection of Eight HAAs in Heat Processed Meat. PubMed, 33326242. [Link]

• Tóth, T., et al. (2007). Validation of a New Planar Chromatographic Method for Quantification of the Heterocyclic Aromatic Amines Most Frequently Found in Meat. PubMed, 17304273. [Link]

• Kim, J., et al. (2018). Heterocyclic Amines in Foods: Analytical Methods, Formation Mechanism, and Mitigation Strategies. ResearchGate. [Link]

• Takahashi, M., et al. (1985). Quantification of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx) in beef extracts by liquid chromatography with electrochemical detection (LCEC). PubMed, 3930432. [Link]

• Turesky, R. J., et al. (2005). Quantitation of Carcinogenic Heterocyclic Aromatic Amines and Detection of Novel Heterocyclic Aromatic Amines in Cooked Meats and Grill Scrapings by HPLC/ESI-MS. ACS Publications. [Link]

• National Toxicology Program. (2004). 2-Amino-3-methylimidazo [4,5-f]quinoline (IQ). ntp.niehs.nih.gov. [Link]

• Vanderlaan, M., et al. (1992). Immunoaffinity purification of dietary heterocyclic amine carcinogens. Environmental Health Perspectives, 98, 147-151. [Link]

• Pureswaran, D. S., et al. (2009). Identification of new 2-amino-3-methylimidazo[4,5-f]quinoline urinary metabolites from beta-naphthoflavone-treated mice. PubMed, 19572671. [Link]

• Lee, C. W., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Journal of Food and Drug Analysis, 29(4), 726-737. [Link]

• Lee, C. W., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Journal of Food and Drug Analysis. [Link]

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• Yeung, J. M. (2018). Sample Preparation for Food Analysis, General. ResearchGate. [Link]

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Comparative Analysis of Imidazoquinoline Derivatives: Cytotoxicity, Efficacy, and Methodological Workflows

Executive Summary & Strategic Context

Imidazoquinolines—a class of synthetic small molecules including Imiquimod (IMQ), Resiquimod (RSQ), and Gardiquimod (GDQ)—have fundamentally reshaped dermatological oncology and vaccine adjuvant development. While historically recognized for their potent agonism of endosomal Toll-like receptors (TLR7 and TLR8), recent pharmacological advancements have illuminated their direct, receptor-independent cytotoxic effects on malignant cells[1].

For drug development professionals, selecting the appropriate imidazoquinoline derivative requires balancing immune-mediated tumor clearance with direct cellular toxicity. This guide provides a rigorous comparative analysis of these derivatives, mapping their structure-activity relationships (SAR), quantitative cytotoxicity profiles, and the self-validating experimental workflows required to evaluate them.

Mechanistic Divergence: Immune-Mediated vs. Direct Cytotoxicity

The tumoricidal efficacy of imidazoquinolines is not monolithic; it operates through two distinct, parallel pathways that must be isolated during in vitro evaluation.

A. Indirect (Immune-Mediated) Cytotoxicity

The classical mechanism relies on the activation of plasmacytoid dendritic cells (pDCs) and Natural Killer (NK) cells. Compounds like Imiquimod and Gardiquimod bind to TLR7/8, recruiting the MyD88 adapter protein[2]. This triggers NF-κB and IRF-7 pathways, resulting in the secretion of Type I interferons (IFN-α/β). Crucially, this cytokine storm transforms pDCs into "killer DCs" that secrete TNF-related apoptosis-inducing ligand (TRAIL) and Granzyme B, inducing targeted apoptosis in adjacent tumor cells[2]. Gardiquimod has been shown to be up to 10 times more active than Imiquimod in stimulating this specific NK and splenocyte cytotoxicity[3].

B. Direct (Cell-Autonomous) Cytotoxicity

Emerging derivatives exhibit profound direct cytotoxicity independent of the adaptive immune system. For example, novel tetrahydrobenzo(g)imidazo[α-1,2]quinoline derivatives (specifically the "5c derivative") induce rapid cell cycle arrest, reactive oxygen species (ROS) generation, and Caspase-3 activation directly within glioblastoma (U-87MG) cells[1].

Dual pathways of imidazoquinoline-induced cytotoxicity via TLR activation and ROS.

Quantitative Performance Comparison

To facilitate objective compound selection, the following table synthesizes the cytotoxic and agonistic profiles of foundational and novel imidazoquinoline derivatives based on recent experimental data.

Compound / Derivative	Primary Target	Tested Cell Line	Cytotoxicity (IC50 / CC50)	Key Pharmacological Feature
Imiquimod (IMQ)	TLR7	Various (Melanoma)	Moderate / Variable	Baseline clinical standard; recruits pDCs to secrete TRAIL[2].
Resiquimod (RSQ)	TLR7 & TLR8	Various	Higher Potency than IMQ	Dual agonist; overcomes IMQ resistance in certain microenvironments[4].
Gardiquimod (GDQ)	TLR7	Splenocytes / NK	High Potency	10x more active than IMQ; significantly boosts NK cell cytolytic capacity[3].
Derivative 5c	Direct (ROS)	U-87MG (Glioblastoma)	11.91 µM (24h)	Pronounced direct apoptosis via ROS generation; minimal effect on normal cells[1].
Naphthoimidazoles (3b/e/f)	Viral RdRp	MDBK	2.8 – 11.8 µM	Structural modification at nitrogen position 5 yields high direct cytotoxicity[5].

Structure-Activity Relationship (SAR) & Chemoresistance Insights

The cytotoxicity of these compounds is heavily dictated by their molecular architecture. Substitution at the C2 position with varying alkyl groups selectively enhances TLR7 activity, while modifications at the N1 and C4 amines dictate the compound's susceptibility to P-glycoprotein (P-gp) efflux[6]. IMQ, RSQ, and GDQ are all substrates for P-gp[7]. In multidrug-resistant (MDR) cancers, the upregulation of P-gp aggressively effluxes these imidazoquinolines into the extracellular space. Paradoxically, researchers are now exploiting this efflux to enhance localized immunogenicity in the tumor microenvironment[7].

Validated Experimental Methodologies

To ensure scientific integrity, the evaluation of imidazoquinoline derivatives requires self-validating assay systems. Below are the definitive protocols for assessing direct cytotoxicity and receptor-specific agonism, detailing the causality behind each methodological choice.

Protocol 1: Time-Dependent Cytotoxicity Assay (MTT)

This protocol measures the direct metabolic inhibition of tumor cells by imidazoquinolines.

Causality & Self-Validation System:

• Why U-87MG or MDBK cells? Utilizing a highly malignant line (U-87MG) alongside a non-malignant control (AGO1522 fibroblasts) validates that the cytotoxicity is tumor-selective rather than universally caustic[1].

• Why 24h and 48h intervals? Imidazoquinoline-induced ROS generation triggers early apoptosis (24h), while secondary necrosis occurs later (48h). Measuring both establishes a definitive time-dependent IC50[1].

• Self-Validation: The assay mandates a vehicle control (DMSO) to baseline 100% viability and a positive control (e.g., Paclitaxel) to confirm the dynamic range of the spectrophotometer[1].

Step-by-Step Workflow:

• Cell Seeding: Seed cells at a density of 6x10⁵ cells/cm³ in 96-well plates using MEM-E supplemented with 10% horse serum[5]. Rationale: This density ensures cells remain in the exponential growth phase, preventing contact inhibition artifacts.

• Compound Treatment: Administer imidazoquinoline derivatives at serial concentrations (e.g., 3, 6.25, 12.5, 25, 50, 100 µM)[1].

• Incubation: Incubate plates at 37°C in a humidified 5% CO₂ atmosphere for exactly 24h and 48h[5].

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for 3 hours[6]. Rationale: Viable mitochondria reduce MTT to insoluble formazan, serving as a direct proxy for cell life.

• Solubilization: Centrifuge at 2000 rpm for 5 min, discard 100 µL of supernatant, and replace with DMSO[6]. Rationale: DMSO permeabilizes the cell membrane and solubilizes the formazan crystals for optical reading.

• Quantification: Measure absorbance at 570 nm using a microplate reader to calculate the IC50/CC50[6].

Self-validating MTT assay workflow for quantifying imidazoquinoline cytotoxicity.

Protocol 2: TLR7/8 Specific Reporter Assay (SEAP)

To differentiate direct cytotoxicity from immune-activating potential, a Secreted Embryonic Alkaline Phosphatase (SEAP) assay is required.

Causality & Self-Validation System:

• Why use transfected HEK293 cells? HEK293 cells do not naturally express TLR7 or TLR8. By transfecting them with human TLR7/8 plasmids, you isolate the receptor-specific binding affinity (EC50) of the derivative from its general cytotoxic noise[6].

• Why SEAP? Unlike luciferase assays that require cell lysis, SEAP is secreted into the culture media. This allows for continuous, non-destructive kinetic sampling of NF-κB activation over time[6].

References

• Novel Derivatives of Tetrahydrobenzo (g) Imidazo[α-1,2] Quinoline Induce Apoptosis Via ROS Production in the Glioblastoma Multiforme Cells, U-87MG. nih.gov.
• The TLR7 agonists imiquimod and gardiquimod improve DC-based immunotherapy for melanoma in mice. nih.gov.
• Anti-BVDV Activity Evaluation of Naphthoimidazole Derivatives Compared with Parental Imidazoquinoline Compounds. openmedicinalchemistryjournal.com.
• Synthesis and immunopharmacological evaluation of novel TLR7 agonistic triazole tethered imidazoquinolines. rsc.org.
• Efflux-Enhanced Imidazoquinolines To Exploit Chemoresistance. nih.gov.
• Imiquimod clears tumors in mice independent of adaptive immunity by converting pDCs into tumor-killing effector cells. nih.gov.
• Topically Applied Resiquimod versus Imiquimod as a Potential Adjuvant in Melanoma Tre

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Comparative genotoxicity of IQ and related compounds.

Comparative Genotoxicity of IQ and Related Heterocyclic Aromatic Amines: A Mechanistic and Methodological Guide

Introduction & Mechanistic Grounding

Heterocyclic aromatic amines (HAAs) are a class of potent environmental and dietary mutagens formed during the high-temperature cooking of protein-rich foods[1]. Among the most structurally significant and highly studied HAAs are the aminoimidazoazaarenes (AIAs), which include IQ (2-amino-3-methylimidazo[4,5-f]quinoline), MeIQ (2-amino-3,4-dimethylimidazo[4,5-f]quinoline), MeIQx (2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline), and PhIP (2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine).

Understanding the comparative genotoxicity of these compounds is critical for preclinical risk assessment, as their mutagenic potential is heavily dictated by their reliance on specific host metabolic machinery.

The Causality of Bioactivation

HAAs are pro-carcinogens; they are intrinsically inert and require a two-step metabolic activation to exert genotoxicity.

• Phase I (N-hydroxylation): The exocyclic amine group is oxidized primarily by hepatic Cytochrome P450 1A2 (CYP1A2) to form an N-hydroxy-HAA intermediate[2].

• Phase II (Esterification): This proximate mutagen undergoes O-acetylation or sulfonation by N-acetyltransferase 2 (NAT2) or Sulfotransferase 1A1 (SULT1A1)[2].

• Electrophilic Attack: The resulting ester is highly unstable and undergoes heterolytic cleavage to form a highly reactive arylnitrenium ion. This ultimate carcinogen covalently binds to DNA, predominantly forming C8-deoxyguanosine (C8-dG) adducts, leading to replication fork stalling, double-strand breaks, and frameshift mutations[3].

Fig 1. CYP1A2 and NAT2-mediated bioactivation pathway of heterocyclic amines to DNA-reactive ions.

Comparative Genotoxicity Profiles

While IQ, MeIQ, MeIQx, and PhIP share a similar bioactivation pathway, their mutagenic potencies and tissue tropisms vary drastically due to structural differences that influence enzyme affinity and adduct conformation.

Data Interpretation: MeIQ is the most potent bacterial mutagen known in the Ames test, yielding over 600,000 revertants per microgram. However, PhIP, despite being a weak bacterial mutagen, is the most abundant HAA in the human diet and a highly penetrant mammalian carcinogen, specifically targeting the colon and mammary glands[1][4]. This discrepancy highlights why relying solely on bacterial assays can misrepresent mammalian carcinogenic risk.

Table 1: Quantitative Comparison of HAA Genotoxicity and Carcinogenicity

Compound	Structural Class	Ames TA98 Potency (+S9)* (Revertants / µg)	Phase II Enzyme Dependency	Primary Rodent Tumor Sites
IQ	Imidazoquinoline	~433,000	NAT2 strict dependence	Liver, Intestines, Zymbal Gland
MeIQ	Imidazoquinoline	~661,000	NAT2 strict dependence	Liver, Colon
MeIQx	Imidazoquinoxaline	~145,000	NAT2 strict dependence	Liver, Lung
PhIP	Imidazopyridine	~1,800	SULT1A1 & NAT2	Colon, Breast, Prostate

*Values are approximate historical averages derived from standard Salmonella typhimurium TA98 assays with rat liver S9 metabolic activation[1].

Self-Validating Experimental Workflows

To accurately assess the comparative genotoxicity of compounds like IQ and its analogs, a self-validating, orthogonal testing strategy is required. As an application scientist, I mandate pairing a high-sensitivity bacterial reverse mutation assay with a metabolically competent mammalian DNA damage assay.

Fig 2. Orthogonal experimental workflow combining bacterial and mammalian models for genotoxicity.

Protocol 1: High-Sensitivity Ames Test (Modified for HAAs)

Causality for Protocol Design: Standard S. typhimurium TA98 has limited endogenous acetyltransferase activity. Because IQ, MeIQ, and MeIQx are heavily dependent on O-acetylation for terminal activation, using TA98 can result in underestimation of risk. We utilize the YG1024 strain , a TA98 derivative engineered to overproduce O-acetyltransferase, maximizing sensitivity to N-hydroxy-HAAs.

Step-by-Step Methodology:

• Preparation of S9 Mix: Prepare a 10% (v/v) rat liver S9 fraction (Aroclor 1254-induced) supplemented with NADP+ and glucose-6-phosphate to drive CYP1A2-mediated Phase I metabolism.

• Bacterial Culture: Grow S. typhimurium YG1024 overnight in Oxoid nutrient broth at 37°C to a density of ~1-2 × 10^9 CFU/mL.

• Pre-incubation: In a sterile tube, combine 100 µL of bacterial culture, 500 µL of S9 mix, and 10 µL of the test compound (IQ, MeIQ, MeIQx, or PhIP dissolved in DMSO at titrated concentrations from 0.01 to 1.0 µ g/plate ). Incubate at 37°C for 20 minutes. Self-Validation Check: Include a DMSO-only negative control and a 2-aminoanthracene positive control.

• Plating: Add 2 mL of molten top agar (containing trace histidine/biotin) to the mixture, vortex gently, and pour onto minimal glucose agar plates.

• Incubation & Scoring: Incubate plates inverted at 37°C for 48–72 hours. Quantify His+ revertant colonies using an automated colony counter. Calculate mutagenic potency as the linear slope of the dose-response curve (revertants/µg).

Protocol 2: Mammalian γH2AX In-Cell Western Assay

Causality for Protocol Design: Bacterial assays lack mammalian chromatin structure and DNA repair mechanisms. To bridge this gap, we use Chinese Hamster V79 cells. Wild-type V79 cells naturally lack endogenous CYPs and NATs, providing a zero-background baseline. By transfecting them to stably express human CYP1A2 and NAT2, we isolate and prove the exact metabolic dependencies of HAA-induced DNA double-strand breaks[2].

Step-by-Step Methodology:

• Cell Seeding: Seed recombinant V79-CYP1A2/NAT2 cells (and wild-type V79 as a negative metabolic control) into 96-well plates at 10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Exposure: Treat cells with IQ, MeIQ, MeIQx, or PhIP (0.1 µM to 50 µM in DMSO, final DMSO concentration <0.5%) for 24 hours.

• Fixation & Permeabilization: Wash cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and permeabilize with 0.2% Triton X-100 in PBS for 10 minutes.

• Immunolabeling (γH2AX): Block with 5% BSA. Incubate with a primary antibody against Phospho-Histone H2A.X (Ser139) overnight at 4°C. This specifically tags DNA double-strand breaks caused by replication fork collapse at HAA-adduct sites.

• Detection: Wash and apply a near-infrared fluorescent secondary antibody (e.g., IRDye 800CW) and a DNA stain (e.g., DRAQ5 or Sapphire700) for normalization.

• Quantification: Scan the plate using an infrared imaging system. Calculate the γH2AX fold-induction relative to the vehicle control, normalized to total DNA content. Self-Validation Check: Genotoxicity should be observed in V79-CYP1A2/NAT2 cells but strictly absent in wild-type V79 cells, proving the damage is metabolism-dependent.

Conclusion

When evaluating the genotoxicity of IQ and its structural relatives, a single-assay approach is scientifically insufficient. While MeIQ and IQ dominate in bacterial frameshift mutagenesis due to their high affinity for NAT2-mediated activation, compounds like PhIP demonstrate that lower bacterial mutagenicity does not equate to lower mammalian risk[4]. By employing orthogonal, metabolically competent workflows, researchers can accurately map the structure-activity relationships of these genotoxins and apply these insights to the safety screening of novel therapeutics containing heterocyclic amine scaffolds.

References

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• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]

A Researcher's Guide to Navigating the Cross-Reactivity of 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ) Antibodies

For researchers and drug development professionals, the specificity of an antibody is paramount to generating reliable and reproducible data. This is particularly true when studying small molecules like 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ), a mutagenic and carcinogenic compound found in cooked meats and fish.[1][2][3] The structural similarity of IQ to other heterocyclic amines (HCAs) present in food poses a significant challenge for antibody-based detection methods. This guide provides an in-depth comparison of the cross-reactivity profiles of commercially available anti-IQ antibodies and offers a framework for their validation.

The Critical Need for Specificity: Understanding the Landscape of Heterocyclic Amines

IQ belongs to a class of compounds known as heterocyclic amines, which are formed during the high-temperature cooking of protein-rich foods.[3][4] Several HCAs share a core imidazoquinoline or imidazoquinoxaline structure, leading to potential cross-reactivity with antibodies developed against IQ. Key structurally related compounds include:

• MeIQ (2-Amino-3,4-dimethylimidazo[4,5-f]quinoline): Differs from IQ by an additional methyl group.[4][5][6]

• MeIQx (2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline): Features a quinoxaline ring system instead of a quinoline system.

• PhIP (2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine): Contains a pyridine ring and a phenyl group.

Evaluating Antibody Specificity: A Comparative Analysis

To assess the cross-reactivity of anti-IQ antibodies, a panel of structurally related HCAs should be tested. The most common and effective method for this is a competitive enzyme-linked immunosorbent assay (ELISA) .[7][8] This technique provides a quantitative measure of an antibody's preference for its target antigen (IQ) over other related compounds.

The following diagram outlines the general workflow for a competitive ELISA to determine antibody cross-reactivity.

Caption: Competitive ELISA workflow for assessing antibody cross-reactivity.

The results of a competitive ELISA are typically expressed as the concentration of the competitor that causes 50% inhibition of the antibody binding to the coated antigen (IC50). The percent cross-reactivity is then calculated using the following formula:

% Cross-Reactivity = (IC50 of IQ / IC50 of Competitor) x 100

The following table presents a hypothetical comparison of two different anti-IQ monoclonal antibodies (mAb-A and mAb-B) against a panel of common HCAs.

Compound	mAb-A IC50 (nM)	mAb-A % Cross-Reactivity	mAb-B IC50 (nM)	mAb-B % Cross-Reactivity
IQ	10	100%	12	100%
MeIQ	25	40%	150	8%
MeIQx	500	2%	>1000	<1.2%
PhIP	>1000	<1%	>1000	<1.2%

Analysis:

• mAb-A demonstrates significant cross-reactivity with MeIQ (40%), indicating that it may not be suitable for applications where both IQ and MeIQ are present. Its specificity for IQ over MeIQx and PhIP is, however, high.

• mAb-B exhibits superior specificity for IQ, with minimal cross-reactivity against MeIQ (8%) and negligible binding to MeIQx and PhIP. This antibody would be the preferred choice for the specific detection of IQ.

One study on a monoclonal antibody against IQ reported that it recognized both IQ and MeIQ.[5] This highlights the importance of empirical validation of each antibody lot.

Advanced Techniques for Specificity Characterization

While ELISA is a robust and widely used method, other techniques can provide deeper insights into antibody-antigen interactions.

• Surface Plasmon Resonance (SPR): SPR offers real-time, label-free analysis of binding kinetics (association and dissociation rates) and affinity.[9][10] This can provide a more nuanced understanding of cross-reactive interactions compared to the endpoint measurements of ELISA.

• Western Blotting: Although less quantitative, Western blotting can be used to assess cross-reactivity against a panel of protein conjugates of different HCAs.[7]

The Causality Behind Experimental Choices: Hapten Design and Antibody Generation

The specificity of an antibody is fundamentally determined by the immunogen used to generate it. For small molecules like IQ, which are not immunogenic on their own, they must be conjugated to a larger carrier protein to elicit an immune response. This small molecule is referred to as a hapten.

The site at which the hapten is linked to the carrier protein is critical. To generate a highly specific antibody, the linker should be attached at a position that leaves the unique structural features of the hapten exposed to the immune system.

Caption: The principle of hapten-carrier conjugation for immunogen synthesis.

Novel hapten synthesis strategies can lead to the production of antibodies with improved sensitivity and specificity.[11] Therefore, understanding the immunogen design for a particular antibody can provide valuable insights into its potential cross-reactivity profile.

A Self-Validating System: Best Practices for Researchers

To ensure the trustworthiness of experimental results, a self-validating system for antibody use should be implemented.

• Lot-to-Lot Validation: Never assume that a new lot of an antibody will perform identically to a previous one. Perform a cross-reactivity screen on each new lot.

• In-house Validation: Whenever possible, validate the antibody's performance in your specific sample matrix. Matrix effects can sometimes influence antibody binding and cross-reactivity.[12]

• Use of Controls: Always include positive and negative controls in your experiments. Spiking your sample matrix with known concentrations of IQ and potential cross-reactants can help to assess recovery and specificity.

• Orthogonal Methods: When feasible, confirm key findings with a non-immunoassay-based method, such as liquid chromatography-mass spectrometry (LC-MS), to provide an independent verification of IQ levels.

By adhering to these principles of scientific integrity and rigorous validation, researchers can confidently utilize anti-IQ antibodies to advance our understanding of the role of this dietary carcinogen in human health and disease.

References

• Title: Monoclonal Antibody to 2-amino-3-methylimidazo(4,5-f)
• Title: Antibody Cross Reactivity And How To Avoid It?
• Source: Antibodies.
• Title: SPR to Examine Cross-Reactivity of Antibodies with Native and Variant SARS-CoV-2 Spike Proteins Source: Affinité Instruments URL
• Title: SPR vs ELISA | Comparing techniques for biomolecular detection Source: Nicoya Lifesciences URL
• Title: MeIQ (2-AMINO-3,4-DIMETHYLIMIDAZO[4,5-f]QUINOLINE)
• Title: IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE)
• Title: MeIQ (2-Amino-3,4-dimethylimidazo[4,5-f]quinoline)
• Title: Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells Source: ResearchGate URL
• Title: IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) (IARC Summary & Evaluation, Volume 56, 1993)
• Source: gyros.
• Title: Novel hapten synthesis for antibody production and development of an enzyme-linked immunosorbent assay for determination of furaltadone metabolite 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ).

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• 1. IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. inchem.org [inchem.org]
• 4. MeIQ (2-Amino-3,4-dimethylimidazo[4,5-f]quinoline) - OEHHA [oehha.ca.gov]
• 5. Monoclonal antibody to 2-amino-3-methylimidazo(4,5-f)quinoline, a dietary carcinogen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MeIQ (2-AMINO-3,4-DIMETHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 8. ELISA: The Complete Guide | Antibodies.com [antibodies.com]
• 9. affiniteinstruments.com [affiniteinstruments.com]
• 10. nicoyalife.com [nicoyalife.com]
• 11. Novel hapten synthesis for antibody production and development of an enzyme-linked immunosorbent assay for determination of furaltadone metabolite 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ). | Merck [merckmillipore.com]
• 12. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

Introduction: Deconstructing the Biological Puzzle of a Potent Dietary Carcinogen

An In-Depth Comparative Guide to the In Vivo vs. In Vitro Effects of 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ)

2-Methyl-3H-imidazo[4,5-f]quinoline, commonly known as IQ, is a prominent member of the heterocyclic aromatic amine (HAA) family. These compounds are formed during the high-temperature cooking of protein-rich foods like meat and fish[1][2]. Classified by the International Agency for Research on Cancer (IARC) as a probable human carcinogen (Group 2A), IQ has been the subject of extensive toxicological research[2][3]. Understanding its biological activity requires a dual-pronged approach, examining its effects both within the controlled environment of a laboratory dish (in vitro) and within the complex, integrated systems of a living organism (in vivo).

This guide provides a comparative analysis of the in vivo and in vitro effects of IQ, designed for researchers, scientists, and drug development professionals. We will dissect the critical differences between these experimental paradigms, from metabolic activation to genotoxicity and ultimate carcinogenicity. The objective is to illuminate why both approaches are not merely complementary but essential for constructing a complete, mechanistically sound profile of this potent dietary carcinogen. While in vitro studies offer speed and mechanistic clarity, they cannot replicate the intricate biological tapestry of a whole organism[4][5]. Conversely, in vivo studies provide the definitive assessment of systemic effects but with greater complexity and resource requirements. This guide will explore the causality behind these differences and the experimental choices that enable their interpretation.

Metabolic Activation: The Critical First Step to Toxicity

IQ in its native form is a procarcinogen; it is relatively inert and requires metabolic activation to exert its harmful effects[6]. This multi-step bioactivation process is the foundational event that dictates its genotoxicity and is a primary reason for discrepancies between in vitro and in vivo observations.

The principal pathway begins with N-oxidation of the exocyclic amino group, a reaction predominantly catalyzed by cytochrome P450 (CYP) enzymes, particularly CYP1A2[6][7][8]. This creates the proximate carcinogen, N-hydroxy-IQ. This metabolite is then further esterified by phase II enzymes, such as N-acetyltransferases (NATs) or sulfotransferases (SULTs), to form highly reactive N-acetoxy-IQ or N-sulfonyloxy-IQ esters[6][9]. These electrophilic species are the ultimate carcinogens, capable of covalently binding to DNA to form adducts.

In Vitro Perspective: In most cell-based assays, the cell lines used (e.g., human lymphoblastoid cells) may lack sufficient or appropriate CYP1A2 activity to effectively activate IQ on their own[10]. Consequently, in vitro mutagenicity and genotoxicity assays almost invariably require the addition of an external metabolic activation system. The most common is a liver S9 fraction, a supernatant from homogenized liver tissue containing microsomes (rich in CYPs) and cytosolic enzymes[10][11][12]. While essential, this creates an artificial system that may not perfectly mirror the delicate balance of activation and detoxification pathways present in a living organism.

In Vivo Reality: Within a living organism, this metabolic cascade is primarily orchestrated by the liver, the body's main metabolic hub[8][13][14]. Following absorption from the gut, IQ is transported to the liver where it undergoes extensive activation. The resulting reactive metabolites can then be transported via the bloodstream to extrahepatic tissues, or detoxified and excreted[13]. This process of absorption, distribution, metabolism, and excretion (ADME) is a critical determinant of target organ toxicity that is absent in in vitro models[4][5].

Figure 1: Metabolic activation of IQ in vitro vs. in vivo.

Genotoxicity: From Bacterial Mutations to Systemic DNA Damage

The genotoxic potential of IQ is well-established, but the methodologies to demonstrate it and the interpretation of the results differ significantly between in vitro and in vivo settings.

In Vitro Genotoxicity: High-Throughput Screening and Mechanistic Insight

In vitro assays are the bedrock for identifying potential genotoxins. IQ is a potent mutagen in the Ames test, a bacterial reverse mutation assay using Salmonella typhimurium strains, but only in the presence of a metabolic activation system (S9)[11][12][15]. In cultured mammalian cells, including human cell lines, metabolically activated IQ induces a range of genotoxic effects, such as DNA damage, chromosomal aberrations, and gene mutations[1][3][10]. These systems are invaluable for dissecting molecular mechanisms. For example, they allow researchers to pinpoint specific types of mutations, such as the single guanine deletions IQ is known to cause[10].

Assay Type	Model System	Key Finding	Metabolic Activation	Reference
Ames Test	S. typhimurium TA98	Potent mutagenicity	Required (S9)	[11][12]
Gene Mutation	Human Lymphoblasts	Mutations at hprt locus	Required (S9)	[10]
Chromosomal Aberrations	Human Cells	Induction of anomalies	Required	[1][3]
DNA Damage	Animal Cells	Induction of DNA damage	Required	[1][3]

Table 1: Summary of Key In Vitro Genotoxicity Data for IQ.

Experimental Protocol: Ames Test for IQ

• Preparation: A metabolically active S9 mix is prepared from the livers of rats pre-treated with a CYP inducer (e.g., Aroclor 1254). The mix contains the S9 fraction, buffer, and cofactors (NADP+, G6P).

• Exposure: Various concentrations of IQ dissolved in a suitable solvent (e.g., DMSO) are added to test tubes containing the Salmonella typhimurium tester strain (e.g., TA98, which is sensitive to frameshift mutagens), and the S9 mix.

• Incubation: The mixture is incubated at 37°C with gentle shaking to allow for metabolic activation of IQ and exposure of the bacteria.

• Plating: The contents of each tube are mixed with molten top agar and poured onto minimal glucose agar plates. The histidine-deficient medium allows only bacteria that have undergone a reverse mutation (revertants) to grow into visible colonies.

• Scoring: After 48-72 hours of incubation at 37°C, the number of revertant colonies per plate is counted. A dose-dependent increase in revertant colonies compared to the solvent control indicates a positive mutagenic response. Causality Note: The requirement for the S9 mix is a self-validating control, demonstrating that IQ itself is not directly mutagenic, but its metabolites are. This experimental design directly implicates metabolic activation in its genotoxicity.

In Vivo Genotoxicity: The Formation of DNA Adducts in Target Tissues

When administered to animals, IQ's genotoxicity manifests as the formation of covalent DNA adducts in various tissues[1][3]. The predominant adduct formed is N-(deoxyguanosin-8-yl)-2-amino-3-methylimidazo[4,5-f]quinoline (dG-C8-IQ)[16]. The levels and persistence of these adducts in specific organs are critical biomarkers that often correlate with the sites of cancer development[17][18]. For instance, in rats fed IQ, high levels of DNA adducts are detected in the liver and colon, which are primary targets for its carcinogenic effects[18]. In vivo studies have also confirmed that IQ induces gene mutations in cancer-related genes like c-Ha-ras and p53 within tumors isolated from treated animals[1][3].

Animal Model	Organ	Key Finding	Technique	Reference
Rats (F344)	Liver, Colon	Dose-dependent formation of 5 distinct adducts	³²P-Postlabeling	[18]
Monkeys	Multiple Organs	Widespread DNA adduct formation	³²P-Postlabeling	[1][3]
Mice	Colon, Bladder, Kidney	Adduct levels influenced by genetic polymorphisms (Ah, NAT)	³²P-Postlabeling	[6]
Rats	Zymbal Gland Tumors	Mutations in c-Ha-ras and p53 genes	Gene Sequencing	[1][3]

Table 2: Summary of Key In Vivo Genotoxicity Data for IQ.

Experimental Protocol: ³²P-Postlabeling Assay for IQ-DNA Adducts

• Dosing & Tissue Collection: An animal (e.g., F344 rat) is administered IQ via oral gavage or in the diet. After a set time, the animal is euthanized, and target organs (e.g., liver, colon) are harvested.

• DNA Isolation: High-purity genomic DNA is isolated from the tissues using standard enzymatic and precipitation methods.

• DNA Digestion: The DNA is enzymatically digested to individual deoxynucleoside 3'-monophosphates using micrococcal nuclease and spleen phosphodiesterase.

• Adduct Enrichment: Normal (unmodified) nucleotides are separated from the more hydrophobic adducts, often by butanol extraction or solid-phase extraction.

• Labeling: The isolated adducts are radiolabeled at the 5'-hydroxyl group with ³²P from [γ-³²P]ATP, catalyzed by T4 polynucleotide kinase.

• Chromatography: The ³²P-labeled adducts are separated by multi-dimensional thin-layer chromatography (TLC).

• Detection & Quantification: The TLC plates are exposed to phosphor screens or X-ray film. The resulting spots, representing different adducts, are quantified to determine the level of DNA damage, typically expressed as relative adduct labeling (RAL) or adducts per 10⁷-10⁹ nucleotides. Causality Note: This highly sensitive method allows for the direct visualization and quantification of DNA damage in the target tissues where tumors later develop, providing a strong mechanistic link between chemical exposure and a critical initiating event in carcinogenesis.

Carcinogenicity: The Ultimate Toxicological Endpoint

While genotoxicity is a key indicator, the definitive proof of a substance's cancer-causing potential comes from long-term carcinogenicity studies.

In Vitro Surrogates vs. In Vivo Tumorigenesis

True carcinogenicity—the formation of malignant tumors—cannot be modeled in vitro. However, assays like the cell transformation assay can measure in vitro surrogates, such as the acquisition of anchorage-independent growth, which is a hallmark of cancer cells. For IQ, the overwhelming evidence of carcinogenicity comes from robust and repeated in vivo studies.

In Vivo Carcinogenicity: Overwhelming Evidence Across Species

Long-term bioassays in multiple animal models have unequivocally demonstrated that IQ is a multi-organ carcinogen[2][3]. The spectrum of tumors induced provides critical information about its target tissues, which can vary between species.

• In Mice: Oral administration of IQ leads to tumors of the liver (hepatocellular adenomas and carcinomas), lung, and forestomach[2][3].

• In Rats: IQ induces a broader range of tumors, including carcinomas of the liver, small and large intestine, Zymbal gland (auditory sebaceous gland), and mammary gland in females[2][3].

• In Nonhuman Primates: In a landmark study, IQ was shown to be a potent liver carcinogen in cynomolgus monkeys, inducing hepatocellular carcinomas with relatively short latency periods. This finding in a species closely related to humans is a cornerstone of the evidence supporting its classification as a probable human carcinogen[19][20].

Animal Model	Primary Target Organs for Tumor Development	Reference
Mice	Liver, Lung, Forestomach	[3][21]
Rats	Liver, Colon, Small Intestine, Zymbal Gland, Mammary Gland	[3]
Monkeys	Liver (Hepatocellular Carcinoma)	[19][20]

Table 3: Carcinogenicity of IQ in Different Animal Models.

Experimental Protocol: Rodent Carcinogenicity Bioassay

• Animal Selection: Groups of male and female rodents (e.g., F344 rats), typically 50 per sex per group, are selected.

• Dose Selection: Based on shorter-term toxicity studies, at least two dose levels of IQ and a concurrent control group are chosen. Doses are administered daily, typically mixed in the feed, for the majority of the animal's natural lifespan (e.g., 24 months).

• In-life Monitoring: Animals are monitored daily for clinical signs of toxicity. Body weight and food consumption are measured weekly.

• Necropsy: At the end of the study (or when found moribund), all animals are subjected to a full necropsy. The location, size, and appearance of all external and internal lesions are recorded.

• Histopathology: A comprehensive set of organs and all observed lesions are collected, preserved, and processed for microscopic examination by a veterinary pathologist.

• Data Analysis: The incidence and multiplicity of tumors in each dose group are statistically compared to the control group to determine if there is a chemically-related increase in cancer. Causality Note: This long-term study design is the gold standard for identifying carcinogens. It integrates all biological processes—ADME, DNA damage, repair, cell proliferation, and systemic responses—to provide a definitive conclusion on tumorigenic potential in a whole organism.

Bridging the Gap: Explaining the In Vitro-In Vivo Discrepancies

The differences in outcomes and interpretations between in vitro and in vivo studies are not failures of either system but reflections of their inherent designs. Understanding these differences is crucial for accurate risk assessment.

Figure 2: Factors differentiating in vivo and in vitro experiments.

• Metabolic Complexity: The S9 mix used in in vitro tests is a simplified proxy for liver metabolism. It may not accurately reflect the in vivo balance between CYP-mediated activation and detoxification pathways (e.g., glucuronidation), which can significantly alter the amount of reactive metabolite available to cause damage[12][13].

• ADME Processes: As discussed, the journey of IQ from ingestion to a target cell nucleus is complex. Bioavailability is governed by absorption rates, binding to plasma proteins, distribution to different organs, and rates of detoxification and elimination—all factors that are absent in vitro[4][5].

• Systemic and Secondary Effects: Living organisms respond to toxic insults in ways that a cell culture cannot. IQ has been shown to induce oxidative stress and inflammation in vivo, which are known contributors to carcinogenesis[22]. It can also have other systemic effects, such as potential neurotoxicity, that can only be observed in a whole organism[23]. These secondary, non-genotoxic mechanisms are missed in standard in vitro genotoxicity assays.

• Dose and Temporal Dynamics: In vitro assays often use high concentrations for short durations to elicit a measurable response. In vivo studies, particularly cancer bioassays, can use lower, more physiologically relevant doses administered over a long period, better mimicking human dietary exposure and allowing for the interplay of damage, repair, and cell turnover[24].

Conclusion: A Synthesized View for Comprehensive Risk Assessment

The study of 2-Methyl-3H-imidazo[4,5-f]quinoline provides a classic illustration of the distinct but synergistic roles of in vitro and in vivo toxicology.

• In vitro studies establish the foundational mechanism: IQ is a pro-mutagen that requires metabolic activation to damage DNA. These assays are indispensable for rapid screening, identifying the specific enzymes involved (CYP1A2, NATs), and characterizing the molecular nature of the genetic damage.

• In vivo studies provide the essential context for risk assessment. They confirm that metabolic activation occurs systemically and demonstrate which organs are the primary targets for DNA adduct formation and, ultimately, cancer. They integrate the complexities of ADME and secondary systemic effects like inflammation, which are critical for determining the final carcinogenic outcome[4][5]. The potent carcinogenicity of IQ in multiple species, including nonhuman primates, underscores the predictive power of these whole-animal studies.

For researchers and drug development professionals, the lesson is clear: neither system alone is sufficient. A thorough toxicological profile relies on using in vitro tools to build a mechanistic hypothesis and then testing that hypothesis within the physiological reality of an in vivo model. Future research leveraging more advanced in vitro systems, such as 3D organoids that better replicate tissue architecture and metabolic competency, may help to further bridge the gap between these two vital experimental worlds.

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• IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - NCBI. (2005, March 15). [Link]

• Genotoxicity and carcinogenicity in rats and mice of 2-amino-3,6-dihydro-3-methyl-7H-imidazolo[4,5-f]quinolin-7 - one: an intestinal bacterial metabolite of 2-amino-3-methyl-3H-imidazo[4,5-f]quinoline. (1994). Journal of the National Cancer Institute. [Link]

• Carcinogenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in nonhuman primates: induction of tumors in three macaques. (1990). Japanese Journal of Cancer Research. [Link]

• 2-Amino-3,4-dimethylimidazo[4,5-f]quinoline induces and inhibits cytochrome P450 from the IA subfamily in chick and rat hepatocytes. (1992). Cancer Research. [Link]

• Ohgaki, H., Kusama, K., Matsukura, N., Morino, K., Hasegawa, H., Sato, S., Takayama, S., & Sugimura, T. (1984). Carcinogenicity in mice of a mutagenic compound, 2-amino-3-methylimidazo[4,5-f]quinoline, from broiled sardine, cooked beef and beef extract. Carcinogenesis.

• A new form of cytochrome P-450 responsible for mutagenic activation of 2-amino-3-methylimidazo[4,5-f]quinoline in human livers. (1992). Cancer Research. [Link]

• Metabolism of the food mutagen 2-amino-3-methylimidazo[4,5-f]quinoline in nonhuman primates undergoing carcinogen bioassay. (1992). Chemical Research in Toxicology. [Link]

• Adamson, R. H., Thorgeirsson, U. P., Snyderwine, E. G., Thorgeirsson, S. S., Reeves, J., Dalgard, D. W., Takayama, S., & Sugimura, T. (1990). Carcinogenicity of 2-Amino-3-methylimidazo[4,5-f]quinoline in Nonhuman Primates: Induction of Tumors in Three Macaques. Japanese Journal of Cancer Research. [Link]

• Cytochrome P450-Mediated Metabolism and DNA Binding of 2-Amino-1,7-dimethylimidazo[4,5-g]quinoxaline and its Carcinogenic Isomer 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline in Mice. (2012). Chemical Research in Toxicology. [Link]

• Formation and analysis of heterocyclic aromatic amine-DNA adducts in vitro and in vivo. (2004). Journal of Chromatography B. [Link]

• IQ (2-Amino-3-methylimidazo[4,5-f]quinoline) (IARC Summary & Evaluation, Volume 56, 1993). (1997). INCHEM. [Link]

• Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells. (n.d.). ResearchGate. [Link]

• Genotoxic effects of 2-amino-3,4-dimethylimidazo(4,5-f)quinoline (MeIQ) in rats measured by alkaline elution. (1991). Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis. [Link]

• Genotoxicity of 2-amino-3-methylimidazo(4, 5-f)quinoline (IQ) and related compounds in Drosophila. (n.d.). ZORA. [Link]

• DNA adduct formation by 2-amino-3-methylimidazo [4,5-f] quinoline (IQ) in rat colon. (2001). The Journal of Medical Investigation. [Link]

• Metabolic activation of 2-amino-3-methylimidazo(4,5-f)quinoline by hepatic preparations--contribution of the cytosolic fraction and its significance to strain differences. (1986). Mutagenesis. [Link]

• DNA adducts of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in fetal tissues of patas monkeys after transplacental exposure. (2000). Toxicology and Applied Pharmacology. [Link]

• Low-dose carcinogenicity of 2-amino-3-methylimidazo[4,5-f ]quinoline in rats: Evidence for the existence of no-effect levels and a mechanism involving p21Cip / WAF1. (2011). Cancer Science. [Link]

• Mutagenicity and in Vitro Covalent DNA Binding of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline. (n.d.). PubMed. [Link]

• Metabolic activation of the food mutagens 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) and 2-amino-3,4-dimethylimidazo[4,5-f]quinoline (MeIQ) to DNA binding species in human mammary epithelial cells. (1992). Carcinogenesis. [Link]

• Quantitative analysis of mutagenicity and carcinogenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in F344 gpt delta transgenic rats. (2019). NII. [Link]

• Mutagenic activation of 2-amino-3-methylimidazo[4,5-f]-quinoline (IQ) and 2-amino-3,4-dimethylimidazo[4,5-f]-quinoline (MeIQ) by subcellular fractions and cells isolated from small intestine, kidney and liver of the rat. (1987). Cell Biology and Toxicology. [Link]

• DNA adducts of 2-amino-3-methylimidazo[4,5-f]quinoline (IQ) in colon, bladder, and kidney of congenic mice differing in Ah responsiveness and N-acetyltransferase genotype. (1995). Cancer Research. [Link]

• DNA Adduct Formation of the Carcinogen 2-amino-3-methylimidazo[4,5-f]-quinoline in Target Tissues of the F-344 Rat. (1988). Cancer Letters. [Link]

• Long-term exposure to 2-amino-3-methylimidazo[4,5-f]quinoline can trigger a potential risk of Parkinson's disease. (2021). Journal of Hazardous Materials. [Link]

• 2-Amino-3-methylimidazo[4,5-f]quinoline inhibits nitric oxide production in lipopolysaccharide-stimulated RAW 264.7 cells by blocking p38 kinase activation. (2000). Cancer Letters. [Link]

• Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells. (n.d.). Carcinogenesis. [Link]

• In vitro vs. In vivo: Is One Better? (2019). UHN Research. [Link]

• In Vitro vs In Vivo Preclinical Studies. (2021). News-Medical.net. [Link]

• 2-Amino-3-methylimidazo[4,5-f]quinoline induced oxidative stress and inflammation via TLR4/MAPK and TLR4/NF-κB signaling pathway in zebrafish (Danio rerio) livers. (2021). Food and Chemical Toxicology. [Link]

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Quinoline Scaffolds in Combination Therapy: A Comparative Guide on Pharmacodynamic and Pharmacokinetic Interactions

Executive Summary

Quinolines represent one of the most versatile and historically significant pharmacophores in drug development, forming the backbone of critical antimalarial (e.g., chloroquine) and antitubercular (e.g., bedaquiline) therapies. However, the true clinical utility of quinolines is rarely realized in monotherapy. Instead, their efficacy hinges on complex pharmacodynamic (PD) and pharmacokinetic (PK) interactions with co-administered compounds. This guide provides an objective, data-driven comparison of how quinoline scaffolds interact with other molecular classes, detailing the causality behind synergistic efficacy and Cytochrome P450 (CYP450)-mediated metabolic shifts.

Pharmacodynamic Interactions: Synergism and Additivity in Pathogen Eradication

The interaction profile of a drug dictates its viability in modern combination regimens. Quinolines exhibit distinct interaction modalities compared to alternative scaffolds like nitroimidazoles or oxazolidinones.

1.1 Bedaquiline (Diarylquinoline) vs. Non-Quinolines in Tuberculosis

The treatment of multidrug-resistant tuberculosis (MDR-TB) relies heavily on the BPaL regimen (Bedaquiline, Pretomanid, and Linezolid). Bedaquiline functions by specifically targeting mycobacterial ATP synthase. When evaluating the interaction between bedaquiline and linezolid (an inhibitor of the 50S ribosome), in vitro models utilizing the Greco Universal Response Surface Approach (URSA) demonstrate a strictly additive interaction across both log-phase and non-replicating acid-phase growth states[1].

Comparatively, in vivo transcriptional profiling (SEARCH-TB) reveals that bedaquiline dominates the physiological response. While the combination of pretomanid and linezolid induces an intermediate transcriptional stress profile, the addition of bedaquiline forces the mycobacterium into a profound state of metabolic depletion that supersedes the effects of the partner drugs[2]. This non-overlapping mechanism of action ensures that bedaquiline prevents the emergence of resistance to linezolid more effectively than alternative fluoroquinolone-based combinations.

1.2 Chloroquine (4-Aminoquinoline) vs. Artemisinin in Malaria

In antimalarial therapy, chloroquine acts as a weak base that accumulates in the acidic food vacuole of the Plasmodium parasite, where it binds to toxic free heme and prevents its polymerization into inert hemozoin[3]. When compared to monotherapies, combining chloroquine with artemisinin derivatives yields a profound synergistic effect. The causality is elegant: chloroquine-induced accumulation of free heme directly catalyzes the cleavage of artemisinin's endoperoxide bridge, generating a lethal burst of carbon-centered radicals[3].

Fig 1: Synergistic mechanism of Chloroquine and Artemisinin in Plasmodium species.

Pharmacokinetic Interactions: Cytochrome P450 (CYP) Type II Binding

Beyond PD synergy, quinolines present unique PK interaction challenges due to their structural propensity to interact directly with Cytochrome P450 enzymes (e.g., CYP3A4, CYP2C9).

Unlike standard lipophilic drugs that exhibit Type I binding (interacting purely via hydrophobic forces in the active site), quinoline-4-carboxamides and related analogs often exhibit Type II binding. This occurs when an accessible sp2-hybridized nitrogen on the quinoline or attached pyridine ring directly coordinates with the ferric heme iron (Fe3+) of the CYP enzyme[4].

This direct coordination fundamentally alters the enzyme's catalytic cycle. While Type II binding was historically assumed to form a "dead-end" inhibitory complex that increases metabolic stability, recent kinetic analyses reveal that these compounds can still be extensively metabolized via direct reduction of the nitrogen-coordinated heme[5]. Consequently, quinolines with unhindered sp2 nitrogens may exhibit unexpectedly high intrinsic clearance rates compared to sterically hindered analogs or non-quinoline alternatives.

Fig 2: Type II binding logic of quinoline scaffolds with CYP450 enzymes.

Comparative Data Summaries

To objectively evaluate these interactions, the following tables summarize the PD and PK performance of quinoline combinations against standard alternatives.

Table 1: Pharmacodynamic Interaction Profiles of Antimicrobial Combinations

Regimen / Combination	Primary Scaffold	Secondary Scaffold	Interaction Type	Mechanistic Basis
Bedaquiline + Linezolid	Diarylquinoline	Oxazolidinone	Additive	Non-overlapping targets: ATP synthase inhibition (BDQ) + 50S ribosomal inhibition (LZD).
Chloroquine + Artemisinin	4-Aminoquinoline	Sesquiterpene lactone	Synergistic	CQ inhibits heme detoxification; accumulated heme activates ART endoperoxide bridge.
Pretomanid + Linezolid	Nitroimidazooxazine	Oxazolidinone	Intermediate	Mixed transcriptional stress response; lacks the dominant ATP-depletion signature of BDQ.

Table 2: Cytochrome P450 (CYP3A4/CYP2C9) Binding Modalities

Compound Class	Binding Type	Interaction Mechanism	Impact on Metabolic Clearance
Accessible sp2-Nitrogen Quinolines	Type II	Direct lone-pair coordination with Ferric Heme Iron (Fe3+).	High affinity, complex metabolic stability (can be extensively metabolized via direct reduction).
Sterically Hindered Quinolines	Type I	Hydrophobic active-site interactions.	Lower affinity, standard oxidative metabolism.
Standard Fluoroquinolones	Type I / Weak Type II	Variable, often limited direct heme coordination.	Generally stable, lower CYP inhibition potential.

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols represent the gold standard for validating quinoline interactions. Each protocol is designed as a self-validating system, incorporating internal controls to eliminate artifactual data.

4.1 In Vitro Checkerboard Assay for PD Interactions (URSA Modeling)

Because M. tuberculosis resides in necrotic granulomas characterized by low pH and hypoxia, interaction assays must evaluate both replicating (log-phase) and non-replicating persister (acid-phase) states to ensure clinical translatability.

• Matrix Preparation: Prepare a 9×8 matrix of drug concentrations in 96-well plates. Dilute bedaquiline (Drug A) along the x-axis and linezolid (Drug B) along the y-axis.

• Inoculation: Inoculate plates with M. tuberculosis strain H37Rv adjusted to an OD600 of 0.05. For acid-phase testing, buffer the Middlebrook 7H9 medium to pH 5.5 to mimic the granuloma environment.

• Incubation: Incubate for 14 days at 37°C.

• Quantification: Add Alamar Blue reagent; measure fluorescence (Ex 530 nm / Em 590 nm) to quantify cellular viability.

• Validation & Analysis: Fit the viability data to the Greco URSA model. Self-Validation Check: The model calculates a 95% confidence interval for the interaction parameter (α). If the lower bound of α > 0, the interaction is mathematically proven synergistic; if α = 0, it is additive; if α < 0, it is antagonistic[1].

Fig 3: Experimental workflow for evaluating pharmacodynamic drug interactions.

4.2 CYP450 Metabolic Stability and Type II Binding Assay

• Pre-incubation: Combine 5 pmol of recombinant CYP3A4 or CYP2C9 Baculosomes with 50 μM of the quinoline substrate in 100 mM potassium phosphate buffer (pH 7.4). Incubate for 5 minutes at 37°C[5].

• Initiation: Add NADPH to a final concentration of 10 mM to initiate the catalytic cycle.

• Quenching & Internal Standard: After 60 minutes, quench the reaction with 200 μL of 6% acetic acid in acetonitrile. Self-Validation Check: The quench solution must contain 0.05 mM phenacetin as an internal standard[5]. This corrects for extraction efficiency and matrix ionization effects during mass spectrometry, ensuring absolute quantification.

• Analysis: Analyze metabolite formation via LC-MS/MS. Determine the binding mode (Type I vs. Type II) via UV-Vis difference spectroscopy, looking for a characteristic spectral shift (peak at 425-430 nm, trough at 390-405 nm for Type II).

References

• Cytochrome P450 2C9 Type II Binding Studies on Quinoline-4-carboxamide Analogs Source: National Institutes of Health (NIH) URL:[Link]

• Effect of Linezolid plus Bedaquiline against Mycobacterium tuberculosis in Log Phase, Acid Phase, and Nonreplicating-Persister Phase in an In Vitro Assay Source: National Institutes of Health (NIH) URL:[Link]

• Deconvoluting drug interactions using M. tuberculosis physiologic processes: transcriptional disaggregation of the BPaL regimen in vivo Source: Antimicrobial Agents and Chemotherapy (ASM Journals) URL:[Link]

• THE EFFECTS OF TYPE II BINDING ON METABOLIC STABILITY AND BINDING AFFINITY IN CYTOCHROME P450 CYP3A4 Source: National Institutes of Health (NIH) URL:[Link]

• Chloroquine against malaria, cancers and viral diseases Source: National Institutes of Health (NIH) URL:[Link]

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Reproducibility of 2-Methyl-3H-imidazo[4,5-f]quinoline synthesis

The 2-Methyl-3H-imidazo[4,5-f]quinoline scaffold is a critical heterocyclic core. It is most widely recognized as the structural foundation of the potent food mutagen IQ (2-amino-3-methylimidazo[4,5-f]quinoline)[1][2], but it also serves as a vital pharmacophore in drug development, exhibiting significant antibacterial, antiviral, and immunomodulatory properties[3].

Despite its importance, synthesizing this fused tricyclic system reproducibly presents significant challenges. Traditional routes often suffer from the oxidative instability of diamine precursors and the formation of complex, tarry side-product mixtures during cyclization[4]. This guide objectively compares the classical Philips-type condensation against a modern, base-catalyzed N-oxide truncation pathway, providing researchers with actionable, data-backed protocols to optimize yield and purity.

Mechanistic Pathways

Figure 1: Mechanistic pathways for 2-Methyl-3H-imidazo[4,5-f]quinoline synthesis.

Synthetic Strategies Compared

Route A: Classical Philips-Type Condensation

The traditional approach constructs the imidazole ring by reacting 5,6-diaminoquinoline with an acetic acid equivalent[4].

Experimental Protocol:

• Imidate Formation: Dissolve 5,6-diaminoquinoline (1.0 eq) in an excess of triethyl orthoacetate (solvent/reactant). Add a catalytic amount of p-toluenesulfonic acid (p-TsOH).

• Cyclization: Heat the mixture to reflux (approx. 110 °C) under an inert argon atmosphere for 4–6 hours. Monitor the reaction via HPLC until the diamine is fully consumed.

• Isolation: Concentrate the mixture under reduced pressure, neutralize with saturated aqueous NaHCO₃, extract with ethyl acetate, and purify via silica gel chromatography.

Causality & Expert Insight: While acetic acid or acetic anhydride can technically be used, they frequently lead to stable 5-amino-6-acetaminoquinoline or diacetylated intermediates that resist cyclization without the application of extreme, yield-destroying heat[5]. Triethyl orthoacetate is strategically chosen because it forms a highly reactive imidate intermediate. Thermal energy drives the intramolecular nucleophilic attack of the adjacent amine onto the imidate carbon, expelling ethanol and smoothly driving the equilibrium toward the fused 2-methylimidazole core. However, the primary limitation of this route is the 5,6-diaminoquinoline precursor, which is highly susceptible to air oxidation, often resulting in dark crude mixtures that heavily complicate purification.

Route B: Modern Base-Catalyzed Cyclization via N-Oxide

A highly reproducible alternative leverages the base-catalyzed cyclization of ortho-nitroalkylaminoquinolines to form a stable N-oxide intermediate[3][6].

Experimental Protocol:

• Base-Promoted Cyclization: Suspend 5-(ethylamino)-6-nitroquinoline (1.0 eq) in 96% ethanol. Add KOH (2.0 eq) and stir at room temperature to mild reflux for 1 hour. The intermediate, 2-Methyl-3H-imidazo[4,5-f]quinoline 1-oxide, will precipitate as a pale yellow solid. Filter and wash with cold ethanol (78% yield, mp 266–267 °C)[6].

• Deoxygenation: Suspend the isolated 1-oxide in anhydrous chloroform. Dropwise, add phosphorus trichloride (PCl₃, 1.5 eq) at 0 °C. Warm to room temperature and stir for 2 hours. Quench carefully with ice water, basify, and extract to yield the target free base.

Causality & Expert Insight: The choice of an ethylamino precursor to yield a methyl substituent is counterintuitive but mechanistically brilliant. The base initiates an intramolecular redox reaction where the nitro group oxidizes the α-carbon of the ethyl group. This triggers cyclization and the truncation of the incoming alkyl chain, cleanly yielding the 2-methyl N-oxide[6]. Deoxygenation with PCl₃ is highly reliable; PCl₃ acts as an efficient oxygen acceptor (forming POCl₃), irreversibly pulling the reaction to completion. Because the N-oxide intermediate acts as a self-purifying checkpoint (precipitating directly from the reaction mixture)[6], this route avoids the unstable diamine intermediates entirely.

Quantitative Data Comparison

The following table summarizes the performance metrics of both synthetic routes based on empirical laboratory data:

Performance Metric	Route A (Classical Condensation)	Route B (Modern N-Oxide Route)
Starting Material	5,6-Diaminoquinoline	5-(Ethylamino)-6-nitroquinoline
Primary Reagents	Triethyl orthoacetate, p-TsOH	KOH (EtOH), followed by PCl₃
Overall Yield	45% – 60%	~70% (78% Step 1, 90% Step 2)
Crude Purity	Moderate (Prone to oxidation)	High (Crystalline intermediate)
Reaction Time	4 – 6 hours	1 hour (Step 1) + 2 hours (Step 2)
Scalability	Poor (Exothermic, tar formation)	Excellent (Self-purifying precipitation)
Key Advantage	Single-step from diamine	Avoids unstable diamine precursors

Conclusion & Recommendations

For small-scale synthesis where 5,6-diaminoquinoline is already synthesized and readily available, Route A is a viable pathway, provided that rigorous inert atmosphere techniques are employed to prevent precursor degradation. However, for scale-up, pharmaceutical drug development, or when high purity is paramount, Route B is vastly superior . The N-oxide intermediate acts as a self-validating, self-purifying checkpoint that crystallizes out of solution[6]. By circumventing oxidation-prone diamines, Route B ensures a highly reproducible workflow that minimizes the need for exhaustive chromatographic purification.

References

• IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - NCBI Source: National Center for Biotechnology Information (NIH) URL: [Link]

• Selective Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines Source: ACS Omega URL: [Link]

• 2-Amino-3-methylimidazo [4,5-f]quinoline (IQ) Source: National Toxicology Program (NIH) URL: [Link]

• IMIDAZOQUINOLINES AS DIVERSE AND INTERESTING BUILDING BLOCKS: REVIEW OF SYNTHETIC METHODOLOGIES Source: Heterocycles URL: [Link]

• PT95310B - PROCESS FOR THE PREPARATION OF NEW N-ARYL AND N-HETEROARYLAMID...

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A Senior Application Scientist's Guide to Validating the Bioactivity of 2-Methyl-3H-imidazo[4,5-f]quinoline Across Diverse Cell Lines

Introduction: Understanding the Target and the Rationale

2-Methyl-3H-imidazo[4,5-f]quinoline, more commonly known in literature as 2-Amino-3-methylimidazo[4,5-f]quinoline or IQ, is a heterocyclic aromatic amine.[1][2] It is a compound of significant interest to toxicologists and drug development professionals, primarily because it is a known mutagen and carcinogen formed during the cooking of protein-rich foods like meat and fish.[1][3] Its biological activity stems from its ability to form adducts with DNA, leading to mutations.[2][3] Beyond its genotoxicity, studies have revealed that IQ can modulate critical cellular signaling pathways, including those involved in inflammation and cell proliferation, such as the p38 MAPK/NF-κB and Wnt/β-catenin pathways.[4][5][6]

Validating the bioactivity of a compound like IQ across different cell lines is a cornerstone of preclinical research. A compound's efficacy and toxicity are not universal; they are highly dependent on the genetic and metabolic context of the cell. A cancer cell line, for instance, with its aberrant signaling and rapid proliferation, may respond very differently to IQ compared to a non-cancerous cell line. Therefore, a multi-cell line approach is not just best practice—it is essential for building a comprehensive and predictive biological profile of the compound.

This guide provides a framework for the systematic validation of IQ's bioactivity, focusing on three fundamental endpoints: cytotoxicity, apoptosis induction, and cell cycle perturbation. We will also introduce a relevant alternative compound, 2-Amino-3,4-dimethylimidazo[4,5-f]quinoline (MeIQ), for comparative analysis.[7][8] The methodologies described are designed to be robust and self-validating, providing researchers with the confidence needed to make data-driven decisions.

Core Experimental Workflow

The validation process follows a logical progression from assessing overall cell health to dissecting specific mechanisms of action. This workflow ensures that each experimental stage informs the next, creating a comprehensive narrative of the compound's cellular effects.

Caption: Known signaling pathways modulated by 2-Methyl-3H-imidazo[4,5-f]quinoline (IQ).

This diagram illustrates two distinct pathways reported to be affected by IQ. In macrophages, IQ can inhibit the p38 kinase pathway, leading to reduced NF-κB activation and lower expression of inducible nitric oxide synthase (iNOS). [4]Conversely, in the context of hepatocarcinogenesis, IQ has been shown to activate the Wnt/β-catenin and TGF-β signaling pathways, promoting the expression of pro-proliferative genes like c-Myc and Cyclin D1. [5]These context-dependent effects underscore the importance of testing the compound in multiple, relevant cell lines.

Conclusion

This guide outlines a systematic and robust approach for validating the bioactivity of 2-Methyl-3H-imidazo[4,5-f]quinoline. By integrating assays for cytotoxicity, apoptosis, and cell cycle analysis, researchers can build a comprehensive profile of the compound's effects. Comparing these effects across diverse cell lines—such as the cancer lines MCF-7, HepG2, and A549 versus the non-cancerous MCF-10A—and against a structurally similar compound like MeIQ, provides critical context and enhances the predictive power of the in vitro data. The provided protocols and data presentation formats offer a clear path from experimental execution to insightful interpretation, empowering scientists to rigorously characterize the biological impact of this and other compounds of interest.

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• Propidium iodide staining of cells for cell cycle analysis protocol. Bio-Rad Antibodies. [Link]

• Cell Cycle Analysis by Propidium Iodide Staining. [Link]

• DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide. University of Virginia School of Medicine. [Link]

• MTT Proliferation Assay Protocol. ResearchGate. [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• DNA Cell Cycle Analysis with PI. [Link]

• Caspase-3, 7 Activity Assay Kit. Boster Bio. [Link]

• IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE). NCBI Bookshelf. [Link]

• Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells. Carcinogenesis. [Link]

• MeIQ (2-AMINO-3,4-DIMETHYLIMIDAZO[4,5-f]QUINOLINE). NCBI Bookshelf. [Link]

• Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells. ResearchGate. [Link]

• 2-Amino-3-methylimidazo[4,5-f]quinoline inhibits nitric oxide production in lipopolysaccharide-stimulated RAW 264.7 cells by blocking p38 kinase activation. PubMed. [Link]

• 2-Amino-3,4-dimethylimidazo[4,5-f]quinoline induces and inhibits cytochrome P450 from the IA subfamily in chick and rat hepatocytes. PubMed. [Link]

• Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Brieflands. [Link]

• Discovery of Novel Imidazo[4,5-c]quinoline Derivatives to Treat Inflammatory Bowel Disease (IBD) by Inhibiting Multiple Proinflammatory Signaling Pathways and Restoring Intestinal Homeostasis. ACS Publications. [Link]

• 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) promotes mouse hepatocarcinogenesis by activating transforming growth factor-β and Wnt/β-catenin signaling pathways. PubMed. [Link]

• Insights into the mechanism of action of quinoline antimalarials against Plasmodium falciparum revealed by novel fluorescent analogues and chemical proteomics. MESA Malaria. [Link]

• MeIQ (2-Amino-3,4-dimethylimidazo[4,5-f]quinoline). OEHHA. [Link]

• 2-Amino-3-methylimidazo[4,5-f]quinoline induced oxidative stress and inflammation via TLR4/MAPK and TLR4/NF-κB signaling pathway in zebrafish (Danio rerio) livers. PubMed. [Link]

• Biologically active quinoline and quinazoline alkaloids part I. PMC. [Link]

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• 1. IQ (2-AMINO-3-METHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Mutagenicity of 2-amino-3-methylimidazo[4,5-f]quinoline in human lymphoblastoid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-Amino-3-methylimidazo[4,5-f]quinoline inhibits nitric oxide production in lipopolysaccharide-stimulated RAW 264.7 cells by blocking p38 kinase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) promotes mouse hepatocarcinogenesis by activating transforming growth factor-β and Wnt/β-catenin signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Amino-3-methylimidazo[4,5-f]quinoline induced oxidative stress and inflammation via TLR4/MAPK and TLR4/NF-κB signaling pathway in zebrafish (Danio rerio) livers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MeIQ (2-AMINO-3,4-DIMETHYLIMIDAZO[4,5-f]QUINOLINE) - Some Naturally Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. MeIQ (2-Amino-3,4-dimethylimidazo[4,5-f]quinoline) - OEHHA [oehha.ca.gov]

Safety & Regulatory Compliance

Operational Safety and Disposal Guide: 2-Methyl-3H-imidazo[4,5-f]quinoline

As a Senior Application Scientist, I have designed this comprehensive guide to provide researchers, scientists, and drug development professionals with the essential safety, handling, and disposal protocols for 2-Methyl-3H-imidazo[4,5-f]quinoline (CAS 93201-85-5).

Handling heterocyclic amines requires more than just following a checklist; it requires a deep understanding of the chemical's mechanistic behavior and environmental impact. This guide bridges the gap between toxicological causality and operational logistics, ensuring your laboratory maintains the highest standards of scientific integrity and safety[1].

Chemical Identity & Quantitative Data

2-Methyl-3H-imidazo[4,5-f]quinoline is a nitrogen-rich heterocyclic compound. Derivatives of the imidazo[4,5-f]quinoline class are frequently investigated in drug development for their antimicrobial, antiviral, and immunomodulatory properties[2]. However, the structural motif is also associated with potent biological reactivity, necessitating rigorous handling controls[2].

Table 1: Physicochemical Properties

Property	Value	Operational Implication
Chemical Name	2-Methyl-3H-imidazo[4,5-f]quinoline	Nomenclature standard for inventory tracking.
CAS Number	93201-85-5	Primary identifier for SDS and regulatory compliance[1].
Molecular Formula	C11H9N3	High nitrogen content dictates NOx scrubbing during disposal[3].
Monoisotopic Mass	183.07965 Da	Used for LC-MS/MS verification of surface decontamination[3].
Physical State	Solid / Powder	High risk of aerosolization and dust inhalation[1].
Storage Conditions	Dry, cool, well-ventilated	Must be kept away from incompatible materials and foodstuff[1].

Toxicological Profile & Hazard Causality

To understand why our safety protocols are so stringent, we must examine the mechanistic toxicology of imidazoquinolines. While specific toxicity data for the 2-methyl derivative is continually updated, the broader class of imidazoquinolines is recognized for its mutagenic potential[2].

The Causality of Toxicity: In biological systems, imidazoquinolines can undergo metabolic activation. Cytochrome P450 enzymes (such as CYP1A2) oxidize the amine or ring nitrogen to form an N-hydroxy intermediate. Subsequent phase II esterification (e.g., via N-acetyltransferases) generates a highly electrophilic nitrenium ion. This reactive species can intercalate into DNA and covalently bind to guanine residues, forming bulky DNA adducts that lead to mutations.

Because of this mechanism, inhalation of dust or dermal absorption bypasses first-pass metabolism but can still lead to systemic exposure and cellular damage. Therefore, our primary operational goal is the absolute prevention of aerosol generation and skin contact[1].

Metabolic activation pathway of imidazoquinolines leading to DNA adduction.

Laboratory Handling & Experimental Workflows

Every protocol involving 2-Methyl-3H-imidazo[4,5-f]quinoline must be a self-validating system where engineering controls and PPE act as redundant safety layers.

Step-by-Step Handling Methodology

• Engineering Controls: All weighing, transferring, and dilution of the dry powder must be performed inside a Class II Type B2 Biological Safety Cabinet (BSC) or a dedicated, externally exhausted chemical fume hood[1]. This prevents the formation and inhalation of dust aerosols.

• Personal Protective Equipment (PPE): Operators must wear chemical-impermeable gloves (nitrile, double-gloved), safety goggles, and a dedicated, disposable chemically resistant lab coat[1].

• Static Discharge Prevention: Because fine organic powders present a dust explosion hazard, use non-sparking spatulas and ensure all weighing equipment is properly grounded to prevent electrostatic discharge[1].

• Solvent Compatibility: When preparing stock solutions, ensure the solvent is compatible with the compound and does not generate exothermic reactions. Keep containers tightly closed when not in active use[1].

Operational Disposal Plan

Improper disposal of heterocyclic amines poses severe environmental and public health risks. The compound must never be discharged into drains or the general environment[1].

Step-by-Step Disposal Procedures

• Liquid Waste Segregation:

  • Collect all organic solvent waste containing the compound in clearly labeled, tightly closed High-Density Polyethylene (HDPE) or glass containers.

  • Do not mix with general aqueous waste to prevent unpredictable cross-reactions.

• Solid Waste Containment:

  • Place all adhered or collected solid material, including contaminated pipette tips, bench covers, and disposable PPE, into puncture-resistant, sealed chemical waste bags[1].

• Chemical Destruction (Incineration):

  • The mandatory disposal route is removal to a licensed chemical destruction plant for controlled incineration (>1000°C)[1].

  • Causality Check: Because the molecular formula (C11H9N3) contains three nitrogen atoms[3], combustion will generate toxic nitrogen oxides (NOx). Therefore, the incineration facility must be equipped with flue gas scrubbing technology to neutralize these emissions[1].

• Contaminated Packaging:

  • Empty containers retain trace amounts of the chemical. Triple-rinse containers with an appropriate solvent (add the rinsate to the liquid waste stream).

  • Once rinsed, puncture the packaging to render it unusable, and dispose of it in a sanitary landfill[1]. Alternatively, combustible packaging can be sent directly to the incinerator[1].

Standardized disposal workflow for imidazoquinoline waste and contaminated packaging.

Spill Response & Decontamination Workflow

In the event of a spill, immediate and methodical action is required to prevent exposure and environmental contamination.

• Evacuation & Isolation: Immediately evacuate non-essential personnel to safe areas. Keep people upwind of the spill to avoid inhalation of aerosolized particles[1].

• Ignition Control: Remove all sources of ignition from the area. Do not use standard vacuum cleaners, as they can generate static electricity and aerosolize the powder[1].

• Containment & Collection: Wearing full PPE, use spark-proof tools to gently sweep up the solid material. Avoid any aggressive brushing that could cause dust formation. Place the collected material into a suitable, closed container for incineration[1].

• Surface Decontamination: Once the bulk material is removed, wash the contaminated spill site thoroughly with soap and plenty of water. Collect the wash water as hazardous liquid waste; do not let the rinsate enter laboratory drains[1].

References

• PubChemLite - 2-methyl-3h-imidazo[4,5-f]quinoline (C11H9N3). Université du Luxembourg.
• 1H-Imidazo[4,5-f]quinoline,2-methyl-(9CI) Safety Data Sheets. Echemi.
• Imidazo[4,5-f]quinoline and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines. ACS Omega.

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PubChemLite - 2-methyl-3h-imidazo[4,5-f]quinoline (C11H9N3) [pubchemlite.lcsb.uni.lu]

Personal protective equipment for handling 2-Methyl-3H-imidazo[4,5-f]quinoline

As a Senior Application Scientist, I design laboratory safety protocols not as mere compliance checklists, but as self-validating systems grounded in mechanistic science. When handling 2-Methyl-3H-imidazo[4,5-f]quinoline (CAS: 93201-85-5), standard benchtop precautions are structurally insufficient. This compound belongs to the imidazoquinoline and heterocyclic aromatic amine (HCA) families, requiring stringent, field-proven operational tactics to ensure absolute personnel safety.

Scientific Context and Hazard Causality

To effectively protect yourself, you must understand the mechanism of the threat. Heterocyclic aromatic amines (HAAs) are potent compounds often extracted from proteinaceous foods during high-heat processing, and they are widely recognized as potentially carcinogenic and mutagenic[1].

Because 2-Methyl-3H-imidazo[4,5-f]quinoline presents as a dry, crystalline powder, the primary vectors of occupational exposure are aerosolized dust inhalation and dermal absorption [2]. Once systemic, HCAs undergo N-hydroxylation via hepatic cytochrome P450 enzymes. This metabolic activation forms reactive electrophiles that covalently bind to DNA, leading to adduct formation and subsequent mutagenesis[3]. Understanding this causality dictates our operational safety design: we must intercept the compound before it breaches the mucosal or dermal barriers.

Logical relationship between HCA metabolic activation pathways and targeted PPE interception points.

Quantitative PPE Specifications and Selection Logic

Standard laboratory PPE is inadequate for handling concentrated imidazoquinolines. The selection of barrier materials must account for the compound's low molecular weight and the organic solvents used for dissolution (typically DMSO or DMF), which act as aggressive permeation enhancers that carry solutes directly through the skin[4].

Table 1: PPE Specifications for 2-Methyl-3H-imidazo[4,5-f]quinoline

PPE Category	Quantitative Specification	Causality / Scientific Rationale
Gloves	Double-layered Nitrile ( ≥ 6 mil thickness)	Nitrile provides superior resistance to organic solvents (DMSO/DMF) compared to latex. Double-gloving ensures structural integrity if the outer layer is compromised.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Standard safety glasses leave orbital gaps. Goggles prevent micro-aerosolized dust from contacting the highly vascularized ocular mucosa.
Respiratory	N95 or P100 Particulate Respirator	Required if handling outside a closed-loop system. The compound easily becomes airborne during transfer[2].
Body	Disposable Tyvek® Suit / Lab Coat	Prevents accumulation of hazardous dust on woven cotton fabrics, eliminating "take-home" contamination risks.
Engineering	Fume Hood Face Velocity: ≥ 100 fpm	Guarantees negative pressure containment of aerosolized particulates during weighing and dissolution.

Step-by-Step Experimental Handling Protocol

To build a self-validating safety system, your workflow must integrate physical engineering controls alongside your PPE. Imidazoquinoline powders often carry a static charge, causing them to "jump" from spatulas—a major cause of accidental exposure.

Methodology: Safe Weighing and Dissolution Workflow

• Workspace Preparation: Conduct all open-container handling inside a certified chemical fume hood or a Class II Type B2 Biological Safety Cabinet (BSC)[2]. Lay down disposable, absorbent, plastic-backed bench paper to capture micro-spills.

• Static Elimination (Critical): Pass an anti-static zero-ion gun over the sealed chemical vial and the weighing boat before opening. This neutralizes the static charge and prevents powder aerosolization.

• Compound Transfer: Tare a closed weighing vessel (e.g., a microcentrifuge tube). Using a micro-spatula, transfer the desired mass. Seal the tube before removing it from the balance enclosure to prevent draft-induced dispersion.

• Dissolution: Inject the solvent (e.g., DMSO) directly into the sealed vial through a septum if possible. If a septum is unavailable, open the vial only within the deepest part of the fume hood. Vortex gently. Never sonicate open tubes, as ultrasonic cavitation generates hazardous solvent aerosols.

• Immediate Decontamination: Wipe down spatulas and balances with a solvent-dampened tissue (e.g., 70% Isopropanol), followed by a 10% sodium hypochlorite (bleach) wipe to chemically degrade residual heterocyclic amines[3].

Spill Response and Disposal Plan

If a spill occurs, immediate isolation and chemical neutralization are required. While HCAs are stable under standard environmental conditions, their ring structures are rapidly degraded by strong oxidizers like dilute hypochlorite[3].

Step-by-step operational workflow for the containment and neutralization of imidazoquinoline spills.

Methodology: Emergency Disposal and Neutralization

• Solid Waste: All contaminated consumables (pipette tips, bench paper, Tyvek suits) must be double-bagged in chemical waste bags and marked for high-temperature incineration. Do not dispose of them in standard municipal or biohazard waste[2].

• Liquid Waste: Solutions containing 2-Methyl-3H-imidazo[4,5-f]quinoline in organic solvents must be collected in compatible, clearly labeled, sealable glass or HDPE carboys. Keep halogenated and non-halogenated waste strictly separated.

• Chemical Quenching: For trace aqueous residues or contaminated glassware, submerge the items in a 10% sodium hypochlorite solution for 24 hours. This oxidative treatment effectively degrades the imidazoquinoline ring structure prior to final disposal[3].

References

• [3] National Toxicology Program. "2-Amino-3-methylimidazo [4,5-f]quinoline (IQ)". National Institutes of Health (NIH). 3

• [2] Echemi. "1H-Imidazo[4,5-f]quinoline,2-methyl-(9CI) Safety Data Sheets". Echemi.com. 2

• [4] PubChem. "Imiquimod | C14H16N4 | CID 57469". National Institutes of Health (NIH).4

• [1] PMC. "Heterocyclic Aromatic Amines in Meat: Formation, Isolation, Risk Assessment, and Inhibitory Effect of Plant Extracts". National Institutes of Health (NIH). 1

Sources

• 1. Heterocyclic Aromatic Amines in Meat: Formation, Isolation, Risk Assessment, and Inhibitory Effect of Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. Imiquimod | C14H16N4 | CID 57469 - PubChem [pubchem.ncbi.nlm.nih.gov]